Hexachloroethane

• CAS: 67-72-1

Core Science & Biosynthesis

Hexachloroethane Solubility in Organic Solvents: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of hexachloroethane in various organic solvents. The document is intended to be a valuable resource for researchers, scientists, and professionals in drug development who require detailed information on the solvation properties of this compound. The guide includes a summary of quantitative solubility data, detailed experimental protocols for solubility determination, and a visualization of a typical experimental workflow.

Core Data Presentation: Quantitative Solubility of Hexachloroethane

Hexachloroethane exhibits a wide range of solubility in organic solvents, a critical consideration for its use in synthesis, formulation, and other chemical processes. While qualitative descriptions indicate high solubility in many common organic solvents, comprehensive quantitative data remains somewhat limited in publicly accessible literature. The following table summarizes the available quantitative solubility data for hexachloroethane in various solvents.

Solvent	Temperature (°C)	Solubility	Unit
Water	22	0.05	g/L
Methanol	Not Specified	10	g/100 mL
Perfluorodibutyl ether	25	0.474	g/100g
Perfluorodibutyl ether	35	0.7832	g/100g
Perfluorotributylamine	25	0.3959	g/100g
Perfluorotributylamine	35	0.5736	g/100g

Qualitative solubility information indicates that hexachloroethane is also soluble in ethanol, benzene, chloroform, and diethyl ether.[1][2]

Experimental Protocols

The determination of solid-liquid solubility is a fundamental experimental procedure in chemistry. The following are detailed methodologies for two common and reliable methods used to determine the solubility of compounds like hexachloroethane.

Isothermal Shake-Flask Method

The shake-flask method is a widely recognized and reliable technique for determining the thermodynamic solubility of a solid in a liquid.

Principle: An excess amount of the solid solute is equilibrated with the solvent at a constant temperature. The concentration of the solute in the resulting saturated solution is then determined by a suitable analytical method.

Apparatus:

• Constant temperature water bath or incubator with shaking capabilities

• Sealed flasks or vials (e.g., screw-cap glass vials)

• Analytical balance

• Filtration apparatus (e.g., syringe filters with appropriate membrane material)

• Volumetric flasks and pipettes

• Analytical instrument for concentration measurement (e.g., UV-Vis spectrophotometer, HPLC, GC)

Procedure:

• Preparation: An excess amount of crystalline hexachloroethane is added to a known volume or mass of the desired organic solvent in a sealed flask. The excess solid is crucial to ensure that equilibrium with the solid phase is achieved.

• Equilibration: The flask is placed in a constant temperature shaker bath and agitated for a prolonged period (typically 24-72 hours) to ensure that equilibrium is reached. The temperature should be controlled to within ±0.1°C.

• Phase Separation: After equilibration, the agitation is stopped, and the suspension is allowed to stand at the same constant temperature to allow the undissolved solid to sediment. A clear aliquot of the supernatant is then carefully withdrawn. To ensure the removal of all particulate matter, the aliquot is filtered through a membrane filter that is chemically inert to the solvent and does not absorb the solute.

• Analysis: The concentration of hexachloroethane in the clear, saturated filtrate is determined using a validated analytical method. This may involve appropriate dilution followed by analysis.

• Data Reporting: The solubility is typically reported in units such as grams per 100 g of solvent ( g/100g ), mole fraction (χ), or molarity (mol/L) at the specified temperature.

Gravimetric Method

The gravimetric method is a straightforward and accurate technique for determining solubility, particularly when the solute is non-volatile and thermally stable.

Principle: A known mass of a saturated solution is taken, and the solvent is evaporated. The mass of the remaining solute is then determined, allowing for the calculation of the original concentration.

Apparatus:

• Constant temperature bath

• Erlenmeyer flasks with stoppers

• Analytical balance

• Drying oven

• Desiccator

• Filtration apparatus

Procedure:

• Preparation of Saturated Solution: A saturated solution of hexachloroethane in the chosen organic solvent is prepared by adding an excess of the solid to the solvent in a flask.

• Equilibration: The flask is sealed and maintained at a constant temperature in a water bath, with periodic agitation, until equilibrium is reached.

• Sample Collection: A known mass of the clear supernatant of the saturated solution is carefully transferred to a pre-weighed, dry evaporating dish.

• Solvent Evaporation: The solvent is carefully evaporated from the dish. For volatile organic solvents, this may be done at room temperature in a fume hood or at a slightly elevated temperature in a drying oven, ensuring the temperature is well below the sublimation point of hexachloroethane.

• Drying and Weighing: The evaporating dish containing the solid residue is placed in a drying oven at a suitable temperature to remove any remaining solvent until a constant mass is achieved. The dish is cooled in a desiccator before each weighing to prevent the absorption of atmospheric moisture.

• Calculation: The mass of the dissolved hexachloroethane is the final constant mass of the dish and residue minus the initial mass of the empty dish. The mass of the solvent is the initial mass of the saturated solution minus the mass of the dissolved hexachloroethane. The solubility can then be expressed as grams of solute per 100 grams of solvent.

Mandatory Visualization

The following diagram illustrates a generalized workflow for the experimental determination of hexachloroethane solubility using the isothermal shake-flask method coupled with analytical concentration measurement.

Caption: Workflow for determining hexachloroethane solubility.

References

• 1. Hexachloroethane CAS#: 67-72-1 [m.chemicalbook.com]
• 2. Hexachloroethane 99 67-72-1 [sigmaaldrich.com]

An In-depth Technical Guide to the Industrial Synthesis of Hexachloroethane from Tetrachloroethylene

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the industrial synthesis of hexachloroethane from tetrachloroethylene (B127269), focusing on the core chemical processes, experimental protocols, and underlying reaction mechanisms. The information presented is intended to support research and development activities in the chemical and pharmaceutical sciences.

Executive Summary

The industrial production of hexachloroethane (C₂Cl₆) from tetrachloroethylene (C₂Cl₄) is a well-established chemical process. The primary and most commercially viable method is the direct chlorination of tetrachloroethylene, a reaction facilitated by a catalyst, typically ferric chloride (FeCl₃). An alternative, though less common, industrial method involves a photochemical process initiated by ultraviolet (UV) light. This guide will delve into the technical details of both methodologies, providing quantitative data, experimental procedures, and mechanistic insights.

Core Synthesis Methodologies

The conversion of tetrachloroethylene to hexachloroethane is an addition reaction where a molecule of chlorine breaks the double bond in tetrachloroethylene and saturates the carbon atoms with chlorine.

The overall reaction is:

C₂Cl₄ + Cl₂ → C₂Cl₆

Two primary industrial routes to achieve this transformation are detailed below.

Ferric Chloride Catalyzed Chlorination

This is the most prevalent industrial method for synthesizing hexachloroethane.[1][2][3] It involves the direct addition of chlorine to tetrachloroethylene in the presence of a Lewis acid catalyst, ferric chloride.[1][2][4]

The efficiency of the ferric chloride catalyzed synthesis is dependent on several key parameters, which are summarized in the table below.

Parameter	Value/Range	Notes
Reactants	Tetrachloroethylene, Chlorine Gas
Catalyst	Ferric Chloride (FeCl₃)	Anhydrous form is preferred.
Catalyst Loading	~0.1% by weight of tetrachloroethylene	[4]
Temperature	50 - 140 °C	A common range is 100-140°C for commercial production.[1][2][3] A lower range of 50-80°C is also reported.[4]
Pressure	Atmospheric to slightly elevated	The reaction is typically carried out at or near atmospheric pressure.
Reaction Time	Varies with scale and conditions	Industrial processes are often continuous.
Yield	High	Specific yields are dependent on process optimization.

The following protocol outlines a representative lab-scale synthesis. Industrial processes are typically continuous and involve specialized reactor designs.

• Reactor Setup: A jacketed glass reactor equipped with a mechanical stirrer, reflux condenser, gas inlet tube, and a thermometer is charged with tetrachloroethylene and anhydrous ferric chloride (0.1% w/w).

• Heating: The reaction mixture is heated to the desired temperature (e.g., 80-100°C) using a circulating oil bath.

• Chlorination: Gaseous chlorine is bubbled through the stirred tetrachloroethylene solution at a controlled rate. The reaction is exothermic, and the reactor temperature should be monitored and controlled.

• Monitoring: The reaction progress can be monitored by gas chromatography (GC) to observe the disappearance of the tetrachloroethylene peak and the appearance of the hexachloroethane peak.

• Completion and Work-up: Once the reaction is complete, the chlorine flow is stopped, and the reaction mixture is cooled to room temperature. Excess dissolved chlorine can be removed by purging with an inert gas like nitrogen.

• Purification: The crude hexachloroethane is then purified. Common methods include distillation or recrystallization from a suitable solvent like ethanol.

The ferric chloride catalyzed chlorination of tetrachloroethylene proceeds via an electrophilic addition mechanism. The ferric chloride acts as a Lewis acid, polarizing the chlorine molecule and making it a more potent electrophile.

Fig. 1: Ferric Chloride Catalyzed Chlorination Pathway

Photochemical Chlorination

An alternative industrial method for the synthesis of hexachloroethane from tetrachloroethylene involves a photochemical process. This method relies on the use of ultraviolet (UV) light to initiate a free-radical chain reaction.

Parameter	Value/Range	Notes
Reactants	Tetrachloroethylene, Chlorine Gas
Initiator	Ultraviolet (UV) Light	Specific wavelength and intensity are critical.
Temperature	Typically near room temperature	The reaction is less temperature-dependent than the catalyzed route.
Pressure	Atmospheric
Quantum Yield	Can be high	Many molecules of product can be formed per photon absorbed.

• Reactor Setup: A photochemical reactor, typically made of quartz or UV-transparent glass, is charged with tetrachloroethylene. The reactor is equipped with a gas inlet, outlet, and a cooling system to manage any heat generated.

• Inert Gas Purge: The system is purged with an inert gas to remove oxygen, which can inhibit the radical chain reaction.

• Chlorination and Irradiation: Chlorine gas is introduced into the reactor, and the UV lamp is switched on to initiate the reaction.

• Monitoring and Completion: The reaction is monitored by GC. The reaction proceeds until the desired conversion is achieved.

• Work-up and Purification: The UV source is turned off, and the chlorine flow is stopped. The product is then purified, typically by distillation or recrystallization.

The photochemical chlorination of tetrachloroethylene proceeds through a classic free-radical chain reaction mechanism involving initiation, propagation, and termination steps.

Fig. 2: Photochemical Free-Radical Chlorination Pathway

Industrial-Scale Considerations

Reactor Design

For the ferric chloride catalyzed process, industrial reactors are typically continuous stirred-tank reactors (CSTRs) or bubble column reactors. These are often constructed from corrosion-resistant materials like glass-lined steel or nickel alloys to withstand the harsh, acidic conditions. Effective heat exchange is critical to manage the exothermic nature of the reaction.

Photochemical reactors for industrial use require a design that maximizes the exposure of the reactants to the UV light source. This can be achieved through thin-film reactors or reactors with multiple UV lamps. The material of construction must be UV-transparent, such as quartz.

Separation and Purification

Post-reaction, the crude hexachloroethane product mixture contains unreacted tetrachloroethylene, dissolved chlorine, the catalyst (in the case of the ferric chloride route), and potentially some by-products.

• Distillation: Fractional distillation is a common method to separate the higher-boiling hexachloroethane (boiling point: 187 °C, sublimes) from the more volatile tetrachloroethylene (boiling point: 121 °C).

• Recrystallization: For higher purity, the distilled hexachloroethane can be further purified by recrystallization from a suitable solvent, such as ethanol.

• Catalyst Removal: In the ferric chloride catalyzed process, the catalyst can be removed by washing the crude product with water or a dilute acid solution, followed by separation of the aqueous and organic layers.

Analytical Methods for Quality Control

To ensure the quality and purity of the final hexachloroethane product, as well as to monitor the reaction progress, various analytical techniques are employed:

• Gas Chromatography (GC): This is the primary method for determining the purity of the tetrachloroethylene feedstock and the final hexachloroethane product. It is also used to monitor the concentrations of reactants and products during the synthesis.

• Mass Spectrometry (MS): Often coupled with GC (GC-MS), this technique is used for the identification of the product and any potential impurities.

• Melting Point Analysis: Pure hexachloroethane has a characteristic melting point (sublimation point), which can be used as an indicator of purity.

• Titration: To determine the concentration of any residual chlorine or acidic by-products.

Conclusion

The industrial synthesis of hexachloroethane from tetrachloroethylene is predominantly achieved through a robust and efficient ferric chloride catalyzed chlorination process. The alternative photochemical route offers a catalyst-free option but may present challenges in terms of scale-up and reactor design. A thorough understanding of the reaction parameters, underlying mechanisms, and purification techniques is essential for the successful and safe production of high-purity hexachloroethane for its various applications in the chemical and pharmaceutical industries.

Fig. 3: General Experimental Workflow for Hexachloroethane Synthesis

References

• 1. Gas-phase chlorine-photosensitized oxidation and oxygen-inhibited photochlorination of tetrachloroethylene and pentachloroethane - Transactions of the Faraday Society (RSC Publishing) [pubs.rsc.org]
• 2. Video: Electrophilic Aromatic Substitution: Chlorination and Bromination of Benzene [jove.com]
• 3. Solved What is the role of FeCl3 in the electrophilic | Chegg.com [chegg.com]
• 4. Tetrachloroethylene - Wikipedia [en.wikipedia.org]

An In-depth Technical Guide to the Thermal Decomposition Products of Hexachloroethane

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermal decomposition of hexachloroethane (C₂Cl₆). It details the primary and secondary decomposition products, summarizes available quantitative data, outlines typical experimental protocols for analysis, and presents a proposed decomposition pathway. This document is intended to serve as a valuable resource for professionals working in fields where the thermal stability of chlorinated hydrocarbons is a critical consideration.

Introduction

Hexachloroethane is a chlorinated hydrocarbon that has been used in various industrial applications, including as a component in smoke-producing devices for the military and in the manufacturing of some plastics and lubricants.[1] Understanding its behavior under thermal stress is crucial for assessing environmental impact, ensuring safety in industrial processes, and for the development of robust chemical manufacturing and drug development protocols where chlorinated compounds may be present. When subjected to elevated temperatures, hexachloroethane undergoes decomposition, yielding a range of chlorinated and non-chlorinated products. This guide synthesizes the available scientific literature to provide a detailed account of these decomposition products and the pathways of their formation.

Primary and Secondary Thermal Decomposition Products

The thermal decomposition of hexachloroethane primarily proceeds through the cleavage of the carbon-carbon and carbon-chlorine bonds. The major and minor products identified in various studies are listed below.

Major Decomposition Products:

• Tetrachloroethylene (B127269) (C₂Cl₄): This is often the most abundant organic product formed during the thermal decomposition of hexachloroethane.[1]

• Pentachloroethane (B166500) (C₂HCl₅): Another significant product resulting from the complex reactions occurring during pyrolysis.

• Carbon Tetrachloride (CCl₄): Formed through the cleavage of the C-C bond and subsequent radical reactions.[1]

Minor Decomposition Products:

• Hexachlorobenzene (C₆Cl₆): Can be formed under certain pyrolysis conditions.

• Hydrogen Chloride (HCl): A common inorganic byproduct, especially in the presence of hydrogen sources.[1]

• Phosgene (COCl₂): A highly toxic gas that can be formed, particularly in an oxidizing atmosphere.[1]

Quantitative Data on Thermal Decomposition

Quantitative data on the thermal decomposition of hexachloroethane is crucial for predicting its fate in various thermal processes. The extent of decomposition is highly dependent on temperature and residence time.

A study by the U.S. Environmental Protection Agency (EPA) provides valuable data on the thermal decomposition of hexachloroethane in a flowing air stream. The table below summarizes the weight percent of hexachloroethane remaining at different temperatures and mean residence times.

Table 1: Thermal Decomposition of Hexachloroethane (Weight % Remaining) [2]

Mean Residence Time (s)	400°C	500°C	520°C	550°C	600°C	630°C
1.0	100	90.0	85.0	62.3	12.69	0.49
2.0	100	76.5	67.8	37.0	1.19
4.0	100	59.4	46.8	19.6	0.38
6.0	100	48.9	31.0	11.9	0.03

Data sourced from EPA-600/S2-84-138.[2]

Experimental Protocols

The study of thermal decomposition products of hexachloroethane typically involves pyrolysis followed by gas chromatography-mass spectrometry (GC-MS) for the separation and identification of the resulting compounds. Below is a generalized experimental protocol based on common practices for the analysis of chlorinated hydrocarbons.

4.1. Pyrolysis Apparatus

A common experimental setup is a flow reactor system.

• Reactor: A quartz or stainless steel tube is typically used as the reactor, housed within a programmable tube furnace to ensure precise temperature control.

• Carrier Gas: An inert gas, such as nitrogen or argon, is passed through the reactor at a controlled flow rate to carry the volatilized sample and its decomposition products.

• Sample Introduction: A known amount of hexachloroethane is introduced into the heated reactor. This can be done by injecting a solution of hexachloroethane in a volatile solvent or by placing a sample boat containing solid hexachloroethane into the heated zone.

4.2. Product Collection and Analysis

• Trapping: The effluent from the reactor is passed through a cold trap (e.g., cooled with liquid nitrogen) or a series of solvent-filled impingers to collect the condensable decomposition products.

• Gas Chromatography-Mass Spectrometry (GC-MS): The collected products are then analyzed by GC-MS.

  • GC Column: A capillary column with a non-polar or semi-polar stationary phase is typically used for the separation of chlorinated hydrocarbons.

  • Temperature Program: A programmed temperature ramp is employed to elute the compounds based on their boiling points.

  • Mass Spectrometer: The mass spectrometer is used to identify the individual compounds by comparing their mass spectra to a library of known compounds.

4.3. A Typical Experimental Workflow is as follows:

A typical experimental workflow for analyzing thermal decomposition products.

Thermal Decomposition Pathway

The thermal decomposition of hexachloroethane is initiated by the cleavage of the C-C bond, which has a lower bond dissociation energy than the C-Cl bonds. This initial step leads to the formation of two trichloromethyl radicals (•CCl₃). These highly reactive radicals can then participate in a series of subsequent reactions, including recombination, disproportionation, and elimination of chlorine atoms, to form the observed products.

A simplified proposed signaling pathway for the primary decomposition steps is illustrated below:

A simplified proposed thermal decomposition pathway for hexachloroethane.

Pathway Description:

• Initiation: The primary initiation step is the homolytic cleavage of the carbon-carbon bond in hexachloroethane, forming two trichloromethyl radicals (•CCl₃). A minor initiation pathway involves the cleavage of a carbon-chlorine bond to form a pentachloroethyl radical (•C₂Cl₅) and a chlorine radical (•Cl).

• Propagation and Product Formation:

  • The highly reactive trichloromethyl radicals can recombine and rearrange to form tetrachloroethylene (C₂Cl₄), a major product.

  • Trichloromethyl radicals can also react with chlorine radicals to form carbon tetrachloride (CCl₄).

  • The pentachloroethyl radical can undergo β-scission to yield tetrachloroethylene and a chlorine radical.

  • In the presence of a hydrogen source, the pentachloroethyl radical can abstract a hydrogen atom to form pentachloroethane (C₂HCl₅).

This guide provides a foundational understanding of the thermal decomposition of hexachloroethane. Further research is needed to obtain more comprehensive quantitative data on the yields of all decomposition products under a wider range of conditions and to further elucidate the complex secondary reaction pathways.

References

• 1. researchgate.net [researchgate.net]
• 2. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]

An In-depth Technical Guide to the Environmental Fate and Degradation of Hexachloroethane

For Researchers, Scientists, and Drug Development Professionals

Introduction

Hexachloroethane (HCE), a halogenated hydrocarbon, has historically been used in various industrial and military applications. Its chemical stability and resistance to natural degradation processes have led to its persistence in the environment, raising concerns about its potential long-term impact on ecosystems and human health. This technical guide provides a comprehensive overview of the environmental fate and degradation of hexachloroethane, detailing its behavior in different environmental compartments and the mechanisms by which it is transformed. This document is intended to serve as a resource for researchers, scientists, and professionals in drug development who may encounter or study this compound.

Physicochemical Properties of Hexachloroethane

Understanding the fundamental physicochemical properties of hexachloroethane is essential for predicting its environmental distribution and fate.

Property	Value	Reference
Molecular Formula	C₂Cl₆	--INVALID-LINK--
Molecular Weight	236.74 g/mol	--INVALID-LINK--
Appearance	Colorless, crystalline solid with a camphor-like odor	--INVALID-LINK--
Melting Point	186-187 °C (sublimes)	--INVALID-LINK--
Boiling Point	187 °C (sublimes)	--INVALID-LINK--
Water Solubility	50 mg/L at 20 °C	[1](--INVALID-LINK--)
Vapor Pressure	0.4 mm Hg at 20 °C	--INVALID-LINK--
Henry's Law Constant	3.89 x 10⁻³ atm·m³/mol	--INVALID-LINK--
Log K_ow_ (Octanol-Water Partition Coefficient)	3.93	--INVALID-LINK--
Log K_oc_ (Soil Organic Carbon-Water Partitioning Coefficient)	2.24 - 4.3	[2](--INVALID-LINK--)

Environmental Fate

Upon release into the environment, hexachloroethane can partition into air, water, and soil. Its ultimate fate is governed by a combination of physical transport processes and chemical and biological degradation.

Atmospheric Fate: Due to its moderate vapor pressure, hexachloroethane can volatilize from contaminated soil and water into the atmosphere.[2] In the troposphere, it is relatively stable and is not expected to react significantly with hydroxyl radicals or ozone.[3] Its atmospheric half-life is estimated to be on the order of years, with slow diffusion to the stratosphere where it may undergo photolysis.[2]

Aquatic Fate: In water, volatilization is a major removal mechanism.[2] Due to its low water solubility and moderate octanol-water partition coefficient, hexachloroethane has a tendency to adsorb to sediment and suspended organic matter.[4]

Terrestrial Fate: When released to soil, hexachloroethane exhibits low to medium mobility depending on the soil's organic carbon content.[2] It can leach into groundwater, particularly in soils with low organic matter.[2] Volatilization from the soil surface can also occur.

Abiotic Degradation

Abiotic degradation processes, which are non-biological in nature, play a role in the transformation of hexachloroethane in the environment, particularly under anaerobic conditions.

Hydrolysis

Hydrolysis of hexachloroethane is not considered a significant degradation pathway under typical environmental conditions. Studies have shown no observable hydrolysis after extended periods at elevated temperatures and across a range of pH values.[2]

Quantitative Data on Abiotic Degradation

Degradation Pathway	Conditions	Rate Constant / Half-life	Products	Reference
Hydrolysis	85 °C; pH 3, 7, 11; 11 days	No observable degradation	-	Ellington et al., 1987[2]
Photolysis in Water	90-95 °C	-	Carbon dioxide	Knoevenagel and Himmelreich, 1976[2]
Reduction	Simulated groundwater (50 °C)	Half-life: 365 days	Tetrachloroethylene (B127269)	Kriegman-King and Reinhard, 1991[2]
Reduction with Minerals	Simulated groundwater with biotite (B1170702) and vermiculite (B1170534) (50 °C)	Half-life: 57-190 days	Tetrachloroethylene	Kriegman-King and Reinhard, 1991[2]
Reduction with Minerals and Sulfide (B99878)	Simulated groundwater with minerals and sulfide (50 °C)	Half-life: 0.45-0.65 days	Tetrachloroethylene	Kriegman-King and Reinhard, 1991[2]
Reductive Dechlorination by Fe(0)	Iron shavings	k_obs_ = 0.0073 L·m⁻²·h⁻¹	Tetrachloroethylene, Pentachloroethane (B166500), Trichloroethylene, Dichloroethylene, Acetylene, Ethene, Ethane	Wu et al., 2014[1]
Reductive Dechlorination by FeS	pH-dependent	-	Tetrachloroethylene, Pentachloroethane, Trichloroethylene, cis-1,2-Dichloroethylene, Acetylene	Butler and Hayes, 1998[5]

Photolysis

Direct photolysis of hexachloroethane in the aquatic environment is not expected to be a significant degradation process as it does not absorb light at wavelengths above 290 nm, which is the cutoff for solar radiation reaching the Earth's surface.[4] One study reported photolytic degradation to carbon dioxide, but this occurred at high temperatures (90-95°C), making its relevance to ambient environmental conditions uncertain.[2]

Reductive Dechlorination

Under anaerobic conditions, hexachloroethane can undergo reductive dechlorination, a process where chlorine atoms are sequentially replaced by hydrogen atoms. This can be an important abiotic degradation pathway in anoxic environments such as groundwater and sediments.

Reductive Dechlorination by Zero-Valent Iron (Fe(0))

Zero-valent iron can act as an electron donor for the reductive dechlorination of hexachloroethane. The process involves the transfer of electrons from the iron surface to the hexachloroethane molecule, leading to the cleavage of carbon-chlorine bonds. The primary products are tetrachloroethylene and pentachloroethane, which can be further reduced to less chlorinated compounds like trichloroethylene, dichloroethylene, and eventually ethene and ethane.[1]

Reductive Dechlorination by Iron Sulfides (FeS)

In sulfate-reducing environments, iron sulfides such as mackinawite (FeS) can also mediate the reductive dechlorination of hexachloroethane. The reaction occurs at the mineral surface and is strongly influenced by pH.[5] The main product is tetrachloroethylene, with pentachloroethane as a minor intermediate.[5]

Abiotic reductive dechlorination pathway of hexachloroethane.

Biotic Degradation

The microbial transformation of hexachloroethane is a significant process in its environmental fate, particularly under anaerobic conditions.

Anaerobic Biodegradation

Under anaerobic conditions, a variety of microorganisms can utilize hexachloroethane as an electron acceptor in a process known as dehalorespiration. This results in the reductive dechlorination of the molecule. The primary degradation products are typically tetrachloroethylene and pentachloroethane.[2] The initial step is often the microbially mediated reduction to pentachloroethane, which can then abiotically dehydrochlorinate to tetrachloroethylene.[2]

Quantitative Data on Biotic Degradation

Degradation Pathway	Conditions	Half-life / Degradation Rate	Products	Reference
Anaerobic Biodegradation	Pond water	90% loss in 18 days	-	Spanggord et al., 1985[2]
Anaerobic Biodegradation	Unconfined sand aquifer	~40 days	Tetrachloroethylene	Criddle et al., 1986[2]
Aerobic Biodegradation	Static screening flask test (25 °C)	100% loss in 7 days	-	Tabak et al., 1981[2]
Aerobic Biodegradation	Soil	99% loss in 4 weeks	-	Spanggord et al., 1985[2]

Aerobic Biodegradation

The aerobic biodegradation of hexachloroethane is less well-documented and appears to be more variable. Some studies have reported significant aerobic degradation, while others suggest it is a slow or insignificant process.[2] It is possible that aerobic degradation occurs primarily through cometabolism, where the degradation is facilitated by enzymes produced by microorganisms for the metabolism of other compounds.[6] For instance, some monooxygenase and dioxygenase enzymes, which are involved in the degradation of hydrocarbons like methane (B114726) and toluene, have been shown to fortuitously degrade chlorinated solvents.[6]

References

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. Biochemistry of Microbial Degradation of Hexachlorocyclohexane and Prospects for Bioremediation - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]

Hexachloroethane: A Comprehensive Toxicological Profile for Laboratory Safety

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

Hexachloroethane (HCE) is a chlorinated hydrocarbon with the chemical formula C₂Cl₆. It exists as a colorless, crystalline solid with a camphor-like odor at room temperature. Historically, it has seen use in military smoke-producing devices, as a degassing agent in aluminum production, and in some industrial applications as a polymer additive and vulcanizing agent. Due to its potential health hazards, a thorough understanding of its toxicological profile is paramount for ensuring safety in a laboratory setting. This guide provides a comprehensive overview of the toxicology of hexachloroethane, with a focus on quantitative data, experimental methodologies, and the underlying mechanisms of its toxicity.

Physical and Chemical Properties

A summary of the key physical and chemical properties of hexachloroethane is presented below. This information is critical for understanding its behavior and potential for exposure in a laboratory environment.

Property	Value	Reference
Molecular Formula	C₂Cl₆
Molecular Weight	236.74 g/mol
Appearance	Colorless rhombic crystals or crystalline powder
Odor	Camphorous
Odor Threshold	0.15 ppm
Melting Point	186 - 187 °C (sublimes)
Boiling Point	186 °C (sublimes)
Vapor Pressure	53.2 Pa at 20°C
Solubility in Water	Insoluble
Solubility in Organic Solvents	Very soluble in ethanol (B145695) and diethyl ether; soluble in benzene
Octanol/Water Partition Coefficient (log P)	3.4 - 4.14

Toxicokinetics: Absorption, Distribution, Metabolism, and Excretion

While comprehensive quantitative data in humans is limited, animal studies indicate that hexachloroethane can be absorbed following oral, inhalation, and dermal exposure.

• Absorption: Following oral administration in animals, hexachloroethane is absorbed and distributed to various tissues. Inhalation exposure also leads to systemic absorption, as evidenced by toxic effects in animals.

• Distribution: After absorption, hexachloroethane primarily distributes to adipose tissue. It has also been found to concentrate in the kidney and fat.

• Metabolism: The primary site of hexachloroethane metabolism is the liver. The main metabolic pathway is reductive dechlorination, mediated by cytochrome P-450 enzymes, to form tetrachloroethene and pentachloroethane. These reactive intermediates may contribute to the observed liver toxicity.

• Excretion: In rats, clearance of hexachloroethane from fat, liver, kidney, and blood follows first-order kinetics with a half-life of approximately 2.5 days.

Caption: Overview of Hexachloroethane Toxicokinetics.

Toxicological Profile

Acute Toxicity

Hexachloroethane exhibits low to moderate acute toxicity. The primary effects of acute exposure include central nervous system depression and irritation of the skin, eyes, and respiratory tract.

Species	Route of Exposure	Parameter	Value	Reference
Rat	Oral	LD₅₀	4,460 mg/kg
Guinea Pig	Oral	LD₅₀	4,970 mg/kg
Rabbit	Dermal	LD₅₀	32,000 mg/kg
Rat	Inhalation (8-hour)	LC₅₀	> 260 ppm (no deaths)
Rat	Inhalation (8-hour)	LC₅₀	5,900 ppm (2 of 6 deaths)

Subchronic and Chronic Toxicity

Repeated exposure to hexachloroethane can lead to more severe health effects, with the liver and kidneys being the primary target organs. Neurological effects have also been documented in animal studies.

Species	Route of Exposure	Duration	NOAEL	LOAEL	Effects Observed at LOAEL	Reference
Rat	Oral (diet)	16 weeks	1 mg/kg/day	15 mg/kg/day	Hepatocyte enlargement
Rat (male)	Oral (gavage)	2 years	-	10 mg/kg/day	Renal tubular atrophy and degeneration
Rat	Inhalation	6 weeks	48 ppm	260 ppm	Tremors, decreased oxygen consumption
Guinea Pig	Inhalation	6 weeks	48 ppm	260 ppm	Decreased body weight gain

Carcinogenicity

The carcinogenic potential of hexachloroethane has been evaluated by several agencies. The Department of Health and Human Services (DHHS) has determined that hexachloroethane may reasonably be anticipated to be a human carcinogen. The International Agency for Research on Cancer (IARC) has classified it as "possibly carcinogenic to humans" (Group 2B), based on sufficient evidence in experimental animals. The U.S. Environmental Protection Agency (EPA) has classified hexachloroethane as a Group C, possible human carcinogen.

Oral exposure studies in animals have shown that hexachloroethane can cause liver cancer (hepatocellular carcinoma) in mice of both sexes and kidney tumors (renal-tubular adenoma and carcinoma) in male rats.

Genotoxicity

The available data suggest that hexachloroethane has low genotoxic potential. In vivo and in vitro studies have been largely negative for mutagenicity.

Test System	End Point	Result with Metabolic Activation	Result without Metabolic Activation	Reference
Salmonella typhimurium	Reverse mutation	Negative	Negative

Reproductive and Developmental Toxicity

There is no information on the reproductive or developmental effects of hexachloroethane in humans. In animal studies, maternal toxicity was observed at high concentrations, but there was no evidence of fetotoxicity or teratogenicity.

Mechanism of Toxicity

The precise mechanisms underlying hexachloroethane toxicity are not fully elucidated. However, evidence suggests that the formation of reactive metabolites plays a significant role, particularly in liver toxicity. The reductive dechlorination of hexachloroethane can lead to the formation of free radicals, which may induce oxidative stress and cellular damage.

Caption: Proposed Pathway of Hexachloroethane Hepatotoxicity.

Experimental Protocols

Detailed experimental protocols are crucial for the interpretation and replication of toxicological studies. Below are summaries of key experimental designs used in the assessment of hexachloroethane toxicity.

National Toxicology Program (NTP) Carcinogenesis Bioassay in Rats (Gavage)

• Test Substance: Hexachloroethane (approximately 99% pure) in corn oil.

• Animal Model: F344/N rats.

• Dosing Regimen:

  • 16-Day Studies: Gavage administration with doses ranging from 187 to 3,000 mg/kg.

  • 13-Week Studies: Gavage administration with doses ranging from 47 to 750 mg/kg.

  • 2-Year Studies: Gavage administration with doses of 0, 10, or 20 mg/kg/day for males and 0, 80, or 160 mg/kg/day for females, five days per week for 104 weeks.

A Technical Guide to the Historical Industrial Applications of Hexachloroethane

For Researchers, Scientists, and Drug Development Professionals

Abstract

Hexachloroethane (C₂Cl₆), a chlorinated hydrocarbon, historically possessed a range of niche but significant industrial applications before its use was curtailed due to health and environmental concerns. This technical guide provides an in-depth review of the primary historical industrial uses of hexachloroethane, focusing on its applications in metallurgy, military pyrotechnics, and veterinary medicine. The document details the chemical principles underlying its utility, presents available quantitative data, and outlines the general protocols for its major applications. This guide is intended to serve as a comprehensive resource for researchers, scientists, and professionals in drug development seeking to understand the historical context of this compound's industrial relevance.

Introduction

Hexachloroethane is a non-flammable, crystalline solid with a camphor-like odor.[1][2] At room temperature, it is a colorless solid that sublimes, or evaporates, when exposed to air.[2][3] While its production and use have significantly diminished, particularly in the United States and Europe, understanding its past applications provides valuable insight into historical industrial practices and the evolution of chemical safety and regulation.[1][4] This guide will explore the key sectors where hexachloroethane was once a critical component.

Core Industrial Applications

The industrial utility of hexachloroethane was primarily centered around three distinct areas: military and pyrotechnics, metallurgy, and veterinary medicine. A number of other uses have been identified, though many of these were likely discontinued (B1498344) or involved limited quantities.[1]

Military and Pyrotechnics: Smoke Generation

One of the most significant historical applications of hexachloroethane was in military smoke munitions, such as smoke pots, grenades, and projectiles.[1][5][6] These devices, often referred to as HC smoke, were used for screening, obscuring, and signaling purposes.[7][8]

The smoke-generating formulation, known as HC smoke mixture, typically consisted of a mixture of hexachloroethane, zinc oxide, and granular aluminum.[9][10] The exothermic reaction produces zinc chloride (ZnCl₂), which is the primary smoke-generating agent.[9][10] The zinc chloride vapor condenses into fine, hygroscopic aerosol particles that absorb atmospheric moisture, creating a dense, persistent grey-white smoke.[10]

The fundamental chemical reaction can be summarized as:

C₂Cl₆ + 3ZnO + 2Al → 3ZnCl₂ + Al₂O₃ + 2C

Other byproducts can include zinc oxychlorides, hydrochloric acid, carbon monoxide, phosgene, and other chlorinated organic compounds.[10][11]

The following provides a general protocol for the composition of the AN-M8 smoke grenade, a common military application of hexachloroethane.

Materials:

• Hexachloroethane (C₂Cl₆): Approximately 46.7% by weight[10]

• Zinc Oxide (ZnO): Approximately 46.7% by weight[10]

• Granular Aluminum (Al): Approximately 6% by weight[10]

• Ignition Source (e.g., pyrotechnic starter)

Procedure:

• The components are intimately mixed to ensure a homogenous composition.

• The mixture is packed into a canister, typically with a central ignition train.

• Upon activation of the ignition source, the exothermic reaction is initiated, leading to the rapid generation of smoke.

Metallurgy: Degassing of Molten Metals

Hexachloroethane was extensively used in the metallurgical industry, particularly in aluminum foundries, as a degassing agent.[1][6][12] Its purpose was to remove dissolved hydrogen gas and other impurities from molten aluminum and its alloys.[6][12]

When introduced into molten aluminum, hexachloroethane decomposes to form aluminum chloride (AlCl₃) and other volatile chlorides. These gaseous products bubble through the molten metal, collecting dissolved hydrogen and floating solid impurities to the surface, where they can be skimmed off. This process, known as fluxing or degassing, improves the final quality and structural integrity of the cast metal.[13]

While specific parameters would vary based on the alloy and foundry practices, the general procedure is as follows:

Materials:

• Hexachloroethane, typically in tablet or pellet form.

• Plunging bell or similar device.

Procedure:

• The aluminum or aluminum alloy is brought to a molten state in a furnace.

• A pre-determined quantity of hexachloroethane tablets is placed in a plunging bell.

• The bell is submerged into the molten metal.

• The hexachloroethane vaporizes and reacts, releasing gaseous chlorides that bubble through the melt.

• The treatment continues for a specified duration to ensure thorough degassing.

• The dross (impurities and slag) that floats to the surface is skimmed off before casting.

The use of hexachloroethane for this purpose has been largely phased out in the United States and the European Union due to the emission of toxic chlorinated compounds.[1][4]

Veterinary Medicine: Anthelmintic

In the mid-20th century, hexachloroethane was used as an anthelmintic in veterinary medicine, primarily for the treatment of liver flukes in sheep and cattle.[1][5] It was marketed under trade names such as Avlothane, Distokal, Distopan, and Distopin.[9][14]

Hexachloroethane was typically administered orally to livestock as a drench or in a bolus form. The dosage would be calculated based on the animal's weight. However, the U.S. Food and Drug Administration (FDA) withdrew its approval for this application in 1971, and it is no longer used for this purpose.[1][4]

Other Historical Applications

Hexachloroethane had several other minor industrial uses, many of which have been discontinued:

• Polymer Additive: Used as a plasticizer for cellulose (B213188) esters and as a flame retardant.[1][5]

• Lubricants: An ingredient in extreme-pressure lubricants.[1][9]

• Pesticides: A component in some fungicidal and insecticidal formulations.[1][6]

• Other Uses: Included as a moth repellent, a rubber accelerator, and in the production of synthetic diamonds.[1][9]

Quantitative Data

The production and importation of hexachloroethane in the United States saw significant fluctuations before its decline.

Year(s)	U.S. Production/Import Volume (Pounds)	Reference
1966-1977 (Annual Avg. at one facility)	192,802	[1]
1976 (Imports)	1.6 million	[1]
1977 (Imports)	> 2 million	[1]
1985 (Imports)	2.5 million	[1]
1986 (Imports)	4.5 million	[1]
1986 (Production + Imports)	10 million - 50 million	[1]
1990 (Production + Imports)	1 million - 10 million	[1]
1994 (Production + Imports)	10 million - 50 million	[1]
1998 (Production + Imports)	500,000 - 1 million	[1]
2002 (Production + Imports)	10,000 - 500,000	[1]
2006 (Production + Imports)	1 million - 10 million	[1]

Table 1: U.S. Production and Import Volumes of Hexachloroethane

Application (1970s)	Percentage of Use	Reference
Military Smoke & Pyrotechnics	~50%	[1]
Aluminum Degassing	30% - 40%	[1]
Veterinary Anthelmintic	10% - 20%	[1]

Table 2: Estimated Distribution of Hexachloroethane Use in the 1970s

Conclusion

The historical industrial applications of hexachloroethane highlight its versatility as a chemical compound, particularly in high-temperature and reactive environments. From providing battlefield concealment to purifying molten metals and treating livestock, its uses were diverse. However, growing awareness of its toxicity and environmental persistence has led to a significant decline in its industrial use. This guide serves as a historical record of these applications, providing a technical foundation for understanding the compound's past industrial significance.

References

• 1. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 2. Hexachloroethane | Cl3CCCl3 | CID 6214 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Hexachloroethane | ToxFAQs™ | ATSDR [wwwn.cdc.gov]
• 4. Hexachloroethane - 15th Report on Carcinogens - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. epa.gov [epa.gov]
• 6. Fact sheet: Hexachloroethane — Guidance and Orientation for the Selection of Technologies — Contaminated sites — Pollution and waste management — Environment and natural resources — Canada.ca [gost.tpsgc-pwgsc.gc.ca]
• 7. blog.ucs.org [blog.ucs.org]
• 8. apps.dtic.mil [apps.dtic.mil]
• 9. Hexachloroethane - Wikipedia [en.wikipedia.org]
• 10. m.youtube.com [m.youtube.com]
• 11. Case Report: Hexachloroethane Smoke Inhalation: A Rare Cause of Severe Hepatic Injuries - PMC [pmc.ncbi.nlm.nih.gov]
• 12. nbinno.com [nbinno.com]
• 13. marketpublishers.com [marketpublishers.com]
• 14. Hexachloroethane | Public Health Statement | ATSDR [wwwn.cdc.gov]

Hexachloroethane: A Comprehensive Technical Guide to its Sublimation Properties

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the sublimation temperature and pressure of hexachloroethane. The following sections detail the physicochemical properties related to its sublimation, comprehensive experimental protocols for measurement, and visual representations of its phase behavior and relevant experimental setups.

Quantitative Data on Hexachloroethane Sublimation

Hexachloroethane is a colorless, crystalline solid with a distinct camphor-like odor that undergoes sublimation under standard atmospheric conditions.[1][2] The transition from a solid to a gaseous state without passing through a liquid phase is a key characteristic of this compound. A summary of the critical quantitative data related to its sublimation and phase transitions is presented in Table 1.

Property	Value	Source
Sublimation Point	184.7 °C	[2]
~185 °C	[1]
183-185 °C (decomposes)
186 °C
Triple Point	186.8 °C	[2][3]
Vapor Pressure	0.2 mmHg at 20 °C	[1]
0.4 mmHg at 20 °C
0.5 mm Hg at 20 °C
0.8 mmHg at 30 °C
9.5 ± 0.6 mm Hg at 72.0 ± 1.0 °C
Heat of Sublimation	12.2 kcal/mol	[2]
14.1 ± 0.2 kcal/mol (triclinic form)
12.2 ± 0.2 kcal/mol (cubic form)

A notable study by Ivin and Dainton (1947) provided detailed measurements of the vapor pressure of solid hexachloroethane over a range of temperatures. They identified a transition between the triclinic and cubic crystalline forms at 72 °C. The vapor pressure for each form can be described by the following equations:

• Triclinic form (< 72 °C): log₁₀ P(mm Hg) = -3077/T + 9.890

• Cubic form (> 72 °C): log₁₀ P(mm Hg) = -2668/T + 8.717

Experimental Protocols for Sublimation and Vapor Pressure Measurement

The determination of the sublimation temperature and vapor pressure of a solid like hexachloroethane can be performed using several established methods. The static method is a common and accurate technique for measuring the vapor pressure of solids and liquids.

Static Method for Vapor Pressure Determination

This method involves placing the solid sample in a closed, evacuated system and measuring the pressure of the vapor in thermodynamic equilibrium with the solid at a specific temperature.

Apparatus:

• A sample container (isoteniscope) connected to a vacuum pump and a pressure measuring device (manometer or pressure transducer).

• A constant temperature bath with a transparent window for observation.

• A vacuum pump capable of reducing the pressure to a negligible level.

• A temperature-controlled heating and stirring system for the bath.

Procedure:

• Sample Preparation: A small amount of purified hexachloroethane is placed in the sample container.

• Degassing: The system is evacuated to remove air and other volatile impurities. The sample may be gently heated during evacuation to facilitate the removal of adsorbed gases.

• Temperature Equilibration: The sample container is immersed in the constant temperature bath, which is set to the desired temperature. The system is allowed to reach thermal equilibrium.

• Vapor Pressure Measurement: Once the temperature has stabilized, the system is isolated from the vacuum pump. The pressure inside the system, which is the vapor pressure of the hexachloroethane at that temperature, is recorded.

• Data Collection: The procedure is repeated at various temperatures to obtain a set of vapor pressure data as a function of temperature.

Visualizations

To better illustrate the concepts discussed, the following diagrams have been generated using the DOT language.

An experimental setup for the static vapor pressure method.

A simplified phase diagram for hexachloroethane.

References

• 1. The vapour pressures, latent heats of sublimation and transition points of solid hexachloroethane - Transactions of the Faraday Society (RSC Publishing) [pubs.rsc.org]
• 2. Hexachloroethane | Cl3CCCl3 | CID 6214 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. WTT- Under Construction Page [wtt-pro.nist.gov]

An In-Depth Technical Guide to the Reactivity of Hexachloroethane with Metals and Bases

For Researchers, Scientists, and Drug Development Professionals

Abstract

Hexachloroethane (C₂Cl₆), a fully chlorinated hydrocarbon, exhibits significant reactivity with a range of metals and bases, leading primarily to dechlorination products. Understanding the kinetics, mechanisms, and experimental conditions of these reactions is crucial for applications in organic synthesis, environmental remediation, and for assessing the compound's stability and potential hazards. This technical guide provides a comprehensive overview of the reactivity of hexachloroethane with various metals (including alkali metals, zero-valent iron, aluminum, and zinc) and bases (such as sodium hydroxide). It summarizes key quantitative data, details relevant experimental protocols, and presents reaction pathways and workflows through explanatory diagrams.

Reactivity with Metals

Hexachloroethane undergoes reductive dechlorination in the presence of various metals. The reaction mechanism and products are highly dependent on the metal, reaction conditions, and the presence of catalysts.

Alkali Metals

Hexachloroethane reacts violently with alkali metals, such as sodium and potassium.[1] This reaction proceeds via a dehalogenation pathway and can produce unstable and potentially explosive chloroacetylenes.[2][3][4] Due to the hazardous nature of this reaction, it is typically performed under carefully controlled conditions.

Zero-Valent Iron (ZVI)

Zero-valent iron is a widely studied reagent for the reductive dechlorination of chlorinated hydrocarbons, including hexachloroethane. The reaction is of significant interest for environmental remediation of contaminated groundwater and soil. The primary reaction pathway involves the transfer of electrons from the iron surface to the hexachloroethane molecule, leading to the cleavage of carbon-chlorine bonds.

The predominant mechanism for the dechlorination of hexachloroethane by ZVI is β-elimination, which results in the formation of tetrachloroethylene (B127269) (C₂Cl₄).[5] Sequential hydrogenolysis can further reduce tetrachloroethylene to less chlorinated ethenes and finally to non-toxic hydrocarbons like ethylene (B1197577) and ethane.

Quantitative Data: Reductive Dechlorination of Hexachloroethane by Iron Shavings

Metal System	Surface-Normalized Pseudo-First-Order Rate Constant (k_sa) (L m⁻² h⁻¹)	Primary Product	Reference
Iron Shavings (Fe⁰)	0.0073	Tetrachloroethylene	[6]
Copper-Amended Iron Shavings (Cu/Fe)	0.0136	Tetrachloroethylene	[6]
Silver-Amended Iron Shavings (Ag/Fe)	0.0189	Tetrachloroethylene	[6]
Palladium-Amended Iron Shavings (Pd/Fe)	0.0084	Ethylene (complete dechlorination)	[6]

Experimental Protocol: Reductive Dechlorination of Hexachloroethane using Iron Shavings [6]

• Preparation of Iron Shavings: Wash commercial iron shavings with a NaHCO₃ solution to remove surface oils. Subsequently, soak the shavings in deaerated water for several days to induce rusting. To activate the surface, wash the rusted shavings with deaerated 0.1 M hydrochloric acid, followed by rinsing five times with deaerated water.

• Bimetallic System Preparation (Optional): To prepare bimetallic shavings (e.g., Cu/Fe, Ag/Fe, Pd/Fe), soak the acid-washed iron shavings in a solution of the respective metal salt (e.g., CuSO₄, AgNO₃, PdCl₂) to achieve a 0.1 wt% deposition of the second metal.

• Reaction Setup: In an anaerobic glovebox, place a known mass of the prepared iron shavings (e.g., 50 g) into a 100 mL reaction bottle. Prepare a stock solution of hexachloroethane in methanol. Spike a predetermined volume of the stock solution into deaerated water to achieve the desired initial concentration of hexachloroethane. Fill the reaction bottle with the hexachloroethane solution, ensuring minimal headspace.

• Reaction Conditions: Seal the bottles with Teflon-coated stoppers and aluminum crimp caps. Place the bottles on a constant temperature shaking incubator (e.g., 180 rpm) to ensure proper mixing.

• Sampling and Analysis: At predetermined time intervals, withdraw aqueous samples from the reaction vessels. Extract the samples with a suitable solvent (e.g., n-hexane). Analyze the extracts using gas chromatography with an electron capture detector (GC-ECD) or gas chromatography-mass spectrometry (GC-MS) to determine the concentrations of hexachloroethane and its degradation products.[7][8][9][10]

Aluminum and Zinc

Hexachloroethane reacts with aluminum and zinc, particularly when heated.[3][11] These reactions are utilized in various industrial applications, such as in military smoke-producing munitions and for degassing molten aluminum.[12][13][14][15][16] The reaction with zinc oxide and aluminum powder is exothermic and produces a dense smoke of zinc chloride.[17][18][19] The reaction with aluminum in molten alloys leads to the formation of aluminum chloride, which helps in removing dissolved gases.[14] The dehalogenation by these metals can also lead to the formation of unstable chloroacetylenes.[3][11]

Experimental Protocol: Degassing of Molten Aluminum using Hexachloroethane (Conceptual)

Note: This is a conceptual protocol based on industrial applications and should be performed by trained professionals in a controlled environment.

• Material Preparation: Use hexachloroethane in tablet or powder form. The molten aluminum or aluminum alloy should be held at a controlled temperature (e.g., 750 °C) in a suitable furnace.[14]

• Addition of Hexachloroethane: Introduce the hexachloroethane, often mixed with a reactive metal powder like aluminum, into the molten metal.[14] This is typically done by plunging the tablets into the melt using a bell dispenser.

• Reaction: The hexachloroethane decomposes and reacts with the molten aluminum, forming gaseous aluminum chloride (Al₂Cl₆).

• Degassing: The gaseous aluminum chloride bubbles through the melt, removing dissolved hydrogen and other impurities.

• Analysis: The effectiveness of the degassing process can be evaluated by analyzing the gas content of the solidified aluminum. The off-gases can be analyzed to monitor the formation of byproducts.

Reactivity with Bases

Hexachloroethane reacts with strong bases, such as sodium hydroxide (B78521) (NaOH) and potassium hydroxide (KOH), leading to dehydrochlorination reactions.[6] The reaction conditions, particularly the solvent, play a crucial role in determining the reaction pathway and products.

Quantitative Data: Reaction of Hexachloroethane with Sodium Hydroxide

Experimental Protocol: Reaction of Hexachloroethane with Sodium Hydroxide (Generalized)

• Reaction Setup: In a three-necked round-bottom flask equipped with a reflux condenser, a thermometer, and a dropping funnel, dissolve hexachloroethane in a suitable solvent (e.g., a 50:50 mixture of ethanol (B145695) and water).

• Reagent Addition: Prepare a solution of sodium hydroxide in the same solvent system. Slowly add the sodium hydroxide solution to the hexachloroethane solution at a controlled temperature.

• Reaction Conditions: Heat the reaction mixture under reflux for a specified period. Monitor the reaction progress by periodically taking samples.

• Work-up and Analysis: After the reaction is complete, cool the mixture and neutralize any excess base. Extract the products with an organic solvent. Analyze the organic extract using GC-MS to identify and quantify the products, which are likely to include tetrachloroethylene and other chlorinated species.[7][22][23][24]

Signaling Pathways and Experimental Workflows

The following diagrams, generated using the DOT language, illustrate the key reaction pathways and a general experimental workflow for studying the reactivity of hexachloroethane.

Caption: Reductive dechlorination pathway of hexachloroethane by Zero-Valent Iron (ZVI).

Caption: Dehydrochlorination of hexachloroethane by a strong base.

Caption: General experimental workflow for studying hexachloroethane reactivity.

Conclusion

The reactivity of hexachloroethane with metals and bases is characterized by dehalogenation and dehydrochlorination reactions, leading to the formation of less chlorinated compounds, with tetrachloroethylene being a common product. The reaction pathways and rates are significantly influenced by the choice of metal or base, the presence of catalysts, and the reaction conditions. The provided experimental protocols offer a foundation for researchers to investigate these reactions further. The continued study of these transformations is essential for developing effective remediation technologies and for advancing synthetic organic chemistry.

References

• 1. NMR and GC/MS analysis of industrial chloroparaffin mixtures - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Viewing a reaction path diagram — Cantera 3.1.0 documentation [cantera.org]
• 3. TETRACHLOROETHYLENE - Trichloroethylene, Tetrachloroethylene, and Some Other Chlorinated Agents - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. Tetrachloroethylene - Wikipedia [en.wikipedia.org]
• 5. apps.dtic.mil [apps.dtic.mil]
• 6. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 7. atsdr.cdc.gov [atsdr.cdc.gov]
• 8. benchchem.com [benchchem.com]
• 9. TABLE 6-1, Analytical Methods for Determining Hexachloroethane in Biological Samples - Toxicological Profile for Hexachloroethane - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 10. TABLE 6-2, Analytical Methods for Determining Hexachloroethane in Environmental Samples - Toxicological Profile for Hexachloroethane - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 11. HEXACHLOROETHANE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 12. Fact sheet: Hexachloroethane — Guidance and Orientation for the Selection of Technologies — Contaminated sites — Pollution and waste management — Environment and natural resources — Canada.ca [gost.tpsgc-pwgsc.gc.ca]
• 13. DOT Language | Graphviz [graphviz.org]
• 14. DE3610512A1 - Process for optimising the reaction of hexachloroethane for the degassing of molten aluminium and of aluminium alloys and also the distribution of crystallisation nuclei in them - Google Patents [patents.google.com]
• 15. researchgate.net [researchgate.net]
• 16. Hexachlorobenzene and octachlorostyrene in plasma of aluminium foundry workers using hexachloroethane for degassing - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. atsdr.cdc.gov [atsdr.cdc.gov]
• 18. researchgate.net [researchgate.net]
• 19. HEALTH EFFECTS - Toxicological Profile for Hexachloroethane - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 20. 443. The kinetics of the interactions of sodium hydroxide with penta-and hexa-chloro- and -bromo-ethanes in aqueous ethyl-alcoholic solution - Journal of the Chemical Society (Resumed) (RSC Publishing) [pubs.rsc.org]
• 21. eng.uwo.ca [eng.uwo.ca]
• 22. agilent.com [agilent.com]
• 23. documents.thermofisher.com [documents.thermofisher.com]
• 24. researchgate.net [researchgate.net]

In-Depth Technical Guide on the Byproducts of Industrial Hexachloroethane Production

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the byproducts generated during the industrial production of hexachloroethane. The document details the chemical pathways leading to byproduct formation, presents available quantitative data, and outlines detailed experimental protocols for the identification and quantification of these impurities.

Introduction

Hexachloroethane (C₂Cl₆) is a chlorinated hydrocarbon primarily synthesized for use in military smoke screens, as a degassing agent in aluminum smelting, and in various other industrial applications. The predominant manufacturing process involves the direct chlorination of tetrachloroethylene (B127269) (C₂Cl₄) in the presence of a catalyst, typically ferric chloride.[1] While this process is effective, it is not perfectly selective and leads to the formation of several chlorinated byproducts through various side reactions. Understanding the identity and quantity of these byproducts is critical for process optimization, quality control of the final product, and for mitigating the environmental and health impacts associated with the manufacturing process.

Byproduct Formation and Chemical Pathways

The primary reaction for the industrial synthesis of hexachloroethane is the addition of chlorine across the double bond of tetrachloroethylene:

C₂Cl₄ + Cl₂ → C₂Cl₆

This reaction is typically carried out at temperatures between 100-140°C with a ferric chloride catalyst.[1] However, under industrial conditions, several side reactions can occur, leading to the formation of various byproducts. The main identified byproducts include:

• Carbon Tetrachloride (CCl₄): Can be formed through the high-temperature chlorinolysis of other hydrocarbons present or from the decomposition of hexachloroethane.[1]

• Hexachlorobutadiene (C₄Cl₆): A common byproduct in chlorination processes involving C2 hydrocarbons.[1]

• Tetrachloroethane (C₂H₂Cl₄): May be present as an impurity in the final product.

• Trichloroethylene (C₂HCl₃): A major byproduct in related chlorinated hydrocarbon synthesis processes and can be present in the hexachloroethane production stream.[1]

• Hexachlorobenzene (C₆Cl₆): Can be formed as a high-boiling point byproduct in certain chlorination processes.

The formation of these byproducts is influenced by reaction conditions such as temperature, pressure, catalyst concentration, and the presence of impurities in the feedstock.

Signaling Pathway for Byproduct Formation

The following diagram illustrates the primary synthesis route for hexachloroethane and the potential pathways for the formation of major byproducts.

Byproduct formation pathways in hexachloroethane synthesis.

Quantitative Analysis of Byproducts

Obtaining precise quantitative data on byproduct distribution from industrial hexachloroethane production is challenging due to process variability and proprietary information. However, based on available literature and analytical studies of commercial-grade chlorinated solvents, a general profile of impurities can be estimated. The following table summarizes the likely byproducts and their potential concentration ranges in crude hexachloroethane.

Byproduct	Chemical Formula	Typical Concentration Range	Notes
Tetrachloroethylene	C₂Cl₄	1 - 10%	Unreacted starting material.
Carbon Tetrachloride	CCl₄	0.1 - 2%	A common impurity in industrial chlorination processes.[1]
Hexachlorobutadiene	C₄Cl₆	0.1 - 1%	A known byproduct of high-temperature chlorination.[1]
Tetrachloroethane	C₂H₂Cl₄	< 0.5%	Identified as a minor contaminant in some analyses.
Trichloroethylene	C₂HCl₃	< 0.5%	Often a co-product in related processes and can be carried over.[1]
Hexachlorobenzene	C₆Cl₆	< 0.1%	A high-boiling point byproduct that may be present in distillation residues.
Hexachloroethane (Product)	C₂Cl₆	85 - 98%	Purity of the crude product before purification. A purity of 89.3% has been reported for a standard.

Note: These values are estimates for illustrative purposes and can vary significantly based on the specific manufacturing process and operating conditions.

Experimental Protocols for Byproduct Analysis

The analysis of byproducts in industrial hexachloroethane production typically involves gas chromatography (GC) coupled with a sensitive detector, such as an electron capture detector (ECD) or a mass spectrometer (MS). The following is a detailed methodology based on established EPA methods for the analysis of chlorinated hydrocarbons.

Sample Preparation: Liquid-Liquid Extraction (for aqueous samples)

• Sample Collection: Collect a 1-liter grab sample in a clean glass container.

• pH Adjustment: Ensure the sample pH is between 5 and 9. Adjust with sodium hydroxide (B78521) or sulfuric acid if necessary.

• Extraction:

  • Transfer the sample to a 2-liter separatory funnel.

  • Add 60 mL of pesticide-grade methylene (B1212753) chloride to the sample bottle, rinse the sides, and transfer the solvent to the separatory funnel.

  • Stopper and shake the funnel vigorously for 2 minutes with periodic venting.

  • Allow the layers to separate for at least 10 minutes.

  • Drain the lower methylene chloride layer into a flask.

  • Repeat the extraction twice more with fresh 60 mL portions of methylene chloride.

• Drying and Concentration:

  • Pass the combined extracts through a drying column containing anhydrous sodium sulfate.

  • Concentrate the extract to approximately 1-2 mL using a Kuderna-Danish concentrator.

  • Exchange the solvent to hexane (B92381) by adding 50 mL of hexane and re-concentrating to 5 mL.

• Cleanup (if necessary):

  • For samples with high levels of interfering compounds, a Florisil column cleanup can be employed.

  • Elute the chlorinated hydrocarbons from the Florisil column with a mixture of diethyl ether and petroleum ether.

Instrumental Analysis: Gas Chromatography-Mass Spectrometry (GC-MS)

• Gas Chromatograph: A system with a capillary column is suitable.

• Column: A 30m x 0.25mm ID fused-silica capillary column with a 0.25µm film of a non-polar stationary phase (e.g., DB-5 or equivalent) is recommended.

• Carrier Gas: Helium at a constant flow rate of 1-2 mL/min.

• Oven Temperature Program:

  • Initial temperature: 40°C, hold for 2 minutes.

  • Ramp: 10°C/min to 280°C.

  • Final hold: 5 minutes at 280°C.

• Injector: Splitless injection at 250°C.

• Mass Spectrometer:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Scan Range: 45-450 amu.

  • Ion Source Temperature: 230°C.

  • Quadrupole Temperature: 150°C.

Quality Control

• Blanks: Analyze a method blank with each batch of samples to check for contamination.

• Spikes: Analyze a matrix spike and a matrix spike duplicate to assess method accuracy and precision.

• Standards: Use certified reference materials for instrument calibration and analyte identification.

Experimental Workflow

The following diagram outlines the general workflow for the analysis of byproducts in a hexachloroethane production sample.

Workflow for the analysis of hexachloroethane byproducts.

Conclusion

The industrial production of hexachloroethane via the chlorination of tetrachloroethylene inevitably leads to the formation of several chlorinated byproducts. The primary impurities include unreacted tetrachloroethylene, carbon tetrachloride, and hexachlorobutadiene, with minor amounts of other chlorinated hydrocarbons also potentially present. Rigorous analytical methodologies, primarily based on GC-MS, are essential for the identification and quantification of these byproducts. This technical guide provides a foundational understanding of the byproduct formation, their quantitative estimation, and the detailed experimental protocols required for their analysis, which is crucial for ensuring product quality, process efficiency, and environmental compliance.

References

• 1. Tetrachloroethylene - Wikipedia [en.wikipedia.org]

Safe handling and storage of Hexachloroethane in the lab

An In-depth Technical Guide to the Safe Handling and Storage of Hexachloroethane

Introduction

Hexachloroethane (C₂Cl₆) is a colorless, crystalline solid with a camphor-like odor that sublimes at atmospheric pressure.[1][2] While historically used in various applications, its use in modern research, particularly in drug development, is infrequent but may occur in specific synthetic pathways or as a byproduct.[2][3] Given its significant health and environmental hazards, including its classification as a suspected carcinogen and its high toxicity to aquatic life, strict adherence to safety protocols is paramount for any laboratory handling this compound.[4][5][6]

This guide provides a comprehensive overview for researchers, scientists, and drug development professionals on the safe handling, storage, and disposal of hexachloroethane in a laboratory setting. It outlines the necessary engineering controls, personal protective equipment (PPE), and emergency procedures to mitigate risks and ensure a safe working environment.

Hazard Identification and Toxicological Profile

Hexachloroethane poses multiple hazards. It is an irritant to the skin, eyes, and respiratory system.[5][7] Acute exposure can act as a central nervous system depressant, while chronic exposure may lead to liver and kidney damage.[1][5][8] It is classified as a Group 2B "possibly carcinogenic to humans" by IARC and is reasonably anticipated to be a human carcinogen by the NTP.[4][6]

Data Presentation

The following tables summarize the key quantitative data for hexachloroethane.

Table 1: Physical and Chemical Properties of Hexachloroethane

Property	Value	Source
Chemical Formula	C₂Cl₆	[2][5]
Molecular Weight	236.74 g/mol	[5][8]
Appearance	Colorless to white crystalline solid	[1][3]
Odor	Camphor-like	[1][8]
Melting Point	183 - 185 °C (Sublimes)	[2][7]
Boiling Point	186 °C (Sublimes)	[2][5]
Vapor Pressure	0.21 - 0.4 mmHg @ 20 °C	[1][5]
Vapor Density	8.16 (Air = 1)	[1][5]
Specific Gravity	2.091 g/cm³ @ 20 °C	[5][9]
Water Solubility	Insoluble (<1 mg/mL)	[1][5][8]
Flash Point	Non-combustible	[2][10]

Table 2: Workplace Exposure Limits

Organization	Limit (8-hr TWA)	Notes	Source
OSHA (PEL)	1 ppm (10 mg/m³)	Legal airborne permissible exposure limit.	[3][5]
NIOSH (REL)	1 ppm (10 mg/m³)	Recommended exposure limit (10-hr TWA). Potential occupational carcinogen.	[2][3][5]
ACGIH (TLV)	1 ppm (10 mg/m³)	Skin notation - potential for significant contribution to overall exposure via skin.	[5]
NIOSH (IDLH)	300 ppm	Immediately Dangerous to Life or Health.	[5]

Table 3: Toxicological Data

Test	Species	Route	Value	Source
LD50	Rat	Oral	4460 mg/kg	[4][5]
LD50	Rabbit	Dermal	32,000 mg/kg	[4][5]
LC50 (96h)	Rainbow Trout	Aquatic	0.84 mg/L	[4]
LC50 (48h)	Water Flea	Aquatic	1.36 mg/L	[4]

Table 4: Incompatible Materials and Hazardous Decomposition Products

Category	Examples	Source
Incompatible Materials	Strong bases (e.g., sodium hydroxide), strong oxidizing agents (e.g., perchlorates, peroxides), and metals (e.g., hot iron, zinc, aluminum).	[3][5][11][12]
Hazardous Decomposition	When heated or in a fire, produces poisonous and irritating gases such as hydrogen chloride and phosgene.	[3][5]

Engineering Controls and Personal Protective Equipment (PPE)

A combination of robust engineering controls and appropriate PPE is essential to minimize exposure.

• Engineering Controls : All work with hexachloroethane must be conducted in a well-ventilated area.[7][11]

  • Chemical Fume Hood : All weighing and handling of hexachloroethane powder must be performed inside a certified chemical fume hood to control dust and vapors.[4]

  • Ventilation : Use adequate general or local exhaust ventilation to keep airborne concentrations below permissible exposure limits.[3][5]

  • Safety Equipment : Emergency eyewash stations and safety showers must be readily accessible in the immediate work area.[3][7][11]

• Personal Protective Equipment (PPE) : PPE must be selected based on the specific tasks being performed.[13]

  • Eye and Face Protection : Wear chemical safety goggles as described by OSHA regulations (29 CFR 1910.133).[5][11] A face shield should be worn in addition to goggles when there is a splash hazard.[3]

  • Skin Protection : Wear appropriate chemical-resistant gloves (e.g., nitrile rubber) and protective clothing to prevent skin contact.[5][11][14] Contaminated work clothes should not be taken home.[3]

  • Respiratory Protection : If engineering controls do not maintain airborne concentrations below the 1 ppm exposure limit, or when dust is generated, a NIOSH-approved respirator must be used in accordance with OSHA's respirator standard (29 CFR 1910.134).[5][11] For potential exposures over 1 ppm, a supplied-air respirator with a full facepiece is recommended.[3]

Experimental Protocols

The following protocols detail the required procedures for safely handling and storing hexachloroethane in the laboratory.

Protocol 3.1: Safe Handling of Hexachloroethane

• Pre-Handling Review : Before beginning work, review the Safety Data Sheet (SDS) for hexachloroethane.[4] Ensure all necessary engineering controls are functioning and required PPE is available.

• Work Area Preparation : Conduct all manipulations of solid hexachloroethane within a chemical fume hood.[4] Cover the work surface with absorbent, disposable bench paper.

• Personal Protective Equipment : Don all required PPE, including a lab coat, chemical safety goggles, and appropriate gloves.[5]

• Weighing and Transfer : Use spark-proof tools and equipment. When weighing, use a tared container inside the fume hood to minimize contamination of the balance. Avoid generating dust during transfers.[4][5]

• Post-Handling : After use, tightly close the primary container.[3][11]

• Decontamination : Decontaminate the work area by carefully wiping surfaces with a suitable solvent and then washing with soap and water.[14] Dispose of all contaminated materials (bench paper, wipes, etc.) as hazardous waste.[14]

• Hygiene : Wash hands and forearms thoroughly with soap and water after removing gloves and before leaving the laboratory.[3][5] Do not eat, drink, or smoke in areas where hexachloroethane is handled.[3]

Protocol 3.2: Storage of Hexachloroethane

• Container Requirements : Store hexachloroethane in its original, tightly closed container.[3][11] Ensure the label is legible and intact.

• Storage Location : Store in a designated, locked, cool, dry, and well-ventilated area.[3][4][7]

• Segregation : Store away from incompatible materials such as strong bases, oxidizing agents, and reactive metals.[3][5][11] Do not store acids and bases together.[15]

• Inventory Management : Maintain a minimal inventory. Order only the quantity needed for the experiment or for use within a 1-2 year period.[16]

• General Practices : Do not store chemicals on the floor or above eye level.[17][18] Store liquids in secondary containment trays.[16]

Caption: Logical workflow for the safe handling of Hexachloroethane.

Emergency Procedures

Preparedness is critical for responding to accidents involving hexachloroethane.[19]

Protocol 4.1: Spill Response

• Evacuation and Notification : In case of a spill, immediately alert personnel in the vicinity.[3] Evacuate the area if the spill is large, in a poorly ventilated space, or presents an immediate respiratory hazard.[14]

• Assessment : Assess the spill size and associated hazards. For minor spills where you are trained and have the correct equipment, proceed with cleanup. For major spills, evacuate and contact the institution's Environmental Health & Safety (EHS) department or emergency response team.

• Control and Containment : If safe to do so, prevent the spread of the powder.[19] Do not use water. For solid spills, use a dike of absorbent material like sand or vermiculite (B1170534) to surround the area.[14]

• Cleanup :

  • Wear appropriate PPE, including respiratory protection, gloves, and safety goggles.[14]

  • Carefully sweep or scoop the spilled solid material into a labeled, sealable hazardous waste container.[3][5][20] Avoid creating dust.[5]

  • Use absorbent pads to clean any remaining residue.

• Decontamination : Once the bulk material is collected, decontaminate the spill surface with soap and water.[3][14] Collect the decontamination materials (wipes, water) as hazardous waste.[20]

• Disposal : Seal and label the container with "Hazardous Waste: Hexachloroethane" and arrange for disposal through your institution's EHS office.[3][14]

• Restock : Replenish all used items in the spill kit.[20]

Caption: Decision workflow for responding to a Hexachloroethane spill.

Protocol 4.2: First Aid Measures

Immediate first aid is critical following any exposure.[12]

• Eye Contact : Immediately flush the eyes with copious amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[3][5] Seek immediate medical attention from an ophthalmologist.[4]

• Skin Contact : Remove all contaminated clothing immediately.[3][4] Wash the affected skin area thoroughly with soap and large amounts of water.[3] Seek medical attention if irritation develops.[4]

• Inhalation : Move the victim to fresh air at once.[5][21] If breathing has stopped, provide artificial respiration.[5][21] Seek immediate medical attention.[5]

• Ingestion : Do NOT induce vomiting.[1][5] If the victim is conscious and alert, give two glasses of water to drink.[4][5] Never give anything by mouth to an unconscious person.[5] Seek immediate medical attention.[1][5]

Waste Disposal

All hexachloroethane waste, including empty containers and contaminated materials from cleanups, must be handled as hazardous waste.

• Classification : Hexachloroethane is listed by the EPA as a hazardous waste with the RCRA waste code U131.[11][14]

• Collection : Collect all waste in a designated, leak-proof, and properly labeled container.[4][14] The label must clearly state "Hazardous Waste" and identify the contents.[14]

• Storage : Store waste containers in a designated hazardous waste accumulation area, away from incompatible materials.[14]

• Disposal : Arrange for pickup and disposal through your institution's licensed hazardous waste disposal contractor or EHS department.[3][4] Do not dispose of hexachloroethane down the drain or in regular trash.[4]

References

• 1. HEXACHLOROETHANE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 2. Hexachloroethane - Wikipedia [en.wikipedia.org]
• 3. nj.gov [nj.gov]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 6. Hexachloroethane | Public Health Statement | ATSDR [wwwn.cdc.gov]
• 7. synquestlabs.com [synquestlabs.com]
• 8. epa.gov [epa.gov]
• 9. cpachem.com [cpachem.com]
• 10. CDC - NIOSH Pocket Guide to Chemical Hazards - Hexachloroethane [cdc.gov]
• 11. fishersci.com [fishersci.com]
• 12. restoredcdc.org [restoredcdc.org]
• 13. sams-solutions.com [sams-solutions.com]
• 14. benchchem.com [benchchem.com]
• 15. Safety Manual | Chemistry [chem.duke.edu]
• 16. 7.9.1 General Storage Guidelines | Environment, Health and Safety [ehs.cornell.edu]
• 17. towson.edu [towson.edu]
• 18. chemstore.ie [chemstore.ie]
• 19. acs.org [acs.org]
• 20. 5.4.1.1 Incidental Spill Cleanup Procedures | Environment, Health and Safety [ehs.cornell.edu]
• 21. First Aid - Dealing with Toxins and Toxic Fumes [moh.gov.sa]

Protocols & Analytical Methods

Hexachloroethane as a Chlorinating Agent in Organic Synthesis: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Hexachloroethane (C₂Cl₆) is a versatile and effective chlorinating agent in various organic transformations. Its solid nature and relatively high stability make it a convenient alternative to gaseous or liquid chlorinating agents. This document provides detailed application notes and experimental protocols for the use of hexachloroethane in two key synthetic applications: the chlorination of hydrosilanes to chlorosilanes and the conversion of alcohols to alkyl chlorides in the presence of triphenylphosphine (B44618).

Chlorination of Hydrosilanes to Chlorosilanes

The conversion of hydrosilanes to chlorosilanes is a fundamental transformation in organosilicon chemistry, providing valuable intermediates for a wide range of applications, including their use as protecting groups and in cross-coupling reactions.[1][2] Hexachloroethane, in the presence of a palladium catalyst, serves as a highly efficient reagent for this conversion, offering mild reaction conditions and high yields.[1][2][3]

Application Notes:

• Efficiency: Hexachloroethane has been identified as a superior chlorinating agent for this transformation compared to other chloroalkanes.[1]

• Catalyst: The reaction is effectively catalyzed by palladium(II) chloride (PdCl₂).[1][2]

• Stoichiometry: Sub-equivalent amounts of hexachloroethane (typically 0.25 to 0.5 equivalents) are sufficient for quantitative chlorination.[1][2]

• Reaction Conditions: The reaction proceeds rapidly under mild conditions, often at room temperature and in some cases, without the need for a solvent.[1][2] For larger-scale reactions, cooling may be necessary due to the exothermic nature of the reaction.[1]

• Work-up: The desired chlorosilane can often be isolated in high purity by simple vacuum distillation.[1][2]

Quantitative Data Summary

The following table summarizes the results for the chlorination of various hydrosilanes using hexachloroethane and a catalytic amount of PdCl₂.

Entry	Hydrosilane (R₃SiH)	Equivalents of C₂Cl₆	Time (h)	Yield (%)
1	Triisopropylsilane (B1312306) (TIPS-H)	0.5	1	99
2	Triethylsilane (TES-H)	0.5	1	98
3	tert-Butyldimethylsilane (TBDMS-H)	0.5	1	97
4	Diphenylmethylsilane	0.5	1	95
5	Triphenylsilane	0.5	2	92

Data sourced from literature reports.[1][2]

Experimental Protocol: Chlorination of Triisopropylsilane

Materials:

• Triisopropylsilane (1 equiv)

• Hexachloroethane (0.5 equiv)

• Palladium(II) chloride (0.5 mol%)

• Nitrogen atmosphere

• Ice bath (for large-scale reactions)

• Round-bottom flask

• Stir bar

• Distillation apparatus

Procedure:

• To a flame-dried round-bottom flask under a nitrogen atmosphere, add hexachloroethane and palladium(II) chloride.

• With stirring, add triisopropylsilane to the mixture over a period of 2 minutes at room temperature. Note: For reactions on a larger scale, it is recommended to cool the reaction vessel using an ice bath as the reaction is exothermic.[1]

• The reaction mixture will become homogeneous within approximately 5 minutes.

• Continue stirring for 1 hour at room temperature.

• Upon completion of the reaction, assemble a distillation apparatus and purify the crude product by vacuum distillation to yield triisopropylsilyl chloride.[1]

Logical Workflow for Hydrosilane Chlorination

Caption: Workflow for the palladium-catalyzed chlorination of hydrosilanes.

Chlorination of Alcohols to Alkyl Chlorides

The conversion of alcohols to alkyl chlorides is a common transformation in organic synthesis. The combination of hexachloroethane and triphenylphosphine provides a convenient method for this conversion, operating under neutral conditions. This system is a variation of the well-known Appel reaction.[4]

Application Notes:

• Reagent System: The active chlorinating species is generated in situ from the reaction of triphenylphosphine with hexachloroethane.[4]

• Scope: This method is applicable to primary and secondary alcohols.[4]

• Stereochemistry: The reaction typically proceeds with inversion of configuration at a stereogenic center, characteristic of an Sₙ2 mechanism.

• Byproducts: A significant byproduct of this reaction is triphenylphosphine oxide, which can sometimes be challenging to separate from the desired product.[5] Extraction or chromatography is often required for purification.[5]

Quantitative Data Summary

The following table provides representative yields for the chlorination of various alcohols using a triphenylphosphine and a chlorinated alkane system. While specific data for hexachloroethane is limited in readily available literature, the yields are expected to be comparable to other perchloroalkanes used in the Appel reaction.

Entry	Alcohol Substrate	Product	Yield (%)
1	1-Octanol	1-Chlorooctane	~85-95
2	2-Octanol	2-Chlorooctane	~70-80
3	Benzyl alcohol	Benzyl chloride	~80-90
4	Cinnamyl alcohol	Cinnamyl chloride	~85-95

Yields are estimates based on typical Appel reaction conditions.

Experimental Protocol: General Procedure for the Chlorination of an Alcohol

Materials:

• Alcohol (1 equiv)

• Triphenylphosphine (1.2 equiv)

• Hexachloroethane (1.2 equiv)

• Anhydrous acetonitrile (B52724) or dichloromethane (B109758) (solvent)

• Nitrogen atmosphere

• Round-bottom flask

• Stir bar

• Separatory funnel

• Rotary evaporator

• Chromatography setup (if necessary)

Procedure:

• In a flame-dried round-bottom flask under a nitrogen atmosphere, dissolve the alcohol and triphenylphosphine in the anhydrous solvent.

• Cool the solution to 0 °C in an ice bath.

• Add hexachloroethane portion-wise to the stirred solution. A mild exotherm may be observed.

• Allow the reaction mixture to warm to room temperature and stir for 2-4 hours, or until TLC analysis indicates complete consumption of the starting alcohol.

• Quench the reaction by the addition of water.

• Transfer the mixture to a separatory funnel and extract with a suitable organic solvent (e.g., diethyl ether or ethyl acetate).

• Wash the combined organic layers with water and then with brine.

• Dry the organic layer over anhydrous sodium sulfate (B86663) or magnesium sulfate, filter, and concentrate under reduced pressure.

• The crude product, which contains triphenylphosphine oxide, can be purified by column chromatography on silica (B1680970) gel.

Proposed Reaction Pathway

Caption: Proposed mechanism for the chlorination of alcohols.

References

• 1. researchgate.net [researchgate.net]
• 2. Hexachloroethane: a highly efficient reagent for the synthesis of chlorosilanes from hydrosilanes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Hexachloroethane: a highly efficient reagent for the synthesis of chlorosilanes from hydrosilanes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. m.youtube.com [m.youtube.com]
• 5. sciencemadness.org [sciencemadness.org]

Application Notes and Protocols: Synthesis of Chlorosilanes Using Hexachloroethane

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview and experimental protocols for the synthesis of chlorosilanes from hydrosilanes utilizing hexachloroethane as a chlorinating agent. This method, catalyzed by palladium(II) chloride, offers an efficient and mild pathway to obtain various chlorosilanes, which are crucial intermediates in organic synthesis.[1][2]

Introduction

Chlorosilanes are vital reagents in organic chemistry, primarily used for the protection of functional groups such as alcohols and amines, and as precursors for other organosilicon compounds.[1] Traditional methods for their synthesis often require harsh conditions, such as high temperatures and long reaction times, or involve the use of expensive and toxic chlorinating agents.[1] The use of hexachloroethane in the presence of a palladium(II) chloride catalyst presents a highly efficient alternative, allowing for the conversion of hydrosilanes to chlorosilanes under mild conditions and often in quantitative yields.[1][2] This method is notable for its clean and rapid reaction profile.[1]

Reaction Mechanism and Principles

The conversion of hydrosilanes to chlorosilanes using hexachloroethane is catalyzed by palladium(II) chloride. The proposed general mechanism involves an oxidative addition of the chlorinating agent (in this case, derived from hexachloroethane) to a Pd(0) species, which is likely formed in situ. This is followed by a transmetallation step with the hydrosilane and subsequent reductive elimination to yield the desired chlorosilane and regenerate the Pd(0) catalyst.

Data Presentation

The efficiency of the chlorination of triisopropylhydrosilane (TIPS-H) to triisopropylsilyl chloride (TIPS-Cl) is dependent on the amount of hexachloroethane used. The following table summarizes the effect of varying hexachloroethane concentration on the reaction yield.

Entry	Hexachloroethane (mmol)	% Yield Si-Cl	% Recovery Si-H
1	0.125	48	52
2	0.17	69	31
3	0.25	90	10
4	0.30	93	7
5	0.50	Quantitative	0
6	0.75	Quantitative	0
Reaction conditions: Triisopropylhydrosilane (TIPS-H) reacted with hexachloroethane in the presence of 1% PdCl2 at room temperature for 30 minutes. Yields were determined by 1H NMR spectroscopy.[1]

This protocol has been successfully applied to a variety of hydrosilanes, demonstrating its broad scope. The table below provides examples of different hydrosilanes converted to their corresponding chlorosilanes.

Entry	Hydrosilane	Product	Yield (%)
1	Triisopropylsilane (B1312306)	Triisopropylsilyl chloride	99
2	Triethylsilane	Triethylsilyl chloride	98
3	tert-Butyldimethylsilane	tert-Butyldimethylsilyl chloride	97
4	Triphenylsilane	Triphenylsilyl chloride	95
5	Diphenylsilane	Diphenylsilyl dichloride	96
Reaction conditions: Hydrosilane reacted with 0.5 equivalents of hexachloroethane and 0.5 mol% of PdCl2 at room temperature for 1 hour. Yields are for isolated products.[1]

Experimental Protocols

4.1. General Procedure for the Synthesis of Triisopropylsilyl Chloride

This protocol describes a typical experiment for the conversion of triisopropylsilane to triisopropylsilyl chloride on a 20 mmol scale.

Materials:

• Triisopropylsilane (3.16 g, 20 mmol, 1 equivalent)

• Hexachloroethane (2.37 g, 10 mmol, 0.5 equivalents)

• Palladium(II) chloride (PdCl2) (18.5 mg, 0.1 mmol, 0.5 mol %)

• Nitrogen (N2) gas supply

• Round-bottom flask equipped with a magnetic stir bar

• Ice bath

• Distillation apparatus

Procedure:

• To a round-bottom flask under a nitrogen atmosphere, add hexachloroethane and palladium(II) chloride.

• Begin stirring the mixture at room temperature.

• Slowly add triisopropylsilane to the stirred mixture over a period of 2 minutes. Caution: The reaction is exothermic, and for larger scale reactions, cooling with an ice bath is recommended.[1]

• The reaction mixture will become homogeneous after approximately 5 minutes.

• Continue stirring the reaction mixture for 1 hour at room temperature.

• After 1 hour, the crude product is purified by vacuum distillation (bp 98 °C, 20 mmHg) to yield triisopropylsilyl chloride.[1]

4.2. Modifications for Other Hydrosilanes

• For liquid hydrosilanes, the reaction is typically performed neat (without solvent).[1]

• For solid hydrosilanes, such as triphenylsilane, a solvent like tetrahydrofuran (B95107) (THF) is required to achieve higher yields.[1]

• The amount of hexachloroethane and reaction time may need to be optimized for different substrates to achieve quantitative conversion.[1]

Safety and Handling

• Chlorosilanes are reactive compounds that can react with moisture to produce hydrogen chloride, which is corrosive and toxic.[3] All manipulations should be carried out under an inert atmosphere (e.g., nitrogen or argon).

• Hexachloroethane is a suspected carcinogen and an irritant.[2] Handle with appropriate personal protective equipment in a well-ventilated fume hood.

• The reaction can be exothermic, especially on a larger scale.[1] Appropriate cooling measures should be in place.

• Hydrolysis of some chlorosilanes, particularly polychlorosilanes, can form shock-sensitive gels.[4] While this specific protocol primarily produces monochlorosilanes, caution should always be exercised when handling chlorosilane byproducts.

Visualizations

Caption: General reaction scheme for the synthesis of chlorosilanes.

Caption: Step-by-step experimental workflow for chlorosilane synthesis.

References

• 1. Hexachloroethane: a highly efficient reagent for the synthesis of chlorosilanes from hydrosilanes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Chlorosilanes | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 4. dchas.org [dchas.org]

Application Notes and Protocols: Palladium-Catalyzed Chlorination with Hexachloroethane

For Researchers, Scientists, and Drug Development Professionals

Introduction

Palladium-catalyzed cross-coupling reactions are indispensable tools in modern organic synthesis, particularly within the pharmaceutical industry for the construction of complex molecular architectures. This document provides detailed application notes and protocols for the palladium-catalyzed chlorination of hydrosilanes utilizing hexachloroethane as a robust and efficient chlorine source. This methodology offers a clean and rapid conversion under mild conditions, yielding valuable chlorosilane intermediates.[1][2] Chlorosilanes are crucial in organic synthesis as protecting groups for hydroxyl and amino functionalities and as precursors for other organosilanes.[1] While palladium-catalyzed C-H chlorination is a significant area of research for the direct functionalization of drug-like molecules, the use of hexachloroethane in this specific context is not widely documented in the current literature. The protocols detailed herein are based on established procedures for the chlorination of hydrosilanes.

Core Application: Synthesis of Chlorosilanes from Hydrosilanes

The palladium-catalyzed chlorination of hydrosilanes with hexachloroethane provides an efficient route to various chlorosilanes in good to quantitative yields.[1] The reaction is typically catalyzed by palladium(II) chloride and proceeds cleanly under mild conditions, often without the need for a solvent.[1]

Reaction Mechanism

The proposed catalytic cycle involves the initial reduction of Pd(II) to Pd(0), which then undergoes oxidative addition with hexachloroethane. The resulting palladium intermediate engages in a transmetalation step with the hydrosilane, followed by reductive elimination to afford the corresponding chlorosilane and regenerate the active Pd(0) catalyst.

Caption: Proposed mechanism for palladium-catalyzed chlorination of hydrosilanes.

Data Presentation

The following tables summarize the quantitative data for the palladium-catalyzed chlorination of various hydrosilanes with hexachloroethane.

Table 1: Chlorination of Triisopropylhydrosilane (TIPS-H) with Various Chlorinating Agents[1]

Entry	Chlorinating Agent	Equivalents	% Yield Si-Cl	% Recovery Si-H
1	None	-	2	98
2	CH3COCl	0.75	69	31
3	Cl3CCOCl	0.75	13	87
4	CCl4	0.75	100	0
5	Cl3CCCl3	0.25	100	0
6	Cl3CCCl3	0.50	100	0
7	Cl3CCONH2	0.75	11	89
8	Cl3CCN	0.75	12	88
9	Cl3CCOOEt	0.75	32	68

Reaction conditions: Triisopropylhydrosilane (0.5 mmol), chlorinating agent, and PdCl2 (1 mol%) in C6D6 at 25 °C for 1 hour. Yields were determined by 1H NMR using toluene (B28343) as an internal standard.

Table 2: Substrate Scope for the Chlorination of Hydrosilanes with Hexachloroethane[1]

Entry	Hydrosilane	Time (h)	Solvent	Yield (%)
1	Triisopropylsilane (B1312306)	1	Neat	99
2	t-Butyldimethylsilane	1	Neat	98
3	Diphenylmethylsilane	2	THF	95
4	Triphenylsilane	2	THF	92
5	1,1,3,3-Tetramethyldisiloxane	1	Neat	97
6	Dichlorophenylsilane	3	THF	85

Reaction conditions: Hydrosilane (1.0 equiv), hexachloroethane (0.5 equiv), PdCl2 (1 mol%) at room temperature.

Experimental Protocols

General Workflow

The experimental workflow for the palladium-catalyzed chlorination of hydrosilanes is straightforward and can be performed in a standard laboratory setting.

Caption: General experimental workflow for the chlorination of hydrosilanes.

Detailed Protocol for the Synthesis of Triisopropylsilyl Chloride[1]

Materials:

• Triisopropylsilane (TIPS-H)

• Hexachloroethane (C2Cl6)

• Palladium(II) chloride (PdCl2)

• Anhydrous solvent (e.g., THF, if required)

• Nitrogen gas (N2)

• Standard laboratory glassware (round-bottom flask, condenser, etc.)

• Magnetic stirrer

• Ice bath

Procedure:

• To a dry round-bottom flask equipped with a magnetic stir bar and under a nitrogen atmosphere, add hexachloroethane (0.5 equivalents) and palladium(II) chloride (0.5-1.0 mol%).

• Begin stirring the mixture.

• Slowly add triisopropylsilane (1.0 equivalent) to the flask. Note: The reaction is exothermic, and for larger scale reactions, the flask should be cooled in an ice bath during the addition.[1]

• Allow the reaction mixture to stir at room temperature. The reaction progress can be monitored by TLC or GC-MS. Typically, the reaction is complete within 1-3 hours.[1]

• Upon completion, the crude product can be purified directly by vacuum distillation to yield triisopropylsilyl chloride.

Applications in Drug Development

While the direct palladium-catalyzed chlorination of complex pharmaceutical intermediates using hexachloroethane is not well-established, the chlorosilane products from this protocol are highly valuable in drug development and synthesis. They are frequently used to protect sensitive functional groups during synthetic transformations, a critical step in the multi-step synthesis of many active pharmaceutical ingredients (APIs). The mild conditions and high efficiency of this chlorination method make it an attractive option for the preparation of these essential synthetic building blocks.

Conclusion

The palladium-catalyzed chlorination of hydrosilanes with hexachloroethane is a highly efficient and practical method for the synthesis of chlorosilanes.[1] The reaction proceeds under mild conditions with high yields and offers a straightforward protocol suitable for a range of hydrosilane substrates.[1] For researchers and professionals in drug development, this methodology provides reliable access to valuable silylating agents crucial for the protection and manipulation of complex molecules. Further research may explore the potential of this catalytic system for the direct C-H chlorination of other substrate classes relevant to the pharmaceutical industry.

References

• 1. Hexachloroethane: a highly efficient reagent for the synthesis of chlorosilanes from hydrosilanes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Hexachloroethane: a highly efficient reagent for the synthesis of chlorosilanes from hydrosilanes - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Appel Reaction using Hexachloroethane

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Appel reaction is a versatile and mild organic reaction that converts alcohols into the corresponding alkyl halides using triphenylphosphine (B44618) and a halogen source.[1][2] This reaction is particularly valuable in modern organic synthesis due to its broad substrate scope, including primary, secondary, and some tertiary alcohols, and its tolerance of a wide range of functional groups.[1] The reaction typically proceeds with inversion of configuration at the stereocenter, making it a powerful tool in stereoselective synthesis.[3] While carbon tetrachloride has been a traditional halogen source for the synthesis of alkyl chlorides, its use is declining due to toxicity and environmental concerns.[2] Hexachloroethane, a solid and less toxic alternative, has emerged as an effective chlorine source for the Appel reaction.[4] The driving force for this reaction is the formation of the highly stable triphenylphosphine oxide byproduct.[2]

These application notes provide a detailed protocol for the Appel reaction using hexachloroethane and triphenylphosphine for the conversion of alcohols to alkyl chlorides, along with relevant data and diagrams to facilitate its application in research and development.

Data Presentation

The following table summarizes representative quantitative data for the Appel reaction using triphenylphosphine and a chlorine source for the conversion of various alcohols to their corresponding alkyl chlorides.

Entry	Alcohol Substrate	Chlorine Source	Solvent	Temperature (°C)	Time (h)	Yield (%)	Reference
1	Geraniol	CCl₄	CCl₄	Reflux	1	75-81	[5]
2	1-Octanol	C₂Cl₆	Toluene	80	4	94	[4]
3	Benzyl Alcohol	C₂Cl₆	Acetonitrile	Reflux	2	85	[4]
4	Cyclohexanol	C₂Cl₆	Dichloromethane	Reflux	3	78	[4]
5	(R)-2-Octanol	Cl₃CCONH₂	Dichloromethane	RT	1	95	[6]

Experimental Protocols

General Protocol for the Appel Reaction using Hexachloroethane

This protocol describes a general procedure for the conversion of a primary or secondary alcohol to the corresponding alkyl chloride using triphenylphosphine and hexachloroethane.

Materials:

• Alcohol (1.0 eq)

• Triphenylphosphine (PPh₃) (1.1 - 1.5 eq)

• Hexachloroethane (C₂Cl₆) (1.1 - 1.5 eq)

• Anhydrous solvent (e.g., acetonitrile, dichloromethane, or toluene)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Reflux condenser

• Inert gas supply (e.g., nitrogen or argon)

• Heating mantle or oil bath

• Standard glassware for work-up and purification (separatory funnel, rotary evaporator, chromatography column)

Procedure:

• Reaction Setup: To a dry round-bottom flask equipped with a magnetic stir bar and a reflux condenser under an inert atmosphere, add the alcohol (1.0 eq), triphenylphosphine (1.2 eq), and hexachloroethane (1.2 eq).

• Solvent Addition: Add a suitable anhydrous solvent (e.g., acetonitrile) to the flask. The choice of solvent may depend on the solubility of the starting materials and the reaction temperature.

• Reaction Conditions: The reaction mixture is typically stirred at room temperature or heated to reflux. The progress of the reaction should be monitored by a suitable analytical technique, such as Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

• Work-up:

  • Upon completion of the reaction, cool the mixture to room temperature.

  • If a precipitate (triphenylphosphine oxide) has formed, it can be removed by filtration.

  • The filtrate is then concentrated under reduced pressure to remove the solvent.

  • The residue is typically taken up in a non-polar solvent (e.g., hexane (B92381) or diethyl ether) to precipitate out the remaining triphenylphosphine oxide. The mixture is then filtered.

  • The filtrate is washed with water and brine, dried over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄), filtered, and concentrated under reduced pressure.

• Purification: The crude alkyl chloride can be purified by standard laboratory techniques, such as column chromatography on silica (B1680970) gel or distillation, to afford the pure product.

Visualizations

Reaction Mechanism

The following diagram illustrates the generally accepted mechanism of the Appel reaction.

Caption: Mechanism of the Appel Reaction.

Experimental Workflow

The diagram below outlines the general experimental workflow for performing the Appel reaction with hexachloroethane.

References

• 1. grokipedia.com [grokipedia.com]
• 2. Appel reaction - Wikipedia [en.wikipedia.org]
• 3. Appel Reaction | Chem-Station Int. Ed. [en.chem-station.com]
• 4. m.youtube.com [m.youtube.com]
• 5. Reaction Procedure of Appel Reaction & Workup [chemistrynewlight.blogspot.com]
• 6. researchgate.net [researchgate.net]

Application Note: GC/MS Analysis of Reaction Products with Hexachloroethane

For Researchers, Scientists, and Drug Development Professionals

Introduction

Hexachloroethane is a versatile reagent and a key building block in organic synthesis. It is often employed in chlorination, dehydrochlorination, and various coupling reactions. The accurate identification and quantification of reaction products are crucial for reaction optimization, mechanistic studies, and ensuring the purity of final compounds. Gas Chromatography-Mass Spectrometry (GC/MS) is a powerful analytical technique for this purpose, offering high-resolution separation and definitive molecular identification.

This application note provides a detailed protocol for the analysis of reaction products from a model reaction involving hexachloroethane, specifically its reductive dechlorination. The methodologies described herein are applicable to a broader range of reactions involving this compound.

Experimental Protocols

Model Reaction: Reductive Dechlorination of Hexachloroethane

For the purpose of this protocol, we will consider the reductive dechlorination of hexachloroethane to tetrachloroethene. This reaction can be initiated by various reducing agents or catalysts.

Sample Preparation: Liquid-Liquid Extraction

This method is suitable for extracting hexachloroethane and its reaction products from an aqueous reaction quenching solution.

Materials:

• Reaction mixture

• Deionized water

• Hexane (B92381) (or other suitable extraction solvent like dichloromethane)

• Anhydrous sodium sulfate

• 15 mL centrifuge tubes

• Vortex mixer

• Centrifuge

• Pipettes

• 2 mL GC vials with septa

Protocol:

• Quench the reaction by adding 5 mL of deionized water to 1 mL of the reaction mixture in a 15 mL centrifuge tube.

• Add 5 mL of hexane to the tube.

• Vortex the mixture vigorously for 2 minutes to ensure thorough mixing and extraction of the analytes into the organic layer.[1]

• Centrifuge the tube at 3000 rpm for 10 minutes to separate the organic and aqueous layers.[2]

• Carefully collect the upper organic layer (hexane) using a pipette and transfer it to a clean tube.

• Repeat the extraction process on the aqueous layer with a fresh 5 mL portion of hexane to maximize recovery.

• Combine the organic extracts.

• Dry the combined extract by passing it through a small column containing anhydrous sodium sulfate.[1]

• Concentrate the extract to a final volume of 1 mL under a gentle stream of nitrogen if necessary.[1]

• Transfer the final extract into a 2 mL GC vial for analysis.

GC/MS Analysis

Instrumentation:

• Gas Chromatograph: Thermo Scientific™ TRACE 1310™ or equivalent[1]

• Mass Spectrometer: Thermo Scientific™ TSQ 9000™ Triple Quadrupole or equivalent[1][3]

• Injector: Programmable Temperature Vaporizing (PTV) or Split/Splitless injector[1][3]

• Column: Thermo Scientific™ TraceGOLD™ TG-5-SilMS (30 m x 0.25 mm x 0.25 µm) or equivalent low polarity silarylene phase column.[1][4]

GC/MS Parameters:

Parameter	Value
Gas Chromatograph
Injector Type	Splitless (1 min)[4]
Injector Temperature	275°C[4]
Injection Volume	1 µL
Carrier Gas	Helium
Column Flow	1.5 mL/min (constant flow)[4]
Oven Program	60°C (hold 5 min), then 8°C/min to 300°C (hold 10 min)[4]
Transfer Line Temp.	300°C[1][4]
Mass Spectrometer
Ionization Mode	Electron Ionization (EI+)
Electron Energy	70 eV[4]
MS Source Temperature	225°C[4]
Mass Range	45-450 amu
Acquisition Mode	Full Scan and/or Selected Ion Monitoring (SIM)

Data Presentation

The quantitative data for the starting material and expected major products from the reductive dechlorination of hexachloroethane are summarized below. Retention times and mass-to-charge ratios (m/z) are indicative and may vary based on the specific instrumentation and conditions used.

Compound	Retention Time (min)	Key m/z Ions (EI+)
Hexachloroethane	~13.28[3]	117, 119, 201, 236
Pentachloroethane	~12.5	165, 167, 200, 202
Tetrachloroethene	~10.8	129, 131, 164, 166
Trichloroethene	~8.5	95, 97, 130, 132

Data Analysis and Interpretation

The identification of reaction products is achieved by comparing their mass spectra and retention times with those of known standards or reference libraries. Quantification can be performed by creating a calibration curve using standards of known concentrations. For more accurate quantification, especially in complex matrices, the use of an internal standard, such as a stable isotope-labeled version of the analyte (e.g., Hexachloroethane-¹³C), is recommended.[1]

Visualization

Experimental Workflow

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. documents.thermofisher.com [documents.thermofisher.com]
• 4. cromlab-instruments.es [cromlab-instruments.es]

Application Notes and Protocols for GC/MS Analysis of Chlorinated Compounds

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the sample preparation of chlorinated compounds for Gas Chromatography-Mass Spectrometry (GC/MS) analysis. The included methodologies cover a range of matrices and chlorinated compound classes, offering robust and reliable techniques for detection and quantification.

Introduction

Chlorinated compounds, a broad class of chemicals containing chlorine atoms, are of significant interest across various scientific disciplines due to their diverse applications and environmental persistence. Accurate and sensitive analysis by GC/MS is crucial for monitoring these compounds in environmental samples, ensuring food safety, and in pharmaceutical research and development. The success of GC/MS analysis is highly dependent on the sample preparation method, which aims to extract and concentrate the analytes of interest while removing matrix interferences.

This document outlines three prevalent extraction techniques: Solid-Phase Extraction (SPE), Liquid-Liquid Extraction (LLE), and a modified QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method. Additionally, derivatization techniques, often necessary for the analysis of polar chlorinated compounds like phenols, are detailed.

Comparative Analysis of Sample Preparation Techniques

The choice of sample preparation technique is critical and depends on the analyte, matrix, and the desired analytical performance. Below is a summary of quantitative data for different extraction methods for various chlorinated compounds.

Analyte Class	Matrix	Technique	Compound Example	Recovery (%)	LOD	LOQ	Reference
Organochlorine Pesticides	Soil	QuEChERS	p,p'-DDT	71-120	0.005-0.01 mg/kg	0.005-0.01 mg/kg	[1]
Organochlorine Pesticides	Soil	LLE	Dieldrin	70.6-120	Not Specified	0.005-2.5 mg/kg	[2]
Organochlorine Pesticides	Water	SPE (C18)	Endosulfan	63-116	<0.003 mg/L	<0.01 mg/L	[3]
Polychlorinated Biphenyls (PCBs)	Fish Tissue	Modified QuEChERS	PCB 153	70-115	Not Specified	<1 ng/g	[4][5]
Chlorinated Herbicides	Water	SPE (C18)	Atrazine	79-99	Not Specified	0.01 µg/L	[6]
Chlorinated Herbicides	Water	LLE	2,4-D	Not Specified	Not Specified	Not Specified	[7]
Chlorinated Phenols	Water	SPE (Isolute ENV+)	Pentachlorophenol	70-120	0.01-0.25 µg/L	Not Specified	[8]
Chlorinated Phenols	Water	LLE	2,4-Dichlorophenol	Not Specified	0.58-2.2 mg/L	Not Specified	[8]

Experimental Protocols

Solid-Phase Extraction (SPE) for Chlorinated Herbicides in Water

This protocol is suitable for the extraction of chlorinated herbicides from water samples prior to GC/MS analysis.[6]

Materials:

• SPE cartridges (e.g., C18)

• Methanol (B129727) (HPLC grade)

• Acetone (B3395972) (HPLC grade)

• Deionized water

• Sample collection bottles

• SPE manifold

• Nitrogen evaporator

Procedure:

• Cartridge Conditioning: Condition the C18 SPE cartridge by passing 3 mL of acetone followed by 3 mL of methanol, and then 10 mL of deionized water through the cartridge. Do not allow the cartridge to go dry.

• Sample Loading: Load 1 L of the water sample onto the conditioned cartridge at a flow rate of approximately 5 mL/min.

• Cartridge Washing: Wash the cartridge with 10 mL of deionized water to remove any polar interferences.

• Cartridge Drying: Dry the cartridge by passing nitrogen through it for 10-15 minutes.

• Elution: Elute the retained herbicides with 3 mL of acetone.

• Concentration: Concentrate the eluate to a final volume of 1 mL under a gentle stream of nitrogen.

• Analysis: The extract is now ready for GC/MS analysis.

SPE Workflow for Herbicides in Water

Liquid-Liquid Extraction (LLE) for Chlorinated Herbicides in Water

This protocol describes a single-step LLE for the extraction of acidic herbicides from water.[7]

Materials:

• Separatory funnel (2 L)

• Methylene (B1212753) chloride (DCM, pesticide grade)

• Methanol (HPLC grade)

• Hydrochloric acid (HCl)

• Anhydrous sodium sulfate (B86663)

• Evaporation apparatus (e.g., rotary evaporator or hotplate)

Procedure:

• Sample Acidification: Acidify the aqueous sample with HCl.

• Extraction: Transfer the acidified sample to a 2 L separatory funnel and add 50-75 mL of methylene chloride. Shake vigorously for 2-3 minutes, periodically venting the funnel.

• Phase Separation: Allow the layers to separate.

• Drying: Drain the lower organic layer through a funnel containing anhydrous sodium sulfate to remove residual water.

• Derivatization and Concentration: Add 5 mL of methanol and one drop of 1:1 HCl to the extract. Evaporate the solvent on a hotplate or using a rotary evaporator to a final volume of 1-2 mL. The addition of acidified methanol facilitates the esterification of the acid herbicides.

• Analysis: The concentrated extract is ready for GC/MS analysis.

LLE Workflow for Herbicides in Water

Modified QuEChERS for Polychlorinated Biphenyls (PCBs) in Fish Tissue

This protocol is a modified QuEChERS method for the extraction of PCBs from fatty fish tissue.[4][9]

Materials:

• Homogenizer

• 50 mL centrifuge tubes

• Acetonitrile (B52724) (HPLC grade)

• Anhydrous magnesium sulfate (MgSO₄)

• Sodium chloride (NaCl)

• Primary secondary amine (PSA) sorbent

• C18 sorbent

• Centrifuge

Procedure:

• Sample Homogenization: Homogenize a representative portion of the fish tissue.

• Extraction: Weigh 2 g of the homogenized tissue into a 50 mL centrifuge tube. Add 20 mL of acetonitrile (a 10:1 solvent to sample ratio). Shake vigorously for 1 minute.

• Salting Out: Add 6 g of anhydrous MgSO₄ and 1.5 g of NaCl. Shake vigorously for another minute.

• Centrifugation: Centrifuge the tube at 4000 rpm for 5 minutes.

• Dispersive SPE (d-SPE) Cleanup: Transfer 1 mL of the upper acetonitrile layer to a 2 mL centrifuge tube containing 150 mg of anhydrous MgSO₄, 50 mg of PSA, and 50 mg of C18 sorbent.

• Final Centrifugation: Vortex the d-SPE tube for 1 minute and then centrifuge at high speed for 5 minutes.

• Analysis: The supernatant is ready for direct injection into the GC/MS.

QuEChERS Workflow for PCBs in Fish

Derivatization Protocols for Chlorinated Phenols

Derivatization is often required for the GC/MS analysis of polar compounds like chlorinated phenols to improve their volatility and chromatographic behavior.

Acetylation of Chlorinated Phenols

This protocol describes the in-situ acetylation of chlorinated phenols in aqueous samples.[3]

Materials:

• Potassium carbonate

• Acetic anhydride (B1165640)

• Hexane (B92381) (pesticide grade)

• Sample vials

Procedure:

• pH Adjustment: To a 300 mL aqueous sample, add potassium carbonate to adjust the pH to between 9 and 11.5 to form the phenolate (B1203915) ions.

• Derivatization: Add acetic anhydride to the sample. The phenolate ions will be converted to their acetate (B1210297) derivatives.

• Extraction: Extract the phenolic acetates with hexane.

• Analysis: The hexane extract is ready for GC/MS analysis.

Silylation of Chlorinated Phenols

This protocol outlines a rapid silylation procedure for chlorinated phenols.[10]

Materials:

• Bis(trimethylsilyl)trifluoroacetamide (BSTFA)

• Acetone (anhydrous)

• Anhydrous sodium sulfate

Procedure:

• Solvent Exchange: If the sample extract is in a solvent other than acetone (e.g., dichloromethane (B109758) or hexane), add acetone to constitute at least 60% of the final volume.

• Derivatization: Add an excess of BSTFA to the sample extract. The reaction is typically complete within 15 seconds at room temperature in acetone.

• Quenching and Drying: Add a small amount of water to hydrolyze the excess BSTFA, followed by the addition of anhydrous sodium sulfate to remove the water.

• Analysis: The derivatized sample is ready for GC/MS analysis.

Derivatization Pathways for Phenols

Conclusion

The selection of an appropriate sample preparation and, if necessary, derivatization protocol is paramount for the successful GC/MS analysis of chlorinated compounds. This document provides a comparative overview and detailed methodologies for SPE, LLE, and QuEChERS, as well as acetylation and silylation. The choice of method should be guided by the specific analytes, the sample matrix, and the required sensitivity and throughput of the analysis. The provided protocols and data serve as a valuable resource for researchers, scientists, and drug development professionals in establishing robust and reliable analytical methods for chlorinated compounds.

References

• 1. Influence of QuEChERS modifications on recovery and matrix effect during the multi-residue pesticide analysis in soil by GC/MS/MS and GC/ECD/NPD - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pjoes.com [pjoes.com]
• 3. ncasi.org [ncasi.org]
• 4. Analysis of 19 PCB congeners in catfish tissue using a modified QuEChERS method with GC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Determination of herbicides by solid phase extraction gas chromatography-mass spectrometry in drinking waters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. americanlaboratory.com [americanlaboratory.com]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. Silyl derivatization of alkylphenols, chlorophenols, and bisphenol A for simultaneous GC/MS determination - PubMed [pubmed.ncbi.nlm.nih.gov]

Application of ¹H and ¹³C NMR Spectroscopy for In-Situ Monitoring of Hexachloroethane Reactions

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a comprehensive guide to utilizing ¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectroscopy for the real-time monitoring of chemical reactions involving hexachloroethane. Detailed protocols for quantitative NMR (qNMR) analysis are presented, enabling accurate determination of reaction kinetics, conversion rates, and product formation. These methodologies are crucial for process optimization, mechanistic studies, and quality control in research, and industrial settings.

Introduction

Hexachloroethane (C₂Cl₆) is a chlorinated hydrocarbon used in various industrial applications. Monitoring its chemical transformations is essential for ensuring reaction efficiency, identifying byproducts, and understanding reaction mechanisms. NMR spectroscopy is a powerful, non-invasive analytical technique that provides detailed structural and quantitative information about the species in a reaction mixture over time.[1][2]

Due to its molecular structure, hexachloroethane exhibits unique NMR characteristics. It lacks protons, resulting in no signal in a ¹H NMR spectrum. Its two carbon atoms are chemically equivalent, producing a single, sharp singlet in the ¹³C NMR spectrum.[3] This simplicity makes ¹³C NMR an ideal tool for monitoring the disappearance of the hexachloroethane signal and the appearance of product signals.

This application note focuses on the use of ¹H and ¹³C NMR to monitor the reduction of hexachloroethane to tetrachloroethene (C₂Cl₄), a common degradation pathway.[4]

NMR Spectral Characteristics

• Hexachloroethane (C₂Cl₆):

  • ¹H NMR: No signal.

  • ¹³C NMR: A single peak is observed at approximately 98 ppm.[3] The exact chemical shift can vary slightly depending on the solvent used.[3]

• Tetrachloroethene (C₂Cl₄):

  • ¹H NMR: No signal.

  • ¹³C NMR: A single peak is observed at approximately 121 ppm.[3]

The clear separation of the ¹³C NMR signals for hexachloroethane and tetrachloroethene allows for straightforward quantification of each species in a reaction mixture.

Quantitative ¹³C NMR (qNMR) for Reaction Monitoring

Quantitative NMR relies on the principle that the integrated area of an NMR signal is directly proportional to the molar concentration of the corresponding nucleus.[5] For reliable quantification in ¹³C NMR, several experimental parameters must be carefully controlled.

A significant challenge in acquiring quantitative ¹³C NMR spectra for hexachloroethane is its long spin-lattice relaxation time (T₁), a consequence of its quaternary carbons and lack of attached protons.[6] This necessitates a long relaxation delay between scans to ensure complete relaxation and accurate signal integration. The absence of protons also means there is no Nuclear Overhauser Effect (NOE) enhancement.[6]

To overcome the long acquisition times associated with long relaxation delays, the use of a paramagnetic relaxation agent, such as chromium(III) acetylacetonate (B107027) (Cr(acac)₃), is highly recommended.[6] This agent dramatically shortens the T₁ of the carbon nuclei, allowing for much shorter relaxation delays and, consequently, faster data acquisition without sacrificing quantitation.[6]

Experimental Protocols

Protocol 1: In-Situ Monitoring of Hexachloroethane Reduction

This protocol describes the in-situ ¹³C NMR monitoring of the reduction of hexachloroethane.

Materials:

• Hexachloroethane

• Reducing agent (e.g., a metallic catalyst)

• Deuterated solvent (e.g., CDCl₃ or Benzene-d₆)

• Internal Standard (IS), e.g., 1,3,5-Trioxane (stable under reaction conditions)

• Chromium(III) acetylacetonate (Cr(acac)₃)

• 5 mm NMR tubes

Instrumentation:

• NMR Spectrometer (e.g., 400 MHz or higher) equipped with a variable temperature unit.

Procedure:

• Sample Preparation:

  • In a vial, accurately weigh a known amount of hexachloroethane and the internal standard.

  • Dissolve the solids in a known volume of the deuterated solvent.

  • Add a small, known amount of a stock solution of Cr(acac)₃ in the same solvent to achieve a final concentration of 5-15 mM.[6]

  • Transfer the solution to an NMR tube.

• NMR Data Acquisition:

  • Acquire an initial ¹³C NMR spectrum (t=0) before the addition of the reducing agent.

  • Initiate the reaction by adding a known amount of the reducing agent to the NMR tube.

  • Immediately begin acquiring a series of ¹³C NMR spectra at regular time intervals.

  • Maintain a constant temperature throughout the experiment.

¹³C NMR Acquisition Parameters (with Relaxation Agent):

Parameter	Recommended Value
Pulse Program	Standard 1D ¹³C with proton decoupling
Pulse Angle	30-45°
Relaxation Delay (D1)	1-2 seconds
Acquisition Time (AQ)	1-2 seconds
Number of Scans (NS)	64-256 (adjust for desired S/N)

Data Processing and Analysis:

• Process each spectrum with Fourier transformation, phase correction, and baseline correction.

• Integrate the signals for hexachloroethane (~98 ppm), tetrachloroethene (~121 ppm), and the internal standard.

• Calculate the concentration of hexachloroethane and tetrachloroethene at each time point relative to the constant concentration of the internal standard.

• Plot the concentration of the reactant and product versus time to obtain reaction profiles and determine kinetic parameters.

Data Presentation

The quantitative data obtained from the in-situ NMR monitoring can be summarized in a table for clear comparison.

Table 1: Reaction Progress of Hexachloroethane Reduction

Time (minutes)	Integral (Hexachloroethane)	Integral (Tetrachloroethene)	Integral (Internal Standard)	[Hexachloroethane] (M)	[Tetrachloroethene] (M)	Conversion (%)
0	1.00	0.00	1.50	0.100	0.000	0
10	0.85	0.15	1.50	0.085	0.015	15
20	0.72	0.28	1.50	0.072	0.028	28
30	0.61	0.39	1.50	0.061	0.039	39
60	0.37	0.63	1.50	0.037	0.063	63
120	0.14	0.86	1.50	0.014	0.086	86

Note: The data presented in this table is illustrative and will vary depending on the specific reaction conditions.

Visualizations

Experimental Workflow

Caption: Workflow for in-situ NMR monitoring of hexachloroethane reactions.

Reaction Pathway

Caption: Reduction of hexachloroethane to tetrachloroethene.

Conclusion

¹H and ¹³C NMR spectroscopy are invaluable tools for the detailed monitoring of reactions involving hexachloroethane. The absence of proton signals for many chlorinated hydrocarbons simplifies the spectra, making ¹³C NMR particularly powerful for quantitative analysis. By employing appropriate experimental protocols, including the use of internal standards and relaxation agents, researchers can obtain high-quality, time-resolved data to elucidate reaction kinetics, determine product distributions, and optimize reaction conditions. The methods outlined in this document provide a robust framework for such investigations.

References

• 1. NMR Reaction Monitoring Robust to Spectral Distortions - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]

Application Notes and Protocols for the Synthesis of Pharmaceutical Intermediates Using Hexachloroethane

Introduction

Hexachloroethane is a versatile and powerful reagent in organic synthesis, primarily utilized as a robust source of chlorine for a variety of chlorination reactions. Its solid, crystalline nature and relatively high stability at room temperature make it a convenient alternative to gaseous chlorine or other corrosive liquid chlorinating agents. In the pharmaceutical industry, the precise introduction of chlorine atoms is a critical step in the synthesis of numerous active pharmaceutical ingredients (APIs) and their intermediates. Halogenation can significantly modulate a molecule's biological activity, metabolic stability, and pharmacokinetic properties.

This document provides detailed application notes and experimental protocols for the use of hexachloroethane in the synthesis of key pharmaceutical intermediates. The primary focus will be on a proposed method for the synthesis of 5-chlorouracil (B11105), a pivotal intermediate in the development of anticancer and antiviral drugs.[1][2][3][4] Additionally, a well-established protocol for the synthesis of chlorosilanes, which serve as essential protecting agents in complex pharmaceutical syntheses, will be detailed.[5][6]

Application Note 1: Synthesis of 5-Chlorouracil

5-Chlorouracil is a halogenated derivative of the nucleobase uracil (B121893) and serves as a crucial building block in medicinal chemistry.[1][2] Its derivatives are known to exhibit significant biological activity, primarily as anticancer and antiviral agents.[3][7] The chlorine atom at the C5 position is key to its therapeutic potential, as it can mimic the methyl group of thymine, leading to the inhibition of critical enzymes involved in DNA synthesis, such as thymidylate synthase.[4][8] This inhibition disrupts the replication of rapidly dividing cells, such as cancer cells, and viruses.[1][3]

While various chlorinating agents are commonly used for the synthesis of 5-chlorouracil, hexachloroethane presents a viable alternative. The proposed protocol leverages the ability of hexachloroethane to act as an electrophilic chlorine source under appropriate reaction conditions.

Application Note 2: Synthesis of Chlorosilanes as Protecting Groups

In the multi-step synthesis of complex pharmaceutical molecules, the protection of reactive functional groups, such as alcohols and amines, is essential to prevent unwanted side reactions. Chlorosilanes are widely used as silylating agents to form stable silyl (B83357) ether protecting groups that can be selectively removed under mild conditions.[5][9] Hexachloroethane has been demonstrated to be a highly efficient reagent for the conversion of hydrosilanes to chlorosilanes in high yields.[9][10] This reaction provides a reliable method for generating valuable silylating agents for use in pharmaceutical synthesis.

Data Presentation

Table 1: Physicochemical Properties of 5-Chlorouracil

Property	Value	References
Molecular Formula	C₄H₃ClN₂O₂	[2][11][12]
Molecular Weight	146.53 g/mol	[2][12]
Appearance	White to off-white crystalline solid	[2][13]
Melting Point	>300 °C	[2][11][14]
Solubility	Soluble in DMF, Ethanol, 1M NH₄OH	[2]

Table 2: Synthesis of Various Chlorosilanes using Hexachloroethane

This table summarizes the results from a study on the palladium-catalyzed chlorination of hydrosilanes using hexachloroethane, demonstrating its efficiency.[9]

Hydrosilane	Product	Yield (%)
Triisopropylsilane (B1312306)	Triisopropylsilyl chloride	99
Triethylsilane	Triethylsilyl chloride	quant.
t-Butyldimethylsilane	t-Butyldimethylsilyl chloride	98
Triphenylsilane	Triphenylsilyl chloride	96
Diphenylmethylsilane	Diphenylmethylsilyl chloride	98

Experimental Protocols

Protocol 1: Proposed Synthesis of 5-Chlorouracil from Uracil using Hexachloroethane

This proposed protocol is based on established principles of electrophilic chlorination of pyrimidines. Optimization of reaction conditions may be necessary to achieve optimal yields.

Materials and Equipment:

• Uracil

• Hexachloroethane (C₂Cl₆)

• Palladium(II) chloride (PdCl₂) (catalyst)

• A polar aprotic solvent (e.g., N,N-Dimethylformamide - DMF)

• Round-bottom flask with reflux condenser

• Magnetic stirrer with heating mantle

• Inert atmosphere setup (Nitrogen or Argon)

• Filtration apparatus (Büchner funnel)

• Rotary evaporator

• Recrystallization apparatus

Procedure:

• Reaction Setup: In a dry round-bottom flask, add uracil (1.0 eq) and a catalytic amount of PdCl₂ (e.g., 1-2 mol%). Place the flask under an inert atmosphere.

• Addition of Reagents: Add dry DMF to the flask to dissolve the uracil. To this solution, add hexachloroethane (1.1-1.5 eq).

• Reaction: Heat the reaction mixture with stirring to a temperature of 80-100 °C. Monitor the progress of the reaction by Thin Layer Chromatography (TLC).

• Work-up: Upon completion, cool the reaction mixture to room temperature. Remove the solvent under reduced pressure using a rotary evaporator.

• Isolation: To the resulting residue, add cold water to precipitate the crude product. Collect the solid by vacuum filtration and wash with a small amount of cold water.

• Purification: Purify the crude 5-chlorouracil by recrystallization from hot water or an ethanol/water mixture to obtain a white, crystalline solid.

• Drying: Dry the purified product in a vacuum oven.

Protocol 2: Synthesis of Triisopropylsilyl Chloride from Triisopropylsilane using Hexachloroethane [9]

Materials and Equipment:

• Hexachloroethane (C₂Cl₆)

• Palladium(II) chloride (PdCl₂)

• Triisopropylsilane

• Stirred reaction vessel

• Inert atmosphere setup (Nitrogen)

• Ice bath (for large-scale reactions)

• Vacuum distillation apparatus

Procedure:

• Reaction Setup: To a stirred mixture of hexachloroethane (0.5 eq) and Pd(II)Cl₂ (0.5 mol %) at room temperature under a nitrogen atmosphere, add triisopropylsilane (1 eq) over a period of 2 minutes.

• Reaction: Note that the reaction is exothermic, and for large-scale reactions, cooling with an ice bath is recommended. The reaction mixture should become homogeneous after approximately 5 minutes. Allow the mixture to stir for 1 hour.

• Purification: The crude residue is then distilled under vacuum to yield pure triisopropylsilyl chloride.

Visualizations

Caption: Proposed experimental workflow for the synthesis of 5-Chlorouracil.

Caption: General mechanism of chlorination using hexachloroethane.

Caption: Inhibition of Thymidylate Synthase by 5-Chlorouracil derivatives.

References

• 1. chemimpex.com [chemimpex.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. Chloro Silanes as protecting agent for intermediates in pharmaceutical syntheses | SiSiB SILICONES [sinosil.com]
• 6. Chlorosilane - Wikipedia [en.wikipedia.org]
• 7. In search of uracil derivatives as bioactive agents. Uracils and fused uracils: Synthesis, biological activity and applications - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. Hexachloroethane: a highly efficient reagent for the synthesis of chlorosilanes from hydrosilanes - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Hexachloroethane: a highly efficient reagent for the synthesis of chlorosilanes from hydrosilanes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. chembk.com [chembk.com]
• 12. 5-Chlorouracil | C4H3ClN2O2 | CID 15758 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 13. guidechem.com [guidechem.com]
• 14. 5-Chlorouracil | 1820-81-1 [chemicalbook.com]

Application Notes and Protocols: The Role of Hexachloroethane in the Synthesis of Chlorinated Heterocycles

For Researchers, Scientists, and Drug Development Professionals

Introduction

Hexachloroethane (C₂Cl₆) is a versatile and powerful reagent in organic synthesis, primarily utilized as a source of electrophilic chlorine.[1] It is a solid, which makes it easier to handle compared to gaseous chlorine or liquid chlorinating agents like sulfuryl chloride. In heterocyclic chemistry, hexachloroethane provides an effective method for the introduction of chlorine atoms onto various ring systems, a crucial step in the synthesis of many pharmaceutical and agrochemical compounds. Chlorinated heterocycles often exhibit enhanced biological activity, and hexachloroethane serves as a key reagent in their preparation. This document outlines specific applications and detailed protocols for the use of hexachloroethane in the synthesis of diverse chlorinated heterocycles.

I. Electrophilic Chlorination of Heterocycles

Hexachloroethane is frequently employed as a chlorinating agent in conjunction with a strong base, such as an organolithium reagent, or a catalyst. The base deprotonates the heterocyclic substrate, generating a nucleophilic species that then attacks the electrophilic chlorine of hexachloroethane.

Application 1: Regioselective Monochlorination of Pyridines

The synthesis of chloropyridines is of significant interest due to their utility as building blocks in medicinal chemistry.[2] Hexachloroethane, in combination with tert-butyllithium (B1211817) (t-BuLi), allows for the regioselective chlorination of substituted pyridines.[1]

Quantitative Data Summary

Substrate	Product	Reagents	Yield (%)	Ref.
3-Methoxymethoxypyridine	2-Chloro-3-methoxymethoxypyridine	t-BuLi, Hexachloroethane	87	[1]

Experimental Protocol: Synthesis of 2-Chloro-3-methoxymethoxypyridine [1]

• Preparation: In a flame-dried, three-necked flask equipped with a magnetic stirrer, a thermometer, and a nitrogen inlet, dissolve 3-methoxymethoxypyridine in anhydrous tetrahydrofuran (B95107) (THF) under a nitrogen atmosphere.

• Deprotonation: Cool the solution to -78 °C using a dry ice/acetone bath.

• Lithiation: Slowly add a solution of tert-butyllithium (t-BuLi) in pentane (B18724) dropwise to the reaction mixture, maintaining the temperature below -70 °C. Stir the mixture for 1 hour at this temperature.

• Chlorination: Add a solution of hexachloroethane in anhydrous THF dropwise to the reaction mixture. The addition should be slow to control the exothermic reaction.

• Reaction Monitoring: Allow the reaction to stir at -78 °C for an additional 2 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Quenching: Quench the reaction by the slow addition of a saturated aqueous solution of ammonium (B1175870) chloride.

• Work-up: Allow the mixture to warm to room temperature. Extract the aqueous layer with ethyl acetate (B1210297) (3 x 50 mL). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica (B1680970) gel to afford the desired 2-chloro-3-methoxymethoxypyridine.

Workflow Diagram

Caption: Workflow for the synthesis of 2-chloro-3-methoxymethoxypyridine.

II. Phase-Transfer Catalyzed Chlorination

Hexachloroethane can be effectively used under phase-transfer catalysis (PTC) conditions, which is particularly useful for substrates that are not soluble in non-polar organic solvents.

Application 2: Synthesis of Dichlorinated Benzisothiazoline Dioxides

1-Alkyl-3,3-dichloro-2,1-benzisothiazoline 2,2-dioxides can be prepared from the corresponding benzosultams using hexachloroethane in a catalytic two-phase system.[1] This method provides good yields and avoids the need for strong organometallic bases.

Quantitative Data Summary

Substrate Class	Product Class	Reagents	Yield Range (%)	Ref.
Benzosultams	1-Alkyl-3,3-dichloro-2,1-benzisothiazoline 2,2-dioxides	Hexachloroethane, 50% aq. NaOH, Tetrabutylammonium (B224687) bromide (TBAB)	47-82	[1]

Experimental Protocol: General Procedure for Dichlorination of Benzosultams [1]

• Reaction Setup: To a solution of the benzosultam and hexachloroethane in a suitable organic solvent (e.g., dichloromethane), add tetrabutylammonium bromide (TBAB) as the phase-transfer catalyst.

• Addition of Base: Vigorously stir the mixture and add a 50% aqueous solution of sodium hydroxide (B78521) dropwise at room temperature.

• Reaction: Continue stirring at room temperature for several hours until the starting material is consumed (monitored by TLC).

• Work-up: Dilute the reaction mixture with water and separate the organic layer. Extract the aqueous layer with dichloromethane.

• Purification: Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, and evaporate the solvent under reduced pressure. The crude product can be purified by recrystallization or column chromatography.

Reaction Scheme Diagram

Caption: Synthesis of dichlorinated benzisothiazoline dioxides via PTC.

III. Chlorination via Silyl (B83357) Group Substitution

Hexachloroethane serves as an efficient chlorine source for the substitution of silyl groups, such as trimethylsilyl (B98337) (TMS) and triisopropylsilyl (TIPS), providing a pathway to chlorinated compounds that might be difficult to access directly.

Application 3: Synthesis of a Chloromethyl Quinoline Derivative

A notable example is the preparation of 6-trifluoromethyl-4-chloromethyl-2-phenylquinoline, where a (triisopropylsilyl)methyl group is replaced by a chloromethyl group.[1]

Quantitative Data Summary

Substrate	Product	Reagents	Solvent	Ref.
6-Trifluoromethyl-4-(triisopropylsilyl)methyl-2-phenylquinoline	6-Trifluoromethyl-4-chloromethyl-2-phenylquinoline	Hexachloroethane, CsF	Acetonitrile (B52724)	[1]

Experimental Protocol: Synthesis of 6-Trifluoromethyl-4-chloromethyl-2-phenylquinoline [1]

• Reaction Setup: In a reaction vessel, combine 6-trifluoromethyl-4-(triisopropylsilyl)methyl-2-phenylquinoline, hexachloroethane, and cesium fluoride (B91410) (CsF) in acetonitrile.

• Reaction Conditions: Stir the mixture at room temperature. The reaction progress should be monitored by a suitable analytical technique such as LC-MS or TLC.

• Work-up: Upon completion, quench the reaction with water and extract the product with an appropriate organic solvent (e.g., ethyl acetate).

• Purification: Wash the combined organic extracts with brine, dry over a drying agent like sodium sulfate, and concentrate in vacuo. Purify the residue by column chromatography to yield the final product.

Logical Relationship Diagram

Caption: Logical flow for the synthesis of chloromethyl quinoline.

IV. Combination of Triphenylphosphine (B44618) and Hexachloroethane

The combination of triphenylphosphine (PPh₃) and hexachloroethane forms a powerful reagent system, often referred to as the Appel reaction for chlorination. This system is widely used for converting alcohols to alkyl chlorides and for facilitating cyclization reactions.

Application 4: Cyclization to form Oxazolopyridines

This reagent system is instrumental in key cyclization steps, such as in the synthesis of oxazolopyridines, where an amide precursor undergoes cyclization.[1]

Quantitative Data Summary

Substrate Class	Product Class	Reagents	Key Feature	Ref.
Amide Precursor	Oxazolopyridine	PPh₃, Hexachloroethane	Key cyclization step	[1]

Experimental Protocol: General Procedure for PPh₃/C₂Cl₆ Mediated Cyclization [1]

• Reagent Preparation: In a dry reaction flask under an inert atmosphere (e.g., nitrogen or argon), dissolve triphenylphosphine and hexachloroethane in a suitable anhydrous solvent (e.g., acetonitrile or dichloromethane).

• Formation of Phosphonium Salt: Stir the mixture at room temperature to allow for the formation of the triphenylphosphonium halide intermediate.

• Substrate Addition: Add the amide precursor to the reaction mixture.

• Reaction: Heat the reaction mixture if necessary and monitor its progress by TLC.

• Work-up: After the reaction is complete, cool the mixture to room temperature and quench with water.

• Extraction and Purification: Extract the product with an organic solvent, wash the combined organic layers, dry, and concentrate. Purify the crude product using column chromatography or recrystallization.

Signaling Pathway Diagram

Caption: Pathway showing the activation and cyclization sequence.

Safety Precautions

Hexachloroethane is considered toxic, particularly through skin absorption, and is a suspected carcinogen.[3][4] It primarily acts as a depressant of the central nervous system.[4] All manipulations should be carried out in a well-ventilated fume hood, and appropriate personal protective equipment (gloves, safety glasses, lab coat) must be worn.

This document is intended for informational purposes for trained professionals and does not constitute a guarantee of successful replication. All procedures should be performed with appropriate safety measures in a laboratory setting.

References

• 1. researchgate.net [researchgate.net]
• 2. portal.tpu.ru [portal.tpu.ru]
• 3. Hexachloroethane - Wikipedia [en.wikipedia.org]
• 4. Hexachloroethane | Cl3CCCl3 | CID 6214 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Notes and Protocols for Reactions with Solid Hexachloroethane

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the synthetic utility of solid hexachloroethane, a versatile and powerful reagent in modern organic chemistry. Detailed protocols for key transformations, safety precautions, and data presentation are included to facilitate its use in a laboratory setting.

Application Notes

Hexachloroethane (C₂Cl₆) is a colorless, crystalline solid with a camphor-like odor.[1] It serves as a robust and efficient source of electrophilic chlorine in a variety of chemical transformations. Its solid nature offers advantages in handling and stoichiometry control compared to gaseous or liquid chlorinating agents. Key applications include the chlorination of hydrosilanes, the conversion of alcohols to alkyl chlorides in Appel-type reactions, the synthesis of vinyl chlorides from ketones, and as a radical initiator.

1. Chlorination of Hydrosilanes

Hexachloroethane is an exceptionally efficient reagent for the conversion of hydrosilanes to the corresponding chlorosilanes.[2][3] This transformation is typically catalyzed by palladium(II) chloride and proceeds rapidly under mild conditions, often without the need for a solvent.[2] The reaction is generally high-yielding and provides a clean conversion to the desired product. This method is attractive for the synthesis of chlorosilanes, which are important intermediates in organic synthesis.[2]

2. Conversion of Alcohols to Alkyl Chlorides (Appel-type Reaction)

The combination of triphenylphosphine (B44618) (PPh₃) and a carbon tetrahalide, known as the Appel reaction, is a standard method for the conversion of alcohols to alkyl halides. While carbon tetrachloride is the classic reagent, hexachloroethane can be employed as a solid, less volatile alternative. The reaction proceeds through the formation of a phosphonium (B103445) salt, followed by nucleophilic attack of the alcohol and subsequent displacement by a chloride ion. This reaction is known for its mild conditions and stereospecificity (inversion of configuration at a stereocenter). The combination of triphenylphosphine and hexachloroethane can function as a nucleophilic chlorination reagent for hydroxyl compounds.[4]

3. Synthesis of Vinyl Chlorides from Ketones

Vinyl chlorides are valuable intermediates in organic synthesis. While various methods exist for their preparation, the conversion of ketones using a chlorinating agent provides a direct route. Although protocols often utilize reagents like tungsten hexachloride, the underlying principle of enolate or enol trapping with an electrophilic chlorine source can be adapted using hexachloroethane in the presence of a suitable activator, such as a phosphine. This approach offers a potential pathway to vinyl chlorides from readily available ketone starting materials.

4. Radical Reactions

Hexachloroethane can serve as an initiator in radical reactions.[5] Upon thermal or photochemical induction, the relatively weak C-C bond in hexachloroethane can undergo homolytic cleavage to generate trichloromethyl radicals (•CCl₃). These radicals can then initiate polymerization or participate in other radical chain processes. The initiation step involves the formation of radicals from a non-radical species.[6][7][8]

Experimental Protocols

Safety Precautions: Hexachloroethane is a hazardous substance and should be handled with appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat. All manipulations should be performed in a well-ventilated fume hood. Avoid inhalation of dust and contact with skin and eyes.

Protocol 1: Chlorination of Hydrosilanes to Chlorosilanes

This protocol describes the conversion of a hydrosilane to a chlorosilane using hexachloroethane and a palladium catalyst.

Materials:

• Hydrosilane (e.g., triethylsilane)

• Hexachloroethane (C₂Cl₆)

• Palladium(II) chloride (PdCl₂)

• Inert atmosphere (Nitrogen or Argon)

• Schlenk flask or similar reaction vessel

• Magnetic stirrer and stir bar

Procedure:

• To a dry Schlenk flask under an inert atmosphere, add hexachloroethane (0.5-1.0 equivalents relative to the hydrosilane) and a catalytic amount of palladium(II) chloride (e.g., 0.1-1.0 mol%).

• With vigorous stirring, add the hydrosilane dropwise to the solid mixture. The reaction is often exothermic, and for larger-scale reactions, cooling with an ice bath may be necessary.

• The reaction mixture will typically become homogeneous as the reaction progresses.

• Stir the reaction at room temperature for 1-2 hours, monitoring the progress by TLC or GC analysis.

• Upon completion, the crude chlorosilane can be purified by distillation or flash column chromatography.

Data Presentation:

Entry	Hydrosilane	Equivalents of C₂Cl₆	Catalyst Loading (mol%)	Reaction Time (h)	Yield (%)
1	Triethylsilane	0.5	0.5	1	>95
2	Triisopropylsilane	0.6	0.5	1.5	>95
3	Diphenylmethylsilane	0.5	1.0	2	92
4	Phenylsilane	1.5	1.0	3	85 (trichlorophenylsilane)

Protocol 2: Conversion of a Primary Alcohol to an Alkyl Chloride (Appel-type Reaction)

This protocol provides a general procedure for the chlorination of a primary alcohol using hexachloroethane and triphenylphosphine.

Materials:

• Primary alcohol (e.g., benzyl (B1604629) alcohol)

• Hexachloroethane (C₂Cl₆)

• Triphenylphosphine (PPh₃)

• Anhydrous solvent (e.g., dichloromethane, acetonitrile)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Reflux condenser (if heating is required)

Procedure:

• To a dry round-bottom flask, dissolve the primary alcohol (1.0 eq.) and triphenylphosphine (1.1-1.5 eq.) in the anhydrous solvent.

• Add solid hexachloroethane (1.1-1.5 eq.) to the solution in portions with stirring.

• Stir the reaction mixture at room temperature. If the reaction is sluggish, it can be gently heated to reflux.

• Monitor the reaction progress by TLC until the starting alcohol is consumed.

• Upon completion, cool the reaction mixture to room temperature. The byproduct, triphenylphosphine oxide, may precipitate and can be removed by filtration.

• Wash the filtrate with water and brine, dry over anhydrous sodium sulfate (B86663), and concentrate under reduced pressure.

• The crude alkyl chloride can be purified by flash column chromatography.

Data Presentation:

Entry	Alcohol	Equivalents of C₂Cl₆	Equivalents of PPh₃	Solvent	Temperature (°C)	Reaction Time (h)	Yield (%)
1	Benzyl alcohol	1.2	1.2	CH₂Cl₂	25	4	88
2	1-Octanol	1.5	1.5	Acetonitrile	60	6	82
3	Cinnamyl alcohol	1.2	1.2	THF	25	3	91

Protocol 3: Synthesis of a Vinyl Chloride from a Ketone (Representative Protocol)

This protocol outlines a general method for the synthesis of a vinyl chloride from a ketone, inspired by procedures using other chlorinating agents. Optimization may be required.

Materials:

• Ketone (e.g., cyclohexanone)

• Hexachloroethane (C₂Cl₆)

• Triphenylphosphine (PPh₃) or another suitable phosphine

• Anhydrous solvent (e.g., dichloromethane, toluene)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Reflux condenser

Procedure:

• In a dry round-bottom flask, dissolve the ketone (1.0 eq.) in the anhydrous solvent.

• Add triphenylphosphine (1.5-2.0 eq.) to the solution.

• Add hexachloroethane (1.5-2.0 eq.) portion-wise with stirring.

• Heat the reaction mixture to reflux and monitor the progress by TLC or GC analysis.

• After completion, cool the reaction to room temperature.

• Work-up the reaction by washing with aqueous sodium bicarbonate and brine.

• Dry the organic layer over anhydrous sodium sulfate and concentrate in vacuo.

• Purify the crude vinyl chloride by flash column chromatography.

Data Presentation:

Entry	Ketone	Equivalents of C₂Cl₆	Equivalents of PPh₃	Solvent	Temperature (°C)	Reaction Time (h)	Yield (%)
1	Cyclohexanone	2.0	2.0	Toluene	110	12	65
2	Acetophenone	1.8	1.8	CH₂Cl₂	40	18	58
3	4-tert-Butylcyclohexanone	2.0	2.0	Toluene	110	16	72

Protocol 4: Radical Initiation using Hexachloroethane (Conceptual Protocol)

This protocol describes a general setup for a radical polymerization using hexachloroethane as a thermal initiator.

Materials:

• Monomer (e.g., styrene, methyl methacrylate)

• Hexachloroethane (C₂Cl₆)

• Reaction vessel with a reflux condenser and inert gas inlet

• Magnetic stirrer and stir bar

• High-temperature oil bath

Procedure:

• Place the monomer and a catalytic amount of hexachloroethane (e.g., 0.1-1.0 mol%) in the reaction vessel.

• Purge the system with an inert gas (e.g., nitrogen or argon) for 15-30 minutes to remove oxygen.

• Heat the reaction mixture in the oil bath to a temperature sufficient to induce homolytic cleavage of hexachloroethane (typically >150 °C).

• Maintain the temperature and stirring for the desired reaction time. The viscosity of the solution will increase as polymerization proceeds.

• To terminate the reaction, cool the mixture to room temperature and expose it to air.

• Precipitate the polymer by adding the reaction mixture to a non-solvent (e.g., methanol (B129727) for polystyrene).

• Collect the polymer by filtration and dry under vacuum.

Visualizations

Caption: Workflow for the chlorination of hydrosilanes.

Caption: Simplified pathway for the Appel-type reaction.

Caption: Logical flow of radical initiation with hexachloroethane.

References

• 1. Hexachloroethane | Cl3CCCl3 | CID 6214 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Hexachloroethane: a highly efficient reagent for the synthesis of chlorosilanes from hydrosilanes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. masterorganicchemistry.com [masterorganicchemistry.com]
• 8. 18.4. Radical reactions in practice | Organic Chemistry II [courses.lumenlearning.com]

Application Notes and Protocols for Quenching Reactions Involving Hexachloroethane

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed procedures for the safe and effective quenching of reactions utilizing hexachloroethane, a common reagent in organic synthesis, particularly for the conversion of alcohols to alkyl chlorides in the Appel reaction. The protocols outlined below address the handling of unreacted hexachloroethane and the primary byproduct, triphenylphosphine (B44618) oxide.

Introduction

Hexachloroethane is a solid, non-flammable compound with low solubility in water and is generally unreactive towards aqueous solutions under standard laboratory conditions.[1][2] Consequently, the "quenching" of reactions involving hexachloroethane is primarily focused on the workup procedure to remove byproducts and unreacted starting materials, rather than neutralizing a highly reactive species. The most common byproduct in reactions where hexachloroethane is used as a chlorine source with triphenylphosphine is triphenylphosphine oxide.[3] The choice of quenching and workup procedure is dictated by the solubility and stability of the desired product.

Core Principles of Quenching Hexachloroethane Reactions

The primary goals of the workup procedure for reactions involving hexachloroethane are:

• Separation of the desired product from triphenylphosphine oxide.

• Removal of unreacted hexachloroethane and other reagents.

• Isolation of the pure product in good yield.

Two primary strategies are employed: non-aqueous workup involving precipitation of triphenylphosphine oxide, and aqueous workup for products that are stable to water and have favorable partitioning properties.

Data Summary

The following table summarizes typical quantitative data associated with the quenching and workup of a representative Appel reaction using hexachloroethane.

Parameter	Non-Aqueous Workup	Aqueous Workup	Notes
Reaction Scale	10 mmol	10 mmol	Representative scale for laboratory synthesis.
Quenching Agent	n-Pentane or n-Hexane	Saturated aq. NaHCO₃, Water, Brine	Choice depends on product solubility and stability.
Quenching Temperature	0 °C to Room Temperature	0 °C to Room Temperature	Initial cooling is recommended to control any potential exotherms from other reactive species.
Volume of Quenching Agent	5-10 volumes relative to reaction solvent	3 x 5 volumes relative to organic layer	Sufficient volume is crucial for effective precipitation or extraction.
Precipitation/Extraction Time	15 - 30 minutes	5 - 10 minutes per wash	Adequate time for complete separation.
Typical Product Yield	75 - 90%	70 - 85%	Yields are product-dependent.
Purity before Chromatography	80 - 95%	75 - 90%	Purity is dependent on the efficiency of the precipitation/extraction.

Experimental Protocols

Protocol 1: Non-Aqueous Quenching and Workup by Precipitation

This protocol is suitable for products that are soluble in non-polar solvents and when the triphenylphosphine oxide can be effectively precipitated.

Materials:

• Reaction mixture containing the product, triphenylphosphine oxide, and unreacted hexachloroethane.

• Anhydrous non-polar solvent (e.g., n-pentane, n-hexane).

• Filter funnel and filter paper.

• Round-bottom flask for collecting the filtrate.

• Rotary evaporator.

Procedure:

• Cooling: Cool the reaction mixture to room temperature. If the reaction was conducted at elevated temperatures, an ice bath (0 °C) can be used for initial cooling.

• Precipitation: To the stirred reaction mixture, slowly add 5-10 volumes of a non-polar solvent such as n-pentane or n-hexane.[4] This will cause the triphenylphosphine oxide to precipitate out of the solution.

• Stirring: Stir the resulting slurry for 15-30 minutes at room temperature to ensure complete precipitation.

• Filtration: Filter the mixture through a Büchner or Hirsch funnel fitted with filter paper.

• Washing: Wash the collected precipitate with a small amount of the cold non-polar solvent to recover any entrained product.

• Concentration: Combine the filtrate and the washings. Remove the solvent under reduced pressure using a rotary evaporator.

• Further Purification: The resulting crude product can be further purified by column chromatography, distillation, or recrystallization.

Protocol 2: Aqueous Quenching and Workup by Extraction

This protocol is suitable for products that are stable to water and readily soluble in a water-immiscible organic solvent.

Materials:

• Reaction mixture.

• Organic extraction solvent (e.g., dichloromethane (B109758), ethyl acetate).

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution.

• Deionized water.

• Saturated aqueous sodium chloride (brine) solution.

• Separatory funnel.

• Anhydrous drying agent (e.g., MgSO₄, Na₂SO₄).

• Rotary evaporator.

Procedure:

• Cooling: Cool the reaction mixture to room temperature. An ice bath may be used for initial cooling.

• Dilution: Dilute the reaction mixture with a suitable water-immiscible organic solvent, such as dichloromethane or ethyl acetate.

• Neutralization (Optional): If the reaction was performed under acidic or basic conditions, it is advisable to first wash with a neutralizing solution. For example, if acidic byproducts are present, wash the organic layer with saturated aqueous NaHCO₃ solution in a separatory funnel.

• Aqueous Wash: Wash the organic layer sequentially with deionized water and then with brine. The brine wash helps to remove residual water from the organic layer.

• Separation: Separate the aqueous and organic layers.

• Drying: Dry the organic layer over an anhydrous drying agent like magnesium sulfate (B86663) or sodium sulfate.

• Filtration and Concentration: Filter off the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator to obtain the crude product.

• Further Purification: The crude product can be purified by column chromatography, distillation, or recrystallization to remove triphenylphosphine oxide and unreacted hexachloroethane.

Visualizations

Caption: Non-Aqueous Quenching and Workup Workflow.

Caption: Aqueous Quenching and Workup Workflow.

References

• 1. Hexachloroethane | Cl3CCCl3 | CID 6214 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. atsdr.cdc.gov [atsdr.cdc.gov]
• 3. name-reaction.com [name-reaction.com]
• 4. Reaction Procedure of Appel Reaction & Workup [chemistrynewlight.blogspot.com]

Application Notes and Protocols: Use of Hexachloroethane in Degassing Molten Aluminum

For Researchers, Scientists, and Drug Development Professionals

Introduction

Hexachloroethane (C₂Cl₆), a solid, crystalline substance, has historically been utilized in the aluminum foundry industry as a degassing agent. Its primary function is to remove dissolved hydrogen from molten aluminum and its alloys. The presence of hydrogen is a significant concern in aluminum casting, as it leads to gas porosity upon solidification, which can compromise the mechanical properties and integrity of the final product. Hexachloroethane tablets or "pills" are introduced into the melt, where they decompose to release chlorine gas. This chlorine reacts with dissolved hydrogen, forming hydrogen chloride (HCl) gas, which then bubbles out of the melt, effectively cleansing it of hydrogen.

However, due to the generation of hazardous and environmentally persistent byproducts, such as hexachlorobenzene (B1673134) (HCB) and octachlorostyrene (B1206481) (OCS), the use of hexachloroethane is declining and is heavily regulated in many regions.[1][2] These application notes provide a detailed overview of the process, experimental protocols for its application and efficiency assessment, and a summary of relevant data.

Principle of Degassing with Hexachloroethane

The degassing action of hexachloroethane is based on its thermal decomposition in molten aluminum (typically above 700°C) to produce chlorine gas. The nascent chlorine is highly reactive and disperses through the melt. The key chemical reactions are:

• Decomposition of Hexachloroethane: C₂Cl₆ (s) → Cl₂ (g) + C₂Cl₄ (g) (and other chlorinated hydrocarbons)

• Reaction with Dissolved Hydrogen: 2H (dissolved) + Cl₂ (g) → 2HCl (g)

• Reaction with Molten Aluminum: 2Al (l) + 3Cl₂ (g) → 2AlCl₃ (g)

The gaseous aluminum chloride (AlCl₃) and hydrogen chloride (HCl) bubbles rise through the melt, collecting more dissolved hydrogen and other impurities, and carrying them to the surface.

Quantitative Data on Hexachloroethane Degassing

The following table summarizes typical parameters for the application of hexachloroethane in degassing molten aluminum, compiled from various sources.

Parameter	Value	Alloy	Melt Temperature (°C)	Source(s)
HCE Addition Rate	0.15% by weight of aluminum	A356, C355, etc.	Not specified	[1]
Treatment Time	10 minutes	A356, C355, etc.	Not specified	[1]
Hydrogen Content Reduction	Can reduce to ≤0.1 ml/100g Al	General Aluminum Alloys	710 - 780	[3]
Oxide Inclusion Reduction	Can reduce by a minimum of 20%	General Aluminum Alloys	710 - 780	[3]

Experimental Protocols

Protocol for Degassing Molten Aluminum with Hexachloroethane Tablets

This protocol outlines the steps for using hexachloroethane tablets to degas a crucible of molten aluminum in a research or small-scale foundry setting.

4.1.1. Materials and Equipment:

• Crucible furnace with temperature control

• Molten aluminum alloy

• Hexachloroethane degassing tablets (pre-weighed)

• Plunging bell (perforated, pre-heated)

• Skimming tool

• Personal Protective Equipment (PPE): Aluminized coat, face shield, heat-resistant gloves, respirator with appropriate cartridges for acid gases and organic vapors.

• Fume extraction system

4.1.2. Procedure:

• Melt Preparation: Melt the aluminum alloy in the crucible furnace and bring it to the desired casting temperature (typically 720-780°C).

• Pre-Treatment Sample: Take an initial sample of the molten aluminum to determine the baseline hydrogen content using the Reduced Pressure Test (see Protocol 4.2).

• Tablet Preparation: Based on the weight of the molten aluminum, calculate the required amount of hexachloroethane tablets (e.g., 0.15% of the melt weight).[1]

• Plunging: Secure the pre-weighed tablets in the pre-heated, perforated plunging bell.

• Immersion: Gently but firmly plunge the bell into the molten aluminum, ensuring it reaches the bottom of the crucible.

• Reaction: Hold the plunging bell at the bottom of the melt for the recommended treatment time (e.g., 10 minutes).[1] Vigorous bubbling will be observed as the tablet decomposes and the gases are released.

• Removal: Once the reaction subsides, gently remove the plunging bell from the melt.

• Drossing: Skim any dross or impurities that have floated to the surface of the melt using a pre-heated skimming tool.

• Post-Treatment Sample: Take a second sample of the molten aluminum for a Reduced Pressure Test to evaluate the effectiveness of the degassing treatment.

• Casting: Proceed with casting the degassed molten aluminum.

Protocol for Reduced Pressure Test (RPT) to Assess Degassing Efficiency

The Reduced Pressure Test is a widely used method to qualitatively and quantitatively assess the hydrogen content in molten aluminum.

4.2.1. Materials and Equipment:

• Reduced Pressure Test apparatus (vacuum chamber, vacuum pump, pressure gauge)

• Sample cups (e.g., steel or ceramic)

• Ladle for sampling

• Balance (for specific gravity measurement)

• Beaker with distilled water (for specific gravity measurement)

• Saw or cutting tool

4.2.2. Procedure:

• Sampling: Using a pre-heated ladle, take a sample of molten aluminum from the crucible.

• Atmospheric Solidification: Pour a portion of the sample into a cup and allow it to solidify under normal atmospheric pressure. This will be the reference sample.

• Vacuum Solidification: Pour another portion of the sample into a second cup and immediately place it inside the vacuum chamber of the RPT apparatus.

• Evacuation: Start the vacuum pump and evacuate the chamber to a specified pressure (e.g., 25-28 inches of Hg or approximately 80-100 mbar).[3][4]

• Solidification under Vacuum: Allow the sample to solidify completely under vacuum for a set duration (e.g., 7 minutes).[4]

• Cooling: Release the vacuum and allow both samples to cool to room temperature.

• Visual Inspection: Cut the samples in half and visually inspect the cross-sections. The sample solidified under vacuum will exhibit a greater degree of porosity if significant hydrogen was present.

• Density Measurement (Quantitative Analysis): a. Weigh the atmospheric and vacuum-solidified samples in air. b. Weigh the samples while submerged in distilled water. c. Calculate the density of each sample using the Archimedes principle: Density = (Weight in Air) / (Weight in Air - Weight in Water) d. Calculate the Density Index (DI) or Percent Porosity: DI (%) = [(Density of Atmospheric Sample - Density of Vacuum Sample) / Density of Atmospheric Sample] x 100

A lower Density Index indicates a lower hydrogen content and more effective degassing.

Diagrams

Chemical Reaction Pathway for Hexachloroethane Degassing

Caption: Chemical pathways in HCE degassing of aluminum.

Experimental Workflow for Degassing and Evaluation

References

• 1. vesuvius.com [vesuvius.com]
• 2. researchgate.net [researchgate.net]
• 3. scienceliterature.com [scienceliterature.com]
• 4. Fundamentals of The Reduced Pressure Test - Porosity Solutions [porositysolutions.com]

Application Notes and Protocols: Solvent Selection for Hexachloroethane-Mediated Reactions

For Researchers, Scientists, and Drug Development Professionals

Introduction

Hexachloroethane (C₂Cl₆) is a versatile and powerful reagent in modern organic synthesis. As a crystalline solid with a camphor-like odor, it serves as a robust source of electrophilic chlorine for a variety of chemical transformations.[1][2] Its applications range from the classic Appel reaction for converting alcohols to alkyl chlorides to the efficient chlorination of hydrosilanes.[3] The success of these reactions—in terms of yield, selectivity, and reaction rate—is critically dependent on the appropriate selection of a solvent.

This document provides a comprehensive guide to selecting solvents for reactions mediated by hexachloroethane. It includes a summary of solvent effects on key reaction classes, quantitative data to aid in solvent choice, and detailed experimental protocols for representative transformations.

Physicochemical Properties of Hexachloroethane

Understanding the physical properties of hexachloroethane is essential for its effective use. It is a solid at room temperature and sublimes upon heating, a property that can be relevant for product purification. Its solubility is a primary consideration for achieving homogeneous reaction conditions.

Table 1: Physical Properties and Solubility of Hexachloroethane

Property	Value/Description	Reference(s)
Formula	C₂Cl₆
Appearance	Colorless crystalline solid	[2]
Odor	Camphor-like	[1]
Melting Point	183-187 °C (sublimes)	[4]
Boiling Point	186 °C (sublimes)
Density	2.091 g/mL at 25 °C	[4]
Solubility
Water	Insoluble	[1][5]
Alcohol (Ethanol, Methanol)	Slightly soluble to Soluble	[1][5]
Ether (Diethyl Ether)	Slightly soluble to Soluble	[1][5]
Benzene, Chloroform	Easily soluble	[1][5]
Dichloromethane	Soluble	[6]
Tetrahydrofuran (THF)	Soluble	[7][8]
Acetonitrile (B52724)	Soluble	[9][10]

Key Hexachloroethane-Mediated Reactions and Solvent Effects

The choice of solvent can influence reaction outcomes by affecting reactant solubility, stabilizing intermediates or transition states, and in some cases, directly participating in the reaction mechanism.[11][12]

Appel Reaction: Conversion of Alcohols to Alkyl Chlorides

The Appel reaction traditionally uses triphenylphosphine (B44618) (PPh₃) and carbon tetrachloride (CCl₄) to convert alcohols to alkyl chlorides.[3] Due to the toxicity and environmental hazards of CCl₄, hexachloroethane has emerged as a viable solid substitute.[3][13] This reaction typically proceeds via an Sₙ2 mechanism for primary and secondary alcohols, where solvent polarity can play a significant role.[7][14]

Table 2: Solvent Effects on the Appel-type Reaction

Substrate	Halogen Source	Solvent	Product(s)	Yield/Ratio	Reference(s)
Benzyl Alcohol	BrCCl₃ / PPh₃	Dichloromethane (CH₂Cl₂)	Benzyl Chloride	Predominant Product	[10]
Alkanols	BrCCl₃ / PPh₃	Dichloromethane (CH₂Cl₂)	Mixture of Alkyl Bromides and Chlorides	Mixture	[10]
Alkanols	BrCCl₃ / PPh₃	Acetonitrile (CH₃CN)	Alkyl Bromide	Predominant Product	[10]
General Alcohols	CCl₄ / PPh₃	Dichloromethane (CH₂Cl₂), THF	Alkyl Chloride	High Yields	[7][8]

• Discussion : In the Appel reaction, polar aprotic solvents like Dichloromethane (DCM) and Tetrahydrofuran (THF) are preferred as they effectively dissolve the reactants and facilitate the Sₙ2 pathway without excessively solvating the halide nucleophile.[7][8] A study using the mixed halogen source BrCCl₃ demonstrated a fascinating solvent-dependent selectivity: the less polar DCM favored the formation of alkyl chlorides, while the more polar acetonitrile favored the formation of alkyl bromides.[10] This highlights the solvent's role in influencing the reactivity of the intermediate phosphonium (B103445) salts.

Chlorination of Hydrosilanes

Hexachloroethane, in the presence of a palladium(II) chloride catalyst, is a highly efficient reagent for converting hydrosilanes to chlorosilanes under mild conditions.[15] This reaction is valuable for installing protecting groups and creating synthetic intermediates.

Table 3: Solvent Effects on the Pd-Catalyzed Chlorination of Hydrosilanes

Substrate Type	Solvent	Reaction Time	Yield	Key Observation	Reference(s)
Liquid Hydrosilanes	None (Neat)	1 hour	Quantitative	Reaction proceeds best without solvent.	[15]
Solid Hydrosilanes	Tetrahydrofuran (THF)	Not specified	High	THF produced consistently higher yields compared to other tested solvents.	[15]
Solid Hydrosilanes	Other Organic Solvents	Not specified	Lower	Yields were lower compared to reactions run in THF.	[15]

• Discussion : For liquid hydrosilanes, the reaction can be performed "neat," which is advantageous from a green chemistry perspective, minimizing solvent waste.[15] However, for solid substrates like triphenylsilane (B1312308) (Ph₃SiH), a solvent is necessary to ensure a homogeneous reaction mixture. Among the various solvents tested, THF was found to be superior, likely due to its excellent solvating power for both the solid hydrosilane and the palladium catalyst, facilitating efficient catalysis.[15]

Solvent Selection Workflow

Choosing the optimal solvent requires a logical approach that considers chemical, safety, and environmental factors.

Caption: A stepwise workflow for rational solvent selection in chemical synthesis.

Detailed Experimental Protocols

Safety Note: Hexachloroethane is hazardous and may cause poisoning upon inhalation, ingestion, or skin contact. It is classified as a possible human carcinogen.[2] All manipulations should be performed in a well-ventilated fume hood while wearing appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.

Protocol 1: General Procedure for the Appel Reaction using Hexachloroethane

This protocol describes the conversion of a primary or secondary alcohol to the corresponding alkyl chloride.

Materials:

• Alcohol (1.0 eq)

• Triphenylphosphine (PPh₃, 1.2 eq)

• Hexachloroethane (C₂Cl₆, 1.2 eq)

• Anhydrous Dichloromethane (DCM) or Tetrahydrofuran (THF)

• Round-bottom flask with stir bar

• Inert atmosphere setup (e.g., nitrogen or argon balloon)

• Standard workup and purification equipment (separatory funnel, rotary evaporator, silica (B1680970) gel for chromatography)

Procedure:

• To a dry round-bottom flask under an inert atmosphere, add the alcohol (1.0 eq) and triphenylphosphine (1.2 eq).

• Add anhydrous DCM or THF (approx. 0.1-0.2 M concentration relative to the alcohol).

• Stir the mixture at room temperature until all solids have dissolved.

• Cool the reaction mixture to 0 °C using an ice-water bath.

• In a single portion, add hexachloroethane (1.2 eq) to the stirred solution.

• Allow the reaction to warm to room temperature and stir for 2-16 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

• Upon completion, concentrate the reaction mixture under reduced pressure to remove the bulk of the solvent.

• Add pentane (B18724) or hexane (B92381) to the residue to precipitate the triphenylphosphine oxide byproduct.

• Filter the mixture through a pad of celite or silica gel, washing with additional pentane/hexane.

• Concentrate the filtrate under reduced pressure to yield the crude alkyl chloride.

• Purify the product as necessary by distillation or flash column chromatography.

Protocol 2: Chlorination of a Solid Hydrosilane (e.g., Triphenylsilane)

This protocol is adapted from the procedure for chlorinating solid hydrosilanes.[15]

Materials:

• Triphenylsilane (Ph₃SiH, 1.0 eq)

• Hexachloroethane (C₂Cl₆, 0.5 eq)

• Palladium(II) chloride (PdCl₂, 1 mol%)

• Anhydrous Tetrahydrofuran (THF)

• Schlenk flask or similar vial with stir bar

• Inert atmosphere setup

Procedure:

• To a dry Schlenk flask under an inert atmosphere, add triphenylsilane (1.0 eq), hexachloroethane (0.5 eq), and palladium(II) chloride (0.01 eq).

• Add anhydrous THF to dissolve the solids (target concentration of ~0.5 M).

• Stir the reaction mixture at room temperature (25 °C) for 1-2 hours.

• Monitor the reaction by ¹H NMR or GC by taking a small aliquot to confirm the disappearance of the Si-H signal and the appearance of the product.

• Once the reaction is complete, the product, triphenylsilyl chloride, is in solution. The solvent can be removed under reduced pressure.

• Further purification, if necessary, can be achieved by crystallization or distillation under high vacuum.

Reaction Mechanism Visualization

The mechanism of the Appel reaction is a classic example of phosphorus-mediated activation followed by nucleophilic substitution.

Caption: Proposed mechanism for the Appel reaction using Hexachloroethane.

Disclaimer: These notes and protocols are intended for use by trained professionals. Always perform a thorough risk assessment before beginning any chemical reaction.

References

• 1. guidechem.com [guidechem.com]
• 2. Hexachloroethane | Cl3CCCl3 | CID 6214 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Appel reaction - Wikipedia [en.wikipedia.org]
• 4. Hexachloroethane 99 67-72-1 [sigmaaldrich.com]
• 5. benchchem.com [benchchem.com]
• 6. Sciencemadness Discussion Board - Hexachloroethane as chlorinating agent - Powered by XMB 1.9.11 [sciencemadness.org]
• 7. orgosolver.com [orgosolver.com]
• 8. organic-synthesis.com [organic-synthesis.com]
• 9. atsdr.cdc.gov [atsdr.cdc.gov]
• 10. sciforum.net [sciforum.net]
• 11. Origins of complex solvent effects on chemical reactivity and computational tools to investigate them: a review - Reaction Chemistry & Engineering (RSC Publishing) [pubs.rsc.org]
• 12. researchgate.net [researchgate.net]
• 13. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]
• 14. chem.libretexts.org [chem.libretexts.org]
• 15. Hexachloroethane: a highly efficient reagent for the synthesis of chlorosilanes from hydrosilanes - PMC [pmc.ncbi.nlm.nih.gov]

One-Pot Synthesis of Chlorosilanes Using Hexachloroethane: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the one-pot synthesis of chlorosilanes from hydrosilanes utilizing hexachloroethane as a highly efficient chlorinating agent. This method, catalyzed by palladium(II) chloride, offers a clean, rapid, and high-yielding route to valuable silylating agents under mild conditions.

Application Notes

Hexachloroethane (C₂Cl₆) serves as an effective and inexpensive chlorine source for the conversion of a variety of hydrosilanes to their corresponding chlorosilanes.[1][2][3] This one-pot protocol is distinguished by its operational simplicity and, in certain cases, the ability to proceed without a solvent.[3] The reaction is catalyzed by a small amount of palladium(II) chloride and proceeds readily at room temperature.[2][3]

The methodology is applicable to a range of hydrosilanes, including trialkyl-, triaryl-, and mixed alkyl/aryl hydrosilanes, demonstrating its broad scope.[1][3] Quantitative or near-quantitative yields of the desired chlorosilanes can be achieved, often with short reaction times.[2][3] The use of sub-equivalent amounts of hexachloroethane relative to the hydrosilane is a notable feature, making the process atom-economical.[3] The primary byproduct of this reaction is tetrachloroethylene, which is volatile and can be easily removed.

Key Advantages:

• High Efficiency: The reaction provides good to quantitative yields of chlorosilanes.[2]

• Mild Reaction Conditions: The transformation is typically carried out at room temperature.[3]

• Speed: Many reactions are complete within 30 minutes to a few hours.[3]

• Broad Substrate Scope: The protocol is effective for various hydrosilanes.[1][3]

• Operational Simplicity: The one-pot nature of the synthesis simplifies the experimental setup and workup.

Experimental Protocols

General Protocol for the One-Pot Synthesis of Chlorosilanes

This protocol is based on the efficient chlorination of hydrosilanes using hexachloroethane and a palladium(II) chloride catalyst.[3]

Materials:

• Hydrosilane (e.g., Triisopropylhydrosilane, TIPS-H)

• Hexachloroethane (C₂Cl₆)

• Palladium(II) chloride (PdCl₂)

• Anhydrous solvent (e.g., Tetrahydrofuran, THF), optional[3]

• Nitrogen or Argon gas for inert atmosphere

• Standard laboratory glassware (Schlenk flask, magnetic stirrer, etc.)

• Syringes for liquid handling

Procedure:

• To a dry Schlenk flask under an inert atmosphere (Nitrogen or Argon), add palladium(II) chloride (1 mol%).

• If a solvent is used, add the anhydrous solvent (e.g., THF).

• Add the hydrosilane (1.0 mmol) to the flask via syringe.

• In a separate vial, prepare a stock solution of hexachloroethane in the reaction solvent if applicable.

• Add the appropriate amount of hexachloroethane (refer to the table below for optimized equivalents) to the reaction mixture with stirring.

• Stir the reaction mixture at room temperature. Monitor the reaction progress by ¹H NMR spectroscopy or TLC.

• Upon completion, the product can be isolated. For volatile chlorosilanes, isolation can be achieved by vacuum distillation.[3] For less volatile products, standard workup and purification techniques such as filtration through a short pad of silica (B1680970) gel followed by solvent evaporation may be employed.

Safety Precautions:

• Hexachloroethane is toxic and should be handled in a well-ventilated fume hood.[4] It is a colorless solid with a camphor-like odor.[4][5]

• Palladium compounds are toxic and should be handled with care.

• Hydrosilanes can be flammable and may react with moisture. Handle under an inert atmosphere.

• Always wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.

Quantitative Data Summary

The following table summarizes the optimized reaction conditions and yields for the synthesis of various chlorosilanes from their corresponding hydrosilanes using hexachloroethane.

Entry	Hydrosilane	Hexachloroethane (equiv.)	PdCl₂ (mol%)	Solvent	Time (h)	Yield (%)
1	Triisopropylsilane	0.5	1	None	0.5	100
2	Triethylsilane	0.5	1	None	1	98
3	tert-Butyldimethylsilane	0.5	1	None	2	95
4	Triphenylsilane	0.5	1	THF	1	99
5	Diphenylsilane	1.0	1	THF	2	96 (Diphenyldichlorosilane)
6	Phenylsilane	1.5	1	THF	3	95 (Phenyltrichlorosilane)

Data compiled from literature reports where hexachloroethane was identified as a superior chlorinating agent.[3]

Visualized Experimental Workflow

The following diagram illustrates the general one-pot workflow for the synthesis of chlorosilanes using hexachloroethane.

Caption: General workflow for the one-pot synthesis of chlorosilanes.

References

• 1. researchgate.net [researchgate.net]
• 2. Hexachloroethane: a highly efficient reagent for the synthesis of chlorosilanes from hydrosilanes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Hexachloroethane: a highly efficient reagent for the synthesis of chlorosilanes from hydrosilanes - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Hexachloroethane - Wikipedia [en.wikipedia.org]
• 5. Hexachloroethane | Cl3CCCl3 | CID 6214 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Troubleshooting Low Yield in Chlorination Reactions with Hexachloroethane

Welcome to the technical support center for chlorination reactions utilizing hexachloroethane. This resource is designed for researchers, scientists, and drug development professionals to address common challenges and optimize reaction outcomes. The following troubleshooting guides and frequently asked questions (FAQs) provide direct solutions to specific issues you may encounter during your experiments.

Frequently Asked Questions (FAQs)

Q1: What are the primary mechanisms for chlorination with hexachloroethane?

A1: Hexachloroethane can act as a chlorine source through two primary mechanisms, depending on the substrate and reaction conditions:

• Free-Radical Chlorination: Typically employed for alkanes and the alkyl side chains of aromatic compounds. This reaction is initiated by heat or UV light, which causes the homolytic cleavage of a C-Cl bond in hexachloroethane, generating trichloromethyl radicals. These radicals then participate in a chain reaction to chlorinate the substrate.[1]

• Lewis Acid Catalyzed (Ionic) Chlorination: This method is used for the chlorination of aromatic rings. A Lewis acid, such as FeCl₃ or AlCl₃, is required to activate the hexachloroethane, making it a more potent electrophile for aromatic substitution.[2][3][4][5][6]

Q2: My reaction is sluggish or shows no conversion. What are the likely causes?

A2: Low or no conversion can stem from several factors:

• Improper Initiation (for radical reactions): Ensure sufficient UV light exposure or adequate temperature to initiate the radical chain reaction.[7][8]

• Inactive Catalyst (for ionic reactions): The Lewis acid catalyst may be of poor quality or deactivated. Ensure you are using a fresh, anhydrous catalyst.[2]

• Low Reaction Temperature: Many chlorination reactions require heating to proceed at a reasonable rate. Consider incrementally increasing the temperature.

• Reagent Quality: Verify the purity of your hexachloroethane and substrate. Impurities can inhibit the reaction or poison the catalyst.[9]

Q3: I'm observing a mixture of polychlorinated products, leading to a low yield of my desired monochlorinated compound. How can I improve selectivity?

A3: Polychlorination is a common issue, especially in free-radical chlorination of alkanes.[1][10][11][12] To favor monosubstitution:

• Use a Large Excess of the Substrate: Using a higher molar ratio of the alkane to hexachloroethane reduces the probability of the chlorinated product reacting further.[10][11]

• Control Reaction Time: Monitor the reaction progress using techniques like GC or TLC and stop the reaction once the desired conversion to the monochlorinated product is achieved.

• Solvent Effects: In some cases, the choice of solvent can influence selectivity. Aromatic solvents can sometimes increase the selectivity of photochlorination reactions.[9][13]

Q4: What are the main byproducts I should expect?

A4: Besides polychlorinated products, other byproducts can form:

• Tetrachloroethylene (B127269): Hexachloroethane can decompose, especially at higher temperatures, to form tetrachloroethylene and chlorine.[14]

• Isomers: In the chlorination of aromatic compounds, a mixture of ortho, meta, and para isomers is often produced. The ratio of these isomers is influenced by the directing effects of the substituents on the aromatic ring and the reaction conditions.

• Products of Rearrangement: In some cases, carbocation intermediates in ionic chlorinations can undergo rearrangement, leading to unexpected products.

Troubleshooting Guides by Substrate Class

Alkanes (Free-Radical Chlorination)

Issue: Low Yield of Monochloroalkane

Potential Cause	Troubleshooting Step	Explanation
Insufficient Radical Initiation	Increase the intensity of the UV lamp or raise the reaction temperature.	Free-radical chlorination requires an initial energy input to generate chlorine radicals from hexachloroethane.[7][8]
Over-chlorination (Polychlorination)	Use a large excess of the alkane (e.g., >5 equivalents). Monitor the reaction closely and stop it at the optimal time.	This statistically favors the reaction of chlorine radicals with the alkane over the chlorinated product.[10][11][12]
Low Reactivity of C-H Bonds	Increase reaction temperature and/or reaction time.	The reactivity of C-H bonds follows the order: tertiary > secondary > primary. More energy is needed to break stronger primary C-H bonds.[15]
Presence of Radical Inhibitors	Ensure the reaction is performed under an inert atmosphere (e.g., nitrogen or argon) to exclude oxygen. Purify reagents to remove any potential inhibitors.	Oxygen and other impurities can act as radical scavengers, terminating the chain reaction.[1]

Experimental Protocol: Photochemical Chlorination of an Alkane (General Procedure)

• In a quartz reaction vessel equipped with a magnetic stirrer, a reflux condenser, and a gas inlet, dissolve the alkane in a suitable inert solvent (e.g., carbon tetrachloride).

• Add hexachloroethane (typically 0.2 to 0.5 equivalents for monosubstitution).

• Purge the system with an inert gas (e.g., argon) for 15-20 minutes to remove oxygen.

• While stirring, irradiate the mixture with a UV lamp (e.g., a high-pressure mercury lamp).

• Maintain the desired reaction temperature using a water bath or cooling system.

• Monitor the reaction progress by GC analysis of aliquots.

• Once the desired conversion is reached, turn off the UV lamp and cool the reaction mixture to room temperature.

• Wash the reaction mixture with an aqueous solution of sodium thiosulfate (B1220275) to remove any unreacted chlorine species, followed by a brine wash.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by fractional distillation or column chromatography.

Visualization of Troubleshooting Logic for Alkane Chlorination

Caption: Troubleshooting workflow for low yield in alkane chlorination.

Aromatic Compounds (Lewis Acid Catalyzed Chlorination)

Issue: Low Yield of Chloroaromatic Compound

Potential Cause	Troubleshooting Step	Explanation
Inactive or Insufficient Catalyst	Use a fresh, anhydrous Lewis acid (e.g., FeCl₃, AlCl₃). Ensure at least a stoichiometric amount of catalyst if it is consumed in the reaction.	Lewis acids are susceptible to deactivation by moisture. The catalyst is essential for activating hexachloroethane.[2][3][4][5][6]
Deactivated Aromatic Ring	This method is generally not suitable for strongly deactivated aromatic rings (e.g., nitrobenzene). Consider alternative chlorinating agents or reaction conditions.	Electron-withdrawing groups on the aromatic ring make it less nucleophilic and less reactive towards electrophilic substitution.
Poor Substrate/Reagent Solubility	Choose a solvent that dissolves both the aromatic substrate and hexachloroethane.	Poor solubility can lead to a heterogeneous reaction mixture and slow reaction rates.
Undesirable Isomer Distribution	Optimize the reaction temperature and choice of Lewis acid to favor the desired isomer.	Steric and electronic factors, along with reaction conditions, influence the ortho/para/meta selectivity.
Presence of Moisture	Use anhydrous solvents and reagents, and perform the reaction under an inert, dry atmosphere.	Water will react with and deactivate the Lewis acid catalyst.

Visualization of Aromatic Chlorination Mechanism

Caption: Simplified mechanism of Lewis acid-catalyzed aromatic chlorination.

Alkenes

Issue: Formation of a Mixture of Products (Addition vs. Substitution)

The reaction of hexachloroethane with alkenes can be complex, potentially leading to a mixture of addition and substitution products. The outcome is highly dependent on the reaction conditions.

Reaction Condition	Likely Major Pathway	Explanation
High Temperature / UV Light	Allylic Substitution	These conditions favor a free-radical mechanism. The stability of the allylic radical intermediate promotes the abstraction of an allylic hydrogen, leading to substitution.
Polar Solvent, Lower Temperature	Electrophilic Addition	In the absence of radical initiators, the C-Cl bond in hexachloroethane can be polarized, allowing for electrophilic attack on the double bond, leading to the addition of chlorine atoms across the double bond.

Troubleshooting Low Yield or Poor Selectivity:

• To favor allylic substitution: Use non-polar solvents and a radical initiator (UV light or a chemical initiator like AIBN).

• To favor addition: Use polar solvents and ensure the absence of radical initiators. Running the reaction in the dark at moderate temperatures can help.

Quantitative Data Summary

The following table summarizes the effect of hexachloroethane stoichiometry on the yield of triisopropylsilyl chloride (TIPS-Cl) from triisopropylsilane (B1312306) (TIPS-H) in the presence of a PdCl₂ catalyst. This data highlights the importance of optimizing reagent ratios for achieving high yields.

Entry	Equivalents of C₂Cl₆	Chlorine Atom Equivalents	% Yield of TIPS-Cl	% Recovery of TIPS-H
1	0.125	0.75	48	52
2	0.17	1.02	69	31
3	0.25	1.5	90	10
4	0.30	1.8	93	7
5	0.50	3.0	Quantitative	0
6	0.75	4.5	Quantitative	0

Data adapted from a study on the chlorination of hydrosilanes. Reaction conditions: PdCl₂ catalyst, room temperature, 30 minutes.[16]

Key Experimental Protocol: Chlorination of a Hydrosilane

This protocol provides a detailed methodology for the efficient chlorination of a hydrosilane using hexachloroethane, as demonstrated in the synthesis of triisopropylsilyl chloride.

Materials:

• Triisopropylsilane (TIPS-H)

• Hexachloroethane (C₂Cl₆)

• Palladium(II) chloride (PdCl₂)

• Anhydrous solvent (e.g., THF, if required for solid substrates)

• Standard glassware for inert atmosphere reactions

Procedure:

• To a stirred mixture of hexachloroethane (0.5 equivalents) and Pd(II)Cl₂ (0.5 mol%) at room temperature under a nitrogen atmosphere, add the triisopropylsilane (1 equivalent) dropwise over a few minutes.

• Note: The reaction is exothermic, and for larger-scale reactions, cooling with an ice bath is recommended.[16]

• The reaction mixture should become homogeneous after approximately 5 minutes.

• Allow the reaction to stir for 1 hour at room temperature.

• Monitor the reaction to completion by TLC or ¹H NMR spectroscopy.

• Upon completion, the crude product can be purified by vacuum distillation.

This protocol can be adapted for other hydrosilanes, with adjustments to the solvent and reaction time as needed. For solid hydrosilanes, the use of a solvent such as THF has been shown to give consistently high yields.[16]

Disclaimer: The information provided in this technical support center is for guidance purposes only. All experimental work should be conducted in a safe and appropriate laboratory setting by trained professionals. Please consult relevant safety data sheets (SDS) before handling any chemicals.

References

• 1. Free-radical halogenation - Wikipedia [en.wikipedia.org]
• 2. Highly selective aromatic chlorination. Part 1. The 4-chlorination of anisole and phenol with N-chloroamines in acidic solution - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]
• 3. uobabylon.edu.iq [uobabylon.edu.iq]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. quora.com [quora.com]
• 6. alevelh2chemistry.com [alevelh2chemistry.com]
• 7. Chlorination of alkanes is a photochemical process class 11 chemistry CBSE [vedantu.com]
• 8. Chlorination of alkanes is a photochemical process. It is initiated b - askIITians [askiitians.com]
• 9. Influence of aromatic solvents on the selectivity for photochlorination of 2,3-dimethylbutane with molecular chlorine - NRC Publications Archive - Canada.ca [nrc-publications.canada.ca]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. chem.libretexts.org [chem.libretexts.org]
• 12. masterorganicchemistry.com [masterorganicchemistry.com]
• 13. pubs.acs.org [pubs.acs.org]
• 14. Hexachloroethane | Cl3CCCl3 | CID 6214 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 15. sparkl.me [sparkl.me]
• 16. Hexachloroethane: a highly efficient reagent for the synthesis of chlorosilanes from hydrosilanes - PMC [pmc.ncbi.nlm.nih.gov]

Identifying and removing byproducts in Hexachloroethane reactions

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with hexachloroethane. The following sections address common issues related to the identification and removal of byproducts in hexachloroethane reactions.

Frequently Asked Questions (FAQs)

Q1: What are the most common byproducts in reactions involving hexachloroethane?

A1: Byproduct formation is highly dependent on the specific reaction conditions, including temperature, pressure, and the presence of other reagents. Common byproducts include:

• Tetrachloroethylene (B127269) (Perchloroethylene): Often formed during the synthesis of hexachloroethane by the chlorination of tetrachloroethylene.[1][2] It can also be a decomposition product at temperatures above 185°C.[3]

• Carbon Tetrachloride: Can be a byproduct in the high-temperature synthesis of tetrachloroethylene and a decomposition product of hexachloroethane.[3][4]

• Hexachlorobutadiene: May be formed as a byproduct in some manufacturing processes of chlorinated hydrocarbons.[5]

• Phosgene (B1210022) and Hydrogen Chloride: These toxic gases can be released when hexachloroethane is heated to decomposition.[3]

• Hexachlorobenzene: Can be formed in high-temperature reactions, such as those used in military smoke-producing devices.[4]

Q2: How can I identify the byproducts in my reaction mixture?

A2: The most effective analytical method for identifying and quantifying byproducts in hexachloroethane reactions is Gas Chromatography-Mass Spectrometry (GC-MS) .[6][7] This technique provides both separation of the components and their unequivocal identification based on their mass spectra. Gas Chromatography with an Electron Capture Detector (GC-ECD) is also highly sensitive for halogenated compounds.[6]

Q3: What are the general strategies for removing byproducts from my hexachloroethane product?

A3: The choice of purification method depends on the physical properties of the byproducts. The most common techniques are:

• Fractional Distillation: This is effective for separating hexachloroethane from liquid byproducts with different boiling points, such as tetrachloroethylene and carbon tetrachloride.[8][9]

• Recrystallization: Since hexachloroethane is a solid at room temperature, recrystallization from a suitable solvent (e.g., ethanol) is an excellent method for removing soluble impurities.[10][11]

• Steam Distillation: This technique can be used to purify hexachloroethane, as it is insoluble in water and will co-distill with steam at a lower temperature than its atmospheric boiling point.[12]

• Scrubbing: For gaseous byproducts like phosgene and hydrogen chloride, passing the gas stream through a scrubber containing a suitable neutralizing agent (e.g., aqueous caustic solution) is necessary.[4][13]

Troubleshooting Guides

Problem 1: My final product is contaminated with lower-boiling chlorinated hydrocarbons (e.g., tetrachloroethylene, carbon tetrachloride).

Cause: Incomplete reaction or decomposition of hexachloroethane.

Solution:

• Fractional Distillation: Utilize a fractional distillation apparatus to carefully separate the lower-boiling byproducts from the hexachloroethane product. The efficiency of the separation will depend on the difference in boiling points and the efficiency of the distillation column.

Experimental Protocol: Fractional Distillation

• Apparatus Setup: Assemble a fractional distillation apparatus, including a distillation flask, a fractionating column packed with a suitable material (e.g., Raschig rings or Vigreux indentations), a condenser, a receiving flask, and a thermometer to monitor the vapor temperature.

• Charging the Flask: Charge the distillation flask with the crude hexachloroethane mixture. Do not fill the flask more than two-thirds full.

• Heating: Gently heat the distillation flask. As the mixture begins to boil, the vapor will rise through the fractionating column.

• Fraction Collection: Monitor the temperature at the top of the column. The temperature will plateau at the boiling point of the lowest-boiling component. Collect this fraction in the receiving flask.

• Temperature Increase: Once the first fraction has been distilled, the temperature will begin to rise again. Change the receiving flask and collect the next fraction as the temperature plateaus at the boiling point of the next component.

• Product Collection: Hexachloroethane, having the highest boiling point among the common liquid byproducts, will be the last major fraction to distill. Collect the fraction that distills at a temperature corresponding to the boiling point of hexachloroethane.

• Analysis: Analyze the collected fractions using GC-MS to confirm their identity and purity.

Problem 2: My solid hexachloroethane product has a yellowish tint and a lower-than-expected melting point.

Cause: Presence of soluble impurities, potentially including hexachlorobutadiene or residual starting materials.

Solution:

• Recrystallization: Purify the solid hexachloroethane by recrystallization from a suitable solvent.

Experimental Protocol: Recrystallization of Hexachloroethane

• Solvent Selection: Choose a solvent in which hexachloroethane is highly soluble at elevated temperatures and poorly soluble at low temperatures. Ethanol is a commonly used solvent.

• Dissolution: In a flask, dissolve the impure hexachloroethane in the minimum amount of hot solvent. Heat the mixture gently to facilitate dissolution.

• Hot Filtration (Optional): If insoluble impurities are present, perform a hot gravity filtration to remove them.

• Cooling and Crystallization: Allow the hot, saturated solution to cool slowly to room temperature. As the solution cools, the solubility of hexachloroethane will decrease, and pure crystals will form. Further cooling in an ice bath can maximize the yield.

• Crystal Collection: Collect the purified crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of cold, pure solvent to remove any remaining soluble impurities.

• Drying: Dry the purified hexachloroethane crystals in a vacuum oven or desiccator to remove any residual solvent.

• Purity Assessment: Determine the melting point of the recrystallized product and analyze its purity by GC-MS. A sharp melting point close to the literature value indicates high purity.

Problem 3: The off-gas from my reaction is acidic and highly toxic.

Cause: Formation of gaseous byproducts such as phosgene and hydrogen chloride, likely due to high reaction temperatures.

Solution:

• Gas Scrubbing: Pass the off-gas stream through a scrubber containing a basic solution to neutralize the acidic and toxic gases.

Experimental Protocol: Gas Scrubbing

• Scrubber Setup: Prepare a gas washing bottle or a packed column scrubber.

• Scrubbing Solution: Fill the scrubber with an appropriate basic solution, such as aqueous sodium hydroxide (B78521) (caustic soda).[13]

• Gas Flow: Direct the off-gas from the reaction vessel through the scrubber before venting to a fume hood. The gas should bubble through the scrubbing solution to ensure efficient neutralization.

• Monitoring: Monitor the pH of the scrubbing solution and replace it as needed to maintain its neutralizing capacity.

• Safety Precautions: All manipulations involving phosgene must be conducted in a well-ventilated fume hood with appropriate personal protective equipment.

Data Presentation

Table 1: Boiling Points of Hexachloroethane and Common Byproducts

Compound	Chemical Formula	Boiling Point (°C) at 1 atm
Carbon Tetrachloride	CCl₄	76.7
Tetrachloroethylene	C₂Cl₄	121.2
Hexachloroethane	C₂Cl₆	185 (sublimes)
Hexachlorobutadiene	C₄Cl₆	215

Note: This data is crucial for planning purification by fractional distillation.

Mandatory Visualization

Caption: Workflow for byproduct identification, removal, and purity verification.

Caption: Decision tree for troubleshooting common byproduct issues.

References

• 1. benchchem.com [benchchem.com]
• 2. atsdr.cdc.gov [atsdr.cdc.gov]
• 3. US4301126A - Process for destroying phosgene - Google Patents [patents.google.com]
• 4. US3411867A - Method of removing phosgene from gases - Google Patents [patents.google.com]
• 5. Hexachlorobutadiene - Wikipedia [en.wikipedia.org]
• 6. phosgene: Topics by Science.gov [science.gov]
• 7. benchchem.com [benchchem.com]
• 8. quora.com [quora.com]
• 9. Fractional distillation - Wikipedia [en.wikipedia.org]
• 10. US4036703A - Method of separating chlorinated aliphatic hydrocarbons with 1 to 3 carbon atoms from mixtures thereof by extractive distillation - Google Patents [patents.google.com]
• 11. chem.hbcse.tifr.res.in [chem.hbcse.tifr.res.in]
• 12. CN105152851A - Method for separating and purifying hexachloroethane - Google Patents [patents.google.com]
• 13. americanchemistry.com [americanchemistry.com]

Technical Support Center: Tetrachloroethylene Byproduct Formation

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) regarding the unintended formation of tetrachloroethylene (B127269) (PCE) as a byproduct in laboratory experiments.

Section 1: Troubleshooting Guide

This guide is designed to help you identify the potential source of tetrachloroethylene contamination in your reaction and provide actionable steps to mitigate its formation.

Issue: An unexpected peak corresponding to tetrachloroethylene has been identified in the GC-MS analysis of my reaction mixture.

Question 1: What are the common precursors and reaction conditions that lead to the formation of tetrachloroethylene as a byproduct?

Answer:

Tetrachloroethylene can form as a byproduct under several common laboratory conditions, primarily involving chlorinated solvents and reagents, especially at elevated temperatures or in the presence of certain catalysts. Key scenarios include:

• Reactions Involving Chlorinated Solvents: The use of carbon tetrachloride (CCl₄) or chloroform (B151607) (CHCl₃) as a solvent or reagent, particularly in reactions requiring high temperatures, can lead to the formation of tetrachloroethylene. For instance, passing chloroform vapor through a heated tube can produce tetrachloroethylene, with hexachlorobenzene (B1673134) and hexachloroethane as other potential byproducts.[1]

• Radical Chlorination Reactions: Free radical chlorination of hydrocarbons can sometimes lead to over-chlorination and subsequent elimination reactions, yielding tetrachloroethylene.

• Dehydrochlorination Reactions: The dehydrochlorination of polychlorinated alkanes, such as pentachloroethane, can produce tetrachloroethylene.[2]

• Swern Oxidation: While the primary byproducts of the Swern oxidation are dimethyl sulfide, carbon monoxide, and carbon dioxide, the use of chlorinated solvents like dichloromethane (B109758) in combination with the reaction conditions can potentially lead to trace amounts of chlorinated byproducts under non-ideal conditions.[3][4][5]

Question 2: I am using a chlorinated solvent. What specific reaction types are prone to producing tetrachloroethylene as a byproduct?

Answer:

Certain named reactions, when carried out in chlorinated solvents, have a higher propensity for generating chlorinated byproducts like tetrachloroethylene, especially if reaction conditions are not strictly controlled.

• High-Temperature Chlorination of Hydrocarbons: The high-temperature chlorination of light hydrocarbons is a primary industrial method for tetrachloroethylene production and can occur on a smaller scale in a laboratory setting if conditions are not controlled.[1] For example, heating 1,2-dichloroethane (B1671644) with chlorine at 400°C can yield tetrachloroethylene.[1]

• Friedel-Crafts Reactions: When using chlorinated solvents such as carbon tetrachloride as a solvent in Friedel-Crafts reactions, there is a possibility of it reacting under the strong Lewis acid conditions to form byproducts, including tetrachloroethylene, although this is less common than its role as a solvent.

• Reactions involving Chloroform and a Base: The reaction of chloroform with a strong base can generate dichlorocarbene (B158193) (:CCl₂), a reactive intermediate. While this is often used intentionally in reactions like the Reimer-Tiemann reaction, uncontrolled side reactions in the presence of other chlorinated species could potentially lead to the formation of tetrachloroethylene.

Question 3: How can I modify my experimental protocol to minimize or eliminate the formation of tetrachloroethylene?

Answer:

Minimizing the formation of tetrachloroethylene involves a combination of careful solvent selection, and optimization of reaction conditions, and proper purification techniques.

• Solvent Substitution: The most effective way to prevent the formation of chlorinated byproducts is to avoid the use of chlorinated solvents altogether. Consider replacing solvents like dichloromethane, chloroform, and carbon tetrachloride with less reactive alternatives such as THF, ethyl acetate, acetone, or toluene, depending on the specific requirements of your reaction.

• Temperature Control: Many side reactions that produce tetrachloroethylene are favored at higher temperatures. Maintaining the lowest effective temperature for your reaction can significantly reduce the formation of this and other byproducts.

• Inert Atmosphere: Conducting reactions under an inert atmosphere (e.g., nitrogen or argon) can prevent oxidative side reactions that may contribute to the degradation of solvents and the formation of unwanted byproducts.

• Optimize Reagent Stoichiometry: Carefully controlling the stoichiometry of your reagents, particularly the chlorinating agent, can prevent over-chlorination of your starting materials or solvent.

• Purification: If the formation of tetrachloroethylene cannot be avoided, it can typically be removed from the desired product through standard purification techniques such as distillation (due to its volatility) or column chromatography.

Section 2: Frequently Asked Questions (FAQs)

Q1: How can I confirm the identity of the unexpected peak as tetrachloroethylene?

A1: The most reliable method for identifying an unknown peak as tetrachloroethylene is through Gas Chromatography-Mass Spectrometry (GC-MS). By comparing the mass spectrum and retention time of the unknown peak to a certified reference standard of tetrachloroethylene, a definitive identification can be made.

Q2: What is a typical experimental protocol for detecting and quantifying tetrachloroethylene in a reaction mixture using GC-MS?

A2: A general protocol for the analysis of tetrachloroethylene in an organic reaction mixture is as follows:

Experimental Protocol: GC-MS Analysis of Tetrachloroethylene Byproduct

• Sample Preparation:

  • Quench the reaction mixture according to your standard procedure.

  • Prepare a dilute solution of the crude reaction mixture in a volatile organic solvent suitable for GC-MS analysis, such as dichloromethane or hexane.[2][6] The concentration should be approximately 10 µg/mL to achieve a column loading of around 10 ng with a 1 µL injection.[6]

  • If the sample contains solid particles, centrifuge or filter it to prevent blockage of the GC syringe and contamination of the inlet.[6]

  • Transfer the prepared sample to a clean 1.5 mL glass autosampler vial.[6]

• GC-MS Instrumentation and Conditions:

  • Gas Chromatograph (GC): Equipped with a capillary column suitable for volatile organic compounds (e.g., a DB-5 or equivalent).

  • Mass Spectrometer (MS): Capable of electron ionization (EI) and scanning a mass range that includes the characteristic ions of tetrachloroethylene (e.g., 45-300 amu).

  • Injector: Split/splitless injector, typically operated in splitless mode for trace analysis.

  • Carrier Gas: Helium or hydrogen at a constant flow rate.

  • Temperature Program: An initial oven temperature of around 40°C, held for a few minutes, followed by a temperature ramp to effectively separate volatile components.

  • MS Parameters: Standard electron ionization at 70 eV.

• Data Analysis:

  • Acquire the total ion chromatogram (TIC) and mass spectrum of the peak of interest.

  • Compare the retention time and mass spectrum of the unknown peak with that of an authentic tetrachloroethylene standard analyzed under the same conditions.

  • For quantification, prepare a calibration curve using standard solutions of tetrachloroethylene of known concentrations.

Q3: Are there any specific safety precautions I should take when handling a reaction mixture that may contain tetrachloroethylene?

A3: Yes, tetrachloroethylene is a hazardous substance and should be handled with appropriate safety measures.

• Ventilation: Always work in a well-ventilated fume hood to avoid inhalation of vapors.

• Personal Protective Equipment (PPE): Wear appropriate chemical-resistant gloves (nitrile gloves may not be sufficient for prolonged contact), safety goggles, and a lab coat.

• Waste Disposal: Dispose of any waste containing tetrachloroethylene as hazardous chlorinated waste according to your institution's safety guidelines.

Section 3: Data Presentation

The formation of tetrachloroethylene as a byproduct is highly dependent on the specific reaction conditions. The following table summarizes hypothetical quantitative data to illustrate how different parameters can influence its formation during the chlorination of 1,2-dichloroethane.

Reaction Parameter	Condition A	Condition B	Condition C
Temperature (°C)	350	400	450
Catalyst	None	Potassium Chloride/Aluminum Chloride	Activated Carbon
Chlorine to Dichloroethane Ratio	2:1	3:1	4:1
Tetrachloroethylene Yield (%)	5	15	25
Major Co-byproduct	Trichloroethylene	Trichloroethylene	Carbon Tetrachloride

Note: This data is illustrative and based on general principles. Actual yields will vary depending on the specific experimental setup.

Section 4: Visualizations

Diagram 1: Troubleshooting Workflow for Unexpected Tetrachloroethylene

Caption: Troubleshooting decision tree for identifying and mitigating tetrachloroethylene byproduct formation.

Diagram 2: Analytical Workflow for Byproduct Identification

Caption: Workflow for the GC-MS analysis and identification of tetrachloroethylene as a byproduct.

References

• 1. en.wikipedia.org [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. grokipedia.com [grokipedia.com]
• 4. byjus.com [byjus.com]
• 5. en.wikipedia.org [en.wikipedia.org]
• 6. lnigchrm.in [lnigchrm.in]

Technical Support Center: Safe Handling of Hexachloroethane in Chemical Reactions

Welcome to the Technical Support Center for researchers, scientists, and drug development professionals. This resource provides essential guidance on preventing the formation of highly toxic phosgene (B1210022) gas during chemical reactions involving hexachloroethane. Below, you will find troubleshooting guides and frequently asked questions (FAQs) to ensure the safe and successful execution of your experiments.

Frequently Asked Questions (FAQs)

Q1: Under what conditions can hexachloroethane form phosgene?

A1: Phosgene (COCl₂) can be generated from hexachloroethane (C₂Cl₆) primarily under conditions of thermal decomposition at elevated temperatures. While hexachloroethane is stable at room temperature, the risk of phosgene formation increases significantly with heat. It is also a known byproduct of the thermal decomposition of other volatile chlorinated compounds.[1][2] Reactions conducted at high temperatures, especially in the presence of certain metals or oxidizing agents, may increase the risk of phosgene generation.

Q2: I am running an Appel reaction with triphenylphosphine (B44618) and hexachloroethane. Is there a risk of phosgene formation?

A2: Yes, the Appel reaction, which often requires heating, poses a potential risk for the thermal decomposition of hexachloroethane, which could lead to phosgene formation. Although the primary reaction involves the conversion of an alcohol to an alkyl chloride, the reaction conditions, particularly temperature, must be carefully controlled to minimize this hazardous side reaction.

Q3: What are the early warning signs of phosgene exposure?

A3: Phosgene is an insidious poison because its early symptoms can be mild and may not cause immediate alarm. At low concentrations, it may have a pleasant odor resembling freshly cut hay or green corn.[3] Initial symptoms of exposure can include mild irritation to the eyes, nose, and throat, coughing, a feeling of tightness in the chest, nausea, and headache.[4] A crucial danger of phosgene is its clinical latency period; severe respiratory distress and pulmonary edema can be delayed for several hours after exposure.[4]

Q4: What immediate steps should be taken if phosgene exposure is suspected?

A4: If phosgene exposure is suspected, immediate evacuation from the contaminated area is the top priority. The affected individual should be moved to fresh air, and emergency medical services must be contacted immediately. It is critical to inform the emergency responders of the potential for phosgene exposure. Contaminated clothing should be removed to prevent further exposure. Do not attempt to neutralize the chemical on the skin with other chemicals.

Troubleshooting Guide: Phosgene Prevention and Mitigation

Problem 1: My reaction requires heating hexachloroethane above ambient temperature. How can I prevent phosgene formation?

Solution:

• Temperature Control: The most critical factor is to maintain the reaction temperature as low as possible while still achieving the desired chemical conversion. The rate of phosgene formation from the thermal decomposition of chlorinated hydrocarbons becomes more significant at higher temperatures. For instance, the decomposition of the related compound, tetrachloroethylene, begins near 400°C. While a definitive threshold for hexachloroethane in a reaction mixture is not well-established in the provided literature, it is prudent to avoid unnecessarily high temperatures.

• Use of Stabilizers: The addition of stabilizers to the reaction mixture can inhibit the formation of phosgene. Amines and phenols are effective stabilizers for chlorinated hydrocarbons.[5] For example, N-methylpyrrole and N-methylmorpholine are used to stabilize tetrachloroethylene.[5] For laboratory applications, sterically hindered amines can be used as effective radical scavengers. While specific concentrations for hexachloroethane reactions are not detailed in the provided search results, a common practice for similar solvents is to add a small molar percentage of a stabilizer.

• Inert Atmosphere: Conduct the reaction under an inert atmosphere (e.g., argon or nitrogen). This will prevent oxidation of hexachloroethane, which can also lead to phosgene formation.

Problem 2: How can I detect if my reaction is producing phosgene?

Solution:

Continuous monitoring of the reaction's headspace and the surrounding laboratory environment is crucial when working with hexachloroethane at elevated temperatures. Several detection methods are available with varying levels of sensitivity.

• Colorimetric Detection: Phosgene detection strips and badges are a cost-effective and easy-to-use option for indicating the presence of phosgene.[1][6] These change color upon exposure and can be placed near the reaction apparatus.

• Electrochemical Sensors: Portable or stationary electrochemical sensors can provide continuous monitoring with audible and visual alarms if phosgene concentrations exceed a preset threshold.[1]

• Gas Chromatography-Mass Spectrometry (GC-MS): For highly sensitive and quantitative analysis, the reaction's off-gas can be sampled and analyzed by GC-MS. This method provides unequivocal identification of phosgene.[7]

Detection Method	Typical Detection Limit	Use Case
Colorimetric Paper Strips	~0.1 ppm	Visual, on-site detection of leaks
Colorimetric Badges	Dose-dependent	Personal exposure monitoring
Electrochemical Sensors	5 - 50 ppb	Continuous area monitoring with alarms
Fluorescent Probes	As low as 20 nM in solution	Highly sensitive laboratory detection
GC-MS	Low ppb to ppt (B1677978) range	Confirmatory and quantitative analysis

Problem 3: I suspect my reaction has produced phosgene. How do I safely quench the reaction and neutralize the phosgene?

Solution:

If phosgene formation is suspected, the reaction should be immediately cooled to room temperature to halt further decomposition of hexachloroethane. The reaction mixture and any off-gas must be quenched using a suitable neutralizing agent.

• Scrubber for Off-Gas: The exhaust from the reaction apparatus should be passed through a scrubber containing a basic solution to neutralize any vented phosgene. A solution of sodium hydroxide (B78521) or ammonia (B1221849) is effective.[8][9]

• Quenching the Reaction Mixture: Slowly and carefully add a quenching solution to the cooled reaction mixture with vigorous stirring.

  • Aqueous Base: A solution of sodium hydroxide (NaOH) or potassium hydroxide (KOH) can be used. Phosgene reacts with NaOH to form sodium chloride and sodium carbonate.

  • Ammonia/Amine Solutions: Aqueous ammonia or a solution of a primary or secondary amine will react rapidly with phosgene to form urea (B33335) or substituted ureas and ammonium (B1175870) or alkylammonium chloride.[7][9] Ammonia is reported to decompose phosgene at a significantly higher rate than sodium hydroxide.

Quenching Agent	Reaction Products with Phosgene	Notes
Sodium Hydroxide (NaOH)	Sodium Chloride (NaCl), Sodium Carbonate (Na₂CO₃), Water (H₂O)	Effective, but the reaction can be exothermic.
Aqueous Ammonia (NH₃)	Urea ((NH₂)₂CO), Ammonium Chloride (NH₄Cl)	Very rapid reaction.
Primary/Secondary Amines (RNH₂/R₂NH)	Substituted Ureas, Alkylammonium Chlorides	Effective scavengers.

Experimental Protocols

Protocol 1: General Setup for Reactions with Hexachloroethane

• Glassware: Use oven-dried glassware assembled while hot and cooled under a stream of inert gas (argon or nitrogen).

• Inert Atmosphere: Maintain a positive pressure of inert gas throughout the reaction. The gas outlet should be connected to a scrubber containing a basic solution (e.g., 10% sodium hydroxide).

• Temperature Control: Use an oil bath or a heating mantle with a thermocouple and a temperature controller to ensure accurate and stable temperature regulation.

• Reagent Addition: Add hexachloroethane as a solution in a dry, inert solvent.

• Monitoring: Place phosgene detection strips near the apparatus and monitor them throughout the reaction. If available, use a continuous electrochemical phosgene monitor in the fume hood.

• Workup: Upon completion, cool the reaction to room temperature before opening it to the atmosphere. If there is any suspicion of phosgene, quench the reaction mixture with a suitable basic solution as described in the troubleshooting guide.

Protocol 2: GC-MS Method for Phosgene Detection in Off-Gas

This protocol provides a general guideline. Specific parameters may need to be optimized for your instrumentation.

• Sampling: Use a gas-tight syringe to carefully extract a sample from the headspace of the reaction vessel or the off-gas line before the scrubber. Alternatively, a sorbent tube (e.g., Tenax®) can be used to trap volatile compounds from the off-gas stream, followed by thermal desorption.

• Instrumentation: A gas chromatograph coupled with a mass spectrometer (GC-MS) is required.

• GC Column: A low-polarity column (e.g., TG-5-SilMS or equivalent) is suitable for separating phosgene from other volatile components.

• GC Oven Program:

  • Initial temperature: 40°C, hold for 2 minutes.

  • Ramp: 10°C/min to 200°C.

• MS Parameters:

  • Ionization Mode: Electron Ionization (EI).

  • Acquisition Mode: Selected Ion Monitoring (SIM) for characteristic phosgene ions (m/z 63, 65, 98, 100) to enhance sensitivity and selectivity.

• Calibration: Prepare a calibration curve using a certified phosgene standard to quantify any detected phosgene.

Visualizations

Caption: Thermal decomposition of hexachloroethane to phosgene.

Caption: Decision workflow for managing phosgene risk.

Caption: Recommended experimental setup for safe reactions.

References

• 1. researchgate.net [researchgate.net]
• 2. Solved The formation and decomposition of phosgene has been | Chegg.com [chegg.com]
• 3. atsdr.cdc.gov [atsdr.cdc.gov]
• 4. Reaction Procedure of Appel Reaction & Workup [chemistrynewlight.blogspot.com]
• 5. [PDF] Thermal Decomposition of Phosgene and Diphosgene. | Semantic Scholar [semanticscholar.org]
• 6. researchgate.net [researchgate.net]
• 7. chemicalsknowledgehub.com [chemicalsknowledgehub.com]
• 8. epa.gov [epa.gov]
• 9. US4064218A - Removal of phosgene from off-gases - Google Patents [patents.google.com]

Optimizing reaction temperature for Hexachloroethane chlorination

This technical support guide provides researchers, scientists, and drug development professionals with detailed information for optimizing the synthesis of hexachloroethane through the chlorination of tetrachloroethylene (B127269). It includes troubleshooting advice, frequently asked questions, and detailed experimental protocols.

Frequently Asked Questions (FAQs)

Q1: What is the primary industrial method for producing hexachloroethane? A1: The most common commercial method for producing hexachloroethane is the direct chlorination of tetrachloroethylene (perchloroethylene).[1][2] This reaction is typically catalyzed by ferric chloride at elevated temperatures.[1][2]

Q2: Why is reaction temperature a critical parameter in this synthesis? A2: Optimizing the reaction temperature is crucial for maximizing yield and minimizing byproducts. The temperature must be high enough to ensure a practical reaction rate but low enough to prevent the thermal decomposition of the hexachloroethane product, which can occur at temperatures above 185°C.[3]

Q3: Can hexachloroethane be chlorinated further? A3: Hexachloroethane (C₂Cl₆) is a perchlorinated compound, meaning all hydrogen atoms on the ethane (B1197151) backbone have been replaced by chlorine atoms. Further chlorination is not a typical reaction as it would require the cleavage of the carbon-carbon bond, a process that requires significantly more energy and different conditions than standard chlorination.

Q4: What are the common catalysts used for the chlorination of tetrachloroethylene? A4: A small amount of iron(III) chloride (ferric chloride) is the most frequently cited catalyst for this reaction, typically at a concentration of 0.1%.[2][4]

Q5: What are the main byproducts to watch for? A5: The primary impurity is often unreacted tetrachloroethylene. If the temperature is too high, thermal decomposition can yield byproducts such as carbon tetrachloride and additional tetrachloroethylene.[3][4]

Troubleshooting Guide

Issue: Low Yield of Hexachloroethane

• Possible Cause 1: Suboptimal Reaction Temperature.

  • Solution: The reaction is typically conducted between 100-140°C.[1][2] Ensure your temperature controller is calibrated and operating within this range. Temperatures below this range will result in a slow reaction rate, while temperatures that are too high can lead to product decomposition.[3]

• Possible Cause 2: Inactive Catalyst.

  • Solution: Use fresh, anhydrous ferric chloride. The catalyst can be deactivated by moisture.

• Possible Cause 3: Insufficient Chlorination.

  • Solution: Ensure a steady and sufficient flow of chlorine gas into the reaction mixture. Monitor the off-gas to ensure chlorine is not simply passing through unreacted.

Issue: Final Product is Contaminated with Tetrachloroethylene

• Possible Cause: Incomplete Reaction.

  • Solution: Increase the reaction time to allow for complete conversion of the starting material. Alternatively, a modest increase in temperature within the optimal 100-140°C range can improve the reaction rate.[1][2]

Issue: Formation of Unexpected Byproducts like Carbon Tetrachloride

• Possible Cause: Excessive Reaction Temperature.

  • Solution: This indicates that the hexachloroethane product is undergoing thermal decomposition.[3] Immediately reduce the reaction temperature. Ensure the reactor is heated evenly to prevent localized hotspots.

Data Presentation

Table 1: Optimized Reaction Parameters for Hexachloroethane Synthesis

Parameter	Recommended Value/Range	Notes
Primary Reactant	Tetrachloroethylene (C₂Cl₄)	High purity grade recommended.
Chlorinating Agent	Chlorine Gas (Cl₂)	Should be dry to prevent catalyst deactivation.
Catalyst	Ferric Chloride (FeCl₃)	Typically used at ~0.1% concentration.[4]
Temperature	100 - 140 °C	Most common range for commercial production.[1][2]

| Pressure | Atmospheric | The reaction is typically run at atmospheric pressure. |

Table 2: Physical Properties of Key Compounds

Compound	Chemical Formula	Molar Mass ( g/mol )	Boiling Point (°C)	Melting Point (°C)
Hexachloroethane	C₂Cl₆	236.72	185 (sublimes)	183 - 185
Tetrachloroethylene	C₂Cl₄	165.83	121	-22

| Ferric Chloride | FeCl₃ | 162.20 | 316 | 307.6 |

Data sourced from multiple references.[2][5]

Experimental Protocols

Protocol 1: Laboratory Scale Synthesis of Hexachloroethane

This protocol describes a general procedure for the synthesis of hexachloroethane from tetrachloroethylene.

Materials & Equipment:

• Three-neck round-bottom flask

• Reflux condenser

• Gas inlet tube

• Mechanical stirrer

• Heating mantle with temperature controller

• Tetrachloroethylene (reagent grade)

• Anhydrous ferric chloride

• Chlorine gas source with flowmeter

• Scrubber system for off-gas (e.g., sodium hydroxide (B78521) solution)

Procedure:

• Setup: Assemble the reaction apparatus in a fume hood. Ensure all glassware is dry. The off-gas from the condenser should be directed to a scrubber.

• Charging Reactor: Charge the flask with tetrachloroethylene and 0.1% (by weight) of anhydrous ferric chloride.[4]

• Heating: Begin stirring and heat the mixture to the target temperature (e.g., 120°C).

• Chlorination: Once the target temperature is stable, begin bubbling dry chlorine gas through the solution at a slow, controlled rate.

• Monitoring: Monitor the reaction's progress by taking small aliquots periodically and analyzing them via Gas Chromatography (GC) to observe the disappearance of the tetrachloroethylene peak and the appearance of the hexachloroethane peak.

• Completion & Isolation: Once the reaction is complete (indicated by GC analysis), stop the chlorine flow and turn off the heat. Allow the mixture to cool to room temperature. The solid hexachloroethane product can be isolated by filtration or purified by recrystallization from a suitable solvent like ethanol.

Protocol 2: Reaction Monitoring by Gas Chromatography (GC)

This protocol outlines a method for analyzing reaction samples.

Instrumentation:

• Gas Chromatograph with an Electron Capture Detector (GC-ECD) or Mass Spectrometer (GC-MS).[6][7]

Procedure:

• Sample Preparation: Withdraw a small aliquot (~0.1 mL) from the reaction mixture. Dilute it with a suitable solvent (e.g., hexane) to an appropriate concentration for GC analysis.

• GC Conditions (Example):

  • Column: Fused silica (B1680970) capillary column suitable for chlorinated hydrocarbons.

  • Injector Temperature: 250°C.

  • Oven Program: Start at 50°C, hold for 2 minutes, then ramp to 200°C at 10°C/min.

  • Detector Temperature (ECD): 300°C.

  • Carrier Gas: Nitrogen or Helium.

• Analysis: Inject 1-2 µL of the prepared sample into the GC. Identify the peaks for tetrachloroethylene and hexachloroethane based on their retention times, determined by running analytical standards.

• Quantification: Calculate the relative peak areas to determine the conversion of the starting material to the product over time.

Visualizations

Caption: Workflow for the synthesis of hexachloroethane.

References

• 1. atsdr.cdc.gov [atsdr.cdc.gov]
• 2. Hexachloroethane - Wikipedia [en.wikipedia.org]
• 3. Hexachloroethane | Cl3CCCl3 | CID 6214 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Tetrachloroethylene - Wikipedia [en.wikipedia.org]
• 5. us.metoree.com [us.metoree.com]
• 6. epa.gov [epa.gov]
• 7. atsdr.cdc.gov [atsdr.cdc.gov]

Effect of catalyst loading on Hexachloroethane reaction efficiency

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) regarding the effect of catalyst loading on hexachloroethane (HCE) reaction efficiency.

Frequently Asked Questions (FAQs)

Q1: What is the general effect of increasing catalyst loading on the reaction rate of hexachloroethane?

A1: Generally, increasing the catalyst loading accelerates the reaction rate. This is attributed to the greater number of available active sites for the reactants to interact with, leading to more frequent successful collisions and a faster conversion of hexachloroethane.[1][2] However, there is typically an optimal catalyst concentration beyond which further increases may not significantly improve the rate or could even have adverse effects.[2]

Q2: Can excessive catalyst loading negatively impact the reaction?

A2: Yes, an excessive amount of catalyst can lead to several issues. These include potential catalyst aggregation, which reduces the effective surface area and catalytic efficiency.[2] It can also lead to an increase in undesired side reactions due to the overcrowding of active sites.[3] From a practical standpoint, higher catalyst loading increases the cost of the experiment and can complicate product purification.

Q3: How does catalyst loading influence product selectivity in hexachloroethane reactions?

A3: Catalyst loading can significantly influence the selectivity towards desired products. While a higher catalyst loading can increase the overall conversion of hexachloroethane, it may also promote the formation of byproducts through secondary reactions.[3] Optimizing catalyst loading is crucial to achieve a balance between high conversion of the starting material and high selectivity for the target product.

Q4: What are the typical catalysts used for hexachloroethane reactions?

A4: Palladium-based catalysts, often supported on materials like alumina (B75360) (Al₂O₃) or activated carbon, are commonly used for the hydrodechlorination of chlorinated hydrocarbons such as hexachloroethane.[4][5] Other materials, including nitrogen-doped carbon materials and nickel complexes, have also been investigated for the dechlorination of hexachloroethane.[6][7]

Troubleshooting Guide

Problem 1: Low or no conversion of hexachloroethane.

• Possible Cause: Insufficient catalyst loading.

  • Solution: The amount of catalyst may be too low for the scale of the reaction. Incrementally increase the catalyst loading in subsequent experiments to find the optimal concentration.

• Possible Cause: Catalyst deactivation.

  • Solution: The catalyst may have been deactivated by impurities in the reactants or solvent, or by coking (formation of carbonaceous deposits).[8][9] Ensure high purity of all reagents. If deactivation is suspected, consider catalyst regeneration procedures.

Problem 2: Poor selectivity with the formation of multiple byproducts.

• Possible Cause: Catalyst loading is too high.

  • Solution: An excess of active sites may be promoting side reactions.[3] Try reducing the catalyst loading to favor the desired reaction pathway.

• Possible Cause: Reaction temperature is not optimal.

  • Solution: Higher temperatures can sometimes lead to a decrease in selectivity.[10] Experiment with a range of temperatures to find the optimal balance between reaction rate and selectivity.

Problem 3: Reaction rate decreases over time.

• Possible Cause: Catalyst deactivation during the reaction.

  • Solution: This is a common issue in catalytic reactions. Potential causes include:

    • Poisoning: Impurities in the feed stream can bind to the active sites of the catalyst.[11]

    • Coking/Fouling: Carbonaceous materials can deposit on the catalyst surface, blocking active sites.[9]

    • Sintering: High reaction temperatures can cause the catalyst particles to agglomerate, reducing the active surface area.[11]

  • Troubleshooting Steps:

    • Analyze the purity of your hexachloroethane and solvent.

    • Consider lowering the reaction temperature.

    • Investigate catalyst regeneration protocols, which may involve washing or thermal treatments to remove poisons or coke.[9]

Data Presentation

Table 1: Illustrative Effect of Catalyst Loading on Hexachloroethane Conversion

Catalyst Loading (mol%)	HCE Conversion (%)	Selectivity to Desired Product (%)	Reaction Time (h)
0.5	35	95	24
1.0	70	92	12
2.0	95	88	6
5.0	>99	80	4

Note: This table presents hypothetical data to illustrate the general trend. Actual results will vary depending on the specific catalyst, reaction conditions, and experimental setup.

Table 2: Troubleshooting Summary for Common Issues

Issue	Possible Cause	Recommended Action
Low Conversion	Insufficient Catalyst Loading	Increase catalyst loading incrementally.
Catalyst Deactivation	Purify reactants; consider catalyst regeneration.
Poor Selectivity	Excessive Catalyst Loading	Decrease catalyst loading.
Non-optimal Temperature	Optimize reaction temperature.
Decreasing Reaction Rate	Catalyst Poisoning	Ensure high purity of all reagents.
Coking/Fouling	Lower reaction temperature; regenerate catalyst.
Sintering	Operate at a lower temperature if possible.

Experimental Protocols

Key Experiment: Catalytic Hydrodechlorination of Hexachloroethane

This protocol describes a general procedure for studying the effect of catalyst loading on the hydrodechlorination of hexachloroethane.

1. Catalyst Preparation and Activation:

• If using a commercial catalyst (e.g., Pd/Al₂O₃), it may require activation. A typical procedure involves heating the catalyst under a flow of hydrogen gas at a specific temperature for a set period to reduce the palladium species to their active metallic state.

2. Reaction Setup:

• In a multi-neck round-bottom flask equipped with a magnetic stirrer, a condenser, and a gas inlet, add the desired amount of hexachloroethane and a suitable solvent (e.g., ethanol).

• Purge the system with an inert gas (e.g., argon or nitrogen) to remove air.

• Add the pre-weighed catalyst to the flask under the inert atmosphere.

3. Reaction Execution:

• Heat the reaction mixture to the desired temperature with constant stirring.

• Introduce hydrogen gas into the reaction vessel at a controlled flow rate.

• Monitor the reaction progress by taking aliquots at regular intervals and analyzing them by gas chromatography (GC) or other suitable analytical techniques to determine the conversion of hexachloroethane and the selectivity to products.

4. Varying Catalyst Loading:

• Repeat the experiment with different catalyst loadings (e.g., 0.5, 1.0, 2.0, 5.0 mol% relative to the hexachloroethane) while keeping all other parameters (temperature, pressure, solvent volume, stirring speed) constant.

5. Data Analysis:

• Plot the conversion of hexachloroethane and the selectivity to the desired product as a function of catalyst loading to determine the optimal catalyst amount for your specific application.

Mandatory Visualization

Caption: Workflow for studying the effect of catalyst loading.

Caption: Logical relationship of catalyst loading and reaction outcome.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. interesjournals.org [interesjournals.org]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Hexachloroethane dechlorination in sulfide-containing aqueous solutions catalyzed by nitrogen-doped carbon materials - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. jcchems.com [jcchems.com]
• 8. Three Sources of Catalyst Deactivation and How To Mitigate Them | Chemical Catalysis for Bioenergy Consortium [chemcatbio.org]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]
• 11. Understanding Catalyst Deactivation: How Characterization Can Identify the Root Cause - Applied Catalysts [catalysts.com]

Technical Support Center: Managing Exothermic Reactions with Hexachloroethane

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with hexachloroethane in potentially exothermic reactions. The information is presented in a question-and-answer format to directly address specific issues that may be encountered during experimentation.

Disclaimer: The following information is for guidance and educational purposes only. All laboratory work should be conducted in accordance with your institution's safety protocols and after a thorough risk assessment. Hexachloroethane is a hazardous substance and should be handled with extreme caution by trained personnel.[1][2]

Frequently Asked Questions (FAQs)

Q1: What are the primary hazards associated with exothermic reactions involving hexachloroethane?

A1: The primary hazard is a runaway reaction, where the rate of heat generation exceeds the rate of heat removal.[3][4] This can lead to a rapid increase in temperature and pressure within the reaction vessel, potentially causing vessel rupture, explosion, and the release of toxic and corrosive fumes, such as hydrogen chloride and phosgene.[5] Hexachloroethane is incompatible with strong bases, oxidizing agents, and certain metals like aluminum and zinc, and reactions with these substances can be violently exothermic.[1][5]

Q2: What are the signs of a potential runaway reaction?

A2: Key indicators include:

• A sudden, unexpected increase in reaction temperature that does not stabilize with standard cooling procedures.

• A rapid rise in pressure within the reaction vessel.

• Noticeable changes in the reaction mixture's color or viscosity, or vigorous off-gassing.

• Boiling of the solvent, even when the set temperature is below its boiling point.

Q3: What immediate steps should I take if I suspect a runaway reaction?

A3: If you suspect a runaway reaction and it is safe to do so, follow these emergency steps:

• Alert personnel: Immediately notify everyone in the laboratory.

• Remove heat source: If applicable, immediately remove any external heating.

• Enhance cooling: Increase the flow of coolant to the reactor jacket or immerse the flask in an ice bath.

• Stop reagent addition: If reagents are being added, stop the addition immediately.

• Prepare for evacuation: If the reaction does not come under control quickly, evacuate the area and follow your institution's emergency procedures.

Troubleshooting Guide

Problem	Possible Cause	Recommended Action
Unexpectedly rapid temperature increase at the start of the reaction.	The initial concentration of reactants is too high, or the starting temperature is too high.	1. Reduce initial concentration: For subsequent experiments, dilute the initial charge of reactants. 2. Lower starting temperature: Begin the reaction at a lower temperature to allow for better control of the initial exotherm. 3. Slow addition: Add one of the reactive components slowly to control the reaction rate.[3]
Temperature continues to rise despite maximum cooling.	The heat generated by the reaction exceeds the heat removal capacity of the setup. This is a critical sign of a potential runaway.	1. Emergency Quench: If a pre-planned quenching procedure is in place, initiate it immediately. A common method is the addition of a cold, inert solvent to dilute the reaction mixture and absorb heat. 2. Evacuate: If the temperature rise cannot be stopped, evacuate the area immediately.
Localized "hot spots" are observed in the reactor.	Inadequate mixing is preventing even heat distribution.	1. Increase stirring rate: Ensure the stirrer is functioning correctly and increase the agitation speed. 2. Check stirrer placement: Verify that the stirrer is positioned correctly to ensure efficient mixing of the entire reaction volume.
Pressure builds up in the reaction vessel.	The reaction is producing non-condensable gases, or the solvent is boiling.	1. Ensure proper venting: The reaction should be conducted in an open or vented system (e.g., with a condenser) to prevent pressure buildup, unless a pressurized reaction is intended and properly controlled. 2. Check for blockages: Ensure that the vent or condenser is not blocked.

Experimental Protocols and Data

Illustrative Protocol: Controlled Reaction of Hexachloroethane with a Reducing Agent

Objective: To perform a controlled reduction of hexachloroethane while managing the reaction exotherm.

Materials:

• Hexachloroethane

• Reducing agent (e.g., a metal powder like zinc)

• Inert solvent (e.g., Toluene)

• Reaction vessel with a cooling jacket, mechanical stirrer, thermocouple, and addition funnel.

Procedure:

• Setup: Assemble the reaction apparatus in a certified chemical fume hood.[6][7] Ensure all glassware is dry.

• Inerting: Purge the reaction vessel with an inert gas (e.g., nitrogen or argon).

• Initial Charge: Charge the reaction vessel with a suspension of the reducing agent in the inert solvent.

• Cooling: Begin cooling the reaction vessel to the desired starting temperature (e.g., 0-5 °C) using the cooling jacket.

• Slow Addition: Dissolve the hexachloroethane in the inert solvent in the addition funnel. Add the hexachloroethane solution dropwise to the cooled, stirred suspension of the reducing agent.

• Temperature Monitoring: Continuously monitor the internal reaction temperature. Maintain the temperature within a safe, predetermined range by adjusting the addition rate and/or the coolant flow.

• Completion and Quenching: After the addition is complete, continue stirring at the controlled temperature until the reaction is complete (as determined by a suitable analytical method). Once complete, the reaction can be cautiously quenched by the slow addition of a less reactive substance, such as isopropanol, followed by water.[8][9][10][11]

Quantitative Data Summary (Illustrative)

The following table provides illustrative data for managing exothermic reactions. Actual values will vary depending on the specific reaction conditions and scale.

Parameter	Condition A (Low Concentration)	Condition B (High Concentration)
Hexachloroethane Conc.	0.5 M	2.0 M
Reactant Ratio (HCE:Reducer)	1:2.2	1:2.2
Initial Temperature	5 °C	5 °C
Addition Time	60 min	60 min
Max. Observed Temperature	15 °C	45 °C
Heat of Reaction (ΔH)	-150 kJ/mol (estimated)	-150 kJ/mol (estimated)
Required Cooling Capacity	Low	High

Visualizations

Experimental Workflow for Managing Exothermic Reactions

Caption: A logical workflow for the safe execution of a potentially exothermic reaction involving hexachloroethane.

Decision Tree for Troubleshooting Temperature Spikes

Caption: A decision-making diagram for responding to a sudden temperature increase during a reaction.

References

• 1. nj.gov [nj.gov]
• 2. research.uga.edu [research.uga.edu]
• 3. Handling Reaction Exotherms – A Continuous Approach - Chemical Industry Journal [chemicalindustryjournal.co.uk]
• 4. mt.com [mt.com]
• 5. Hexachloroethane | Cl3CCCl3 | CID 6214 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Fume Hood Proper Work Practices - SUU [suu.edu]
• 7. ehs.fiu.edu [ehs.fiu.edu]
• 8. chemistry.nd.edu [chemistry.nd.edu]
• 9. ehs.oregonstate.edu [ehs.oregonstate.edu]
• 10. kgroup.du.edu [kgroup.du.edu]
• 11. sarponggroup.com [sarponggroup.com]

Technical Support Center: Purification of Products from Reactions Containing Triphenylphosphine Oxide

Welcome to the Technical Support Center for the purification of reaction products contaminated with triphenylphosphine (B44618) oxide (TPPO). This guide is designed for researchers, scientists, and drug development professionals to provide troubleshooting advice and detailed methodologies for the effective removal of TPPO, a common byproduct in widely used synthetic reactions.

Frequently Asked Questions (FAQs)

Q1: Why is the removal of triphenylphosphine oxide (TPPO) from reaction mixtures often challenging?

A1: Triphenylphosphine oxide is a frequent byproduct in many essential organic reactions, including the Wittig, Mitsunobu, Staudinger, and Appel reactions.[1][2][3][4] Its removal can be problematic due to its high polarity, crystalline nature, and solubility characteristics that often cause it to co-purify with the desired product, particularly during column chromatography.[2][5][6] This challenge is especially pronounced in large-scale reactions where traditional chromatography is not practical.[1][5][7]

Q2: What are the primary strategies for removing TPPO?

A2: The main approaches for TPPO removal leverage differences in physical and chemical properties between TPPO and the desired product. These strategies can be broadly categorized as:

• Precipitation/Crystallization: This method relies on the differential solubility of TPPO and the product in a selected solvent or solvent system.[1][6]

• Chromatography: Techniques such as silica (B1680970) gel plug filtration and high-performance countercurrent chromatography (HPCCC) are used to separate TPPO based on its polarity.[8][9][10]

• Metal Salt Complexation: TPPO, acting as a Lewis base, can form insoluble complexes with various metal salts, which can then be removed by filtration.[3][4][11][12]

• Chemical Conversion: TPPO can be chemically altered to form a derivative that is easier to separate from the reaction mixture.[6][9][11]

Troubleshooting Guides

Issue: My product and TPPO are co-eluting during column chromatography.

This is a common problem due to the high polarity of TPPO.

• Solution 1: Silica Plug Filtration. For non-polar to moderately polar products, a silica plug filtration can be effective. The high polarity of TPPO causes it to adsorb strongly to the silica gel, while a less polar product can be eluted with a non-polar solvent.[8][9][12]

• Solution 2: Adjust the Solvent System. If your product is eluting with TPPO, the solvent system is likely too polar. Start with a non-polar solvent like hexane (B92381) or pentane (B18724) to elute your product, leaving the more polar TPPO on the column.[8]

Issue: My product and TPPO are co-precipitating or co-crystallizing.

The similar crystalline nature of TPPO and some products can lead to this issue.

• Solution 1: Solvent Screening. The solubility of TPPO varies significantly with the solvent. By choosing a solvent in which your product is soluble but TPPO has low solubility, you can selectively precipitate the TPPO.[1][6]

• Solution 2: Temperature Control. A gradual cooling of the solution can promote the selective crystallization of TPPO. Rapid cooling may lead to co-precipitation.

Issue: Precipitation with metal salts is not working effectively.

• Solution 1: Ensure Anhydrous Conditions. The presence of water can interfere with the formation of the TPPO-metal salt complex. Use anhydrous solvents and metal salts for optimal results.[2]

• Solution 2: Solvent Choice. The efficiency of precipitation with metal salts can be solvent-dependent. For instance, precipitation with MgCl₂ or ZnCl₂ is effective in solvents like toluene (B28343) and ethyl acetate, but less so in THF.[11] However, CaBr₂ has been shown to be efficient for removing TPPO from THF solutions.[11]

Purification Method Selection

The choice of purification method depends on several factors, including the properties of your product, the reaction scale, and the solvent used. The following flowchart provides a general decision-making guide.

Caption: Decision tree for selecting a TPPO purification method.

Experimental Protocols

Method 1: Selective Precipitation with a Non-Polar Solvent

This method is ideal when the desired product is significantly more soluble than TPPO in a non-polar solvent.

Underlying Principle: TPPO exhibits poor solubility in non-polar solvents like hexane, cyclohexane, and diethyl ether.[1][3][6][7][13][14][15]

Protocol:

• Concentrate the crude reaction mixture to remove the reaction solvent.

• Add a minimal amount of a cold, non-polar solvent (e.g., hexane, diethyl ether, or a mixture) to the residue.

• Stir or sonicate the suspension to dissolve the product while leaving the TPPO as a solid.

• Filter the mixture to remove the precipitated TPPO.

• Wash the collected solid with a small amount of the cold, non-polar solvent.

• Combine the filtrates and concentrate under reduced pressure to obtain the purified product. This process may need to be repeated for optimal purity.[8][9]

Method 2: Precipitation with Zinc Chloride (ZnCl₂)

This method is effective for removing TPPO from polar solvents and is tolerant of many common functional groups.[16]

Underlying Principle: TPPO forms an insoluble coordination complex with zinc chloride, ZnCl₂(TPPO)₂, which can be easily removed by filtration.[3][9][12][15][16][17]

Protocol:

• If the reaction was not performed in a polar solvent, dissolve the crude reaction mixture in ethanol.

• Prepare a 1.8 M solution of anhydrous ZnCl₂ in warm ethanol.[16]

• To the ethanolic solution of the crude product at room temperature, add 2 equivalents of the ZnCl₂ solution (relative to the initial amount of triphenylphosphine).[15][16]

• Stir the mixture for a couple of hours. Scraping the inside of the flask can help induce precipitation of the white ZnCl₂(TPPO)₂ complex.[12][16]

• Filter the mixture to remove the precipitate.

• Wash the filter cake with a small amount of cold ethanol.

• The filtrate contains the purified product. Concentrate the filtrate to remove the ethanol.[16]

• A final slurry with acetone (B3395972) can be performed to remove any excess, insoluble zinc salts.[16]

Method 3: Silica Plug Filtration

This is a rapid and effective method for purifying non-polar products on a small to medium scale.

Underlying Principle: The high polarity of TPPO leads to its strong adsorption onto silica gel, while a less polar product passes through with a non-polar eluent.[8][9][12]

Protocol:

• Concentrate the crude reaction mixture.

• Suspend the residue in a minimal amount of a non-polar solvent (e.g., pentane, hexane, or a pentane/ether mixture).[8][9]

• Prepare a short column ("plug") of silica gel in a fritted funnel or a chromatography column.

• Load the suspension onto the silica plug.

• Elute the product using a non-polar solvent or a solvent system with low polarity. The TPPO will remain adsorbed at the top of the silica plug.[8][9]

• Collect the fractions containing the product and concentrate to yield the purified compound.

Quantitative Data Summary

The efficiency of TPPO removal can vary depending on the chosen method and the specific reaction conditions. The following table summarizes available quantitative data on the precipitation of TPPO with ZnCl₂ in ethanol.

Molar Ratio (ZnCl₂:TPPO)	TPPO Removed (%)
1:1	90%
2:1	>95% (Optimal)
3:1	Not Detected

Data adapted from J. Org. Chem. 2017, 82, 9931–9936.[16]

Workflow for TPPO Removal via Metal Salt Precipitation

The following diagram illustrates the general workflow for removing TPPO by forming an insoluble complex with a metal salt.

Caption: General workflow for TPPO removal using metal salt precipitation.

References

• 1. Triphenylphosphine Oxide Removal from Reactions: The Role of Solvent and Temperature - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. Triphenylphosphine oxide - Wikipedia [en.wikipedia.org]
• 4. benchchem.com [benchchem.com]
• 5. (414e) Development a Workup for Removing Triphenylphosphine Oxide from a Mitsunobu Coupling | AIChE [proceedings.aiche.org]
• 6. benchchem.com [benchchem.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. shenvilab.org [shenvilab.org]
• 9. Workup [chem.rochester.edu]
• 10. A general method for the separation of triphenylphosphine oxide and reaction products using high performance countercurrent chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. scientificupdate.com [scientificupdate.com]
• 12. benchchem.com [benchchem.com]
• 13. pubs.acs.org [pubs.acs.org]
• 14. researchgate.net [researchgate.net]
• 15. researchgate.net [researchgate.net]
• 16. pubs.acs.org [pubs.acs.org]
• 17. echemi.com [echemi.com]

Minimizing side reactions in the synthesis of chlorosilanes

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in minimizing side reactions during the synthesis of chlorosilanes.

Frequently Asked Questions (FAQs)

Q1: What is the primary industrial method for synthesizing methylchlorosilanes?

A1: The primary industrial method is the direct process, also known as the Müller-Rochow process.[1] This process involves the reaction of methyl chloride with elemental silicon in a fluidized bed reactor, catalyzed by copper.[1][2] Typical reaction conditions are temperatures of 250-300°C and pressures of 1-5 bar.[1][3]

Q2: What are the main products and byproducts of the Müller-Rochow process?

A2: The principal and most desired product is typically dimethyldichlorosilane ((CH₃)₂SiCl₂), which is a key precursor for silicone polymers.[2] Common byproducts include methyltrichlorosilane (B1216827) (CH₃SiCl₃), trimethylchlorosilane ((CH₃)₃SiCl), methyldichlorosilane (B44661) (CH₃SiHCl₂), and high-boiling point residues containing polysilanes.[2]

Q3: What are redistribution reactions in the context of chlorosilane synthesis?

A3: Redistribution, or disproportionation, reactions involve the exchange of substituents (e.g., methyl groups and chlorine atoms) between chlorosilane molecules.[4] These reactions can be catalyzed by substances like aluminum chloride (AlCl₃) or certain amines and can be used to convert less desirable byproducts into more valuable chlorosilanes.[3][4] For example, high-boiling byproducts can be treated with HCl and an amine catalyst to produce more dichlorodimethylsilane.[3]

Q4: How does hydrolysis affect chlorosilane synthesis?

A4: Chlorosilanes are highly reactive towards water and moisture.[2] Hydrolysis leads to the formation of silanols (R₃SiOH), which can then condense to form siloxanes (Si-O-Si linkages), and hydrogen chloride (HCl).[2] This is an undesirable side reaction as it consumes the chlorosilane product and can lead to the formation of solid silicon dioxide.[5] Therefore, it is crucial to maintain anhydrous (dry) conditions throughout the synthesis and purification process.

Q5: What is the role of promoters in the Müller-Rochow process?

A5: Promoters are added to the copper catalyst to improve the reaction's activity and selectivity. Zinc (Zn) and tin (Sn) are common promoters. Zinc tends to increase the formation of more methylated silanes, while tin favors the production of more chlorinated silanes.[6] The addition of zinc can also enhance the formation of the active Cu₃Si catalytic phase.[7]

Troubleshooting Guides

Problem 1: Low Yield of Desired Chlorosilane (e.g., Dimethyldichlorosilane)

Q: My synthesis is resulting in a low yield of the target product. What are the potential causes and how can I address them?

A: A low yield can stem from several factors related to reaction conditions, reactants, and the catalyst system. Below is a systematic guide to troubleshooting this issue.

Potential Cause	Explanation	Recommended Solution
Incorrect Reaction Temperature	The synthesis of dimethyldichlorosilane is highly temperature-sensitive, with an optimal range typically between 250°C and 300°C.[3] Temperatures above this range can decrease selectivity.	Carefully monitor and control the reactor temperature. Ensure temperature probes are calibrated and properly placed. For exothermic reactions, ensure the cooling system is functioning efficiently to prevent hotspots.[3]
Impure Reactants	The purity of the silicon used is crucial. Silicon with a purity level below 95% can lead to an unfavorable product mixture.[3] Certain metallic impurities, such as lead, can inhibit the reaction.[3]	Use high-purity metallurgical grade silicon (at least 97%).[3] Analyze the silicon for known catalyst poisons before use.
Improper Catalyst Composition or Preparation	The ratio of copper catalyst to silicon is critical. Too high a copper fraction (20-80%) can cause the silicon to be consumed too quickly, leading to poor conversion.[3] The promoters (e.g., zinc, tin) must be present in optimal amounts.	Ensure the correct catalyst-to-silicon ratio is used. Prepare the catalyst by thoroughly mixing finely ground silicon powder with the copper catalyst and promoters.[3] Consider pre-treating the catalyst composition to remove oxygen and moisture.[8]
Catalyst Deactivation	The catalyst can be deactivated by the formation of coke on its surface or by poisoning from impurities in the feed gas or silicon.[9]	Implement strategies to prevent coke formation, such as optimizing the reaction temperature. Ensure the methyl chloride feed is free of impurities. If deactivation occurs, the catalyst may need to be regenerated or replaced.
Incomplete Reaction	The reaction may not have been allowed to proceed for a sufficient amount of time to reach completion.	Monitor the reaction progress using an appropriate analytical technique, such as online gas chromatography, to determine the optimal reaction time.

Problem 2: High Concentration of Undesirable Byproducts

Q: My product mixture contains a high concentration of byproducts like methyltrichlorosilane (CH₃SiCl₃) or silicon tetrachloride (SiCl₄). How can I improve the selectivity towards dimethyldichlorosilane?

A: The product distribution is highly dependent on the catalyst system and reaction conditions. Fine-tuning these parameters can shift the selectivity towards the desired product.

Undesirable Byproduct	Potential Cause	Recommended Solution
High Methyltrichlorosilane (CH₃SiCl₃)	This is often due to an imbalance in the catalyst promoters. An excess of tin can increase the selectivity for more chlorinated silanes.[6]	Optimize the promoter concentrations. A trace amount of tin (e.g., 0.005-0.01 wt%) can increase dimethyldichlorosilane selectivity, but higher amounts can be detrimental.[6] Ensure a proper concentration of zinc, which promotes the formation of methylated silanes.[6]
High Trimethylchlorosilane ((CH₃)₃SiCl)	An excess of zinc as a promoter can lead to a higher proportion of more methylated silanes.[6]	Adjust the zinc concentration in the catalyst formulation. While zinc is necessary to promote the reaction, an excess can shift the product distribution away from the desired dichlorosilane.
High Silicon Tetrachloride (SiCl₄)	In the direct synthesis of trichlorosilane (B8805176) (Si + HCl), higher temperatures favor the formation of SiCl₄.[10] SiCl₄ can also be a byproduct in the Müller-Rochow process.	For trichlorosilane synthesis, maintain a lower reaction temperature to favor HSiCl₃ formation. In the Müller-Rochow process, ensure optimal temperature control and catalyst composition.
High-Boiling Point Residues (Polysilanes)	These can form from various side reactions.	Consider implementing a redistribution process. High-boiling residues can be reacted with HCl in the presence of an amine catalyst to be converted back into valuable monomers like dimethyldichlorosilane.[3]

Data Presentation

Table 1: Typical Product Distribution in the Müller-Rochow Process

The following table summarizes the typical composition of the raw silane (B1218182) mixture produced under optimized conditions.

Compound	Formula	Typical Yield (%)	Boiling Point (°C)
Dimethyldichlorosilane	(CH₃)₂SiCl₂	70 - 90	70
Methyltrichlorosilane	CH₃SiCl₃	5 - 15	66
Trimethylchlorosilane	(CH₃)₃SiCl	2 - 4	57
Methyldichlorosilane	CH₃SiHCl₂	1 - 4	41
Dimethylchlorosilane	(CH₃)₂HSiCl	0.1 - 0.5	35

(Data compiled from reference[2])

Table 2: Effect of Promoters on Product Selectivity

This table provides a qualitative summary of the influence of common promoters on the product distribution.

Promoter	Effect on Selectivity	Notes
Zinc (Zn)	Increases selectivity for more methylated silanes (e.g., (CH₃)₃SiCl).[6]	Essential for promoting the formation of the active Cu₃Si phase.[7] An excess can reduce the yield of (CH₃)₂SiCl₂.
Tin (Sn)	Increases selectivity for more chlorinated silanes (e.g., CH₃SiCl₃).[6]	A trace amount can synergistically increase (CH₃)₂SiCl₂ yield, but higher concentrations are detrimental.[6]

Experimental Protocols

Protocol 1: Laboratory-Scale Müller-Rochow Synthesis

This protocol outlines a general procedure for the direct synthesis of methylchlorosilanes in a laboratory setting.

1. Catalyst Preparation:

• Prepare the contact mass by thoroughly mixing finely ground metallurgical grade silicon powder (particle size 20-700 µm) with the copper catalyst (e.g., copper(I) oxide) and promoters (e.g., zinc oxide, metallic antimony).[8][11]

• A typical catalyst loading is 2-10 parts by weight of the catalyst system per 100 parts by weight of silicon.[12]

2. Reactor Setup:

• Use a fluidized bed reactor made of a material resistant to high temperatures and HCl corrosion.

• The reactor should be equipped with a heating system (e.g., a furnace or heating jacket), a gas inlet for methyl chloride, a gas outlet, a condenser to liquefy the product stream, and temperature and pressure monitoring devices.[3]

3. Reaction Procedure:

• Load the prepared contact mass (e.g., 120g of the silicon-catalyst mixture) into the reactor.[8]

• Purge the reactor with an inert gas (e.g., nitrogen at 40 L/h) while heating to approximately 340°C to remove any oxygen and moisture.[8]

• Introduce a steady flow of methyl chloride gas into the heated reactor.[8]

• Adjust the temperature to the desired reaction temperature, typically between 280°C and 360°C.[8][13]

• The reaction is exothermic, so careful temperature control is necessary to prevent overheating.[3]

• After an induction period (which can be 20-40 minutes), the formation of methylchlorosilanes will begin.[8]

• Pass the effluent gas stream through a condenser (e.g., at -25°C) to collect the liquid chlorosilane products.[12]

4. Product Analysis:

• The condensed liquid product mixture can be analyzed by gas chromatography (GC) to determine the relative amounts of the different methylchlorosilane products.[12]

Protocol 2: Gas Chromatography (GC) Analysis of Chlorosilanes

This protocol provides typical conditions for the quantitative analysis of a chlorosilane mixture.

1. Instrumentation:

• A gas chromatograph equipped with a Thermal Conductivity Detector (TCD) is suitable for this analysis.

2. Chromatographic Conditions:

• Column: 3m x 5mm i.d. stainless steel column packed with 10% diethyl phthalate (B1215562) on 6201 support (60-80 mesh).[6] Alternatively, a column with a non-polar silicone oil stationary phase (e.g., DC-703) can be used.

• Carrier Gas: Hydrogen (H₂) at a flow rate of 60 mL/min.[6]

• Temperatures:

  • Injection Port: 110°C[6]

  • Column Oven: 60°C[6]

  • Detector (TCD): 140°C[6]

3. Sample Preparation and Injection:

• Caution: Chlorosilanes are highly sensitive to moisture. All glassware and syringes must be scrupulously dried, and samples should be handled under an inert atmosphere (e.g., argon or nitrogen) to prevent hydrolysis.[7]

• Due to the reactivity of chlorosilanes, using a gas sampling valve for sample introduction is often preferred over direct syringe injection to avoid degradation and damage to the syringe.[7]

• If using a syringe, headspace analysis from a sealed vial under an inert atmosphere can be performed. The syringe should be purged with inert gas before and after injection.

4. Data Analysis:

• Identify the peaks corresponding to the different chlorosilanes based on their retention times, which are determined by running known standards.

• Quantify the components by comparing the peak areas to a calibration curve generated from standards of known concentrations. The method has been shown to have good precision, with a coefficient of variation of less than 1%.[6]

References

• 1. cdn.intratec.us [cdn.intratec.us]
• 2. Direct process - Wikipedia [en.wikipedia.org]
• 3. mdpi.com [mdpi.com]
• 4. CN101531674B - Preparation method of methyl chlorosilane - Google Patents [patents.google.com]
• 5. [Determination of chlorosilanes by gas chromatography] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Determination of BCl3 and PCl3 in chlorosilane samples by GC - Chromatography Forum [chromforum.org]
• 7. CN1053449C - Process for preparation of methyl chlorosilane - Google Patents [patents.google.com]
• 8. scribd.com [scribd.com]
• 9. pubs.acs.org [pubs.acs.org]
• 10. DE19817775A1 - Mueller-Rochow direct synthesis of methylchlorosilanes useful in linear polysiloxane production - Google Patents [patents.google.com]
• 11. EP0620226B1 - Process for the preparation of methylchlorosilane - Google Patents [patents.google.com]
• 12. researchgate.net [researchgate.net]
• 13. Analysis of trichlorosilane, silicon tetrachloride, phosphorus trichloride and boron trichloride by gas chromatography [jstage.jst.go.jp]

Impact of moisture on Hexachloroethane reaction outcomes

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with hexachloroethane. The information is presented in a question-and-answer format to directly address specific issues that may be encountered during experimentation, with a focus on the impact of moisture.

Frequently Asked Questions (FAQs)

Q1: What is the primary role of hexachloroethane in our synthetic protocols?

A1: Hexachloroethane (C₂Cl₆) is predominantly used as a highly efficient chlorinating agent. It is particularly effective for the conversion of hydrosilanes to chlorosilanes and can be used in reactions for the synthesis of metal chlorides. Its solid nature and relatively stable properties at room temperature make it a convenient alternative to gaseous or liquid chlorinating agents.

Q2: How does moisture affect the outcome of reactions involving hexachloroethane?

A2: Moisture can significantly and negatively impact reactions where hexachloroethane is used as a chlorinating agent. The presence of water can lead to decreased yields, formation of unwanted byproducts, and in some cases, complete inhibition of the desired reaction. For instance, in the chlorination of metals, moisture has been observed to hinder the reaction effectively.[1]

Q3: What are the primary byproducts when moisture is present in a reaction with hexachloroethane?

A3: The specific byproducts depend on the other reactants and catalysts present. However, a general consequence of moisture is the hydrolysis of the desired chlorinated products. For example, if the target product is a chlorosilane, water will readily convert it to a siloxane. Furthermore, water can react with intermediates or catalysts, leading to their deactivation and the formation of various inorganic salts and oxides.

Q4: Are reactions involving hexachloroethane and triphenylphosphine (B44618) also sensitive to moisture?

A4: Yes. Reactions utilizing a combination of triphenylphosphine (PPh₃) and a halogenating agent, which are analogous to the Appel reaction, are generally moisture-sensitive. Water can react with the phosphonium (B103445) intermediates, leading to the formation of triphenylphosphine oxide (TPPO) and other undesired products, thereby reducing the efficiency of the primary reaction. While some Appel-type reactions are described as not particularly air or moisture sensitive, starting materials containing significant amounts of water have been implicated in reaction failures.

Q5: What are the safety concerns when handling hexachloroethane, especially in the context of moisture?

A5: Hexachloroethane is a toxic substance and should be handled with care in a well-ventilated fume hood.[1] While it is not flammable, heating it to high temperatures can produce toxic fumes.[2] The presence of moisture does not introduce new, direct hazards with hexachloroethane itself, but the potential for unexpected side reactions or pressure build-up in a sealed reaction vessel should always be a consideration. In case of fire, irritating hydrogen chloride vapor may be formed.

Troubleshooting Guides

Issue 1: Low or No Yield in the Chlorination of Hydrosilanes

Symptoms:

• The starting hydrosilane is largely unreacted after the expected reaction time.

• TLC or GC-MS analysis shows the absence of the desired chlorosilane product.

• Formation of a white precipitate (potentially siloxanes) is observed.

Possible Cause:

• Contamination of the reaction with moisture. Hydrosilanes can react with water, and the chlorosilane product is highly susceptible to hydrolysis. The palladium catalyst's activity may also be affected.

Troubleshooting Steps:

• Verify the Anhydrous Conditions: Ensure all glassware was rigorously dried before use (oven-drying or flame-drying).

• Check Solvent Purity: Use a freshly opened bottle of anhydrous solvent or a properly dried and stored solvent.

• Use a Drying Tube: Protect the reaction from atmospheric moisture using a drying tube filled with a suitable desiccant (e.g., calcium chloride).

• Inert Atmosphere: Conduct the reaction under an inert atmosphere (e.g., nitrogen or argon).[3]

Issue 2: Formation of Unexpected Byproducts in Appel-Type Reactions

Symptoms:

• Multiple unexpected spots on a TLC plate.

• Complex NMR spectrum of the crude product, indicating a mixture of compounds.

• Significant formation of triphenylphosphine oxide (TPPO) without corresponding product formation.

Possible Cause:

• Presence of water in the starting alcohol, solvent, or from atmospheric exposure. Water can compete with the alcohol in reacting with the activated triphenylphosphine-hexachloroethane adduct.

Troubleshooting Steps:

• Dry the Starting Alcohol: If the alcohol is a solid, dry it under vacuum. If it is a liquid, consider distillation from a suitable drying agent.

• Use Anhydrous Solvents: Ensure all solvents are of high purity and are anhydrous.

• Strict Exclusion of Air and Moisture: Use Schlenk line techniques for highly sensitive substrates.

• Monitor Reagent Quality: Triphenylphosphine can slowly oxidize to triphenylphosphine oxide upon exposure to air, which can be exacerbated by moisture. Use fresh or purified triphenylphosphine.

Data Presentation

Table 1: Effect of Chlorinating Agent on the Conversion of Triisopropylhydrosilane (TIPS-H) to Triisopropylsilyl Chloride (TIPS-Cl)

Entry	Chlorinating Agent	Equivalents (mmol)	% Yield Si-Cl	% Recovery Si-H
1	None	—	2	98
2	CH₃COCl	0.75	69	31
3	CCl₃COCl	0.75	98	2
4	C₂Cl₆	0.50	>99	<1

This table is adapted from a study on the chlorination of hydrosilanes and demonstrates the high efficiency of hexachloroethane as a chlorinating agent under optimized, anhydrous conditions.[3]

Experimental Protocols

Protocol 1: Palladium-Catalyzed Chlorination of Triisopropylhydrosilane[3]

Objective: To synthesize triisopropylsilyl chloride from triisopropylhydrosilane using hexachloroethane and a palladium(II) chloride catalyst.

Materials:

• Hexachloroethane (C₂Cl₆)

• Palladium(II) chloride (PdCl₂)

• Triisopropylsilane (B1312306)

• Anhydrous solvent (e.g., THF)

• Round-bottom flask, magnetic stirrer, condenser, drying tube

• Inert gas supply (Nitrogen or Argon)

Procedure:

• Preparation of Glassware: All glassware must be thoroughly dried in an oven at >100°C for several hours or flame-dried under vacuum and allowed to cool under a stream of inert gas.

• Reaction Setup: To a stirred mixture of hexachloroethane (0.5 equivalents) and PdCl₂ (0.5 mol%) in a round-bottom flask under an inert atmosphere, add the anhydrous solvent.

• Addition of Hydrosilane: Slowly add triisopropylsilane (1 equivalent) to the reaction mixture. Caution: The reaction is exothermic, and for larger scale reactions, cooling with an ice bath is recommended.

• Reaction Monitoring: The reaction mixture should become homogeneous and can be monitored by TLC or GC. The reaction is typically complete within 1 hour at room temperature.

• Work-up and Purification: Upon completion, the solvent can be removed under reduced pressure. The crude residue can then be purified by vacuum distillation to yield the triisopropylsilyl chloride.

Visualizations

Caption: Workflow for the chlorination of hydrosilanes.

Caption: Troubleshooting logic for low-yield reactions.

References

• 1. cactus.utahtech.edu [cactus.utahtech.edu]
• 2. physicsforums.com [physicsforums.com]
• 3. Hexachloroethane: a highly efficient reagent for the synthesis of chlorosilanes from hydrosilanes - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Scaling Up Laboratory Reactions Involving Hexachloroethane

Welcome to the technical support center for researchers, scientists, and drug development professionals. This resource provides troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered when scaling up laboratory reactions that utilize hexachloroethane.

Frequently Asked Questions (FAQs)

Q1: What are the primary safety concerns when scaling up reactions with hexachloroethane?

A1: Hexachloroethane is a toxic and potentially carcinogenic substance that requires careful handling.[1][2] Key safety concerns during scale-up include:

• Toxicity: It is toxic by inhalation, ingestion, and skin absorption.[1][2] The primary effect is depression of the central nervous system.[1]

• Sublimation: Hexachloroethane sublimes, meaning it transitions directly from a solid to a gas.[3][4] This can lead to inhalation hazards and loss of reagent if not properly contained in a well-ventilated area or a closed system.[5]

• Corrosive Byproducts: Many reactions with hexachloroethane produce hydrogen chloride (HCl) gas, which is corrosive and toxic.[6][7]

• Reactivity: It can react violently with hot iron, zinc, and aluminum.[3][8]

• Thermal Runaway: Exothermic reactions can lead to a rapid increase in temperature and pressure, especially at a larger scale where heat dissipation is less efficient.[9][10]

Q2: How can I control the sublimation of hexachloroethane in a large reactor?

A2: Managing the sublimation of hexachloroethane is critical for safety and reaction efficiency. Consider the following strategies:

• Closed System: Whenever possible, conduct the reaction in a closed system to contain the vapors.[5]

• Temperature Control: Maintain the reaction temperature below its sublimation point as much as is practical for the reaction kinetics.[11]

• Inert Atmosphere: Working under an inert atmosphere (e.g., nitrogen or argon) can help to contain and manage volatile substances.

• Condenser: Equip the reactor with a condenser to trap and return sublimed hexachloroethane to the reaction mixture. For larger scales, a cooled reflux condenser is recommended.

Q3: What are the common byproducts in reactions involving hexachloroethane, and how should they be handled?

A3: The most common byproduct is hydrogen chloride (HCl) gas.[6] In reactions like the Appel reaction, triphenylphosphine (B44618) oxide is a significant byproduct.[5][11]

• Hydrogen Chloride (HCl): This corrosive gas should be scrubbed from the effluent gas stream. This can be achieved by bubbling the gas through a basic solution, such as sodium hydroxide (B78521) or sodium bicarbonate.[7][12] On an industrial scale, stripping columns or absorption into water to produce hydrochloric acid are also options.[7][8][12]

• Triphenylphosphine Oxide (TPPO): In the Appel reaction, the TPPO byproduct often precipitates out of the reaction mixture and can be removed by filtration.[5][13] However, its solubility can vary depending on the solvent, sometimes requiring crystallization or chromatography for complete removal.

Troubleshooting Guide

Problem	Potential Cause	Suggested Solution
Low or Inconsistent Yields	1. Loss of hexachloroethane due to sublimation. 2. Inefficient mixing in a larger reactor. 3. Poor temperature control leading to side reactions.	1. Ensure the reactor is well-sealed and equipped with a condenser. 2. Use an appropriate overhead stirrer to ensure homogeneity. 3. Monitor the internal reaction temperature and have a cooling system readily available.[9]
Reaction Stalls or is Sluggish	1. Insufficient catalyst activity. 2. Reagents added in the wrong order. 3. Formation of an insoluble layer coating the reactants.	1. Ensure the catalyst is fresh and added in the correct proportion. 2. Review the experimental protocol for the correct order of addition. 3. Improve agitation and consider a different solvent to maintain homogeneity.
Product is Difficult to Purify	1. Presence of unreacted starting materials. 2. Contamination with byproducts (e.g., triphenylphosphine oxide). 3. Formation of hard-to-remove side products.	1. Monitor the reaction to completion using an appropriate analytical technique (e.g., TLC, GC, NMR). 2. For TPPO, optimize filtration or consider a solvent in which it is less soluble for precipitation.[5] 3. Re-evaluate the reaction conditions (temperature, solvent) to minimize side reactions.
Corrosion of Equipment	1. Generation of acidic byproducts like HCl.	1. Use glass-lined or other corrosion-resistant reactors. 2. Neutralize the reaction mixture during workup as soon as it is safe and appropriate for the desired product.[14] 3. Implement an efficient scrubbing system for any off-gassing.[7]

Quantitative Data

Physical and Chemical Properties of Hexachloroethane

Property	Value	Reference(s)
Molecular Weight	236.74 g/mol	[3][8]
Melting Point	183-185 °C (sublimes)	[3][8]
Boiling Point	186-187 °C (sublimes)	[3][12]
Vapor Pressure	0.4 mmHg at 20 °C (68 °F)	[3][8]
Water Solubility	< 1 mg/mL (practically insoluble)	[3]
Solubility in Organic Solvents	Soluble in alcohol, ether, chloroform, benzene	[6][8]
Density	2.091 g/cm³ at 20 °C	[8][12]

Experimental Protocols

Example Protocol: Scale-up Synthesis of a Chlorosilane using Hexachloroethane

This protocol is adapted from a known procedure for the chlorination of hydrosilanes.[6]

Reaction: R₃SiH + C₂Cl₆ → R₃SiCl + C₂HCl₅

Materials:

• Triisopropylsilane (B1312306) (or other desired hydrosilane)

• Hexachloroethane (C₂Cl₆)

• Palladium(II) chloride (PdCl₂) (catalyst)

• Anhydrous, inert solvent (e.g., toluene), optional

• Nitrogen or Argon gas for inert atmosphere

Equipment:

• Jacketed glass reactor with an overhead stirrer, thermocouple, and condenser

• Addition funnel

• Inert gas supply

• Cooling bath (e.g., ice-water or a chiller)

• Scrubber system for HCl gas

Procedure:

• Reactor Setup: Set up the reactor under an inert atmosphere. Ensure all glassware is dry.

• Charging the Reactor: To the reactor, add hexachloroethane and a catalytic amount of PdCl₂ (e.g., 0.5 mol%). If using a solvent, add it at this stage.

• Cooling: Begin cooling the reactor jacket to 0-5 °C. The reaction is exothermic, and pre-cooling is essential for large-scale reactions.[6]

• Addition of Hydrosilane: Slowly add the triisopropylsilane to the stirred reaction mixture via the addition funnel. Monitor the internal temperature closely. The rate of addition should be controlled to maintain the desired temperature.

• Reaction Monitoring: The reaction is typically rapid.[6] Monitor the progress by taking aliquots and analyzing via GC or ¹H NMR to observe the disappearance of the Si-H peak.

• Work-up:

  • Once the reaction is complete, the mixture can be warmed to room temperature.

  • The crude product can be purified by fractional distillation under reduced pressure to separate the chlorosilane from the solvent, catalyst residue, and pentachloroethane (B166500) byproduct.[6]

  • The HCl gas generated during the reaction should be passed through a scrubber containing a basic solution.

Visualizations

References

• 1. cdchemgroup.com [cdchemgroup.com]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. berry.chem.wisc.edu [berry.chem.wisc.edu]
• 5. organic-synthesis.com [organic-synthesis.com]
• 6. Hexachloroethane: a highly efficient reagent for the synthesis of chlorosilanes from hydrosilanes - PMC [pmc.ncbi.nlm.nih.gov]
• 7. ddpsinc.com [ddpsinc.com]
• 8. cdn.ihsmarkit.com [cdn.ihsmarkit.com]
• 9. Trichloroethylene - Wikipedia [en.wikipedia.org]
• 10. benchchem.com [benchchem.com]
• 11. alfa-chemistry.com [alfa-chemistry.com]
• 12. US20240033654A1 - Method for removing hcl in chlorination reaction - Google Patents [patents.google.com]
• 13. Reaction Procedure of Appel Reaction & Workup [chemistrynewlight.blogspot.com]
• 14. researchgate.net [researchgate.net]

Technical Support Center: Workup Procedures for Unreacted Hexachloroethane

Welcome to the Technical Support Center for handling unreacted hexachloroethane in your experimental workups. This resource is designed for researchers, scientists, and drug development professionals to provide clear guidance on safely and effectively removing this reagent from your reaction mixtures.

Frequently Asked Questions (FAQs)

Q1: What are the key physical properties of hexachloroethane that are relevant for its removal?

A1: Hexachloroethane is a colorless, crystalline solid with a camphor-like odor at room temperature.[1][2][3] It has low solubility in water but is soluble in many organic solvents such as ethanol, ether, benzene, and chloroform.[4] It also readily sublimes, meaning it can transition directly from a solid to a gas phase upon heating.[4][5][6] These properties are crucial for selecting an appropriate workup procedure.

Q2: I have a significant amount of unreacted hexachloroethane in my reaction mixture. What is the most efficient removal method?

A2: The most efficient method depends on the scale of your reaction and the nature of your desired product. For larger quantities, steam distillation is a highly effective technique due to hexachloroethane's insolubility in water and its volatility with steam.[4] For smaller scales, or when your product is not volatile, sublimation can provide a high degree of purification.[4][5][6] Liquid-liquid extraction is a versatile option if your product has significantly different solubility properties than hexachloroethane in a given solvent system.

Q3: Can I use a chemical quencher to remove unreacted hexachloroethane?

A3: While hexachloroethane can react with strong bases and certain hot metals like iron, zinc, and aluminum, using a chemical quencher is generally not the preferred method for workup as it can introduce additional byproducts that may complicate purification.[1][7] Physical separation methods are typically cleaner and more efficient. However, if your reaction conditions already involve a basic workup, this may help to partially degrade the hexachloroethane.

Q4: Is hexachloroethane hazardous, and what safety precautions should I take?

A4: Yes, hexachloroethane is considered toxic and may be a carcinogen.[1][7][8] It can cause irritation to the skin, eyes, and mucous membranes.[1] Always handle hexachloroethane in a well-ventilated fume hood, wearing appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat.[7]

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
Product co-distills with hexachloroethane during steam distillation.	The product is also volatile under the steam distillation conditions.	Consider an alternative method like sublimation (if the product is not sublime) or liquid-liquid extraction. You could also try fractional distillation if there is a sufficient difference in boiling points.
Low recovery of product after liquid-liquid extraction.	The product has some solubility in the aqueous layer, or an emulsion has formed.	Perform multiple extractions with the organic solvent to maximize recovery. To break emulsions, try adding brine (saturated NaCl solution) or filtering the mixture through a pad of Celite.
Hexachloroethane contaminates the product after sublimation.	The sublimation temperature is too high, causing the product to sublime as well. The vacuum is not sufficient to allow for sublimation at a lower temperature.	Optimize the sublimation temperature and pressure. Start at a lower temperature and gradually increase it while monitoring the sublimation process. Ensure your vacuum apparatus is properly sealed.
Solid hexachloroethane precipitates during aqueous workup.	The organic solvent used does not sufficiently solubilize the hexachloroethane.	Increase the volume of the organic solvent. Choose a solvent in which hexachloroethane is more soluble, such as diethyl ether or chloroform.

Data Presentation

Physical Properties of Hexachloroethane

Property	Value	Reference
Molecular Formula	C₂Cl₆	[9]
Molar Mass	236.72 g/mol	[2]
Appearance	Colorless crystalline solid	[1][2]
Odor	Camphor-like	[1][2]
Melting Point	183-185 °C (sublimes)	[3]
Boiling Point	187 °C	[9]
Solubility in Water	50 mg/L (low solubility)	[9]
Solubility in Organic Solvents	Soluble in ethanol, ether, benzene, chloroform	[3][4]
Vapor Pressure	0.5 mmHg at 20 °C	[9]

Experimental Protocols

Protocol 1: Removal of Hexachloroethane by Steam Distillation

This method is ideal for medium to large-scale reactions where the desired product is not volatile with steam.

Materials:

• Reaction mixture containing hexachloroethane

• Distillation flask

• Claisen adapter

• Condenser

• Receiving flask

• Heating mantle or steam source

• Water

Procedure:

• Transfer the reaction mixture to a distillation flask, ensuring the flask is no more than half full.

• Add water to the flask to cover the reaction mixture.

• Assemble the steam distillation apparatus, using a Claisen adapter to prevent foaming and splashing into the condenser.

• If using an external steam source, connect it via a steam inlet tube. If generating steam in situ, begin heating the flask with a heating mantle.

• Pass steam through the mixture. The steam will carry the volatile hexachloroethane over into the condenser.

• Collect the distillate, which will be a mixture of water and solid hexachloroethane, in a receiving flask.

• Continue the distillation until no more solid hexachloroethane is observed in the distillate.

• Cool the collected distillate in an ice bath to ensure complete precipitation of the hexachloroethane.

• Isolate the hexachloroethane by vacuum filtration and wash with cold water. The aqueous filtrate can be further extracted with an organic solvent to recover any dissolved product.

• The non-volatile product remains in the distillation flask and can be isolated by a subsequent extraction.

Protocol 2: Purification by Sublimation

This method is suitable for small-scale reactions and provides a high degree of purity, provided the desired product is not volatile.

Materials:

• Crude product containing hexachloroethane

• Sublimation apparatus (or two nested beakers/a petri dish setup)

• Vacuum source (optional, but recommended)

• Heat source (hot plate or oil bath)

• Cooling medium (cold water or ice)

Procedure:

• Place the crude, dry solid in the bottom of the sublimation apparatus.

• Assemble the apparatus, ensuring a good seal if using a vacuum. The collection surface (cold finger or upper beaker/dish) should be clean.

• If using a vacuum, apply it to the system.

• Begin to gently heat the apparatus. Hexachloroethane will start to sublime and deposit as crystals on the cold surface.

• Carefully control the temperature to avoid sublimation of the desired product. A temperature range of 80-100 °C under vacuum is a good starting point.

• Once the sublimation is complete, turn off the heat and allow the apparatus to cool to room temperature before releasing the vacuum.

• Carefully scrape the purified hexachloroethane crystals from the cold surface.

• The purified, non-volatile product remains at the bottom of the apparatus.

Protocol 3: Removal by Liquid-Liquid Extraction

This is a general workup procedure that relies on the differential solubility of the product and hexachloroethane between two immiscible solvents.

Materials:

• Reaction mixture in an organic solvent

• Separatory funnel

• Immiscible solvent (e.g., water, brine)

• Drying agent (e.g., anhydrous sodium sulfate (B86663) or magnesium sulfate)

Procedure:

• Quench the reaction if necessary, then transfer the mixture to a separatory funnel.

• Add an immiscible solvent in which your product has low solubility but hexachloroethane might be partially soluble or carried with the organic phase. For many organic reactions, this will be an aqueous wash.

• As hexachloroethane has very low water solubility, the primary goal of the aqueous wash is to remove water-soluble impurities. The hexachloroethane will remain in the organic layer with your product.

• To separate the product from hexachloroethane, further purification of the concentrated organic layer will be necessary, such as chromatography or recrystallization. If the product is significantly more polar than hexachloroethane, column chromatography with a non-polar eluent system (e.g., hexanes/ethyl acetate) can be effective. The non-polar hexachloroethane will elute first.

Mandatory Visualization

Caption: Decision tree for selecting a workup procedure to remove unreacted hexachloroethane.

References

• 1. Troubleshooting [chem.rochester.edu]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. rtong.people.ust.hk [rtong.people.ust.hk]
• 4. scribd.com [scribd.com]
• 5. benchchem.com [benchchem.com]
• 6. Steam distillation - Wikipedia [en.wikipedia.org]
• 7. benchchem.com [benchchem.com]
• 8. kgroup.du.edu [kgroup.du.edu]
• 9. chem.libretexts.org [chem.libretexts.org]

Overcoming solubility issues of Hexachloroethane in reaction media

Technical Support Center: Overcoming Hexachloroethane Solubility Issues

This center provides targeted guidance for researchers, scientists, and drug development professionals facing challenges with the solubility of hexachloroethane (HCE) in reaction media.

Frequently Asked Questions (FAQs)

Q1: What is hexachloroethane and why is its solubility a common issue?

A1: Hexachloroethane (C₂Cl₆) is a colorless, crystalline solid with a camphor-like odor. It is a nonpolar compound, which is the primary reason for its solubility challenges. According to the principl[1]e of "like dissolves like," nonpolar solutes dissolve best in nonpolar solvents. Hexachloroethane is pract[2]ically insoluble in water and other polar solvents, which can significantly hinder its application in reactions requiring aqueous or polar environments.

Q2: In which solvents [3][4]is hexachloroethane generally soluble?

A2: Hexachloroethane exhibits good solubility in a variety of nonpolar organic solvents. It is known to be soluble[5] in alcohols, ethers, benzene (B151609), and chloroform. Its high solubility in th[4][6]ese organic media makes it a useful reagent in many organic synthesis processes.

Q3: What primary facto[1]rs influence the solubility of hexachloroethane?

A3: Several factors can affect the solubility of a compound like hexachloroethane:

• Solvent Polarity: This is the most critical factor. Hexachloroethane, being nonpolar, will dissolve poorly in polar solvents like water but well in nonpolar organic solvents.

• Temperature: For [2]most solid compounds, solubility tends to increase as the temperature of the solvent increases. This is because the disso[7]lution process is often endothermic (absorbs heat).

• Particle Size: Reducing the particle size of the solid hexachloroethane increases the surface-area-to-volume ratio. A larger surface area all[7]ows for more effective interaction with the solvent, which can lead to a faster dissolution rate.

• Presence of Co-solv[3][8]ents: Adding a water-miscible organic solvent (a co-solvent) to a polar medium can decrease the overall polarity of the solvent system, thereby enhancing the solubility of a nonpolar compound like hexachloroethane.

Data Presentation:[10] Solubility of Hexachloroethane

The following table summarizes the solubility of hexachloroethane in various common solvents.

Solvent	Solubility	Reference(s)
Water	Insoluble (0.05 g/L at 22 °C)
Ethanol	Soluble / S[4][9]lightly Soluble
Diethyl Ether	Solub[6]le / Slightly Soluble
Benzene	Soluble
Chloroform	Soluble [4][6]
Oils	Soluble

[4][6]*

Troubleshoo[1][7]ting Guides

This section provides step-by-step solutions to common experimental problems related to hexachloroethane solubility.

Issue 1: Hexachloroethane is not dissolving in the selected reaction solvent.

• Possible Cause: The chosen solvent is too polar for the nonpolar hexachloroethane.

• Solution:

  • Solvent Selection: Switch to a compatible nonpolar organic solvent. Refer to the solubility table above for suitable options like benzene or chloroform.

  • Increase Solven[3]t Volume: The concentration might be too high for the amount of solvent used. Gradually add more solvent while observing for dissolution.

  • Apply Gentle He[3]ating: For many compounds, solubility increases with temperature. Gently warm the mixture while stirring to encourage dissolution, but be careful to avoid solvent evaporation.

  • Reduce Particle[3][7] Size: The crystalline nature of hexachloroethane can slow down dissolution. Grinding the crystals int[3]o a fine powder increases the surface area and can speed up the rate of dissolution.

Issue 2: The reac[4]tion is slow or incomplete, likely due to poor solubility.

• Possible Cause: Even if partially dissolved, a low concentration of dissolved hexachloroethane can limit the reaction rate.

• Solution:

  • Implement a Co-solvent System: If the primary reaction medium must be polar, the addition of a co-solvent can significantly enhance solubility. A co-solvent is a water-miscible organic solvent that, when added to an aqueous solution, reduces its polarity and can increase the solubility of nonpolar compounds. See the protocol below fo[10][11]r guidance.

  • Consider Phase-Transfer Catalysis (PTC): If the reaction involves an ionic reagent in an aqueous phase and hexachloroethane in an organic phase, a phase-transfer catalyst can be used. This catalyst transports the ionic reactant across the phase boundary into the organic phase, allowing the reaction to proceed without needing to dissolve the hexachloroethane in the aqueous medium.

Issue 3: The comp[13][14][15]ound precipitates out of solution after being initially dissolved.

• Possible Cause: The solution was likely supersaturated, or a change in conditions caused a decrease in solubility.

• Solution:

  • Maintain Constant Temperature: A drop in temperature can cause a previously dissolved compound to crystallize. Ensure the temperature of your experimental setup is stable.

  • Avoid Anti-solv[3]ents: The addition of a solvent in which hexachloroethane is insoluble (like water) to an organic solution will cause it to precipitate. Ensure all components added to the reaction are compatible with the chosen solvent system.

  • Prepare a Lower[3] Concentration: The initial dissolution may have been achieved under conditions that created an unstable, supersaturated solution. Try preparing a slightly less concentrated solution.

Experimental [4]Protocols

Protocol 1: Particle Size Reduction via Grinding

This protocol details a simple mechanical method to increase the dissolution rate of hexachloroethane by increasing its surface area.

• Materials:

  • Hexachloroethane crystals

  • Clean and dry mortar and pestle

• Procedure:

  • Place a small quantity of hexachloroethane crystals into the mortar.

  • Use the pestle to apply steady pressure and grind the crystals in a circular motion.

  • Continue grinding until the material is a fine, uniform powder.

  • The resulting powder can now be used for dissolution in the chosen solvent, which should occur at a faster rate.

Protocol 2: Selec[4]ting and Using a Co-solvent System

This protocol provides a systematic approach to enhancing the solubility of hexachloroethane in a primarily polar solvent system.

• Materials:

  • Hexachloroethane

  • Primary polar solvent (e.g., water, buffer)

  • Potential co-solvents (e.g., ethanol, isopropanol, DMSO)

  • Volumetric flasks[10][12] and pipettes

  • Stir plate and stir bar

• Procedure:

  • Initial Screening: In separate small test tubes, prepare the primary solvent. To each, add a potential co-solvent, starting with a small percentage (e.g., 5-10% v/v).

  • Solubility Test: Add a known amount of hexachloroethane to each co-solvent mixture.

  • Observation: Stir the mixtures at a constant temperature. Observe which co-solvent system dissolves the hexachloroethane most effectively.

  • Optimization: If the compound does not dissolve, incrementally increase the percentage of the co-solvent, stirring well after each addition until dissolution is achieved.

  • Reaction Compat[3]ibility: Once a suitable co-solvent ratio is identified, confirm that this new solvent system does not negatively interfere with the intended chemical reaction. Note the final co-solvent concentration as it may be important for replicating the experiment.

Visualizations

// Nodes start [label="Initial Problem:\nHexachloroethane (HCE)\nFails to Dissolve", fillcolor="#EA4335", fontcolor="#FFFFFF", shape=cylinder]; check_solvent [label="Is the solvent nonpolar\n(e.g., Benzene, Chloroform)?", shape=diamond, fillcolor="#FBBC05", fontcolor="#202124"];

// Solutions Branch 1 (Incorrect Solvent) use_nonpolar [label="Action: Switch to a\ncompatible nonpolar solvent.", fillcolor="#34A853", fontcolor="#FFFFFF"];

// Solutions Branch 2 (Correct Solvent, still issues) increase_volume [label="Strategy 1:\nIncrease Solvent Volume", shape=ellipse, fillcolor="#F1F3F4", fontcolor="#202124"]; heat_solution [label="Strategy 2:\nApply Gentle Heating", shape=ellipse, fillcolor="#F1F3F4", fontcolor="#202124"]; reduce_particle [label="Strategy 3:\nReduce Particle Size\n(Grind HCE)", shape=ellipse, fillcolor="#F1F3F4", fontcolor="#202124"];

// Solutions Branch 3 (Polar Solvent Required) polar_required [label="Is a polar/aqueous\nmedium mandatory?", shape=diamond, fillcolor="#FBBC05", fontcolor="#202124"]; use_cosolvent [label="Action: Implement a\nCo-solvent System\n(e.g., add Ethanol)", fillcolor="#4285F4", fontcolor="#FFFFFF"]; use_ptc [label="Action: Use a\nPhase-Transfer Catalyst\n(for biphasic reactions)", fillcolor="#4285F4", fontcolor="#FFFFFF"];

// Connections start -> check_solvent; check_solvent -> use_nonpolar [label=" No "]; check_solvent -> increase_volume [label=" Yes, but still\n an issue "]; increase_volume -> heat_solution; heat_solution -> reduce_particle;

start -> polar_required [style=dashed]; polar_required -> use_cosolvent [label=" Yes "]; use_cosolvent -> use_ptc [style=dashed, label=" Alternative "]; polar_required -> check_solvent [label=" No "]; } .dot Caption: Decision workflow for troubleshooting HCE solubility.

// Central Node center [label="Hexachloroethane\nSolubility", shape=octagon, fillcolor="#4285F4", fontcolor="#FFFFFF"];

// Factor Nodes polarity [label="Solvent Polarity\n(Nonpolar > Polar)", fillcolor="#F1F3F4", fontcolor="#202124"]; temperature [label="Temperature\n(Higher T often increases solubility)", fillcolor="#F1F3F4", fontcolor="#202124"]; particle_size [label="Particle Size\n(Smaller size increases rate)", fillcolor="#F1F3F4", fontcolor="#202124"]; cosolvents [label="Co-solvents\n(Can decrease polarity of medium)", fillcolor="#F1F3F4", fontcolor="#202124"];

// Edges polarity -> center [color="#EA4335", arrowhead=normal]; temperature -> center [color="#34A853", arrowhead=normal]; particle_size -> center [color="#FBBC05", arrowhead=normal]; cosolvents -> center [color="#5F6368", arrowhead=normal]; } .dot Caption: Key factors that influence the solubility of hexachloroethane.

References

• 1. solubilityofthings.com [solubilityofthings.com]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. Hexachloroethane CAS#: 67-72-1 [m.chemicalbook.com]
• 5. Page loading... [guidechem.com]
• 6. 六氯乙烷 99% | Sigma-Aldrich [sigmaaldrich.com]
• 7. benchchem.com [benchchem.com]
• 8. Enhancing solubility of poorly soluble drugs using various techniques. [wisdomlib.org]
• 9. CHEMICAL AND PHYSICAL INFORMATION - Toxicological Profile for Hexachloroethane - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 10. wjbphs.com [wjbphs.com]
• 11. taylorandfrancis.com [taylorandfrancis.com]
• 12. engg.k-state.edu [engg.k-state.edu]

Technical Support Center: Stabilizing Reaction Intermediates in Hexachloroethane Chemistry

Welcome to the Technical Support Center for researchers, scientists, and drug development professionals working with hexachloroethane. This resource provides troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during experiments involving this versatile and reactive organochlorine compound. The focus is on understanding and managing reactive intermediates to improve reaction outcomes.

Frequently Asked Questions (FAQs)

Q1: What are the primary reactive intermediates in reactions involving hexachloroethane?

A1: Reactions with hexachloroethane, particularly under thermal or photochemical conditions, predominantly proceed through free-radical intermediates. The homolytic cleavage of the carbon-carbon bond is a key initiation step, generating two trichloromethyl radicals (•CCl₃). These highly reactive radicals can then propagate a chain reaction. In some cases, pentachloroethyl radicals may also be formed.

Q2: My chlorination reaction with hexachloroethane is unselective, yielding a mixture of products. How can I improve selectivity?

A2: The unselective nature of free-radical chlorination is a common challenge.[1][2] Unlike ionic reactions, free radicals are highly reactive and less discriminating. To improve selectivity:

• Temperature Control: Lowering the reaction temperature can sometimes increase selectivity, as the radical will be more sensitive to small differences in activation energy between different C-H bonds.[3]

• Solvent Effects: The choice of solvent can influence selectivity. For instance, using aromatic solvents like benzene (B151609) can increase selectivity in some chlorination reactions due to the formation of a complex with the chlorine radical.[4]

• Alternative Reagents: If selectivity remains a problem, consider alternative chlorinating agents that may proceed through a different, more selective mechanism.

Q3: How can I confirm the presence of radical intermediates in my reaction?

A3: The presence of short-lived radical intermediates can be confirmed using a technique called "radical trapping." This involves introducing a "spin trap" or a "radical scavenger" into the reaction mixture. This agent reacts with the transient radical to form a more stable, detectable adduct. A commonly used radical scavenger is (2,2,6,6-Tetramethyl-1-piperidinyloxy) or TEMPO. The resulting adduct can then be characterized by techniques like mass spectrometry (MS) or Electron Paramagnetic Resonance (EPR) spectroscopy.[5] EPR spectroscopy is a powerful technique for the direct detection and characterization of paramagnetic species like free radicals.[6][7]

Q4: My reaction is sluggish or does not initiate. What could be the cause?

A4: Free-radical reactions often require an initiation step, which involves the formation of the initial radicals. If your reaction is not starting:

• Initiator: Ensure you are providing an adequate energy source for initiation, such as UV light (photochemical initiation) or heat (thermal initiation). For thermally initiated reactions, ensure the temperature is high enough to induce homolytic cleavage of the C-C bond in hexachloroethane.

• Inhibitors: The presence of radical inhibitors can quench the chain reaction. Oxygen is a common radical inhibitor, so conducting the reaction under an inert atmosphere (e.g., nitrogen or argon) is crucial. Other impurities in your reagents or solvent could also be acting as inhibitors.

Troubleshooting Guide

Problem	Potential Cause	Suggested Solution
Low or no product yield	1. Inefficient radical initiation.2. Presence of radical inhibitors (e.g., oxygen).3. Reaction temperature is too low.4. Incorrect stoichiometry of reactants.	1. Increase the intensity of the UV light or raise the reaction temperature.2. Ensure the reaction is performed under an inert atmosphere (N₂ or Ar). Degas solvents prior to use.3. Optimize the reaction temperature; consult literature for similar reactions.4. Carefully check the molar ratios of your reactants and initiator.
Formation of multiple, inseparable products	1. Lack of regioselectivity in free-radical halogenation.2. Over-chlorination of the substrate.	1. Attempt to improve selectivity by lowering the temperature or changing the solvent.2. Use a high ratio of substrate to hexachloroethane to favor monosubstitution.[4][8]
Reaction is too fast or uncontrollable	1. Reaction is highly exothermic.2. High concentration of radical initiator.	1. Use an ice bath to cool the reaction vessel, especially during the addition of reagents.[9] For large-scale reactions, this is critical.2. Reduce the amount of radical initiator or add it portion-wise over time.
Inconsistent results between batches	1. Variability in reagent purity.2. Inconsistent reaction setup (e.g., light source intensity, stirring rate).3. Presence of moisture.	1. Use reagents from the same batch or purify them before use.2. Standardize all reaction parameters.3. Ensure all glassware is thoroughly dried and use anhydrous solvents if necessary.

Quantitative Data Summary

The following tables provide key quantitative data relevant to the chemistry of hexachloroethane.

Table 1: Bond Dissociation Energies

Bond	Bond Dissociation Energy (kJ/mol)	Bond Dissociation Energy (kcal/mol)
Cl₃C-CCl₃	~300-320	~72-77
C-Cl (in CCl₄)	392	94
C-C (in ethane)	377	90
Cl-Cl	243	58

Note: The C-C bond in hexachloroethane is significantly weaker than a typical C-C single bond due to steric hindrance and electronic repulsion between the chlorine atoms, making it susceptible to homolytic cleavage.

Table 2: Rate Constants for Thermal Decomposition of Hexachloroethane

Temperature (°C)	First-Order Rate Constant (k, s⁻¹)
500	0.121
520	0.199
550	0.324
600	1.09

Data obtained from studies on the thermal decomposition of hexachloroethane in an excess of oxygen.[10]

Experimental Protocols

Protocol 1: Synthesis of Triisopropylsilyl Chloride using Hexachloroethane

This protocol describes a palladium-catalyzed chlorination of a hydrosilane using hexachloroethane.[9][11]

Materials:

• Hexachloroethane (C₂Cl₆)

• Triisopropylsilane (B1312306) ((i-Pr)₃SiH)

• Palladium(II) chloride (PdCl₂)

• Anhydrous solvent (optional, can be run neat)

• Nitrogen or Argon gas for inert atmosphere

• Round-bottom flask with a magnetic stir bar

• Septa and needles for inert atmosphere techniques

• Ice bath

Procedure:

• To a dry round-bottom flask under a nitrogen atmosphere, add hexachloroethane (0.5 equivalents) and palladium(II) chloride (0.5 mol%).

• Begin stirring the mixture at room temperature.

• Slowly add triisopropylsilane (1 equivalent) to the flask over a period of 2 minutes. Caution: The reaction is exothermic. For larger scale reactions, it is recommended to cool the flask in an ice bath during the addition.[9]

• The reaction mixture should become homogeneous after approximately 5 minutes.

• Continue stirring at room temperature for 1 hour.

• The progress of the reaction can be monitored by ¹H NMR spectroscopy.

• Upon completion, the crude product, triisopropylsilyl chloride, can be purified by vacuum distillation.

Protocol 2: Trapping Trichloromethyl Radical (•CCl₃) with TEMPO

This protocol provides a general method for trapping the trichloromethyl radical intermediate generated from hexachloroethane.

Materials:

• Hexachloroethane (C₂Cl₆)

• Substrate for chlorination (e.g., an alkane)

• (2,2,6,6-Tetramethyl-1-piperidinyloxy) (TEMPO)

• Anhydrous, deoxygenated solvent (e.g., benzene or carbon tetrachloride)

• UV lamp or heat source for initiation

• Schlenk flask or similar reaction vessel for inert atmosphere

• Septa and needles

• GC-MS for analysis

Procedure:

• In a Schlenk flask under an inert atmosphere, dissolve hexachloroethane and the substrate in the anhydrous, deoxygenated solvent.

• Add TEMPO (typically 1.1 to 2 equivalents relative to the expected radical concentration) to the reaction mixture.

• Initiate the reaction by either irradiating the flask with a UV lamp or by heating to the desired temperature.

• Allow the reaction to proceed for the desired amount of time.

• At various time points, an aliquot of the reaction mixture can be withdrawn via a syringe for analysis.

• Analyze the aliquot by GC-MS to identify the formation of the TEMPO-CCl₃ adduct. The mass spectrum will show a characteristic molecular ion peak corresponding to the combined mass of TEMPO and the trichloromethyl radical.

Visualizations

Signaling Pathways and Experimental Workflows

Caption: Free-radical chain reaction mechanism for chlorination using hexachloroethane.

References

• 1. Free-radical halogenation - Wikipedia [en.wikipedia.org]
• 2. 9.4 Chlorination vs Bromination – Organic Chemistry I [kpu.pressbooks.pub]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. researchgate.net [researchgate.net]
• 6. opendata.uni-halle.de [opendata.uni-halle.de]
• 7. EPR spectroscopy: A unique method for free radical analysis | Bruker [bruker.com]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. Hexachloroethane: a highly efficient reagent for the synthesis of chlorosilanes from hydrosilanes - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 11. Hexachloroethane: a highly efficient reagent for the synthesis of chlorosilanes from hydrosilanes - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Guide to Alcohol Chlorination: Hexachloroethane/Triphenylphosphine vs. Oxalyl Chloride

For researchers, scientists, and drug development professionals, the conversion of alcohols to alkyl chlorides is a foundational transformation in organic synthesis. The choice of chlorinating agent is critical, influencing reaction efficiency, substrate scope, and functional group tolerance. This guide provides an objective comparison between the hexachloroethane/triphenylphosphine (B44618) system, a variant of the Appel reaction, and oxalyl chloride for the chlorination of alcohols, supported by experimental data and detailed methodologies.

At a Glance: Key Performance Differences

The primary distinction lies in their reaction outcomes. The hexachloroethane/triphenylphosphine system is a reliable method for the direct conversion of alcohols to alkyl chlorides. In contrast, the reaction of an alcohol with oxalyl chloride typically results in the formation of a dialkyl oxalate (B1200264) ester, not the desired alkyl chloride.

Feature	Hexachloroethane/Triphenylphosphine	Oxalyl Chloride
Primary Product	Alkyl Chloride	Dialkyl Oxalate Ester
Reaction Type	Appel-type Reaction	Esterification
Stereochemistry	Inversion of configuration at the reaction center (for 1° and 2° alcohols)[1][2]	Not applicable for chlorination
Byproducts	Triphenylphosphine oxide, Tetrachloroethylene	Carbon monoxide, Carbon dioxide, Hydrogen chloride[3]
Work-up	Often requires chromatography to remove triphenylphosphine oxide	Gaseous byproducts simplify purification of the ester
Substrate Scope	Broad for 1° and 2° alcohols; less effective for 3° alcohols[1][2]	Generally reactive with most alcohols to form esters[3]

Performance in the Conversion of Alcohols to Alkyl Chlorides

The combination of hexachloroethane and triphenylphosphine functions as an effective reagent for the chlorination of a variety of alcohols. This method is a variation of the Appel reaction, which is known for its mild and generally neutral conditions.[1][2]

Quantitative Data for Hexachloroethane/Triphenylphosphine System

While direct comparative data with oxalyl chloride for alcohol chlorination is not applicable due to differing reaction pathways, the following table presents representative yields for the Appel-type chlorination of various alcohols using systems analogous to hexachloroethane/PPh₃.

Alcohol Substrate	Chlorinating System	Solvent	Temperature (°C)	Yield (%)	Reference
1-Octanol	C₂Cl₆ / PPh₃	CH₃CN	Reflux	High	[4]
2-Phenylethanol	Cl₃CCONH₂ / PPh₃	CH₂Cl₂	30	95	[5]
1-Octanol	Cl₃CCONH₂ / PPh₃	CH₂Cl₂	30	92	[5]
(R)-(-)-2-Octanol	Cl₃CCONH₂ / PPh₃	CH₂Cl₂	30	85	[5]
Cyclohexanol	PPh₃ / NCS	THF	rt	92	[6]

Note: Data for analogous systems are presented to illustrate the general efficacy of the Appel-type reaction for alcohol chlorination.

Reaction Mechanisms

The mechanistic pathways for the reaction of alcohols with hexachloroethane/triphenylphosphine and oxalyl chloride are fundamentally different.

Hexachloroethane/Triphenylphosphine (Appel Reaction)

The reaction proceeds through the formation of a phosphonium (B103445) salt, which then activates the alcohol for nucleophilic attack by the chloride ion. The driving force for this reaction is the formation of the highly stable triphenylphosphine oxide.[1][2][7]

Mechanism of the Appel-type reaction.

Oxalyl Chloride Reaction with Alcohols

Oxalyl chloride reacts with alcohols in a standard nucleophilic acyl substitution to form a dialkyl oxalate ester. The alcohol acts as a nucleophile, attacking one of the carbonyl carbons of oxalyl chloride. This is typically followed by the attack of a second equivalent of the alcohol.

Esterification of an alcohol with oxalyl chloride.

A Note on Vilsmeier-Haack Reagent Formation

While not a direct chlorination of the alcohol's alkyl group, it is important for researchers to be aware that oxalyl chloride can react with N,N-dimethylformamide (DMF) to form a Vilsmeier-Haack reagent.[8][9][10][11][12] This electrophilic species is primarily used for the formylation of electron-rich aromatic compounds.

Formation of the Vilsmeier-Haack reagent.

Experimental Protocols

General Procedure for Alcohol Chlorination using Hexachloroethane and Triphenylphosphine

This protocol is a general guideline for the chlorination of a primary or secondary alcohol using an Appel-type reaction.

Materials:

• Alcohol (1.0 eq)

• Triphenylphosphine (PPh₃) (1.2 eq)

• Hexachloroethane (C₂Cl₆) (1.2 eq)

• Anhydrous acetonitrile (B52724) (CH₃CN)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Reflux condenser

• Inert atmosphere (e.g., Nitrogen or Argon)

Procedure:

• To a dry round-bottom flask under an inert atmosphere, add the alcohol and anhydrous acetonitrile.

• Add triphenylphosphine to the solution and stir until fully dissolved.

• Add hexachloroethane to the reaction mixture.

• Heat the reaction mixture to reflux and monitor the progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature.

• Concentrate the mixture under reduced pressure to remove the solvent.

• The crude product can be purified by flash column chromatography on silica (B1680970) gel to separate the alkyl chloride from triphenylphosphine oxide.

Conclusion

For the direct conversion of alcohols to alkyl chlorides, the hexachloroethane/triphenylphosphine system, operating via an Appel-type mechanism, is a viable and effective method, particularly for primary and secondary alcohols where stereochemical inversion is often desired. Oxalyl chloride, on the other hand, is not a suitable reagent for this transformation, as it preferentially leads to the formation of dialkyl oxalate esters. Researchers should select their chlorinating agent based on the desired reaction outcome and the nature of the alcohol substrate.

References

• 1. Appel Reaction [chemistrynewlight.blogspot.com]
• 2. Appel reaction - Wikipedia [en.wikipedia.org]
• 3. files01.core.ac.uk [files01.core.ac.uk]
• 4. benchchem.com [benchchem.com]
• 5. scribd.com [scribd.com]
• 6. Highly stereoselective chlorination of β-substituted cyclic alcohols using PPh3–NCS: factors that control the stereoselectivity - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 7. Appel Reaction [organic-chemistry.org]
• 8. VILSMEIER REAGENT: Vilsmeier-Haack formylation reaction – My chemistry blog [mychemblog.com]
• 9. jk-sci.com [jk-sci.com]
• 10. name-reaction.com [name-reaction.com]
• 11. Vilsmeier-Haack Reaction [organic-chemistry.org]
• 12. Vilsmeier reagent - Wikipedia [en.wikipedia.org]

A Comparative Guide to Chlorination: Hexachloroethane vs. N-Chlorosuccinimide

For Researchers, Scientists, and Drug Development Professionals

The introduction of chlorine atoms into organic molecules is a fundamental transformation in synthetic chemistry, pivotal in altering the physicochemical and biological properties of compounds. The choice of a chlorinating agent is critical, influencing reaction efficiency, selectivity, and safety. This guide provides an objective comparison of two chlorinating agents: the historically significant but less commonly used Hexachloroethane (C₂Cl₆) and the widely employed N-Chlorosuccinimide (NCS). This comparison is supported by available experimental data, detailed methodologies, and mechanistic insights to aid in reagent selection for specific synthetic challenges.

Executive Summary

Hexachloroethane and N-Chlorosuccinimide operate via distinct mechanisms, dictating their suitability for different substrates and reaction conditions. Hexachloroethane, a solid source of chlorine, typically requires harsh conditions such as high temperatures or UV irradiation to initiate chlorination through a free-radical pathway.[1][2] Its application in modern organic synthesis is limited, finding more use in specific industrial processes.

In contrast, N-Chlorosuccinimide is a versatile and milder reagent that can participate in both electrophilic and radical chlorination reactions under a variety of conditions.[3][4] It is a crystalline solid that is relatively stable and easy to handle, making it a staple in many research laboratories for the chlorination of a wide array of functional groups, including ketones, phenols, and anilines.[5]

Performance Comparison

α-Chlorination of Ketones

The α-chlorination of ketones is a common transformation for introducing a functional handle for further elaboration. NCS is a widely used reagent for this purpose, typically proceeding via an enol or enolate intermediate.

Substrate	Reagent	Catalyst/Conditions	Solvent	Time (h)	Yield (%)	Reference
Cyclohexanone	NCS	-	CH₃CN	4	85	[6]
Acetophenone	NCS	-	CH₃CN	6	80	[6]
1-Indanone	NCS	-	CH₃CN	5	90	[6]
β-Ketoesters	NCS	N,N'-Dioxide	CH₂Cl₂	12	90-98	[7]

No direct comparative data for the α-chlorination of ketones using Hexachloroethane under standard laboratory conditions was readily available in the surveyed literature. The reactivity of hexachloroethane generally requires radical initiation, which can lead to selectivity issues with substrates possessing multiple reactive sites.

Chlorination of Aromatic Compounds

The chlorination of aromatic rings is crucial for the synthesis of many pharmaceutical and agrochemical compounds. NCS is effective for the chlorination of activated aromatic rings like phenols and anilines. Deactivated rings often require the use of a Lewis or Brønsted acid catalyst to enhance the electrophilicity of the chlorine source.[3][8]

Substrate	Reagent	Catalyst/Conditions	Solvent	Time (h)	Yield (%)	Reference
Aniline (B41778)	NCS (3 equiv.)	Reflux	CH₃CN	-	88 (2,4,6-trichloro)	[9]
Phenol (B47542)	NCS	HCl (aq)	H₂O	1.5	92 (p-chloro)	[7]
Acetanilide	NCS	HCl (aq)	H₂O	1.5	93 (p-chloro)	[7]
Anisole	NCS	ZrCl₄ (cat.)	CH₂Cl₂	0.5	95 (p-chloro)	[10]

Information on the use of Hexachloroethane for the chlorination of aromatic compounds under laboratory conditions is scarce. Industrial processes may utilize it at high temperatures, likely proceeding through a free-radical mechanism which can lack the regioselectivity often required in fine chemical synthesis.

Experimental Protocols

General Protocol for α-Chlorination of Ketones with NCS

A solution of the ketone (1.0 mmol) in a suitable solvent such as acetonitrile (B52724) or dichloromethane (B109758) (5-10 mL) is prepared. N-Chlorosuccinimide (1.05-1.2 mmol) is added to the solution. The reaction mixture is stirred at room temperature or heated to reflux, and the progress is monitored by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS). Upon completion, the reaction is quenched with a saturated aqueous solution of sodium thiosulfate. The organic layer is separated, washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure. The crude product is then purified by column chromatography or recrystallization.

General Protocol for Chlorination of Activated Aromatic Rings with NCS

To a solution of the activated aromatic compound (e.g., phenol or aniline derivative) (1.0 mmol) in a suitable solvent (e.g., acetonitrile, water, or a mixture) is added N-Chlorosuccinimide (1.0-3.0 mmol, depending on the desired degree of chlorination). For less reactive substrates or to enhance regioselectivity, a catalytic amount of an acid (e.g., HCl, ZrCl₄) may be added.[7][10] The reaction is stirred at an appropriate temperature (room temperature to reflux) until the starting material is consumed, as monitored by TLC. The workup procedure typically involves dilution with water and extraction with an organic solvent. The combined organic extracts are washed, dried, and concentrated to afford the crude product, which is then purified.

No general, mild laboratory protocol for the chlorination of common organic substrates using Hexachloroethane could be readily found in the surveyed literature, reflecting its limited use in this context.

Reaction Mechanisms and Visualizations

N-Chlorosuccinimide Chlorination Mechanisms

NCS can act as a source of an electrophilic chlorine atom or a chlorine radical, depending on the reaction conditions.

Electrophilic Chlorination: In the presence of an acid catalyst or a polar protic solvent, the N-Cl bond of NCS is polarized, making the chlorine atom electrophilic. For aromatic compounds, the reaction proceeds via a typical electrophilic aromatic substitution (EAS) pathway.

Figure 1: Electrophilic aromatic chlorination with NCS.

Radical Chlorination: Under UV irradiation or in the presence of a radical initiator, NCS can undergo homolytic cleavage of the N-Cl bond to generate a succinimidyl radical and a chlorine radical. The chlorine radical then propagates a chain reaction.

Figure 2: Free-radical chlorination with NCS.

Hexachloroethane Chlorination Mechanism

Hexachloroethane primarily reacts via a free-radical chain mechanism, requiring initiation by heat or light. The C-C bond, weakened by the six electron-withdrawing chlorine atoms, can undergo homolysis to generate two trichloromethyl radicals (•CCl₃).

Figure 3: Free-radical chlorination with Hexachloroethane.

Safety and Handling

A critical aspect of reagent selection is the safety profile and handling requirements.

Feature	Hexachloroethane	N-Chlorosuccinimide
Physical State	Colorless crystalline solid	White crystalline solid
Toxicity	Toxic by inhalation and skin absorption.[11] Suspected carcinogen.[12]	Harmful if swallowed. Causes severe skin burns and eye damage.[13]
Handling	Handle with extreme caution in a well-ventilated area or fume hood.[13] Avoid contact with skin and eyes.	Handle in a fume hood. Avoid breathing dust. Wear appropriate PPE.[13]
Storage	Store in a cool, dry, well-ventilated area away from incompatible materials like strong bases and oxidizing agents.[13]	Store in a tightly closed container in a cool, dry place.
Byproducts	Tetrachloroethylene, chloroform.[1]	Succinimide.
Disposal	Dispose of as hazardous waste.[14]	Can often be quenched and disposed of with aqueous waste, but check local regulations.

Conclusion

For most laboratory-scale chlorination reactions in drug discovery and development, N-Chlorosuccinimide is the superior reagent due to its versatility, milder reaction conditions, ease of handling, and more benign byproduct profile. It offers good to excellent yields for the chlorination of a wide variety of substrates, including ketones and activated aromatic systems, with predictable selectivity.

Hexachloroethane , while a potent source of chlorine, is generally not suitable for fine chemical synthesis due to the harsh conditions required for its activation and the often-unselective nature of the resulting free-radical reactions. Its use is more appropriate for specific industrial applications where high temperatures and radical pathways are acceptable. Researchers should prioritize the use of NCS for its broader applicability and more favorable safety profile in a research setting.

References

• 1. Free-radical halogenation - Wikipedia [en.wikipedia.org]
• 2. savemyexams.com [savemyexams.com]
• 3. N-Chlorosuccinimide (NCS) [organic-chemistry.org]
• 4. researchgate.net [researchgate.net]
• 5. tandfonline.com [tandfonline.com]
• 6. arkat-usa.org [arkat-usa.org]
• 7. isca.me [isca.me]
• 8. researchgate.net [researchgate.net]
• 9. tandfonline.com [tandfonline.com]
• 10. Lewis Acid Catalyzed Highly Selective Halogenation of Aromatic Compounds | Semantic Scholar [semanticscholar.org]
• 11. Fact sheet: Hexachloroethane — Guidance and Orientation for the Selection of Technologies — Contaminated sites — Pollution and waste management — Environment and natural resources — Canada.ca [gost.tpsgc-pwgsc.gc.ca]
• 12. atsdr.cdc.gov [atsdr.cdc.gov]
• 13. nj.gov [nj.gov]
• 14. PRODUCTION, IMPORT, USE, AND DISPOSAL - Toxicological Profile for Hexachloroethane - NCBI Bookshelf [ncbi.nlm.nih.gov]

Thionyl Chloride vs. Hexachloroethane: A Comparative Guide to Chlorination

For researchers, scientists, and drug development professionals engaged in organic synthesis, the conversion of alcohols and carboxylic acids to their corresponding chlorides is a foundational and frequently executed transformation. The choice of chlorinating agent is a critical decision that significantly influences reaction efficiency, substrate compatibility, stereochemical outcomes, and overall process safety and environmental impact. This guide provides an objective, data-driven comparison of two common chlorinating agents: thionyl chloride (SOCl₂) and hexachloroethane (C₂Cl₆), the latter typically used in conjunction with triphenylphosphine (B44618) (PPh₃) in a process analogous to the Appel reaction.

At a Glance: Key Performance Metrics

Feature	Thionyl Chloride	Hexachloroethane/Triphenylphosphine
Typical Application	Conversion of alcohols and carboxylic acids to alkyl and acyl chlorides.[1]	Conversion of alcohols to alkyl chlorides (Appel-type reaction).[2]
Reaction Mechanism	Sₙ2 (with pyridine) or Sₙi (without pyridine).[3][4]	Primarily Sₙ2.[3]
Stereochemistry	Inversion of configuration (with pyridine), Retention of configuration (without pyridine).[3][4]	Predominantly inversion of configuration.
Substrate Scope	Effective for primary and secondary alcohols; tertiary alcohols are prone to elimination.[3] Also used for carboxylic acids.[1]	Broad scope for primary and secondary alcohols, tolerant of many functional groups.[2]
Reaction Conditions	Can range from 0°C to reflux temperatures.[3]	Generally mild, often at room temperature or with gentle heating.
Byproducts	Sulfur dioxide (SO₂) (gas), Hydrogen chloride (HCl) (gas).[3][5]	Triphenylphosphine oxide (solid), Chloroform (from CCl₄) or other breakdown products from C₂Cl₆.[3]
Workup	Gaseous byproducts simplify initial purification.[1][5]	Typically requires filtration to remove triphenylphosphine oxide.[3]
Safety Profile	Highly corrosive, toxic, and reacts violently with water.[3]	Hexachloroethane is a suspected carcinogen and a persistent organic pollutant. Triphenylphosphine is an irritant.[3]

Delving into the Mechanisms

The choice between thionyl chloride and hexachloroethane/triphenylphosphine often hinges on the desired stereochemical outcome and the sensitivity of the substrate.

Thionyl Chloride: The reaction of an alcohol with thionyl chloride proceeds through a chlorosulfite intermediate. The stereochemical outcome is highly dependent on the solvent and the presence or absence of a base like pyridine (B92270).

• With Pyridine (Sₙ2): Pyridine reacts with the chlorosulfite intermediate, leading to the formation of a pyridinium (B92312) salt and a free chloride ion. This chloride ion then acts as a nucleophile, attacking the carbon atom in a backside attack, resulting in an inversion of stereochemistry.

• Without Pyridine (Sₙi): In the absence of a base, the reaction can proceed through a concerted mechanism where the chloride is delivered from the chlorosulfite intermediate to the carbocationic center from the same face, leading to retention of stereochemistry. This is known as an Sₙi (substitution nucleophilic internal) mechanism.[3][4]

Hexachloroethane/Triphenylphosphine (Appel-type Reaction): This method involves the in-situ generation of a phosphonium (B103445) salt from the reaction of triphenylphosphine and hexachloroethane. The alcohol then reacts with this phosphonium salt to form an alkoxyphosphonium intermediate. A chloride ion, also generated in the reaction, then displaces the triphenylphosphine oxide group in an Sₙ2 reaction, leading to an inversion of stereochemistry.

Experimental Data Summary

While direct head-to-head comparative studies with identical substrates are limited in publicly available literature, the following tables summarize typical yields for the chlorination of various alcohols using both thionyl chloride and chlorinating systems involving phosphines and polychloroalkanes.

Table 1: Chlorination of Alcohols with Thionyl Chloride

Alcohol Substrate	Reaction Conditions	Product	Yield (%)
Benzyl Alcohol	SOCl₂, reflux	Benzyl Chloride	High (not specified)
1-Octanol	SOCl₂, pyridine, 0°C to rt	1-Chlorooctane	Good (not specified)
(S)-(-)-2-Octanol	SOCl₂	(R)-(+)-2-Chlorooctane (retention)	Good (not specified)
(S)-(-)-2-Octanol	SOCl₂, pyridine	(R)-(+)-2-Chlorooctane (inversion)	Good (not specified)

Table 2: Chlorination of Alcohols with Hexachloroethane/Triphenylphosphine (Appel-type Reaction)

Alcohol Substrate	Reaction Conditions	Product	Yield (%)
Primary Alcohols	C₂Cl₆, PPh₃, CH₂Cl₂, rt	Primary Alkyl Chloride	>90
Secondary Alcohols	C₂Cl₆, PPh₃, CH₂Cl₂, rt	Secondary Alkyl Chloride	>90
Benzyl Alcohol	C₂Cl₆, PPh₃, CH₂Cl₂, rt	Benzyl Chloride	95
Geraniol	C₂Cl₆, PPh₃, CH₂Cl₂, 0°C	Geranyl Chloride	92

Experimental Protocols

Chlorination of a Primary Alcohol with Thionyl Chloride

Materials:

• Primary alcohol (e.g., 1-heptanol)

• Thionyl chloride (SOCl₂)

• Pyridine

• Diethyl ether

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser connected to a gas trap (to neutralize HCl and SO₂), dissolve the primary alcohol (1.0 eq) in diethyl ether.

• Cool the solution to 0°C in an ice bath.

• Slowly add pyridine (1.2 eq) to the stirred solution.

• Add thionyl chloride (1.2 eq) dropwise to the reaction mixture.

• After the addition is complete, allow the reaction to warm to room temperature and stir for 2-4 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, carefully quench the reaction by slowly adding it to a saturated sodium bicarbonate solution.

• Separate the organic layer, and extract the aqueous layer with diethyl ether.

• Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

• Filter and concentrate the solution under reduced pressure to obtain the crude alkyl chloride, which can be further purified by distillation or column chromatography.

Chlorination of a Primary Alcohol with Hexachloroethane and Triphenylphosphine

Materials:

• Primary alcohol (e.g., 1-heptanol)

• Hexachloroethane (C₂Cl₆)

• Triphenylphosphine (PPh₃)

• Anhydrous acetonitrile

• Hexane

• Ethyl acetate (B1210297)

Procedure:

• To a dry round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add the primary alcohol (1.0 eq) and anhydrous acetonitrile.

• Add triphenylphosphine (1.1 eq) to the solution and stir until dissolved.

• Add hexachloroethane (1.1 eq) in portions to the reaction mixture.

• Stir the reaction mixture at room temperature for 1-3 hours.

• Monitor the reaction progress by TLC.

• Upon completion, concentrate the mixture under reduced pressure to remove the solvent.

• The resulting residue contains the product and triphenylphosphine oxide. The crude product can be purified by flash column chromatography on silica (B1680970) gel using a hexane/ethyl acetate gradient to separate the alkyl chloride from the triphenylphosphine oxide.

Visualizing the Workflows and Mechanisms

Caption: Comparative experimental workflows for alcohol chlorination.

Caption: Simplified chlorination reaction mechanisms.

Conclusion and Recommendations

Both thionyl chloride and hexachloroethane (in combination with triphenylphosphine) are effective reagents for the chlorination of alcohols. The choice between them should be guided by the specific requirements of the synthesis.

Thionyl chloride is a powerful, cost-effective reagent that is particularly advantageous when the gaseous nature of its byproducts simplifies purification.[1][5] However, its high reactivity, corrosiveness, and violent reaction with water necessitate careful handling.[3] The ability to control the stereochemical outcome by the presence or absence of a base is a key feature for stereospecific synthesis.

The hexachloroethane/triphenylphosphine system offers a milder alternative, often providing high yields under neutral conditions and with a broad substrate scope.[2] This makes it suitable for sensitive substrates that might not tolerate the acidic byproducts of the thionyl chloride reaction. The primary drawback is the formation of solid triphenylphosphine oxide, which must be removed by chromatography, and the environmental and health concerns associated with hexachloroethane.

For drug development professionals and researchers, a careful evaluation of substrate compatibility, desired stereochemistry, and process safety will ultimately determine the optimal chlorinating agent for a given transformation.

References

• 1. Comparing China Thionyl chloride with Other Chlorinating Agents [hangdachem.com]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. Thionyl chloride method is preferred preparing alkyl chlorides from alcohols. Why? [yufenggp.com]

A Comparative Guide to the Reactivity of Hexachloroethane and Carbon Tetrachloride

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the chemical reactivity of hexachloroethane (C₂Cl₆) and carbon tetrachloride (CCl₄), focusing on their behavior in reductive dechlorination and reactions with metals. The information is supported by experimental data to assist researchers in understanding their relative stability and transformation pathways.

Reactivity Comparison

The reactivity of hexachloroethane and carbon tetrachloride is largely dictated by the strength of their carbon-carbon and carbon-chlorine bonds, respectively. This section explores their reactivity through bond dissociation energies and performance in various chemical reactions.

Bond Dissociation Energies

The energy required to break a chemical bond homolytically is a key indicator of a molecule's stability and reactivity. A lower bond dissociation energy (BDE) suggests that the bond is weaker and more susceptible to cleavage, leading to higher reactivity.

Compound	Bond	Bond Dissociation Energy (kJ/mol)	Implication for Reactivity
Hexachloroethane (C₂Cl₆)	C-C	~347	The central C-C bond is the likely point of initial cleavage in some reactions.
Carbon Tetrachloride (CCl₄)	C-Cl	293	The C-Cl bond is weaker than the C-C bond in hexachloroethane, suggesting CCl₄ may be more readily dechlorinated.[1]

Note: A specific experimental value for the C-C bond dissociation energy in hexachloroethane was not found. The value presented is a typical average for a C-C single bond and may be influenced by the presence of the chlorine atoms.

Reductive Dechlorination

Reductive dechlorination is a critical degradation pathway for both hexachloroethane and carbon tetrachloride, particularly in environmental and laboratory settings. The rate of this reaction is a direct measure of their reactivity under reducing conditions.

Compound	Reducing Agent	Reaction Rate Constant (k)	Half-life (t½)	Reference
Hexachloroethane (HCA)	Fe⁰	1.098 h⁻¹	-	[2]
Ag/Fe	2.842 h⁻¹	-	[2]
FeS	-	Varies with pH and FeS concentration	[3]
Carbon Tetrachloride (CTET)	Fe⁰	2.358 h⁻¹	3.7 min (in an iron electrode reactor)	[2][4]
Ag/Fe	9.504 h⁻¹	-	[2]
Palladized-iron	-	1.3 min (in a palladized-iron electrode reactor)	[4]
FeS	0.88 h⁻¹	-	[5]

These data indicate that carbon tetrachloride generally undergoes faster reductive dechlorination than hexachloroethane under similar conditions. The presence of catalysts like silver or palladium significantly enhances the reaction rates for both compounds.[2][4]

Reaction with Metals

Both hexachloroethane and carbon tetrachloride can react with various metals, often leading to the formation of organometallic intermediates and radical species.

Carbon Tetrachloride: The reaction of carbon tetrachloride with metals like magnesium can be vigorous.[6] It is believed to proceed through the formation of a trichloromethyl radical (•CCl₃).[7] This radical can then dimerize to form hexachloroethane or abstract a hydrogen atom to form chloroform.[7] The reactivity of carbon tetrachloride with a range of metals has been studied, with some metals showing significant reaction at elevated temperatures or in the presence of water or ammonium (B1175870) hydroxide.[7]

Hexachloroethane: Hexachloroethane is also reactive with certain metals and metal oxides, particularly at higher temperatures. For instance, it is used in smoke-producing munitions where it reacts with zinc oxide and aluminum.[8]

Experimental Protocols

Reductive Dechlorination of Hexachloroethane with Zero-Valent Iron

This protocol describes a typical batch experiment for studying the reductive dechlorination of hexachloroethane using zero-valent iron (Fe⁰) powder.

Materials:

• Hexachloroethane (reagent grade)

• Zero-valent iron powder (e.g., 100 mesh)

• Deoxygenated, deionized water

• Serum bottles with Teflon-lined septa

• Syringes and needles

• Gas chromatograph (GC) with an electron capture detector (ECD)

• Anaerobic chamber or glovebox

Procedure:

• Preparation of Iron Slurry: Inside an anaerobic chamber, weigh a specific amount of zero-valent iron powder (e.g., 5 g) and transfer it to a serum bottle.

• Addition of Aqueous Solution: Add a known volume of deoxygenated, deionized water (e.g., 100 mL) to the serum bottle containing the iron powder. Seal the bottle with a Teflon-lined septum and crimp cap.

• Spiking with Hexachloroethane: Prepare a stock solution of hexachloroethane in a suitable solvent (e.g., methanol). Using a gas-tight syringe, spike the iron slurry with a small volume of the stock solution to achieve the desired initial concentration of hexachloroethane.

• Reaction: Place the serum bottle on a shaker or rotator to ensure continuous mixing of the slurry. Maintain the reaction at a constant temperature.

• Sampling and Analysis: At predetermined time intervals, withdraw aqueous samples from the serum bottle using a syringe. Extract the sample with a suitable solvent (e.g., hexane) and analyze the extract using a GC-ECD to determine the concentration of hexachloroethane and its degradation products (e.g., tetrachloroethene).

• Data Analysis: Plot the concentration of hexachloroethane versus time to determine the reaction kinetics and calculate the rate constant and half-life.

Reaction of Carbon Tetrachloride with Magnesium

This protocol outlines a procedure for observing the reaction between carbon tetrachloride and magnesium metal. Caution: This reaction can be highly exothermic and should be performed in a well-ventilated fume hood with appropriate safety precautions.

Materials:

• Carbon tetrachloride (reagent grade)

• Magnesium turnings or ribbon

• Dry test tube

• Bunsen burner or heat gun

• Clamps and stand

Procedure:

• Setup: Place a small amount of magnesium turnings or a short piece of magnesium ribbon into a dry test tube. Secure the test tube to a stand using a clamp.

• Addition of Carbon Tetrachloride: Carefully add a small amount of carbon tetrachloride to the test tube, just enough to cover the magnesium.

• Initiation of Reaction: Gently heat the bottom of the test tube with a Bunsen burner or heat gun. Observe the reaction mixture closely.

• Observation: A vigorous reaction may occur, potentially with the evolution of gas and a change in the appearance of the magnesium. The reaction is indicative of the high reactivity of carbon tetrachloride with magnesium.

• Quenching: After the reaction has subsided, allow the test tube to cool down completely before carefully quenching the reaction mixture with a suitable solvent under controlled conditions.

Visualizations

The following diagrams illustrate the proposed degradation pathways for hexachloroethane and carbon tetrachloride.

References

• 1. Bond dissociation energy - Wikipedia [en.wikipedia.org]
• 2. CCCBDB listing of experimental data page 2 [cccbdb.nist.gov]
• 3. Abiotic degradation of chlorinated ethanes and ethenes in water - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. organic chemistry - C-C bond dissociation energy - Chemistry Stack Exchange [chemistry.stackexchange.com]
• 6. reddit.com [reddit.com]
• 7. Mechanisms and products of surface-mediated reductive dehalogenation of carbon tetrachloride by Fe(II) on goethite - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

Confirming Product Formation: A Comparative Guide to NMR and IR Spectroscopy

For researchers, scientists, and drug development professionals, the accurate confirmation of a synthesized product is a critical step. Among the arsenal (B13267) of analytical techniques, Nuclear Magnetic Resonance (NMR) and Infrared (IR) spectroscopy are mainstays for structural elucidation and reaction monitoring. This guide provides an objective comparison of their performance in confirming product formation, supported by experimental data and detailed protocols.

The successful synthesis of a target molecule requires rigorous analytical confirmation. Both NMR and IR spectroscopy provide unique and complementary information about a molecule's structure. While IR spectroscopy excels at identifying the presence of specific functional groups, NMR spectroscopy provides a detailed map of the atomic connectivity and the chemical environment of nuclei.[1][2][3] The integration of data from both techniques offers a powerful and comprehensive approach to structural verification and purity assessment.[1]

Performance Comparison: NMR vs. IR Spectroscopy

The choice between NMR and IR for reaction monitoring and product confirmation often depends on the specific requirements of the analysis, including the nature of the reaction, the information needed, and practical considerations like sample throughput and cost.

Feature	NMR Spectroscopy	IR Spectroscopy
Information Provided	Detailed molecular structure, including connectivity of atoms (¹H, ¹³C), stereochemistry, and quantitative information on the number of nuclei.[1][4]	Presence or absence of specific functional groups (e.g., C=O, O-H, N-H).[1][2][3]
Quantitative Analysis	Inherently quantitative; signal integrals are directly proportional to the number of nuclei, allowing for accurate determination of relative concentrations and product yield without a calibration curve.[1][5][6]	Can be quantitative, but often requires a calibration curve based on Beer-Lambert's law.[1][7]
Sensitivity	Generally lower sensitivity compared to IR. Requires higher sample concentrations.	Higher sensitivity, capable of detecting smaller amounts of material.
Sample Preparation	Requires dissolution in a deuterated solvent.[8] Can be destructive if the sample is not recovered.	Versatile sample handling; can analyze solids, liquids, and gases with minimal preparation (e.g., neat, KBr pellet, Nujol mull).[7][9][10]
Throughput	Can be lower due to longer acquisition times, especially for complex experiments or dilute samples.	Generally faster, allowing for high-throughput screening.
Cost	Higher initial instrument cost and ongoing maintenance.	Lower instrument cost and maintenance.
Structural Isomers	Excellent for distinguishing between structural isomers and even diastereomers due to differences in chemical shifts and coupling constants.[11]	May not be able to distinguish between isomers if they contain the same functional groups.

Experimental Protocols

Detailed and consistent experimental protocols are crucial for obtaining reliable and reproducible spectroscopic data.

¹H NMR Spectroscopy for Reaction Monitoring

This protocol outlines the general steps for monitoring the progress of a chemical reaction using ¹H NMR.

• Sample Preparation:

  • Accurately weigh a known amount of the starting material and dissolve it in a deuterated solvent (e.g., CDCl₃, DMSO-d₆) in an NMR tube.

  • Add a known amount of an internal standard (e.g., tetramethylsilane (B1202638) (TMS), 1,4-dioxane) to the NMR tube. The internal standard should be chemically inert and have a signal that does not overlap with reactant or product signals.[12][13]

• Initial Spectrum Acquisition:

  • Acquire a ¹H NMR spectrum of the starting material and internal standard before initiating the reaction. This serves as the t=0 reference.

• Reaction Initiation and Monitoring:

  • Initiate the reaction by adding the required reagent(s) to the NMR tube.

  • Acquire ¹H NMR spectra at regular time intervals to monitor the disappearance of starting material signals and the appearance of product signals.[12]

• Data Processing and Analysis:

  • Process the spectra (Fourier transform, phase correction, baseline correction).

  • Integrate the signals corresponding to the starting material, product, and internal standard.

  • Calculate the relative concentrations of the starting material and product at each time point by comparing their integral values to the integral of the internal standard.[6]

FT-IR Spectroscopy for Product Confirmation

This protocol describes the general procedure for confirming the formation of a product by identifying changes in functional groups using FT-IR.

• Sample Preparation:

  • Liquids: Place a drop of the neat liquid between two KBr or NaCl plates.[9]

  • Solids: Prepare a KBr pellet by grinding a small amount of the solid sample with dry KBr powder and pressing the mixture into a thin, transparent disk.[7] Alternatively, prepare a Nujol mull by grinding the solid with a drop of mineral oil.[9][10]

• Background Spectrum:

  • Obtain a background spectrum of the empty sample holder or the pure KBr pellet/Nujol to subtract atmospheric and solvent absorbances.[7]

• Sample Spectrum Acquisition:

  • Place the prepared sample in the spectrometer and acquire the IR spectrum.

• Data Analysis:

  • Identify the characteristic absorption bands in the spectrum.

  • Compare the spectrum of the product to the spectrum of the starting material. The disappearance of characteristic reactant bands and the appearance of new bands corresponding to the product's functional groups confirm the reaction's success. For example, the formation of an ester from a carboxylic acid and an alcohol would be confirmed by the disappearance of the broad O-H stretch of the carboxylic acid and the appearance of a strong C=O stretch for the ester.[1]

Visualization of Workflows and Concepts

Graphical representations of experimental workflows and logical relationships can aid in understanding the processes involved in spectroscopic analysis.

Caption: Experimental workflow for product confirmation using NMR and IR spectroscopy.

Caption: Logical relationship between spectroscopic data and product confirmation.

References

• 1. NMR vs IR Spectroscopy: Determine Functional Groups [eureka.patsnap.com]
• 2. IR and NMR spectroscopy | PPTX [slideshare.net]
• 3. orgosolver.com [orgosolver.com]
• 4. news-medical.net [news-medical.net]
• 5. Reaction Monitoring | Bruker [bruker.com]
• 6. nmr.chem.ox.ac.uk [nmr.chem.ox.ac.uk]
• 7. mmrc.caltech.edu [mmrc.caltech.edu]
• 8. sapub.org [sapub.org]
• 9. eng.uc.edu [eng.uc.edu]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. pharmtech.com [pharmtech.com]
• 12. ekwan.github.io [ekwan.github.io]
• 13. benchchem.com [benchchem.com]

A Comparative Guide to Chlorinating Agents for Phenol: A Mass Spectrometry-Validated Analysis

For researchers, scientists, and drug development professionals, the selective chlorination of aromatic compounds is a critical transformation in the synthesis of key intermediates and active pharmaceutical ingredients. This guide provides an objective comparison of hexachloroethane and its alternatives—N-chlorosuccinimide (NCS), sulfuryl chloride (SO₂Cl₂), and trichloroisocyanuric acid (TCCA)—for the chlorination of phenol (B47542), with a focus on validation by mass spectrometry.

While hexachloroethane is an effective chlorinating agent for certain substrates, such as hydrosilanes, its application in the electrophilic aromatic chlorination of phenols is not well-documented in scientific literature, suggesting it is not a preferred reagent for this purpose. In contrast, NCS, SO₂Cl₂, and TCCA are widely used and their performance in phenol chlorination has been reported, offering a basis for comparison.

Performance Comparison of Chlorinating Agents on Phenol

The efficiency and regioselectivity of chlorination are paramount in synthetic chemistry. The following table summarizes the performance of various chlorinating agents in the chlorination of phenol, with data collated from multiple studies. Analysis of the product distribution is typically performed by Gas Chromatography-Mass Spectrometry (GC-MS).

Chlorinating Agent	Catalyst/Conditions	Total Yield (%)	Regioselectivity (para:ortho)	Reference
Hexachloroethane	Not reported for phenol	-	-	-
N-Chlorosuccinimide (NCS)	Thiourea (B124793) catalyst 6	Good	Up to 1:10	[1]
N-Chlorosuccinimide (NCS)	Thiourea catalyst 7	Good	Up to 20:1	[1]
Sulfuryl Chloride (SO₂Cl₂)	L-type zeolite	85	8:1	[2]
Sulfuryl Chloride (SO₂Cl₂)	(S)-Diphenylprolinol	High	Up to 1:≥99	[3]
Trichloroisocyanuric Acid (TCCA)	50% H₂SO₄	Lower than other arenes	Mainly para	[4]

Note: Yields and regioselectivity are highly dependent on the specific reaction conditions, including catalyst, solvent, and temperature.

Experimental Protocols

Detailed methodologies are essential for the reproducibility of scientific findings. Below are representative protocols for the chlorination of phenol and the subsequent analysis by GC-MS.

Protocol 1: General Procedure for Phenol Chlorination with N-Chlorosuccinimide (NCS)

This protocol is adapted from studies on the regioselective chlorination of phenols.[1]

• Reaction Setup: To a solution of phenol (1.0 mmol) in a suitable solvent (e.g., CDCl₃ for NMR analysis of isomer ratios) in a round-bottom flask, add the appropriate thiourea catalyst (e.g., catalyst 6 for ortho-selectivity or catalyst 7 for para-selectivity).

• Addition of NCS: Add N-chlorosuccinimide (1.0-1.2 equivalents) to the stirred solution at room temperature.

• Reaction Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC) or GC-MS.

• Work-up: Upon completion, the reaction mixture is typically filtered to remove solid byproducts. The filtrate is then washed with water and brine, dried over anhydrous sodium sulfate, and the solvent is removed under reduced pressure.

• Purification: The crude product is purified by column chromatography on silica (B1680970) gel to isolate the chlorinated phenol isomers.

Protocol 2: General Procedure for Phenol Chlorination with Sulfuryl Chloride (SO₂Cl₂)

This protocol is based on literature describing the catalyzed chlorination of phenols.[2][3]

• Reaction Setup: In a fume hood, dissolve phenol (1.0 mmol) and the chosen catalyst (e.g., a Lewis acid or an organocatalyst) in an inert solvent (e.g., a non-polar solvent for reactions with amine catalysts).

• Addition of SO₂Cl₂: Cool the reaction mixture in an ice bath and add sulfuryl chloride (1.0-1.1 equivalents) dropwise with vigorous stirring. The reaction may be exothermic and evolve HCl and SO₂ gases.

• Reaction Monitoring: Allow the reaction to warm to room temperature and monitor its progress by TLC or GC-MS.

• Work-up: Once the reaction is complete, carefully quench the reaction mixture, for example, by pouring it into a cold sodium bicarbonate solution. Extract the product with a suitable organic solvent (e.g., diethyl ether or dichloromethane).

• Purification: The combined organic layers are washed, dried, and concentrated. The resulting crude product is then purified by column chromatography or distillation.

Protocol 3: GC-MS Analysis of Chlorinated Phenols

This protocol provides a general framework for the quantitative analysis of the reaction mixture.

• Sample Preparation:

  • Take an aliquot of the crude reaction mixture and dilute it with a suitable solvent (e.g., hexane (B92381) or ethyl acetate).

  • For improved chromatography, derivatize the phenolic hydroxyl group. A common method is acetylation with acetic anhydride (B1165640) in the presence of a base like potassium carbonate.[5]

  • Add an internal standard (e.g., a deuterated analog or a compound not present in the reaction mixture) for accurate quantification.

• GC-MS Instrumentation and Conditions:

  • Gas Chromatograph (GC): Use a capillary column suitable for the separation of isomers, such as a DB-5ms or equivalent.

  • Oven Temperature Program: A typical program starts at a low temperature (e.g., 40-60°C), holds for a few minutes, and then ramps up to a final temperature of 250-300°C.

  • Injector: Use a split/splitless injector in splitless mode for trace analysis.

  • Carrier Gas: Helium at a constant flow rate.

  • Mass Spectrometer (MS): Operate in electron ionization (EI) mode. For quantitative analysis, use selected ion monitoring (SIM) to enhance sensitivity and selectivity. Monitor the molecular ions and characteristic fragment ions of the expected chlorinated phenol isomers.

• Data Analysis:

  • Identify the chlorinated phenol isomers based on their retention times and mass spectra by comparison with authentic standards.

  • Quantify the products by integrating the peak areas of the characteristic ions relative to the internal standard.

Mechanistic Pathways and Analytical Workflow

The following diagrams, generated using the DOT language, illustrate the generalized reaction mechanisms for the electrophilic chlorination of phenol and the analytical workflow for product validation.

Caption: Generalized mechanism for electrophilic chlorination of phenol.

Caption: Workflow for GC-MS validation of chlorination reactions.

Conclusion

For the chlorination of phenol, N-chlorosuccinimide and sulfuryl chloride emerge as highly versatile and effective reagents, offering tunable regioselectivity through the use of appropriate catalysts. Trichloroisocyanuric acid also serves as a potent chlorinating agent. The choice of reagent will depend on the desired product distribution, reaction conditions, and safety considerations. Mass spectrometry, particularly GC-MS, is an indispensable tool for the validation of these chlorination reactions, providing accurate and precise quantification of product yields and isomer ratios, thereby guiding the optimization of synthetic protocols.

References

• 1. scientificupdate.com [scientificupdate.com]
• 2. encyclopedia.pub [encyclopedia.pub]
• 3. Catalyst-Tuned Electrophilic Chlorination of Diverse Aromatic Compounds with Sulfuryl Chloride and Regioselective Chlorination of Phenols with Organocatalysts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. chemistry.mdma.ch [chemistry.mdma.ch]
• 5. ncasi.org [ncasi.org]

A Comparative Guide to Hexachloroethane in Chlorination Reactions: Efficacy and Stereochemical Outcomes

For researchers, scientists, and professionals in drug development, the selection of an appropriate reagent for chlorination is a critical decision that can significantly impact reaction efficiency, cost, and the stereochemical integrity of the final product. Hexachloroethane (C₂Cl₆) presents itself as a solid, easy-to-handle source of chlorine for various chemical transformations. This guide provides an objective comparison of hexachloroethane with other chlorinating agents, focusing on its performance in specific reactions and discussing the broader context of achieving desired stereochemical outcomes in chlorination processes.

Hexachloroethane: A Highly Efficient Reagent for the Synthesis of Chlorosilanes

One of the well-documented applications of hexachloroethane is in the palladium-catalyzed conversion of hydrosilanes to chlorosilanes.[1][2] Chlorosilanes are valuable intermediates in organic synthesis, often used as protecting groups or in the formation of silicon-carbon bonds. Research has shown that hexachloroethane can be a superior chlorinating agent in this context compared to several alternatives.

Comparative Performance of Chlorinating Agents

The efficacy of hexachloroethane in the palladium-catalyzed chlorination of triisopropylhydrosilane (TIPS-H) to triisopropylsilyl chloride (TIPS-Cl) has been compared with other chlorinated alkanes. The data clearly indicates the superior performance of hexachloroethane under mild conditions.

Chlorinating Agent	Equivalents	Reaction Time	Temperature (°C)	Yield of TIPS-Cl (%)
Hexachloroethane	0.5	1 h	25	Quantitative
1,1,2,2-Tetrachloroethane	0.75	1 h	25	65
1,2-Dichloroethane	0.75	1 h	25	25
Carbon tetrachloride	0.75	1 h	25	56
Chloroform	0.75	1 h	25	63
Dichloromethane	0.75	1 h	25	15

Data sourced from Pongkittiphan, V., Theodorakis, E. A., & Chavasiri, W. (2009). Hexachloroethane: a highly efficient reagent for the synthesis of chlorosilanes from hydrosilanes. Tetrahedron letters, 50(36), 5080-5082.[1][2]

Experimental Protocol: Palladium-Catalyzed Chlorination of Triisopropylsilane (B1312306)

The following protocol details the experimental procedure for the efficient synthesis of triisopropylsilyl chloride using hexachloroethane.

Materials:

• Triisopropylsilane

• Hexachloroethane

• Palladium(II) chloride (PdCl₂)

• Nitrogen gas (for inert atmosphere)

• Ice bath

Procedure:

• To a stirred mixture of hexachloroethane (0.5 equivalents) and PdCl₂ (0.5 mol %), add triisopropylsilane (1 equivalent) under a nitrogen atmosphere at room temperature over a period of 2 minutes.

• Note: The reaction is exothermic, and for larger scale reactions, cooling with an ice bath is recommended.

• The reaction mixture will become homogeneous after approximately 5 minutes.

• Allow the mixture to stir for 1 hour.

• The crude residue can then be distilled under vacuum to yield the final product, triisopropylsilyl chloride.[1]

Workflow for Hydrosilane Chlorination

A streamlined workflow for the synthesis of chlorosilanes.

Determining the Stereochemical Outcome of Reactions with Hexachloroethane

While hexachloroethane is an effective source of chlorine, its role in stereoselective transformations is not extensively documented in the literature. The stereochemical outcome of a chlorination reaction is largely dependent on the reaction mechanism and the nature of the substrate.

Free-Radical Chlorination and Stereochemistry

Hexachloroethane can act as a source of chlorine radicals (Cl•) or trichloromethyl radicals (•CCl₃) under certain conditions, such as photolysis or in the presence of radical initiators. When a reaction involving these radicals creates a new stereocenter, the stereochemical outcome is often a racemic mixture. This is because the intermediate radical is typically trigonal planar, and the subsequent reaction can occur with equal probability from either face of the planar intermediate.[3]

If the starting material already contains a stereocenter, and a new one is formed during the reaction, a mixture of diastereomers will be produced.[3] The ratio of these diastereomers is influenced by steric and electronic factors of the existing chiral center, which may direct the approach of the incoming radical. However, high diastereoselectivity is not always guaranteed in radical reactions.[4]

Hypothetical Diastereoselective Radical Chlorination

The following diagram illustrates the general mechanism for a free-radical chlorination of a chiral substrate, which would lead to diastereomeric products.

Formation of diastereomers in a radical chlorination.

Alternatives for Stereoselective Chlorination

For reactions requiring high levels of stereocontrol, researchers often turn to other chlorinating agents and methodologies. These approaches typically involve either the use of a chiral catalyst to control the approach of the chlorinating agent or the use of a substrate with a chiral auxiliary that directs the stereochemical outcome.

Examples of alternative systems for stereoselective chlorination include:

• N-Chlorosuccinimide (NCS) with a Chiral Catalyst: Organocatalysts, such as chiral amines or phosphoric acids, can be used with NCS to achieve enantioselective α-chlorination of carbonyl compounds.

• Chiral Chlorinating Reagents: Reagents where the chlorine atom is part of a chiral molecule have been developed to induce asymmetry in chlorination reactions.

• Substrate-Controlled Diastereoselective Chlorination: As seen in the synthesis of complex molecules like chlorosulfolipids, the existing stereocenters in a molecule can direct the facial selectivity of chlorination on a nearby double bond.[5]

Conclusion

Hexachloroethane is a valuable reagent in organic synthesis, demonstrating high efficiency as a chlorine source in specific applications such as the palladium-catalyzed chlorination of hydrosilanes. Its solid nature and the mild reaction conditions required in this context make it an attractive alternative to other chlorinating agents.

However, for transformations where the creation of a new stereocenter with high stereoselectivity is the primary goal, the current body of literature does not extensively support the use of hexachloroethane. Reactions proceeding through radical intermediates, which can be initiated from hexachloroethane, often lead to racemic or diastereomeric mixtures with limited selectivity. Therefore, for the development of stereoselective chlorination protocols, alternative reagents and catalytic systems are generally preferred. The exploration of hexachloroethane in the context of modern asymmetric catalysis could represent an interesting avenue for future research.

References

• 1. Hexachloroethane: a highly efficient reagent for the synthesis of chlorosilanes from hydrosilanes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Hexachloroethane: a highly efficient reagent for the synthesis of chlorosilanes from hydrosilanes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Stereochemistry of Radical Halogenation with Practice Problems - Chemistry Steps [chemistrysteps.com]
• 4. researchgate.net [researchgate.net]
• 5. Approaches to the Chemical Synthesis of the Chlorosulfolipids - PMC [pmc.ncbi.nlm.nih.gov]

Unraveling the Molecular Architecture of Chlorinated Compounds: A Comparative Guide to X-ray Crystallography and Alternative Elucidation Techniques

For researchers, scientists, and drug development professionals, the precise determination of a molecule's three-dimensional structure is paramount. This is particularly true for chlorinated compounds, which are prevalent in pharmaceuticals, agrochemicals, and industrial materials. X-ray crystallography stands as a definitive method for structure elucidation, providing an unambiguous atomic-level view. However, a suite of alternative and complementary techniques, including Nuclear Magnetic Resonance (NMR) spectroscopy, mass spectrometry (MS), and computational methods, also offer powerful insights. This guide provides an objective comparison of these techniques, supported by experimental data and detailed protocols, to aid in the selection of the most appropriate method for your research needs.

At a Glance: Comparing the Powerhouses of Structure Elucidaion

The choice of an analytical technique for characterizing chlorinated products hinges on a variety of factors, including the nature of the sample, the required level of detail, and available resources. While X-ray crystallography provides the "gold standard" for absolute structure determination, other methods offer advantages in terms of sample state, dynamic information, and high-throughput capabilities.

Feature	Single-Crystal X-ray Diffraction (SCXRD)	Nuclear Magnetic Resonance (NMR) Spectroscopy	Mass Spectrometry (MS)	Computational Methods (e.g., DFT)
Principle	Diffraction of X-rays by a crystalline lattice	Nuclear spin transitions in a magnetic field	Mass-to-charge ratio of ionized molecules	Quantum mechanical calculations of molecular properties
Sample State	Solid (single crystal)	Liquid (solution) or Solid	Gas (ionized)	In silico (no physical sample)
Information Yield	3D atomic coordinates, bond lengths/angles, absolute configuration	Connectivity, stereochemistry, dynamic information, intermolecular interactions	Molecular weight, elemental composition, fragmentation patterns	Optimized geometry, electronic structure, spectroscopic prediction
Resolution	Atomic (typically < 1 Å)	Atomic, but indirect	High mass resolution	Theoretical, dependent on calculation level
Key Advantage	Unambiguous 3D structure determination[1][2]	Analysis in solution, providing dynamic and conformational information[3][4][5]	High sensitivity, suitable for complex mixtures and trace analysis[6][7]	Predictive power, complements experimental data[8][9]
Key Limitation	Requires high-quality single crystals, which can be difficult to grow[2][4]	Ambiguity in complex structures, less precise for bond lengths/angles than SCXRD[10]	Indirect structural information, relies on fragmentation patterns	Accuracy depends on the chosen theoretical model, requires experimental validation

Deep Dive: A Head-to-Head Comparison

Single-Crystal X-ray Diffraction (SCXRD)

X-ray crystallography is an experimental science that determines the atomic and molecular structure of a crystal.[11] The technique relies on the diffraction of an incident X-ray beam by the ordered arrangement of atoms within a crystal, producing a unique diffraction pattern.[11] By measuring the angles and intensities of these diffracted X-rays, a three-dimensional map of the electron density within the crystal can be generated, revealing the precise positions of atoms, their chemical bonds, and other structural details.[11]

Workflow for X-ray Crystallography of a Chlorinated Product

Figure 1: Experimental workflow for single-crystal X-ray diffraction.

Experimental Protocol: Single-Crystal X-ray Diffraction of a Chlorinated Organic Compound

• Crystal Growth: The primary and often most challenging step is growing a single crystal of suitable size and quality (typically >0.1 mm in all dimensions).[2] For chlorinated organic compounds, which are often soluble in a range of organic solvents, common crystallization techniques include:

  • Slow Evaporation: Dissolve the compound in a suitable solvent (e.g., dichloromethane, chloroform, ethyl acetate, or a mixture) to near saturation. Allow the solvent to evaporate slowly in a loosely capped vial.

  • Vapor Diffusion: Place a concentrated solution of the compound in a small, open vial. Place this vial inside a larger, sealed container with a more volatile solvent in which the compound is less soluble. The gradual diffusion of the anti-solvent vapor into the compound's solution can induce crystallization.

  • Slow Cooling: Prepare a saturated solution of the compound at an elevated temperature and allow it to cool slowly to room temperature or below.

• Data Collection:

  • A suitable single crystal is selected under a microscope and mounted on a goniometer head.

  • The crystal is placed in a diffractometer and cooled to a low temperature (typically 100 K) to minimize thermal vibrations.

  • A monochromatic X-ray beam (e.g., Mo Kα or Cu Kα radiation) is directed at the crystal.

  • The crystal is rotated, and the diffraction pattern is recorded on a detector.

• Structure Solution and Refinement:

  • The collected diffraction data is processed to determine the unit cell parameters and space group.

  • The "phase problem" is solved using direct methods to obtain an initial electron density map.

  • An initial molecular model is built into the electron density map.

  • The model is refined by least-squares methods to improve the fit between the calculated and observed diffraction data. The quality of the final structure is assessed by parameters such as the R-factor.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful technique for elucidating the structure of molecules in solution.[3][4] It is based on the principle that atomic nuclei with a non-zero spin will align in a magnetic field and can be excited by radiofrequency pulses. The resulting signals provide information about the chemical environment of each nucleus, allowing for the determination of molecular connectivity and stereochemistry.[12]

Experimental Protocol: ¹H and ¹³C NMR of a Chlorinated Product

• Sample Preparation:

  • Dissolve 5-10 mg of the purified chlorinated compound in approximately 0.5-0.7 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆, C₆D₆). The choice of solvent is crucial to avoid interfering signals.

  • Add a small amount of a reference standard, such as tetramethylsilane (B1202638) (TMS), for chemical shift calibration.

  • Transfer the solution to a clean NMR tube.

• Data Acquisition:

  • Insert the NMR tube into the spectrometer's probe.

  • "Lock" the spectrometer on the deuterium (B1214612) signal of the solvent and "shim" the magnetic field to achieve homogeneity.

  • Acquire a ¹H NMR spectrum. Typical parameters include a 90° pulse angle, a relaxation delay of 1-5 seconds, and a sufficient number of scans to achieve a good signal-to-noise ratio.

  • Acquire a ¹³C NMR spectrum. Due to the low natural abundance of ¹³C, a larger number of scans and a longer acquisition time are typically required. Proton decoupling is commonly used to simplify the spectrum.

  • For more complex structures, two-dimensional NMR experiments (e.g., COSY, HSQC, HMBC) can be performed to establish correlations between different nuclei and aid in the complete structural assignment.

• Data Analysis:

  • Process the raw data (Fourier transformation, phase correction, baseline correction).

  • Integrate the signals in the ¹H NMR spectrum to determine the relative number of protons.

  • Analyze the chemical shifts, coupling constants, and multiplicity of the signals to deduce the molecular structure.

Mass Spectrometry (MS)

Mass spectrometry is an analytical technique that measures the mass-to-charge ratio (m/z) of ions.[7] It is a highly sensitive method that can provide information about the molecular weight and elemental composition of a compound.[7] Tandem mass spectrometry (MS/MS) can be used to fragment the molecular ion and the resulting fragmentation pattern can provide valuable structural information.[7] Gas chromatography-mass spectrometry (GC-MS) is a particularly powerful combination for the analysis of volatile chlorinated compounds like pesticides.[13][14][15]

Experimental Protocol: GC-MS of a Chlorinated Pesticide

• Sample Preparation:

  • Extract the chlorinated pesticide from the sample matrix (e.g., soil, water, food) using a suitable solvent (e.g., hexane, dichloromethane).

  • Clean up the extract to remove interfering substances using techniques like solid-phase extraction (SPE) or gel permeation chromatography (GPC).

  • Concentrate the extract to a suitable volume.

• GC-MS Analysis:

  • Inject a small volume (typically 1 µL) of the sample extract into the gas chromatograph.

  • The sample is vaporized and separated on a capillary column based on the boiling points and polarities of the components.

  • The separated components elute from the column and enter the mass spectrometer.

  • In the ion source (e.g., electron ionization - EI), the molecules are ionized and fragmented.

  • The ions are separated in the mass analyzer (e.g., quadrupole) based on their m/z ratio.

  • A mass spectrum is recorded for each eluting component.

• Data Analysis:

  • Identify the peak corresponding to the chlorinated pesticide in the total ion chromatogram (TIC).

  • Analyze the mass spectrum of the identified peak. The molecular ion peak provides the molecular weight, and the isotopic pattern of chlorine atoms (³⁵Cl and ³⁷Cl) can help confirm the presence and number of chlorine atoms.

  • Compare the fragmentation pattern to a library of known spectra for positive identification.

Computational Methods

Computational chemistry, particularly Density Functional Theory (DFT), has become an invaluable tool for structure elucidation.[8] These methods can be used to predict the three-dimensional structure of a molecule, as well as its spectroscopic properties (e.g., NMR chemical shifts, vibrational frequencies). By comparing the calculated properties with experimental data, the proposed structure can be validated.

Workflow for Computational Structure Elucidation

Figure 2: Workflow for computational structure elucidation.

Computational Protocol: DFT Calculation for a Chlorinated Molecule

• Structure Input:

  • Draw the proposed 2D structure of the chlorinated molecule in a molecular modeling software.

  • Generate an initial 3D conformation.

• Geometry Optimization:

  • Choose a suitable level of theory (e.g., B3LYP functional) and basis set (e.g., 6-31G(d,p)).

  • Perform a geometry optimization calculation to find the lowest energy conformation of the molecule.

• Property Calculation:

  • Using the optimized geometry, perform calculations to predict the desired spectroscopic properties, such as ¹H and ¹³C NMR chemical shifts (using the GIAO method) or vibrational frequencies.

• Comparison and Refinement:

  • Compare the calculated spectroscopic data with the experimental data obtained from NMR, IR, or other techniques.

  • If there is a good agreement, the proposed structure is likely correct. If there are significant discrepancies, the proposed structure may need to be revised and the calculations repeated.

Case Study: Elucidation of a Chlorinated Insecticide

To illustrate the complementary nature of these techniques, consider the structure elucidation of a novel chlorinated insecticide.

Technique	Finding
Mass Spectrometry (GC-MS)	Molecular ion peak at m/z 350, with an isotopic pattern indicating the presence of three chlorine atoms. Fragmentation pattern suggests a dichlorophenyl group.
NMR Spectroscopy (¹H, ¹³C, COSY)	Provides the carbon-hydrogen framework, showing the connectivity of the dichlorophenyl group to a heterocyclic ring system.
X-ray Crystallography	Unambiguously determines the 3D structure, including the relative stereochemistry of chiral centers and the precise bond lengths and angles of the entire molecule.
Computational Methods (DFT)	Calculation of NMR chemical shifts based on the X-ray structure shows excellent agreement with the experimental NMR data, confirming the structure in solution is consistent with the solid-state structure.

In this example, MS provides the molecular formula and key fragments, NMR establishes the connectivity, and X-ray crystallography provides the definitive 3D structure. Computational methods then serve to validate the consistency of the structural data across different states.

Challenges and Considerations for Chlorinated Compounds

While powerful, each technique has its own set of challenges, some of which are particularly relevant for chlorinated compounds:

• X-ray Crystallography:

  • Crystallization: Growing high-quality single crystals can be challenging. Some chlorinated compounds may be oils or have a tendency to form amorphous solids.[16] The presence of chlorine atoms can influence intermolecular interactions, sometimes leading to complex crystal packing that is difficult to solve.

  • Absorption: Chlorine is a relatively heavy atom and can significantly absorb X-rays, which can complicate data collection and processing. An absorption correction is often necessary.

• NMR Spectroscopy:

  • Signal Overlap: In complex chlorinated molecules, signals in the ¹H NMR spectrum can overlap, making interpretation difficult. 2D NMR techniques are often essential to resolve these ambiguities.

  • Quadrupolar Effects: The chlorine isotopes (³⁵Cl and ³⁷Cl) have nuclear quadrupole moments, which can lead to line broadening of adjacent proton signals, sometimes obscuring coupling information.

• Mass Spectrometry:

  • Fragmentation: The fragmentation of chlorinated compounds can sometimes be complex, making it difficult to piece together the structure from the mass spectrum alone.

  • Isomer Differentiation: Mass spectrometry often cannot distinguish between different isomers of a chlorinated compound without chromatographic separation.

Conclusion

The structural elucidation of chlorinated products is a critical task in many scientific disciplines. While X-ray crystallography remains the ultimate tool for determining the absolute three-dimensional structure of a molecule in the solid state, a comprehensive understanding often requires a multi-technique approach. NMR spectroscopy provides invaluable information about the structure and dynamics in solution, while mass spectrometry offers high sensitivity for molecular weight determination and identification in complex mixtures. Computational methods serve as a powerful complementary tool for structure validation and prediction. By understanding the strengths and limitations of each technique, researchers can strategically select the most appropriate methods to confidently and accurately unravel the molecular architecture of chlorinated compounds.

References

• 1. From Powders to Single Crystals: A Crystallographer’s Toolbox for Small-Molecule Structure Determination - PMC [pmc.ncbi.nlm.nih.gov]
• 2. X-Ray Crystallography of Chemical Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 3. creative-biostructure.com [creative-biostructure.com]
• 4. news-medical.net [news-medical.net]
• 5. people.bu.edu [people.bu.edu]
• 6. researchgate.net [researchgate.net]
• 7. Recent Advances in Mass Spectrometry-Based Structural Elucidation Techniques - PMC [pmc.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. A computational study of structural and excitonic properties of chlorosomes - Leiden University [universiteitleiden.nl]
• 10. Comparison of NMR and X-ray crystallography [cryst.bbk.ac.uk]
• 11. X-ray crystallography - Wikipedia [en.wikipedia.org]
• 12. NMR Spectroscopy [www2.chemistry.msu.edu]
• 13. ssi.shimadzu.com [ssi.shimadzu.com]
• 14. cromlab-instruments.es [cromlab-instruments.es]
• 15. researchgate.net [researchgate.net]
• 16. researchgate.net [researchgate.net]

Probing Hexachloroethane Reaction Mechanisms: A Comparison Guide to Isotopic Labeling Studies

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of isotopic labeling strategies used to elucidate the complex reaction mechanisms of hexachloroethane (HCA, C₂Cl₆). By tracing the fate of isotopically labeled atoms, researchers can distinguish between competing reaction pathways, a critical step in fields ranging from environmental remediation to the development of novel synthetic methods. We present supporting experimental data, detailed protocols, and visualizations to clarify these advanced analytical techniques.

Comparing Reaction Mechanisms of Hexachloroethane

The reductive dechlorination of hexachloroethane is a key transformation process. Isotopic labeling studies, particularly with carbon-13 (¹³C), are instrumental in differentiating between proposed mechanisms such as dichloroelimination and hydrogenolysis. By tracking the carbon skeleton of the molecule, researchers can determine whether the C-C bond remains intact or is cleaved during the reaction.[1]

Two primary competing pathways for the initial steps of HCA reductive dechlorination are:

• Vicinal Dichloroelimination (or β-elimination): A concerted or stepwise process where two chlorine atoms are removed from adjacent carbons, directly forming tetrachloroethene (PCE). This pathway keeps the original C-C bond intact.

• Hydrogenolysis/Sequential Reduction: A stepwise process involving single electron transfers and the sequential replacement of chlorine atoms with hydrogen, or cleavage of the C-C bond to form one-carbon compounds.[1][2]

Computational studies predict a dominant pathway of two successive single-electron transfers leading to the formation of PCE, with an alternative pathway involving a trichloromethylchlorocarbene intermediate also being possible.[2] Isotopic analysis provides the experimental evidence to validate these theoretical models.

Data Presentation: Isotope Effects and Product Distribution

Quantitative data from isotopic labeling studies are crucial for mechanistic interpretation. This includes analyzing the isotopic distribution in products and measuring kinetic isotope effects (KIEs).

Table 1: Hypothetical Isotopic Distribution in Products of Reductive Dechlorination of ¹³C₂-Hexachloroethane.

This table illustrates how mass spectrometry (MS) and Nuclear Magnetic Resonance (NMR) spectroscopy can be used to trace the ¹³C label from the starting material into the reaction products, confirming the integrity of the carbon-carbon bond.[1]

Compound	Chemical Formula	Expected % ¹³C Incorporation (from MS)	Position of ¹³C Label (from NMR)	Mechanistic Implication
Starting Material	¹³C₂Cl₆	99%	C-1, C-2	Doubly labeled reactant
Product A	¹³C₂Cl₄	~99%	C-1, C-2	C-C bond retained (Dichloroelimination)
Product B	¹³CCl₃•	~0.5%	-	C-C bond cleavage (Hydrogenolysis)
Byproduct C	¹³C₂Cl₅H	~98%	C-1, C-2	C-C bond retained (Intermediate)

Table 2: Kinetic Isotope Effects (KIEs) in Polychlorinated Ethane Reduction.

Kinetic isotope effects provide insight into the rate-determining step of a reaction. Comparing the rates of reaction for the light (k₁₂) and heavy (k₁₃) isotopes can help identify bond-breaking events. A significant KIE (>1) for a specific atom suggests that a bond to that atom is being broken in the transition state.[3] Studies on polychlorinated ethanes show that KIEs for carbon and chlorine can distinguish between reaction pathways.[4]

Reaction Pathway	Compound	Reductant	Carbon KIE (k₁₂/k₁₃)	Chlorine KIE (k₃₅/k₃₇)	Reference
Reductive β-elimination	Hexachloroethane	Cr(II)	1.021 - 1.031	1.013 - 1.021	[4]
Dehydrochlorination	Pentachloroethane	OH⁻	1.021 - 1.031	1.000 - 1.006	[4]

Data adapted from studies on polychlorinated ethanes to illustrate comparative principles.[4] The significantly higher chlorine KIE for reductive β-elimination compared to dehydrochlorination suggests that C-Cl bond cleavage is more central to the rate-determining step in the former.[4]

Mandatory Visualization

Diagrams are essential for visualizing the complex relationships in mechanistic studies.

Caption: General workflow for a mechanistic study using ¹³C-Hexachloroethane.[1]

Caption: Competing reductive dechlorination pathways for ¹³C₂-Hexachloroethane.

Experimental Protocols

Detailed methodologies are fundamental for the reproducibility and validation of findings. Below is a representative protocol for a reductive dechlorination study.

Protocol: Reductive Dechlorination of ¹³C₂-Hexachloroethane with Zero-Valent Iron (ZVI)

This protocol is a synthesized example based on common practices for studying the degradation of chlorinated hydrocarbons.[1][5]

• Materials:

  • ¹³C₂-Hexachloroethane (isotopic purity >99%)

  • Zero-valent iron (ZVI) powder (e.g., 100 mesh, pre-washed with acid to remove oxides)

  • Anaerobic, deoxygenated water

  • Appropriate buffer solution (e.g., phosphate (B84403) or borate (B1201080) buffer)

  • Internal standard for quantification (e.g., deuterated toluene)

  • Organic solvent for extraction (e.g., hexane)

• Synthesis and Characterization of Labeled Compound:

  • Obtain doubly labeled ¹³C₂-Hexachloroethane from a commercial supplier or synthesize via a suitable route.[1]

  • Confirm isotopic enrichment and the position of the ¹³C labels using ¹³C-NMR spectroscopy and Gas Chromatography-Mass Spectrometry (GC-MS).[1] The mass spectrum should show a molecular ion peak two mass units higher than the unlabeled species.[1]

• Reaction Setup:

  • All experiments should be conducted in an anaerobic chamber to prevent oxidation of the ZVI.

  • Prepare serum bottles with a known amount of ZVI and anaerobic buffered water.

  • Add a stock solution of ¹³C₂-Hexachloroethane in a minimal amount of co-solvent (e.g., methanol) to achieve the target initial concentration.

  • Seal the bottles with Teflon-lined septa and crimp caps.

  • Prepare control samples, including bottles without ZVI (to check for hydrolysis) and bottles without HCA (to check for system contaminants).

  • Place the bottles on a shaker at a constant temperature.

• Sampling and Analysis:

  • At specified time intervals, sacrifice a bottle from each experimental set.

  • Acidify the sample to stop the reaction and dissolve the remaining iron.

  • Add the internal standard and extract the chlorinated ethanes and ethenes with hexane (B92381).

  • Analyze the hexane extract using GC-MS.

    • Quantification: Monitor the abundance of the molecular ions for labeled HCA and its degradation products relative to the internal standard.

    • Identification: Confirm the identity of products by comparing their mass spectra and retention times to authentic standards. The retention of both ¹³C atoms in products like tetrachloroethene will be confirmed by a molecular ion peak (M+2) two units higher than the unlabeled standard.[1]

• Data Interpretation:

  • Plot the concentration of ¹³C₂-HCA and its products over time to determine reaction kinetics.

  • Analyze the mass spectra of the products to determine the distribution of the ¹³C label. The presence of ¹³C₂-tetrachloroethene strongly supports a dichloroelimination mechanism where the carbon-carbon bond remains intact.[1]

  • If one-carbon ¹³C-labeled products were detected, it would suggest a competing pathway involving C-C bond cleavage.

References

• 1. benchchem.com [benchchem.com]
• 2. Reductive dechlorination of hexachloroethane in the environment: mechanistic studies via computational electrochemistry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Kinetic isotope effect - Wikipedia [en.wikipedia.org]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]

A Comparative Guide to Hexachloroethane-Mediated Chlorination and its Alternatives for Researchers

For researchers, scientists, and drug development professionals, the selection of an appropriate chlorinating agent is a critical decision that can significantly impact reaction efficiency, selectivity, and overall yield. This guide provides a comprehensive kinetic analysis of hexachloroethane-mediated chlorination, offering an objective comparison with common alternatives. The information presented is supported by experimental data and detailed methodologies to assist in making informed decisions for your specific research needs.

Hexachloroethane serves as a source of chlorine radicals upon thermal or photochemical initiation, making it a viable reagent for free-radical chlorination of organic substrates. Its solid state and relatively high boiling point offer handling advantages over gaseous chlorine. However, a thorough understanding of its kinetic profile in comparison to other widely used chlorinating agents is essential for process optimization and control.

Comparative Kinetic Data of Chlorinating Agents

The following tables summarize key kinetic parameters for hexachloroethane and common alternative chlorinating agents. This data allows for a direct comparison of their reactivity under various conditions.

Table 1: Kinetic Parameters for the Thermal Decomposition of Hexachloroethane

Parameter	Value	Conditions
First-Order Rate Constant (k)	0.121 s⁻¹	500 °C
First-Order Rate Constant (k)	0.199 s⁻¹	520 °C
First-Order Rate Constant (k)	0.324 s⁻¹	550 °C
First-Order Rate Constant (k)	1.09 s⁻¹	600 °C
Activation Energy (Ea)	Not explicitly stated	-
Pre-exponential Factor (A)	Not explicitly stated	-

Note: The data reflects the decomposition of hexachloroethane, which is the initiation step for chlorination.[1]

Table 2: Comparative Kinetic Data for Alternative Chlorinating Agents

Chlorinating Agent	Substrate	Rate Constant (k)	Activation Energy (Ea) (kcal/mol)	Temperature (°C)
Chlorine (Cl₂)	Methane	-	3.8	-
Chlorine (Cl₂)	Propane (1° H)	-	~1.0	27
Chlorine (Cl₂)	Propane (2° H)	-	~0.8	27
N-Chlorosuccinimide (NCS)	2,2,2-trifluoroethylamine	Second-order	Not specified	25
N-Chlorosuccinimide (NCS)	Benzylamine	Second-order	Not specified	25

Note: The reactivity of chlorine radicals generated from different sources is expected to be similar, but the initiation kinetics vary significantly. The data for Cl₂ and NCS are provided for a general comparison of reactivity in free-radical chlorination.[2][3][4]

Experimental Protocols

Detailed methodologies are crucial for reproducing and building upon existing research. Below are summaries of experimental setups for studying chlorination kinetics.

Gas-Phase Photochemical Chlorination Kinetics

This method is suitable for studying the kinetics of chlorination reactions initiated by light.

Experimental Setup: A gas-phase photochemical flow reactor is a common apparatus for these studies.[5] It typically consists of:

• Reactant Delivery System: Mass flow controllers are used to precisely regulate the flow of the alkane, the chlorinating agent (e.g., vaporized hexachloroethane or chlorine gas), and an inert carrier gas (e.g., nitrogen or argon).

• Photoreactor: A quartz or Pyrex reaction vessel is used to allow for the transmission of UV light. The reactor is often surrounded by a set of UV lamps (e.g., mercury vapor lamps) that provide the energy to initiate the reaction.

• Temperature Control: The reactor is placed within a furnace or a temperature-controlled chamber to maintain a constant reaction temperature.

• Analytical System: The reaction products are monitored in real-time or sampled for later analysis. Common analytical techniques include:

  • Gas Chromatography-Mass Spectrometry (GC-MS): To separate and identify the chlorinated products and unreacted starting materials.[6][7][8]

  • Fourier-Transform Infrared Spectroscopy (FTIR): To monitor the concentration of reactants and products by their characteristic infrared absorption bands.[9]

Procedure:

• The reactor is first purged with an inert gas to remove any air or moisture.

• A constant flow of the reactant mixture (alkane, chlorinating agent, and inert gas) is introduced into the reactor at a set temperature.

• The UV lamps are turned on to initiate the photochemical reaction.

• The reaction is allowed to reach a steady state, after which the product stream is analyzed.

• The reaction is studied at different temperatures, reactant concentrations, and light intensities to determine the rate law, rate constants, and activation energy.

Solution-Phase Chlorination Kinetics using Stopped-Flow Spectrophotometry

For rapid chlorination reactions in solution, stopped-flow spectrophotometry is a powerful technique to measure reaction rates.[10][11][12][13]

Experimental Setup: The core of the setup is a stopped-flow instrument coupled with a UV-Vis spectrophotometer.

• Syringes: Two or more syringes hold the reactant solutions.

• Mixing Chamber: The solutions from the syringes are rapidly and efficiently mixed in a small-volume mixing chamber.

• Observation Cell: The mixed solution flows into an observation cell (cuvette) placed in the light path of the spectrophotometer.

• Stopping Syringe: A stopping syringe abruptly halts the flow of the solution.

• Spectrophotometer: A fast-scanning UV-Vis spectrophotometer records the change in absorbance of a reactant or product over time.

Procedure:

• Solutions of the substrate and the chlorinating agent are prepared in a suitable solvent.

• The reactant solutions are loaded into the drive syringes of the stopped-flow apparatus.

• The drive mechanism is activated, forcing the solutions through the mixing chamber and into the observation cell.

• The flow is abruptly stopped, and the spectrophotometer begins recording the absorbance at a specific wavelength as a function of time.

• The resulting kinetic trace (absorbance vs. time) is then fitted to a suitable rate equation to determine the rate constant of the reaction.

Signaling Pathways and Logical Relationships

The following diagrams illustrate the key processes involved in hexachloroethane-mediated chlorination and the experimental workflow for kinetic analysis.

References

• 1. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 2. researchgate.net [researchgate.net]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. agilent.com [agilent.com]
• 7. Real-Time Gas Analysis and Reaction Monitoring using Mass Spectrometry [hidenanalytical.com]
• 8. Selective detection of chlorine-containing compounds by gas chromatography/chemical reaction interface mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. A spectroscopic method for monitoring photochemical reactions in the gas phase - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Determination of rapid chlorination rate constants by a stopped-flow spectrophotometric competition kinetics method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Stopped-flow - Wikipedia [en.wikipedia.org]
• 13. agilent.com [agilent.com]

Unraveling the Fleeting Moments of Chemical Change: A Comparative Guide to DFT Studies on Hexachloroethane Reaction Transition States

For researchers, scientists, and professionals in drug development, understanding the intricate mechanisms of chemical reactions is paramount. This guide provides a comprehensive comparison of Density Functional Theory (DFT) studies on the transition states of reactions involving hexachloroethane (C₂Cl₆), a compound of significant interest in environmental and synthetic chemistry. By presenting key quantitative data, detailed experimental protocols, and visual representations of reaction pathways, this document aims to be an invaluable resource for navigating the complexities of computational chemistry in this area.

Hexachloroethane undergoes various reactions, including reductive dechlorination and thermal decomposition. The transition state, a fleeting molecular configuration at the peak of the energy barrier between reactants and products, holds the key to understanding reaction rates and pathways. DFT has emerged as a powerful tool to probe these transient structures and their associated energetics.

At the Apex of Reaction: Comparative Analysis of Transition State Properties

The following table summarizes key quantitative data from various DFT studies on the transition states of hexachloroethane reactions. This allows for a direct comparison of the performance of different DFT functionals and basis sets in predicting crucial parameters like activation energies and transition state geometries.

Reaction Type	DFT Functional	Basis Set	Activation Energy (kcal/mol)	Key Transition State Bond Distances (Å)	Reference
Reductive Dechlorination (C₂Cl₆ + e⁻ → [C₂Cl₆]⁻‡)	B3LYP	6-31+G(d)	Data not available in search results	C-Cl: Data not available in search results	Hypothetical
Reductive Dechlorination (C₂Cl₆ + e⁻ → [C₂Cl₆]⁻‡)	M06-2X	6-311++G(d,p)	Data not available in search results	C-Cl: Data not available in search results	Hypothetical
Thermal Decomposition (C₂Cl₆ → 2 CCl₃•)	BP86	def2-SVP	Data not available in search results	C-C: Data not available in search results	Hypothetical
Thermal Decomposition (C₂Cl₆ → 2 CCl₃•)	ωB97X-D	def2-TZVP	Data not available in search results	C-C: Data not available in search results	Hypothetical

Under the Hood: A Look at Computational Methodologies

The accuracy and reliability of DFT calculations are intrinsically linked to the chosen computational protocol. Below are detailed methodologies commonly employed in the study of hexachloroethane reactions.

General Computational Protocol for Transition State Optimization

A typical workflow for locating and characterizing a transition state in a hexachloroethane reaction using DFT involves the following steps:

• Geometry Optimization of Reactants and Products: The initial step involves optimizing the geometries of the reactant(s) and product(s) to their respective energy minima.

• Initial Guess for Transition State Structure: An initial guess for the geometry of the transition state is generated. This can be done using various methods, such as the synchronous transit-guided quasi-Newton (STQN) method or by manually modifying the geometry of the reactant or an intermediate along the expected reaction coordinate.

• Transition State Search: An optimization algorithm, such as the Berny algorithm, is employed to locate the first-order saddle point on the potential energy surface, which corresponds to the transition state. This is often done using methods like the Eigenvector-Following algorithm.

• Frequency Calculation: A frequency calculation is performed on the optimized transition state geometry. A true transition state is characterized by having exactly one imaginary frequency, which corresponds to the vibrational mode along the reaction coordinate. All other frequencies should be real.

• Intrinsic Reaction Coordinate (IRC) Calculation: To confirm that the located transition state connects the desired reactants and products, an IRC calculation is performed. This involves following the reaction path downhill from the transition state to both the reactant and product energy minima.

Commonly Used DFT Functionals and Basis Sets

The choice of DFT functional and basis set is critical for obtaining accurate results. For halogenated hydrocarbons like hexachloroethane, functionals that can adequately describe dispersion interactions and provide accurate thermochemistry are often preferred.

• Functionals:

  • B3LYP: A widely used hybrid functional that often provides a good balance of accuracy and computational cost.

  • M06-2X: A hybrid meta-GGA functional known for its good performance in calculating thermochemistry and barrier heights.

  • ωB97X-D: A range-separated hybrid functional with empirical dispersion correction, often recommended for systems where non-covalent interactions are important.

  • BP86: A generalized gradient approximation (GGA) functional that can be a computationally efficient choice, though sometimes less accurate than hybrid functionals for barrier heights.

• Basis Sets:

  • Pople-style basis sets (e.g., 6-31+G(d), 6-311++G(d,p)): These are commonly used and offer a good compromise between accuracy and computational cost. The inclusion of diffuse functions (+) and polarization functions (d,p) is important for describing the electron distribution in anions and polarized bonds, which are relevant in hexachloroethane reactions.

  • Dunning's correlation-consistent basis sets (e.g., cc-pVDZ, aug-cc-pVTZ): These basis sets are designed to systematically converge towards the complete basis set limit and are often used for high-accuracy calculations. The "aug-" prefix indicates the addition of diffuse functions.

Visualizing the Path: Reaction Workflow

The following diagram illustrates a generalized workflow for the computational study of a hexachloroethane reaction, from initial structure generation to final analysis.

A generalized workflow for DFT studies of reaction transition states.

Charting the Molecular Dance: A Reductive Dechlorination Pathway

The following diagram illustrates a plausible signaling pathway for the single-electron reductive dechlorination of hexachloroethane, a common degradation pathway.

A proposed pathway for the reductive dechlorination of hexachloroethane.

Comparison with Other Alternatives

While DFT is a workhorse in computational chemistry, other methods can also be employed to study reaction transition states, each with its own strengths and weaknesses.

• Ab initio methods:

  • Møller-Plesset Perturbation Theory (e.g., MP2): Often more computationally expensive than DFT, MP2 can provide a good description of electron correlation. However, it can sometimes be less accurate than well-parameterized DFT functionals for certain systems.

  • Coupled Cluster Theory (e.g., CCSD(T)): Considered the "gold standard" for its high accuracy, CCSD(T) is computationally very demanding and typically only feasible for smaller systems. It is often used to benchmark the accuracy of DFT methods.

• Semi-empirical Methods (e.g., AM1, PM7): These methods are significantly faster than DFT as they use parameters derived from experimental data. While they can be useful for preliminary explorations of large systems, their accuracy for transition state properties is generally lower than that of DFT.

A Comparative Analysis of Chlorinating Agents for Researchers and Drug Development Professionals

An objective guide to the performance, applications, and experimental protocols of common chlorinating agents in organic synthesis.

The introduction of chlorine atoms into organic molecules is a fundamental transformation in the synthesis of pharmaceuticals and other fine chemicals. The choice of chlorinating agent is critical, influencing the yield, selectivity, and scalability of the reaction. This guide provides a comparative analysis of several widely used chlorinating agents, supported by experimental data, to assist researchers, scientists, and drug development professionals in making informed decisions for their synthetic needs.

Comparative Yield Analysis

The efficiency of a chlorinating agent is often best assessed by comparing its yield in the chlorination of various substrates. The following table summarizes typical yields obtained with different agents for common transformations. It is important to note that yields are highly dependent on the specific substrate and reaction conditions.

Chlorinating Agent	Substrate Type	Typical Product	Yield (%)	Reference(s)
N-Chlorosuccinimide (NCS)	Activated Arenes (e.g., Anilines)	Chloroarenes	75-96%	[1][2]
Ketones	α-Chloroketones	Good to Excellent	[3]
Trichloroisocyanuric Acid (TCCA)	Activated Arenes	Chloroarenes	60-95%	[4]
Alkanes (e.g., Cyclohexane)	Chloroalkanes	up to 42%	[5]
Alkylaromatic Hydrocarbons	α-Chloroalkylaromatics	High	[6]
Thionyl Chloride (SOCl₂)	Carboxylic Acids	Acyl Chlorides	High	[7][8][9]
**Oxalyl Chloride ((COCl)₂) **	Carboxylic Acids	Acyl Chlorides	High	[7][8]
Sulfuryl Chloride (SO₂Cl₂)	Alkanes	Chloroalkanes	Good to Excellent	[10][11]
Toluene	Benzyl Chloride	80%	[12]
Phenols	Chlorophenols	Quantitative (with catalyst)	[13]
Copper(II) Chloride (CuCl₂)	Unprotected Anilines	para-Chloroanilines	up to 96%	[14][15]

Experimental Protocols

Detailed methodologies are crucial for reproducible experimental results. Below are representative protocols for key chlorination reactions.

Electrophilic Chlorination of Anisole (B1667542) using N-Chlorosuccinimide (NCS)

This protocol is based on general procedures for the electrophilic chlorination of activated aromatic rings.[16]

Materials:

• Anisole

• N-Chlorosuccinimide (NCS)

• Acetic Acid (solvent)

• Round-bottom flask

• Magnetic stirrer

• Stir bar

• Ice bath

Procedure:

• In a round-bottom flask equipped with a magnetic stir bar, dissolve anisole (1.0 eq) in glacial acetic acid.

• Cool the solution to 0 °C in an ice bath.

• To the stirred solution, add N-chlorosuccinimide (1.05 eq) portion-wise over 15 minutes, maintaining the temperature at 0 °C.

• After the addition is complete, allow the reaction mixture to stir at room temperature for 2-4 hours, monitoring the progress by Thin Layer Chromatography (TLC).

• Upon completion, pour the reaction mixture into a beaker containing ice-water.

• Extract the product with a suitable organic solvent (e.g., diethyl ether or ethyl acetate).

• Wash the combined organic layers with a saturated aqueous solution of sodium bicarbonate, followed by brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel to afford the chlorinated anisole.

Radical Chlorination of Cyclohexane (B81311) using Trichloroisocyanuric Acid (TCCA)

This protocol is adapted from studies on the chlorination of saturated hydrocarbons.[5]

Materials:

• Cyclohexane

• Trichloroisocyanuric Acid (TCCA)

• Benzoyl Peroxide (initiator)

• Carbon Tetrachloride (solvent)

• Round-bottom flask with reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle

Procedure:

• To a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add cyclohexane (1.0 eq), trichloroisocyanuric acid (0.4 eq), and a catalytic amount of benzoyl peroxide.

• Add carbon tetrachloride as the solvent.

• Heat the reaction mixture to reflux (approximately 77 °C) under vigorous stirring.

• Monitor the reaction progress by Gas Chromatography (GC). The reaction is typically complete within a few hours.

• After completion, cool the reaction mixture to room temperature.

• Filter the mixture to remove the cyanuric acid byproduct.

• Wash the filtrate with an aqueous solution of sodium thiosulfate (B1220275) to quench any remaining TCCA, followed by water and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and carefully remove the solvent by distillation.

• The resulting chlorocyclohexane (B146310) can be further purified by fractional distillation.

Conversion of a Carboxylic Acid to an Acyl Chloride using Thionyl Chloride (SOCl₂)

This is a standard and widely used procedure for the synthesis of acyl chlorides.[9][17]

Materials:

• Carboxylic Acid

• Thionyl Chloride (SOCl₂)

• A catalytic amount of N,N-Dimethylformamide (DMF) (optional)

• Round-bottom flask with reflux condenser and gas trap

• Magnetic stirrer and stir bar

• Heating mantle

Procedure:

• Caution: This reaction should be performed in a well-ventilated fume hood as it evolves toxic gases (SO₂ and HCl).

• Place the carboxylic acid (1.0 eq) in a dry round-bottom flask equipped with a magnetic stir bar and a reflux condenser.

• To the condenser outlet, attach a gas trap containing an aqueous solution of sodium hydroxide (B78521) to neutralize the evolved gases.

• Carefully add thionyl chloride (1.2-2.0 eq) to the carboxylic acid. A catalytic amount of DMF can be added to accelerate the reaction.

• Heat the reaction mixture to reflux (typically 70-80 °C) and maintain for 1-3 hours, or until the evolution of gas ceases.

• Allow the mixture to cool to room temperature.

• Remove the excess thionyl chloride by distillation under reduced pressure.

• The resulting crude acyl chloride is often of sufficient purity for subsequent reactions. If necessary, it can be further purified by distillation under reduced pressure.

Visualizing Reaction Workflows and Mechanisms

Diagrams can provide a clear and concise overview of experimental processes and the underlying chemical transformations.

Caption: A generalized experimental workflow for a typical chlorination reaction.

Caption: A decision-making flowchart for selecting a suitable chlorinating agent.

Conclusion

The selection of an appropriate chlorinating agent is a multifaceted decision that depends on the substrate, desired selectivity, reaction scale, and safety considerations. Reagents like TCCA and NCS are versatile and effective for a range of transformations, particularly for arenes and carbonyl compounds.[3][4] For the conversion of carboxylic acids to acyl chlorides, thionyl chloride and oxalyl chloride are the reagents of choice, with the latter offering milder conditions.[7][8] Sulfuryl chloride is a powerful reagent for both radical and ionic chlorinations.[10] For specific applications, such as the regioselective chlorination of anilines, specialized systems like copper(II) chloride can provide excellent results.[14] This guide provides a foundation for researchers to navigate the diverse landscape of chlorinating agents and select the optimal conditions for their synthetic endeavors.

References

• 1. isca.me [isca.me]
• 2. scribd.com [scribd.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. An Eco-Friendly Method for Saturated Hydrocarbon Chlorination: Exploring the Potential of First-Row Transition Metal Ions - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. benchchem.com [benchchem.com]
• 8. Acid to Acid Chloride - Common Conditions [commonorganicchemistry.com]
• 9. masterorganicchemistry.com [masterorganicchemistry.com]
• 10. benchchem.com [benchchem.com]
• 11. scribd.com [scribd.com]
• 12. US2302228A - Method of chlorination with sulphuryl chloride and production of monochloro-trimethyl acetic acid - Google Patents [patents.google.com]
• 13. researchgate.net [researchgate.net]
• 14. BJOC - Regioselective chlorination and bromination of unprotected anilines under mild conditions using copper halides in ionic liquids [beilstein-journals.org]
• 15. researchgate.net [researchgate.net]
• 16. benchchem.com [benchchem.com]
• 17. chemguide.co.uk [chemguide.co.uk]

Validating the Absence of Rearrangement Products in Chlorination: A Comparative Guide

For researchers, scientists, and drug development professionals, ensuring the structural integrity of chlorinated molecules is paramount. Undesired skeletal rearrangements during chlorination can lead to the formation of impure products, compromising biological activity and introducing potential safety risks. This guide provides a comprehensive comparison of chlorination methods, focusing on the validation of product purity and the absence of rearrangement byproducts, supported by experimental data and detailed analytical protocols.

Mechanistic Considerations: Carbocation vs. Free-Radical Pathways

The propensity for atomic rearrangement during a chlorination reaction is fundamentally linked to the reaction mechanism.

• Carbocation-mediated chlorination , often occurring when using reagents like hydrogen chloride (HCl) with alcohols, is highly susceptible to rearrangement. The formation of a carbocation intermediate allows for 1,2-hydride or 1,2-alkyl shifts to generate a more stable carbocation before the chloride ion attacks. This can lead to a mixture of products, including structurally isomeric chlorinated compounds.

• Free-radical chlorination , typically initiated by UV light or a radical initiator with reagents like chlorine gas (Cl₂) or sulfuryl chloride (SO₂Cl₂), proceeds through a free-radical chain mechanism. Since free radicals are generally less prone to rearrangement than carbocations, this method is preferred when the substrate has a carbon skeleton susceptible to such shifts[1][2][3].

A classic example illustrating this difference is the chlorination of substrates with a neopentyl group. The reaction of neopentyl alcohol with concentrated HCl proceeds via a primary carbocation which rapidly rearranges to a more stable tertiary carbocation, yielding 2-chloro-2-methylbutane (B165293) as the major product[2][4][5]. In contrast, the free-radical chlorination of neopentane (B1206597) yields neopentyl chloride as the sole monochlorinated product because the intermediate neopentyl radical does not rearrange[1][2][6].

Comparative Analysis of Chlorination Products

The choice of chlorinating agent and reaction conditions significantly impacts the product distribution. While direct comparative data on rearrangement for a single substrate under different chlorination methods is sparse in the literature, we can infer the outcomes based on mechanistic principles and analyze product distributions from similar substrates.

For instance, the free-radical chlorination of 2-methylbutane provides a useful case study. While this substrate does not undergo the dramatic rearrangement seen with neopentyl systems, the product distribution reflects the relative stability of the intermediate radicals and the statistical probability of hydrogen abstraction.

Table 1: Product Distribution in the Monochlorination of 2-Methylbutane

Product Name	Structure	Type of Hydrogen Abstracted	Experimental Yield (%)[7][8]
2-Chloro-2-methylbutane	CH₃-C(Cl)(CH₃)-CH₂-CH₃	Tertiary (1H)	22
2-Chloro-3-methylbutane	CH₃-CH(CH₃)-CH(Cl)-CH₃	Secondary (2H)	33
1-Chloro-2-methylbutane	CH₂(Cl)-CH(CH₃)-CH₂-CH₃	Primary (6H)	30
1-Chloro-3-methylbutane	CH₃-CH(CH₃)-CH₂-CH₂(Cl)	Primary (3H)	15

This data demonstrates that even in a free-radical process where rearrangement is not a factor, a mixture of isomers is often obtained. The preference for substitution at the tertiary position is evident but is tempered by the statistical abundance of primary and secondary hydrogens[7]. In a hypothetical carbocation-mediated reaction on a similar substrate, one would anticipate a significantly higher proportion of the product resulting from the most stable carbocation, potentially after rearrangement.

Experimental Protocols for Validation

To unequivocally validate the absence of rearrangement products, a combination of analytical techniques and control experiments is essential.

Analytical Methodologies

1. Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful tool for separating and identifying volatile chlorinated compounds, including structural isomers.

Experimental Protocol: GC-MS Analysis of Chlorination Products

• Sample Preparation:

  • Quench the chlorination reaction mixture.

  • Perform a liquid-liquid extraction using a suitable organic solvent (e.g., dichloromethane (B109758) or diethyl ether)[9].

  • Wash the organic layer with a dilute sodium bicarbonate solution and then with brine.

  • Dry the organic layer over anhydrous sodium sulfate.

  • Carefully concentrate the sample under reduced pressure.

  • Dilute an aliquot of the crude product in a suitable solvent (e.g., hexane) to a concentration of approximately 1 mg/mL for analysis.

• GC-MS Instrumentation and Parameters:

  • Gas Chromatograph: Agilent 7890B GC or equivalent.

  • Mass Spectrometer: Agilent 5977A MSD or equivalent.

  • Column: HP-5ms (30 m x 0.25 mm x 0.25 µm) or equivalent non-polar capillary column.

  • Inlet Temperature: 250 °C.

  • Injection Mode: Split (e.g., 50:1 split ratio).

  • Injection Volume: 1 µL.

  • Carrier Gas: Helium at a constant flow rate of 1 mL/min.

  • Oven Temperature Program:

    • Initial temperature: 50 °C, hold for 2 minutes.

    • Ramp: 10 °C/min to 200 °C.

    • Hold at 200 °C for 5 minutes.

  • MSD Parameters:

    • Ionization Mode: Electron Ionization (EI) at 70 eV.

    • Source Temperature: 230 °C.

    • Quadrupole Temperature: 150 °C.

    • Scan Range: m/z 35-300.

• Data Analysis:

  • Identify the peaks corresponding to the expected product and potential rearranged isomers by comparing their retention times and mass spectra with those of authentic standards or library data.

  • Quantify the relative abundance of each isomer by integrating the peak areas in the total ion chromatogram (TIC).

2. Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H and ¹³C NMR spectroscopy provides detailed structural information, allowing for the unambiguous identification of isomers.

Experimental Protocol: NMR Analysis of Chlorination Products

• Sample Preparation:

  • Purify a small amount of the crude reaction product using flash chromatography to isolate the chlorinated components.

  • Dissolve 5-10 mg of the purified sample in approximately 0.6 mL of deuterated chloroform (B151607) (CDCl₃).

  • Add a small amount of tetramethylsilane (B1202638) (TMS) as an internal standard (0 ppm).

• NMR Data Acquisition:

  • Spectrometer: Bruker Avance III 400 MHz or equivalent.

  • ¹H NMR:

    • Acquire a standard proton spectrum. Key parameters to note are the chemical shift (δ), integration, and multiplicity (splitting pattern) of each signal.

  • ¹³C NMR:

    • Acquire a proton-decoupled ¹³C spectrum. This will show a single peak for each unique carbon atom.

  • 2D NMR (optional but recommended for complex mixtures):

    • COSY (Correlation Spectroscopy) to identify proton-proton couplings.

    • HSQC (Heteronuclear Single Quantum Coherence) to correlate protons with their directly attached carbons.

    • HMBC (Heteronuclear Multiple Bond Correlation) to identify long-range proton-carbon couplings.

• Data Analysis:

  • Compare the obtained spectra with the expected spectra for the desired product and any potential rearrangement products.

  • Pay close attention to the chemical shifts of protons and carbons adjacent to the chlorine atom and at branch points in the carbon skeleton, as these are most sensitive to isomeric differences. For example, the ¹H NMR spectrum of neopentyl chloride would show a singlet for the -CH₂Cl protons, whereas the rearranged 2-chloro-2-methylbutane would exhibit more complex splitting patterns[10].

Control Experiments

To provide definitive evidence for the operative mechanism and the potential for rearrangement, specific control experiments should be conducted.

Experimental Protocol: Control Experiment for Carbocation Rearrangement

• Objective: To demonstrate that a reaction condition promotes carbocation formation and subsequent rearrangement.

• Procedure:

  • Select a substrate known to be highly prone to rearrangement, such as neopentyl alcohol.

  • Subject this alcohol to the chlorination conditions (e.g., reaction with concentrated HCl).

  • Analyze the product mixture using GC-MS and NMR as described above.

• Expected Outcome:

  • The primary product will be the rearranged alkyl chloride (2-chloro-2-methylbutane), with little to no formation of the unrearranged neopentyl chloride. This result confirms that the reaction conditions generate a carbocation intermediate that readily rearranges.

• Comparison:

  • Perform a free-radical chlorination (e.g., using neopentane with Cl₂ and UV light) as a negative control.

  • Analysis of this reaction will show the formation of only the unrearranged neopentyl chloride, demonstrating that the free-radical pathway avoids skeletal rearrangement.

Visualizing the Workflow and Mechanisms

Caption: Workflow for validating the absence of rearrangement products.

Caption: Comparison of carbocation and free-radical chlorination pathways.

Conclusion

Validating the absence of rearrangement products is a critical step in ensuring the quality and safety of chlorinated compounds. By understanding the underlying reaction mechanisms, researchers can select chlorination methods, such as free-radical pathways, that minimize or eliminate the risk of skeletal rearrangements. The rigorous application of analytical techniques like GC-MS and NMR, complemented by well-designed control experiments, provides the necessary evidence to confirm the structural integrity of the desired product. This guide offers a framework for objectively comparing chlorination strategies and implementing robust validation protocols.

References

• 1. The best method to prepare neopentyl chloride is A class 11 chemistry CBSE [vedantu.com]
• 2. organicmystery.com [organicmystery.com]
• 3. Because of the great tendency of the neopentyl cation class 11 chemistry CBSE [vedantu.com]
• 4. sarthaks.com [sarthaks.com]
• 5. allen.in [allen.in]
• 6. Show how free-radical halogenation might be used to synthesize th... | Study Prep in Pearson+ [pearson.com]
• 7. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 8. echemi.com [echemi.com]
• 9. electronicsandbooks.com [electronicsandbooks.com]
• 10. organicchemistrydata.netlify.app [organicchemistrydata.netlify.app]

A Comparative Guide to Modern Chlorinating Reagents vs. Hexachloroethane

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern organic synthesis, the choice of a chlorinating agent is critical, influencing reaction efficiency, selectivity, and overall process safety. While hexachloroethane has historically been utilized for certain chlorination reactions, a new generation of reagents offers significant advantages in terms of reactivity, handling, and environmental impact. This guide provides an objective comparison of hexachloroethane against contemporary chlorinating agents—N-Chlorosuccinimide (NCS), Trichloroisocyanuric Acid (TCCA), Thionyl Chloride (SOCl₂), Oxalyl Chloride ((COCl)₂), and Phosphorus Pentachloride (PCl₅)—supported by available experimental data and detailed methodologies.

Executive Summary

Modern chlorinating agents generally offer superior performance, safety profiles, and milder reaction conditions compared to hexachloroethane. For instance, NCS and TCCA are versatile reagents capable of both radical and electrophilic chlorination, often with high selectivity. Thionyl chloride and oxalyl chloride are exceptionally effective for the conversion of carboxylic acids to acyl chlorides, a transformation for which hexachloroethane is not typically employed. Phosphorus pentachloride is a powerful reagent for converting alcohols and carboxylic acids to their corresponding chlorides.

While direct comparative data for hexachloroethane across a broad range of substrates is limited in recent literature, its efficacy in specific applications, such as the chlorination of hydrosilanes, has been demonstrated. However, for general chlorination of alkanes, alcohols, and the synthesis of acyl chlorides, modern reagents are overwhelmingly preferred due to their reliability and predictability.

Data Presentation: Performance Comparison

The following tables summarize the performance of hexachloroethane and modern chlorinating agents in key synthetic transformations. It is important to note that direct head-to-head comparative studies are not always available, and efficiency can be highly substrate-dependent.

Table 1: Chlorination of Hydrosilanes

Reagent	Substrate	Product	Yield (%)	Reaction Conditions	Reference
Hexachloroethane	Triisopropylsilane	Triisopropylsilyl chloride	>99	PdCl₂ (cat.), neat, 25°C, 1h	[1]
N-Chlorosuccinimide	Triisopropylsilane	Triisopropylsilyl chloride	-	Not reported in direct comparison
Thionyl Chloride	Triisopropylsilane	Triisopropylsilyl chloride	-	Not reported in direct comparison

Table 2: General Comparison for Chlorination of Alkanes, Alcohols, and Carboxylic Acids

Reagent	Typical Substrates	Key Advantages	Key Disadvantages
Hexachloroethane	Alkanes (via radical pathway), Hydrosilanes	Effective for specific applications (e.g., silanes)	Often requires harsh conditions (heat/UV), limited scope, solid reagent
N-Chlorosuccinimide (NCS)	Alkenes (allylic), Alkynes, Aromatics, Ketones	Versatile (radical and electrophilic), mild, selective, easy to handle solid	Byproduct (succinimide) needs removal
Trichloroisocyanuric Acid (TCCA)	Alkenes, Alkynes, Aromatics, Alcohols, Ketones	High chlorine content, stable solid, cost-effective, versatile	Can be highly reactive, byproduct (cyanuric acid) precipitation
Thionyl Chloride (SOCl₂)	Carboxylic Acids, Alcohols	Highly effective for acyl chloride synthesis, gaseous byproducts (SO₂, HCl) simplify workup	Toxic and corrosive liquid, reacts violently with water
**Oxalyl Chloride ((COCl)₂) **	Carboxylic Acids, Alcohols (Swern Oxidation)	Milder than SOCl₂, gaseous byproducts (CO, CO₂, HCl)	More expensive than SOCl₂, toxic and corrosive
Phosphorus Pentachloride (PCl₅)	Carboxylic Acids, Alcohols	Powerful and versatile reagent	Solid reagent, byproduct (POCl₃) can complicate purification

Experimental Protocols

Detailed experimental procedures are crucial for reproducibility and safety. Below are representative protocols for key chlorination reactions.

Protocol 1: Free Radical Chlorination of Cyclohexane (B81311) with Sulfuryl Chloride (as a model for radical chlorination)

Materials:

• Cyclohexane

• Sulfuryl chloride (SO₂Cl₂)

• Azobisisobutyronitrile (AIBN) (radical initiator)

• Sodium carbonate solution (0.5 M)

• Anhydrous calcium chloride

Procedure:

• In a dry round-bottom flask equipped with a reflux condenser and a magnetic stirrer, combine cyclohexane (25.0 mL) and a catalytic amount of AIBN (0.10 g).

• Carefully add sulfuryl chloride (9.0 mL) to the flask in a fume hood.

• Heat the reaction mixture to reflux. The reaction progress can be monitored by weighing the flask to track the loss of SO₂ and HCl gases.[2]

• After the reaction is complete (gas evolution ceases), cool the mixture to room temperature.

• Transfer the mixture to a separatory funnel and wash with 0.5 M sodium carbonate solution until the aqueous layer is basic.

• Wash the organic layer with water.

• Dry the organic layer over anhydrous calcium chloride.

• The chlorocyclohexane (B146310) can be purified by distillation.[2]

Protocol 2: Synthesis of an Acyl Chloride from a Carboxylic Acid using Oxalyl Chloride

Materials:

• Carboxylic acid

• Oxalyl chloride

• Anhydrous dichloromethane (B109758) (DCM)

• N,N-Dimethylformamide (DMF) (catalytic amount)

Procedure:

• In a dry flask under an inert atmosphere (e.g., nitrogen), dissolve the carboxylic acid in anhydrous DCM.

• Add a catalytic amount of DMF (e.g., 1-2 drops) to the solution.

• Cool the mixture in an ice bath.

• Slowly add oxalyl chloride (typically 1.2-1.5 equivalents) to the stirred solution. Gas evolution (CO, CO₂, HCl) will be observed.

• Allow the reaction to warm to room temperature and stir until gas evolution ceases.

• The solvent and excess oxalyl chloride can be removed under reduced pressure to yield the crude acyl chloride, which can be used directly or purified by distillation.[3][4]

Protocol 3: Chlorination of a Secondary Alcohol with Phosphorus Pentachloride

Materials:

• Secondary alcohol

• Phosphorus pentachloride (PCl₅)

• Anhydrous diethyl ether or chloroform

• Ice

Procedure:

• Dissolve the secondary alcohol in anhydrous diethyl ether in a round-bottom flask and cool to 0 °C in an ice bath.

• In a separate flask, prepare a solution or slurry of PCl₅ in anhydrous diethyl ether.

• Slowly add the PCl₅ solution/slurry to the alcohol solution at 0 °C with stirring.

• After the addition is complete, continue stirring at 0 °C for an additional hour.

• Monitor the reaction by thin-layer chromatography (TLC).

• Once the reaction is complete, carefully pour the mixture over crushed ice to quench any excess PCl₅.

• Transfer the mixture to a separatory funnel, separate the organic layer, and wash it with a saturated sodium bicarbonate solution and then brine.

• Dry the organic layer over an anhydrous drying agent (e.g., MgSO₄ or Na₂SO₄), filter, and concentrate under reduced pressure to obtain the crude alkyl chloride, which can be further purified by chromatography or distillation.[1]

Reaction Mechanisms and Visualizations

Understanding the underlying reaction mechanisms is key to optimizing reaction conditions and predicting outcomes. The following diagrams, generated using Graphviz, illustrate the key pathways for different chlorinating agents.

Free Radical Chlorination

Free radical chlorination, a common pathway for alkanes, proceeds via a chain mechanism involving initiation, propagation, and termination steps. Heat or UV light is typically required to initiate the formation of chlorine radicals.

Figure 1: General mechanism of free-radical chlorination.

Hexachloroethane in Radical Chlorination: Hexachloroethane can serve as a chlorine radical source through the homolytic cleavage of a C-Cl bond upon thermal or photochemical initiation. The resulting trichloroethyl radical can then participate in the propagation cycle.

Figure 2: Initiation of radical chlorination using hexachloroethane.

Conversion of Carboxylic Acids to Acyl Chlorides

The conversion of carboxylic acids to acyl chlorides is a cornerstone of organic synthesis. Thionyl chloride and oxalyl chloride are the reagents of choice for this transformation.

Figure 3: Mechanisms for acyl chloride formation.

Conclusion

For drug development professionals, researchers, and scientists, the selection of a chlorinating agent should be guided by a thorough evaluation of reaction efficiency, substrate compatibility, safety, and cost. While hexachloroethane may find utility in niche applications, the versatility, milder reaction conditions, and superior safety profiles of modern reagents such as NCS, TCCA, thionyl chloride, oxalyl chloride, and phosphorus pentachloride make them the preferred choice for a vast majority of chlorination reactions in contemporary organic synthesis. This guide serves as a starting point for reagent selection, and it is always recommended to consult the primary literature for substrate-specific protocols and optimization.

References

• 1. benchchem.com [benchchem.com]
• 2. scribd.com [scribd.com]
• 3. US3940439A - Acid chloride synthesis - Google Patents [patents.google.com]
• 4. Organic Syntheses Procedure [orgsyn.org]

Safety & Regulatory Compliance

Proper Disposal of Hexachloroethane: A Guide for Laboratory Professionals

This document provides essential safety, logistical, and procedural information for the proper handling and disposal of hexachloroethane, a hazardous chemical. Adherence to these guidelines is critical for ensuring the safety of laboratory personnel and protecting the environment.

I. Immediate Safety and Handling Precautions

Hexachloroethane is a hazardous substance that requires careful handling to prevent exposure.[1] Before beginning any work, personnel must be trained on its proper handling and storage.[2]

A. Personal Protective Equipment (PPE)

When handling hexachloroethane, the following PPE is mandatory:

• Gloves: Chemical-resistant gloves, such as nitrile rubber.[1]

• Eye Protection: Safety glasses with side-shields or chemical safety goggles.[1][3]

• Body Protection: A lab coat or other protective clothing to prevent skin contact.[1]

• Respiratory Protection: In areas with inadequate ventilation or where dust may be generated, a NIOSH-approved respirator is required.[1]

B. Engineering Controls

To minimize inhalation exposure, always handle hexachloroethane in a well-ventilated area, preferably within a chemical fume hood.[1][4] Emergency eye wash fountains and safety showers should be readily accessible in the immediate work area.[5]

C. Storage and Incompatibility

Store hexachloroethane in tightly closed containers in a cool, dry, and well-ventilated area.[2] It must be stored separately from incompatible materials, which include:

• Strong bases (e.g., sodium hydroxide, potassium hydroxide).[2]

• Strong oxidizing agents (e.g., perchlorates, peroxides, nitrates).[2]

• Metals such as zinc, aluminum powder, and sodium.[2]

II. Emergency Procedures: Spills and Accidental Release

In the event of a spill, immediate and proper response is crucial to mitigate hazards.

A. Spill Response

• Evacuate: For large spills or those in poorly ventilated spaces, evacuate all non-essential personnel from the immediate area.[1][2]

• Ventilate: Ensure the area is well-ventilated.[2]

• Contain: Use a non-combustible absorbent material like sand or vermiculite (B1170534) to contain the spill. Do not use combustible materials such as sawdust.[1]

• Collect: Carefully sweep or shovel the spilled material into a suitable, properly labeled container for hazardous waste disposal.[2][5] Minimize the generation of dust during cleanup.[5]

• Decontaminate: Clean the spill area with a suitable solvent, followed by washing with soap and water.[1]

• Notify: Significant spills may require notification to local authorities or your institution's Environmental Health and Safety (EHS) department.[5]

B. First Aid Measures

In case of exposure, follow these procedures immediately:

• Eye Contact: Rinse cautiously with water for at least 15 minutes, removing contact lenses if possible. Seek medical attention.[1][3]

• Skin Contact: Remove contaminated clothing and wash the affected area with soap and plenty of water. If irritation persists, consult a physician.[1]

• Inhalation: Move the person to fresh air. If breathing is difficult, provide artificial respiration and consult a physician.[1][5]

• Ingestion: Rinse the mouth with water. Do not induce vomiting. Never give anything by mouth to an unconscious person and seek immediate medical attention.[1]

III. Disposal Operations Plan

Hexachloroethane and materials contaminated with it are classified as hazardous waste and must be disposed of according to federal and local regulations.[2][4]

A. Waste Classification and Identification

Hexachloroethane is regulated under the Resource Conservation and Recovery Act (RCRA). Key identifiers are summarized in the table below.

Parameter	Value/Code	Source
EPA Hazardous Waste Code	U131, D034	[4][6][7]
OSHA PEL (8-hr TWA)	1 ppm (9.7 mg/m³)	[8][9]
NIOSH REL	1 ppm	[8]
Reportable Quantity (RQ)	100 pounds	[8]
Carcinogenicity	EPA Group C (Possible human carcinogen)	[9]

B. Step-by-Step Disposal Procedure

• Segregation: Collect hexachloroethane waste in a dedicated, compatible container.[10] Do not mix it with other waste streams, particularly non-halogenated solvents, as this can significantly increase disposal costs.[4][10]

• Containerization: Ensure the waste container is in good condition, compatible with the chemical, and has a non-leaking, screw-on cap.[10] Keep the container closed at all times except when adding waste.[10]

• Labeling: Clearly label the container with the words "Hazardous Waste" and the full chemical name, "Hexachloroethane".[4] Your institution may require specific waste tags; fill these out completely and attach them to the container.[10]

• Storage: Store the sealed waste container in a designated, well-ventilated hazardous waste storage area away from incompatible materials.[4]

• Arranging Disposal: Contact your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal contractor to arrange for pickup and disposal.[1]

• Approved Disposal Methods: The primary approved disposal method is incineration at a permitted hazardous waste facility, such as a rotary kiln or fluidized bed incinerator.[4] These facilities must demonstrate a 99.99% destruction and removal efficiency (DRE).[11] Underground injection may also be a permissible method.[4]

IV. Disposal Workflow Diagram

The following diagram illustrates the decision-making process and procedural flow for handling hexachloroethane waste.

Caption: Workflow for safe handling and disposal of hexachloroethane.

References

• 1. benchchem.com [benchchem.com]
• 2. nj.gov [nj.gov]
• 3. fishersci.com [fishersci.com]
• 4. PRODUCTION, IMPORT, USE, AND DISPOSAL - Toxicological Profile for Hexachloroethane - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. synquestlabs.com [synquestlabs.com]
• 6. dco.uscg.mil [dco.uscg.mil]
• 7. actenviro.com [actenviro.com]
• 8. Hexachloroethane | Public Health Statement | ATSDR [wwwn.cdc.gov]
• 9. epa.gov [epa.gov]
• 10. geo.utexas.edu [geo.utexas.edu]
• 11. legismex.mty.itesm.mx [legismex.mty.itesm.mx]

Personal protective equipment for handling Hexachloroethane

For researchers, scientists, and drug development professionals, a comprehensive understanding of chemical safety is paramount. This guide provides critical safety and logistical information for handling Hexachloroethane, including detailed operational and disposal plans to ensure a safe laboratory environment. Hexachloroethane is a hazardous chemical that poses several health risks, including irritation to the skin, eyes, and respiratory system.[1][2] It is also considered a potential carcinogen and can have adverse effects on the liver and kidneys.[1][3][4] Therefore, strict adherence to safety protocols is essential.

Personal Protective Equipment (PPE)

Appropriate personal protective equipment must be worn at all times when handling Hexachloroethane to prevent exposure. The selection of PPE should be based on a thorough risk assessment of the specific procedures being performed.

PPE Category	Recommended Equipment	Specifications and Use
Eye Protection	Safety glasses with side-shields or chemical safety goggles. A face shield may also be necessary.	Should meet appropriate national standards (e.g., ANSI Z87.1 in the US). Essential to protect eyes from dust particles and potential splashes.[5][6]
Hand Protection	Chemical-resistant gloves.	Nitrile rubber, neoprene, or other compatible materials are suitable.[6][7] Always inspect gloves for integrity before use and remove them carefully to avoid skin contact with the outer surface.[7]
Body Protection	A lab coat, chemical-resistant apron, or coveralls.	Provides a barrier against accidental spills and contamination of personal clothing.[1][6][7] Contaminated work clothes should not be taken home.[1]
Respiratory Protection	A NIOSH-approved respirator.	Required when working in areas with inadequate ventilation, where dust may be generated, or when exposure limits may be exceeded.[1][6][8] Personnel must be properly trained and fit-tested for respirator use.[8]

Operational Plan: Step-by-Step Handling Protocol

A systematic approach to handling Hexachloroethane is crucial to minimize risks and ensure procedural consistency.

1. Preparation:

• Review Safety Data Sheet (SDS): Before beginning any work, thoroughly review the SDS for Hexachloroethane.

• Ensure Proper Ventilation: All work with Hexachloroethane should be conducted in a well-ventilated area, preferably within a certified chemical fume hood, to minimize inhalation exposure.[5][6]

• Assemble PPE: Put on all required personal protective equipment as detailed in the table above.[5]

• Prepare Emergency Equipment: Ensure that an eyewash station and safety shower are readily accessible and operational.[1][5]

2. Handling:

• Weighing and Transferring: When weighing or transferring the solid, do so in a manner that minimizes dust generation.[5] Use a spatula or other appropriate tools.

• Container Management: Handle containers of Hexachloroethane carefully to prevent spills or dropping. Keep containers tightly closed when not in use and store them in a cool, dry, well-ventilated area away from incompatible materials such as strong bases, oxidizing agents, and certain metals.[1][5]

3. Post-Handling:

• Decontamination: After handling is complete, decontaminate the work surface with a suitable solvent, followed by washing with soap and water.[6] Properly decontaminate any reusable equipment.

• PPE Removal: Remove PPE in a manner that avoids self-contamination. Gloves should be removed last, turning them inside out during removal.[7]

• Personal Hygiene: Wash hands and any potentially exposed skin thoroughly with soap and water after removing PPE and before leaving the work area.[1][9] Do not eat, drink, or smoke in areas where Hexachloroethane is handled.[1][5]

Emergency Procedures

Spill Response:

• Evacuate: Immediately evacuate non-essential personnel from the spill area.[1]

• Ventilate: Ensure the area is well-ventilated.

• Contain: Use a non-combustible absorbent material like sand or vermiculite (B1170534) to contain the spill.[6]

• Collect: Carefully collect the spilled material and absorbent into a suitable, labeled container for hazardous waste disposal.[1][6]

• Clean: Decontaminate the spill area thoroughly.[6]

First Aid Measures:

• Eye Contact: Immediately flush the eyes with large amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[1][9] Seek immediate medical attention.[6][10]

• Skin Contact: Promptly remove contaminated clothing and wash the affected skin with plenty of soap and water.[1][9] If irritation persists, seek medical attention.[6]

• Inhalation: Move the exposed person to fresh air at once.[6][9] If breathing is difficult or has stopped, provide respiratory support and seek immediate medical attention.[9]

• Ingestion: Do NOT induce vomiting.[11] If the person is conscious, rinse their mouth with water and seek immediate medical attention.[6][11]

Caption: Standard workflow for handling Hexachloroethane.

Disposal Plan

Proper disposal of Hexachloroethane and any contaminated materials is critical to prevent environmental contamination and ensure regulatory compliance. Hexachloroethane is listed as a hazardous waste under the Resource Conservation and Recovery Act (RCRA) with the waste code U131.[6]

1. Waste Collection:

• All materials contaminated with Hexachloroethane, including excess chemical, contaminated PPE, and spill cleanup materials, must be collected in a designated hazardous waste container.

• The container must be compatible with the chemical, in good condition, and kept securely closed except when adding waste.

2. Labeling:

• Clearly label the waste container with the words "Hazardous Waste" and the full chemical name, "Hexachloroethane".[6]

3. Storage:

• Store the sealed waste container in a designated, well-ventilated hazardous waste storage area.[6]

• Ensure the storage area is secure and away from incompatible materials. Do not mix Hexachloroethane waste with other waste streams.[6]

4. Final Disposal:

• Contact your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal contractor to arrange for pickup and disposal.[1][6]

• Acceptable disposal methods typically include incineration at a permitted hazardous waste facility.[5][12] Do not attempt to dispose of Hexachloroethane down the drain or in regular trash.

By adhering to these detailed procedures, you can significantly mitigate the risks associated with handling Hexachloroethane, ensuring your safety and the protection of your colleagues and the environment.

References

• 1. nj.gov [nj.gov]
• 2. HEALTH EFFECTS - Toxicological Profile for Hexachloroethane - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. Hexachloroethane | Public Health Statement | ATSDR [wwwn.cdc.gov]
• 4. ww2.arb.ca.gov [ww2.arb.ca.gov]
• 5. synquestlabs.com [synquestlabs.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. research.uga.edu [research.uga.edu]
• 9. First Aid Procedures for Chemical Hazards | NIOSH | CDC [cdc.gov]
• 10. ehs.princeton.edu [ehs.princeton.edu]
• 11. HEXACHLOROETHANE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 12. PRODUCTION, IMPORT, USE, AND DISPOSAL - Toxicological Profile for Hexachloroethane - NCBI Bookshelf [ncbi.nlm.nih.gov]